2-Tert-butoxycarbonylamino-4,4-dimethyl-pentanoic acid

• CAS: 507264-54-2

Core Science & Biosynthesis

2-Tert-butoxycarbonylamino-4,4-dimethyl-pentanoic acid chemical properties

An In-depth Technical Guide to 2-Tert-butoxycarbonylamino-4,4-dimethyl-pentanoic acid for Advanced Research and Drug Development

Introduction

2-Tert-butoxycarbonylamino-4,4-dimethyl-pentanoic acid, commonly referred to in scientific literature as Boc-neopentylglycine (Boc-Npg-OH), is a synthetic amino acid derivative of significant interest in the fields of peptide chemistry, medicinal chemistry, and drug development. As a non-canonical amino acid, its defining feature is the sterically demanding neopentyl side chain, which imparts unique conformational constraints on peptides and proteins into which it is incorporated. The N-terminal amine is protected by the acid-labile tert-butoxycarbonyl (Boc) group, a cornerstone of modern peptide synthesis strategies.[1][2]

This guide serves as a comprehensive technical resource for researchers, scientists, and drug development professionals. It delineates the core chemical properties, synthesis, handling, and advanced applications of Boc-neopentylglycine, providing field-proven insights and detailed protocols to facilitate its effective use in the laboratory and beyond. The narrative moves from fundamental molecular characteristics to its functional role in the synthesis of complex bioactive molecules, underscoring its value as a specialized building block for creating novel therapeutics with enhanced stability and biological activity.[3][4]

Part 1: Molecular Profile and Physicochemical Properties

A thorough understanding of the molecular and physical characteristics of Boc-Npg-OH is foundational to its successful application.

Structure and Nomenclature

The molecule consists of a pentanoic acid backbone with a Boc-protected amine at the α-position and a bulky tert-butyl group at the γ-position, forming the neopentyl side chain.

• IUPAC Name: 4,4-dimethyl-2-[(2-methylpropan-2-yl)oxycarbonylamino]pentanoic acid[5]

• Common Synonyms: Boc-neopentylglycine, Boc-D-neopentylglycine, Boc-Npg-OH, Boc-β-tert-butyl-alanine[3]

• Molecular Formula: C₁₂H₂₃NO₄[5][6]

• Molecular Weight: 245.32 g/mol [6]

• CAS Number: 112695-98-4 (for D-enantiomer)[3][7]

Physicochemical Data

The properties of Boc-Npg-OH make it a versatile reagent for organic synthesis, particularly under the conditions required for peptide chemistry.

Property	Value	Source(s)
Appearance	White to off-white powder/solid	[3][4]
Purity	≥95% - 99%	[3]
Melting Point	99 - 102 °C (Lit.)	[3]
Solubility	The Boc and neopentyl groups enhance solubility in organic solvents.	[3][4]
Predicted XlogP	2.6	[5]
Predicted pKa	4.50 ± 0.23	[8]
Optical Rotation	[a]D²⁴ = 16 ± 2 ° (C=1 in MeOH) (Lit. for D-form)	[3]

Spectroscopic Profile

While specific spectra are dependent on the acquisition conditions, the structure of Boc-Npg-OH gives rise to a predictable spectroscopic signature essential for its characterization and quality control.

• ¹H NMR: Expect characteristic signals including a large singlet around 1.4 ppm corresponding to the nine equivalent protons of the Boc group, another singlet for the nine protons of the tert-butyl group on the neopentyl side chain, and multiplets for the diastereotopic methylene and methine protons of the amino acid backbone.

• ¹³C NMR: Key signals would include the carbonyl carbons of the carboxylic acid and the Boc group (around 170-180 ppm and 155 ppm, respectively), the quaternary carbons of the Boc and neopentyl groups, and the various aliphatic carbons of the backbone and side chain.

• Mass Spectrometry: The compound can be readily ionized using techniques like electrospray ionization (ESI). Predicted collision cross-section (CCS) values for various adducts have been calculated, aiding in its identification in complex mixtures.[5] For example, the predicted CCS for the [M+H]⁺ adduct (m/z 246.17) is 158.1 Ų.[5]

• Infrared (IR) Spectroscopy: The spectrum will be dominated by a broad O-H stretch from the carboxylic acid (around 2500-3300 cm⁻¹), a strong C=O stretch from the urethane of the Boc group (around 1700 cm⁻¹), and another C=O stretch from the carboxylic acid (around 1715 cm⁻¹).

Part 2: Synthesis and Reactivity

The synthesis of Boc-Npg-OH involves the protection of the amino group of neopentylglycine. Its reactivity is primarily dictated by the acid-labile nature of the Boc protecting group.

Core Synthesis Strategy: N-α-Boc Protection

The most common and efficient method for installing the Boc protecting group onto an amino acid is through the reaction with di-tert-butyl dicarbonate, often abbreviated as (Boc)₂O or Boc anhydride. The reaction is typically performed in a mixed aqueous-organic solvent system with a mild base to neutralize the liberated acid and deprotonate the amino group, enhancing its nucleophilicity.

Caption: General workflow for Boc protection of an amino acid.

Illustrative Protocol: Boc Protection of Neopentylglycine

This protocol is a representative procedure based on established methods for Boc protection.[9]

• Dissolution: Dissolve neopentylglycine (1.0 equiv) in a 1:1 mixture of dioxane and aqueous sodium bicarbonate solution (e.g., 1M NaHCO₃). The volume should be sufficient to fully dissolve the amino acid.

• Reagent Addition: To the stirred solution, add di-tert-butyl dicarbonate ((Boc)₂O, 1.1 equiv) portion-wise or as a solution in dioxane.

• Reaction Monitoring: Allow the reaction to stir at room temperature for 4-12 hours. The progress can be monitored by thin-layer chromatography (TLC) by checking for the disappearance of the starting amino acid.

• Workup - Quenching & Extraction: Once the reaction is complete, concentrate the mixture under reduced pressure to remove the organic solvent (dioxane). Dilute the remaining aqueous solution with water and wash with a nonpolar organic solvent like hexane or ethyl acetate to remove unreacted (Boc)₂O and other nonpolar impurities.

• Acidification: Cool the aqueous layer in an ice bath and carefully acidify to a pH of 2-3 using a cold, dilute acid (e.g., 1M HCl or KHSO₄). The product, Boc-Npg-OH, will precipitate out of the solution as it is less soluble in acidic water.

• Isolation: Extract the acidified aqueous layer multiple times with an organic solvent such as ethyl acetate.

• Purification: Combine the organic extracts, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude product. Further purification can be achieved by crystallization.

Reactivity and Deprotection

The cornerstone of Boc-based synthesis is the selective removal of the Boc group under acidic conditions, which leaves other protecting groups (like benzyl esters or Fmoc) intact. The standard reagent for this is trifluoroacetic acid (TFA).

The mechanism proceeds via protonation of the carbonyl oxygen of the Boc group, followed by the collapse of the intermediate to form a stable tert-butyl cation, carbon dioxide, and the free amine. The tert-butyl cation is typically scavenged to prevent side reactions.

Part 3: Applications in Research and Development

Boc-Npg-OH is not a mere commodity chemical; it is a specialized tool for addressing specific challenges in peptide and medicinal chemistry.

Role in Solid-Phase Peptide Synthesis (SPPS)

In SPPS, an amino acid chain is assembled sequentially on a solid support (resin). The Boc group serves as a temporary shield for the N-terminal amine.[1] The neopentyl side chain of Boc-Npg-OH is particularly valuable for:

• Inducing Conformational Constraints: The bulky, sterically hindered side chain restricts the rotational freedom of the peptide backbone, forcing it into specific secondary structures like β-turns or helical motifs.

• Enhancing Proteolytic Stability: The non-natural side chain can prevent or slow degradation by proteases, increasing the in-vivo half-life of a peptide therapeutic.[4]

• Modulating Receptor Binding: The specific shape and lipophilicity of the neopentyl group can be used to optimize interactions with biological targets, improving binding affinity and selectivity.[3]

Caption: A single cycle in Boc-based Solid-Phase Peptide Synthesis.

Case Study: Growth Hormone Secretagogues

Boc-Npg-OH and its derivatives have been successfully incorporated into growth hormone secretagogues (GHS), which are compounds that stimulate the release of growth hormone. Research has shown that incorporating sterically demanding, non-natural amino acids can significantly increase the in vitro potency and improve the in vivo efficacy and pharmacokinetic profiles of these potential therapeutics.[10] This highlights the direct impact of using building blocks like Boc-Npg-OH to fine-tune the properties of a drug candidate.

Protocol: Peptide Coupling using Boc-Npg-OH

This protocol describes a standard solution-phase coupling reaction.

• Reactant Preparation: In a round-bottom flask under an inert atmosphere (e.g., Argon), dissolve the C-terminally protected amino acid or peptide (the amine component, 1.0 equiv) in a suitable anhydrous solvent like dichloromethane (DCM) or dimethylformamide (DMF).

• Carboxylic Acid Activation: In a separate flask, dissolve Boc-Npg-OH (1.05 equiv) and an activating agent such as N,N'-dicyclohexylcarbodiimide (DCC, 1.1 equiv) or N-(3-Dimethylaminopropyl)-N′-ethylcarbodiimide hydrochloride (EDC, 1.1 equiv) in anhydrous DCM. If desired, an additive like N-hydroxysuccinimide (NHS) can be included to suppress side reactions. Stir this mixture at 0 °C for 15-30 minutes to pre-activate the carboxylic acid.

• Coupling Reaction: Add the activated Boc-Npg-OH solution to the flask containing the amine component.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 2-24 hours. Monitor the reaction's completion via TLC or LC-MS.

• Workup: If DCC was used, the dicyclohexylurea (DCU) byproduct will precipitate and can be removed by filtration. The filtrate is then typically washed sequentially with dilute acid (e.g., 5% citric acid), dilute base (e.g., 5% NaHCO₃), and brine.

• Isolation: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. The resulting crude peptide can be purified by column chromatography.

Part 4: Analytical Methodologies

Rigorous analytical control is critical to ensure the quality and purity of both the Boc-Npg-OH building block and the final peptide products.[]

Technique	Purpose	Key Considerations
High-Performance Liquid Chromatography (HPLC)	Purity assessment, quantification, and separation of diastereomers.	Use of reverse-phase (e.g., C18) columns with acetonitrile/water gradients containing an ion-pairing agent like TFA is common. Chiral HPLC is required to determine enantiomeric purity.[4][]
Liquid Chromatography-Mass Spectrometry (LC-MS)	Confirmation of molecular weight, reaction monitoring, and impurity identification.	Provides rapid confirmation of product identity during synthesis and purification.[]
Nuclear Magnetic Resonance (NMR) Spectroscopy	Unambiguous structure elucidation and confirmation.	1D (¹H, ¹³C) and 2D (e.g., COSY, HSQC) experiments are used to confirm the covalent structure and stereochemistry of the final product.
Fourier-Transform Infrared (FTIR) Spectroscopy	Functional group analysis.	Confirms the presence of key functional groups (amine, carboxylic acid, carbamate).

Part 5: Safety, Handling, and Storage

Proper handling and storage procedures are mandatory to ensure laboratory safety and maintain the chemical integrity of Boc-Npg-OH.

Hazard Identification

The compound is classified with the following hazards:[13][14]

GHS Pictogram	Hazard Code	Hazard Statement
	H315	Causes skin irritation.
H319	Causes serious eye irritation.
H335	May cause respiratory irritation.

Safe Handling Protocol

• Engineering Controls: Always handle this compound in a well-ventilated area, preferably within a chemical fume hood.[13]

• Personal Protective Equipment (PPE): Wear appropriate PPE, including a lab coat, chemical-resistant gloves (e.g., nitrile), and safety goggles or a face shield.[15]

• Dispensing: Avoid generating dust. Use a spatula to handle the solid powder.

• After Handling: Wash hands and any exposed skin thoroughly after handling.[13]

• Spill Response: In case of a spill, evacuate the area. Wear appropriate PPE and collect the spilled solid using a method that avoids dust generation (e.g., gently sweeping or using a HEPA-filtered vacuum). Dispose of the waste in a sealed container according to institutional guidelines.

Storage and Stability

• Conditions: Store in a tightly sealed container in a cool, dry, and well-ventilated place. Recommended storage temperatures are often between 0 °C and 8 °C to maximize shelf life.[3][16]

• Incompatibilities: Keep away from strong oxidizing agents and strong bases.

Conclusion

2-Tert-butoxycarbonylamino-4,4-dimethyl-pentanoic acid is a highly valuable, specialized reagent for the synthesis of advanced peptides and peptidomimetics. Its unique structural features—a sterically demanding neopentyl side chain and an acid-labile Boc protecting group—provide chemists with a powerful tool to enforce specific molecular conformations, enhance proteolytic stability, and optimize the biological activity of target molecules. A thorough understanding of its properties, reactivity, and handling requirements, as outlined in this guide, is essential for leveraging its full potential in the pursuit of novel therapeutics and sophisticated chemical biology probes.

References

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Authored by: Gemini, Senior Application Scientist

An In-Depth Technical Guide to the Synthesis and Purification of Boc-Neopentylglycine

Abstract

Boc-neopentylglycine is a sterically hindered, non-proteinogenic amino acid derivative crucial for the synthesis of specialized peptides and pharmaceutical intermediates. Its bulky neopentyl side chain imparts unique conformational constraints and enhanced stability to peptide structures, making it a valuable building block in drug discovery and development.[1][2] This guide provides a comprehensive overview of the synthesis and purification of Boc-neopentylglycine, detailing the underlying chemical principles, step-by-step experimental protocols, and robust analytical methods for quality control. It is intended for researchers, chemists, and drug development professionals seeking a practical and scientifically grounded resource for the preparation of this important compound.

Introduction: The Significance of Steric Hindrance in Peptide Chemistry

The incorporation of unnatural amino acids into peptide sequences is a powerful strategy for modulating their biological activity, stability, and pharmacokinetic properties. Neopentylglycine, with its distinctive tert-butyl group adjacent to the α-carbon, introduces significant steric bulk. This feature is instrumental in designing peptides with specific secondary structures, as the neopentyl group can restrict conformational flexibility and protect against enzymatic degradation.

The protection of neopentylglycine's α-amino group with a tert-butyloxycarbonyl (Boc) group is a critical first step for its use in peptide synthesis. The Boc group is an acid-labile protecting group, stable under a wide range of reaction conditions but easily removable with moderate acids like trifluoroacetic acid (TFA).[3][4] This orthogonality makes it a cornerstone of the classic Boc/Bzl strategy in solid-phase peptide synthesis (SPPS).[5]

This document will first elucidate the synthesis of the neopentylglycine precursor before detailing the Boc-protection step and subsequent purification strategies.

Synthesis Pathway: From Precursors to Final Product

The synthesis of Boc-neopentylglycine is a two-stage process: first, the synthesis of the neopentylglycine amino acid itself, followed by the protection of its amino group.

Stage 1: Synthesis of Neopentylglycine

While various methods exist, a common and effective route to L-neopentylglycine is a modified Strecker synthesis, which involves multiple steps often followed by an enzymatic resolution to achieve the desired stereochemistry.[6] This process highlights the complexity of creating sterically hindered amino acids. For many researchers, procuring the neopentylglycine starting material from a reliable chemical supplier is a more time-efficient approach.[6]

Stage 2: Boc Protection of Neopentylglycine

The core of the synthesis lies in the N-acylation of the neopentylglycine amino group with di-tert-butyl dicarbonate, commonly known as (Boc)₂O or Boc anhydride.

Mechanism: The reaction proceeds via a nucleophilic attack of the deprotonated amino group of neopentylglycine on one of the electrophilic carbonyl carbons of (Boc)₂O. The reaction is performed under basic conditions to ensure the amine is in its more nucleophilic free base form. The unstable intermediate then collapses, releasing carbon dioxide, a tert-butoxide anion (which is subsequently protonated), and the desired N-Boc protected product.[7]

Mechanism of Boc protection of neopentylglycine.

Experimental Protocols

The following protocols are presented as a robust starting point. Researchers should optimize conditions based on their specific scale and equipment.

Detailed Protocol: Synthesis of Boc-Neopentylglycine

This protocol is adapted from established methods for the Boc-protection of amino acids.[8][9]

Materials:

• L-α-Neopentylglycine (1.0 eq)

• Di-tert-butyl dicarbonate ((Boc)₂O) (1.05 - 1.1 eq)

• Sodium Bicarbonate (NaHCO₃) or Sodium Carbonate (Na₂CO₃) (2.0 eq)

• Dioxane or Tetrahydrofuran (THF)

• Deionized Water

• Ethyl Acetate

• n-Hexane

• Saturated Sodium Chloride solution (Brine)

• 3M Hydrochloric Acid (HCl)

• Anhydrous Sodium Sulfate (Na₂SO₄) or Magnesium Sulfate (MgSO₄)

Procedure:

• Dissolution: In a round-bottom flask equipped with a magnetic stir bar, dissolve L-α-Neopentylglycine (1.0 eq) and sodium bicarbonate (2.0 eq) in a 1:1 mixture of deionized water and dioxane. Stir until all solids are dissolved.

• Boc Anhydride Addition: Dissolve (Boc)₂O (1.05 eq) in a minimal amount of dioxane. Add this solution dropwise to the stirring amino acid solution over 30 minutes. The reaction is often mildly exothermic; maintain the temperature between 20-30°C using a water bath if necessary.

• Reaction: Allow the mixture to stir at room temperature for 8-12 hours, or until TLC analysis indicates the complete consumption of the starting amino acid.

• Initial Work-up: Transfer the reaction mixture to a separatory funnel. Wash the mixture with n-hexane (2 x volume of dioxane used) to extract unreacted (Boc)₂O and the by-product, di-tert-butyl carbonate.[8][9] Discard the organic (hexane) layers.

• Acidification: Cool the aqueous layer in an ice bath. Carefully acidify the solution to a pH of 2-3 by slowly adding 3M HCl. The product, Boc-neopentylglycine, is insoluble in acidic water and will precipitate as a white solid or oil.

• Product Extraction: Extract the acidified aqueous layer with ethyl acetate (3 x volume of the aqueous layer). The product will move into the organic phase.

• Washing and Drying: Combine the organic extracts and wash them with water, followed by brine. Dry the organic layer over anhydrous sodium sulfate, then filter.

• Isolation: Remove the ethyl acetate under reduced pressure using a rotary evaporator. The resulting crude product will be a white solid or a viscous oil.

Purification Protocol: Recrystallization

Recrystallization is the preferred method for purifying the solid crude product to achieve high purity.

Procedure:

• Solvent Selection: A common solvent system for recrystallization is ethyl acetate/hexane or diethyl ether/hexane.

• Dissolution: Dissolve the crude Boc-neopentylglycine in a minimum amount of boiling ethyl acetate.

• Crystallization: Slowly add n-hexane to the hot solution until it becomes slightly cloudy (the point of saturation).

• Cooling: Allow the flask to cool slowly to room temperature, then place it in a 0-4°C refrigerator for several hours to maximize crystal formation.

• Isolation: Collect the pure crystals by vacuum filtration, wash them with a small amount of cold hexane, and dry them under vacuum.

Quality Control and Characterization

Ensuring the purity and identity of the final product is paramount.

Workflow for Synthesis and Purification dot digraph "Synthesis and Purification Workflow" { graph [splines=ortho, nodesep=0.5]; node [shape=box, style="rounded,filled", fontname="Arial", fontsize=12, fillcolor="#FFFFFF", fontcolor="#202124"]; edge [color="#4285F4", fontcolor="#4285F4"];

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An In-Depth Technical Guide to (S)-2-((tert-Butoxycarbonyl)amino)-4,4-dimethylpentanoic Acid

<_ _> A-Technical-Guide-to-(S)-2-((tert-Butoxycarbonyl)amino)-4,4-dimethylpentanoic-Acid

Introduction: The Strategic Importance of a Bulky Building Block

(S)-2-((tert-Butoxycarbonyl)amino)-4,4-dimethylpentanoic acid, commonly known in the scientific community as N-Boc-L-tert-leucine, is a synthetic amino acid derivative of significant interest to researchers in medicinal chemistry and drug development.[1] Its structure is characterized by two key features: the tert-butoxycarbonyl (Boc) protecting group on the alpha-amino function and a sterically demanding tert-butyl side chain (neopentyl group).[2] This unique combination makes it a valuable building block in solid-phase peptide synthesis (SPPS) and the construction of complex pharmaceutical molecules.[2][]

The Boc group provides a reliable and acid-labile protecting strategy, preventing unwanted reactions at the amino terminus during peptide chain elongation.[2][4][5] Its removal under mild acidic conditions is a cornerstone of many synthetic routes.[2][6] More importantly, the exceptionally bulky tert-butyl side chain imparts significant conformational constraints on peptide backbones. This steric hindrance can be strategically employed to influence a peptide's secondary structure, enhance its metabolic stability by shielding it from enzymatic degradation, and improve its binding affinity to biological targets.[2] Consequently, N-Boc-L-tert-leucine is frequently incorporated into the design of peptidomimetics, protease inhibitors, and other therapeutic agents where precise conformational control is paramount.[7]

This guide provides a comprehensive technical overview of N-Boc-L-tert-leucine, covering its physicochemical properties, a detailed synthesis and purification protocol, analytical characterization methods, and its applications in modern drug discovery.

Part 1: Physicochemical and Structural Properties

A thorough understanding of the physical and chemical properties of N-Boc-L-tert-leucine is fundamental for its effective use in synthesis and research. These properties dictate its solubility, reactivity, and handling requirements.

Property	Value	Source(s)
CAS Number	62965-35-9	[2][8]
Molecular Formula	C₁₁H₂₁NO₄	[9]
Molecular Weight	231.29 g/mol	[8]
Appearance	White to pale yellow solid powder	[1]
Melting Point	118 - 121 °C	[9]
Optical Activity	[α]20/D −4.2±0.5°, c = 1% in glacial acetic acid
Solubility	Soluble in Methanol, Ethyl Acetate, DMSO	[10][11]
Storage	Sealed in a dry place at room temperature or refrigerated (2°C - 8°C)	[8][12]

Part 2: Synthesis and Purification

The most common and straightforward synthesis of N-Boc-L-tert-leucine involves the reaction of the parent amino acid, L-tert-leucine, with di-tert-butyl dicarbonate (Boc₂O) in the presence of a base. This reaction is a standard procedure for installing the Boc protecting group onto an amino acid.

Synthesis Workflow Diagram

Caption: Workflow for the synthesis of N-Boc-L-tert-leucine.

Detailed Synthesis Protocol

This protocol is adapted from established procedures for the Boc-protection of amino acids.[10]

Materials:

• L-tert-leucine (1.0 eq)

• Di-tert-butyl dicarbonate (Boc₂O) (1.1 eq)

• Triethylamine (TEA) (2.0 eq)

• Methanol (MeOH)

• Ethyl acetate (EtOAc)

• 10% w/v aqueous citric acid solution

• Anhydrous magnesium sulfate (MgSO₄)

• Deionized water

Procedure:

• Reaction Setup: Suspend L-tert-leucine (0.2 mol, 26.1 g) in methanol (150 mL) in a reaction flask equipped with a magnetic stirrer. Cool the suspension to 0°C using an ice bath.

• Basification: Slowly add triethylamine (0.4 mol, 56 mL) to the cooled suspension while stirring.

• Boc Anhydride Addition: In a separate beaker, dissolve di-tert-butyl dicarbonate (0.22 mol, 48 g) in methanol (40 mL). Add this solution dropwise to the reaction mixture, ensuring the internal temperature is maintained between 0 and 5°C.[10]

• Reaction: After the addition is complete, remove the ice bath and allow the reaction mixture to stir at room temperature overnight.

• Solvent Removal: Concentrate the reaction mixture under reduced pressure using a rotary evaporator to remove the methanol.

• Extraction: Dissolve the resulting residue in ethyl acetate (200 mL). Transfer the solution to a separatory funnel and wash it three times with 10% aqueous citric acid solution (3 x 100 mL) to remove unreacted triethylamine and other aqueous-soluble impurities.[10]

• Drying and Isolation: Dry the organic layer over anhydrous magnesium sulfate, filter the drying agent, and remove the solvent in vacuo to yield N-Boc-L-tert-leucine as a pale yellow oil or solid.[10] The product can be further purified if necessary.

Purification

While the workup often provides a product of sufficient purity for many applications, recrystallization or column chromatography can be employed for higher purity requirements. Recrystallization from a solvent system like ethyl acetate/petroleum ether is a common method.[13]

Part 3: Analytical Characterization

Rigorous analytical characterization is crucial to confirm the identity, purity, and stereochemical integrity of the synthesized N-Boc-L-tert-leucine.

Analytical Workflow for Quality Control

Caption: Standard analytical workflow for quality control.

Key Analytical Techniques

Technique	Purpose	Expected Results
¹H NMR	Structural confirmation and purity	(CDCl₃, 400 MHz): δ ≈ 5.10 (m, 1H, α-CH), 4.15 (m, 1H, NH), 1.45 (s, 9H, Boc t-butyl), 1.00 (s, 9H, side-chain t-butyl).[10]
¹³C NMR	Structural confirmation	Expected signals for carbonyls (carboxyl and carbamate), quaternary carbons (t-butyl groups), and the α-carbon.
Mass Spec (MS)	Molecular weight confirmation	Expected m/z for [M+H]⁺: ~232.15, [M+Na]⁺: ~254.14.
HPLC	Purity assessment	A single major peak indicating high purity (typically >98%). Chiral HPLC can be used to confirm enantiomeric excess (ee).
FT-IR	Functional group identification	Characteristic absorptions for N-H, C=O (acid and carbamate), and C-H bonds.

Part 4: Applications in Research and Drug Development

The unique structural features of N-Boc-L-tert-leucine make it a powerful tool in the synthesis of novel therapeutics.

Role in Peptide Synthesis and Peptidomimetics

The primary application of N-Boc-L-tert-leucine is in peptide synthesis, particularly Solid-Phase Peptide Synthesis (SPPS).[2] The Boc protecting group is a key component of the "Boc/Bzl" protection strategy, one of the foundational methods in SPPS.[14]

The bulky tert-leucine side chain serves several purposes:

• Conformational Rigidity: It restricts the conformational freedom of the peptide backbone, which can be used to stabilize specific secondary structures like helices or turns.[2] This is critical for designing peptides that fit precisely into the binding pockets of target proteins.

• Metabolic Stability: The steric bulk shields the adjacent peptide bond from cleavage by proteases, thereby increasing the in vivo half-life of the peptide drug.[2]

• Modulation of Bioactivity: By influencing the peptide's shape, it can enhance binding affinity and specificity for its biological target.[2]

Use as a Key Intermediate in Drug Synthesis

N-Boc-L-tert-leucine is a crucial intermediate in the synthesis of various pharmaceutical agents. For instance, it has been used in the development of covalent peptidomimetic inhibitors targeting viral proteases, such as the 3CL protease of coronaviruses.[7] It is also a building block for synthesizing complex molecules like Sacubitril, a neprilysin inhibitor used in the treatment of heart failure.[15]

Illustrative Application: Protease Inhibitor Design

Caption: Incorporation of N-Boc-L-tert-leucine into a protease inhibitor.

In this conceptual diagram, N-Boc-L-tert-leucine provides the P1 residue that fits into the S1 binding pocket of a target protease. Its bulky side chain can provide a strong, specific interaction, while the rest of the molecule is elaborated with other amino acids and a reactive "warhead" that covalently modifies the active site, leading to irreversible inhibition.

Part 5: Handling, Storage, and Safety

Safety and Handling:

• According to safety data sheets, N-Boc-L-tert-leucine is not classified as a hazardous substance under most regulations.[16][17]

• Standard laboratory personal protective equipment (PPE), including safety glasses, gloves, and a lab coat, should be worn when handling the compound.

• Avoid creating dust and avoid inhalation, ingestion, and contact with skin and eyes.[16]

• In case of contact, rinse immediately with plenty of water.[16]

• Handle in accordance with good industrial hygiene and safety practices.[16]

Storage:

• Store in a tightly sealed container in a cool, dry, and well-ventilated area.[12]

• Keep away from strong oxidizing agents.[9][17]

• For long-term storage, refrigeration at 2-8°C is recommended.[8] Stock solutions in solvents like DMSO can be stored at -20°C for one month or -80°C for six months.[11]

Decomposition:

• Hazardous decomposition products upon combustion include carbon oxides (CO, CO₂) and nitrogen oxides (NOx).[9][16]

Conclusion

(S)-2-((tert-Butoxycarbonyl)amino)-4,4-dimethylpentanoic acid is more than a simple protected amino acid; it is a strategic tool for molecular design. Its robust Boc protection scheme facilitates controlled synthesis, while its unique sterically hindered side chain offers a powerful method for influencing molecular conformation and enhancing metabolic stability. For researchers and scientists in drug development, a comprehensive understanding of its properties, synthesis, and applications is essential for leveraging its full potential in the creation of next-generation peptide and small molecule therapeutics. As the demand for more stable and potent drugs continues to grow, the importance of specialized building blocks like N-Boc-L-tert-leucine will undoubtedly increase.

References

• Safety Data Sheet: Boc-L-tert-Leucine. Carl ROTH. [Link]

• SAFETY DATA SHEET - N-BOC-L-tert-Leucine. Fisher Scientific. [Link]

• Mastering Peptide Synthesis with High-Quality Boc-L-tert-Leucine. NINGBO INNO PHARMCHEM CO.,LTD.. [Link]

• BOC protecting groups have become a crucial tool in accelerating the development of innovative drugs. Nanjing Tengxiang Import & Export Co. Ltd.. [Link]

• (2S)-2-(((tert-Butoxycarbonyl)amino)methyl)-4-methylpentanoic acid. PubChem. [Link]

• Design, synthesis and biological evaluation of covalent peptidomimetic 3CL protease inhibitors containing nitrile moiety. PMC. [Link]

• Synthesis of ( R )-2-((3-(( tert -butoxycarbonyl)amino)propanoyl)oxy). ResearchGate. [Link]

• (S)-2-((tert-Butoxycarbonyl)amino)-4,4-dimethylpentanoic acid. Lead Sciences. [Link]

• 2-{[(tert-butoxy)carbonyl]amino}-4,4-dimethylpentanoic acid. PubChemLite. [Link]

• tert-BUTOXYCARBONYL-L-PROLINE. Organic Syntheses Procedure. [Link]

• 2-((Tert-butoxycarbonyl)amino)-4-methylpentanoic acid. PubChem. [Link]

• 2-{amino}-4,4-dimethylpentanoic acid. American Elements. [Link]

• Synthesis of peptides using tert-butyloxycarbonyl (Boc) as the α-amino protection group. PubMed. [Link]

• Introduction to Peptide Synthesis. PMC - NIH. [Link]

• 24.8: Peptide Synthesis. Chemistry LibreTexts. [Link]

• Practical Synthesis Guide to Solid Phase Peptide Chemistry. AAPPTec. [Link]

• (2R,4S)-5-([1,1'-biphenyl]-4-yl)-4-((tert-butoxycarbonyl)aMino)-2-Methylpentanoic acid. Five Chongqing Chemdad Co. ，Ltd. [Link]

• (2R,4S)-5-([1,1'-Biphenyl]-4-yl)-4-((tert-butoxycarbonyl)amino)-2-methylpentanoic Acid. AMERICAN ELEMENTS. [Link]

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An In-Depth Technical Guide to Boc-D-neopentylglycine: Properties, Synthesis, and Applications in Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

Foreword

In the landscape of modern medicinal chemistry and peptide-based therapeutics, the repertoire of available building blocks is a critical determinant of innovation. Non-proteinogenic amino acids, in particular, offer a gateway to novel chemical space, enabling the design of peptides and small molecules with enhanced stability, unique conformational properties, and improved pharmacological profiles. Among these, Boc-D-neopentylglycine, a sterically hindered amino acid derivative, has emerged as a valuable tool for introducing conformational constraints and enhancing resistance to enzymatic degradation in bioactive peptides. This technical guide provides a comprehensive overview of the physical and chemical properties of Boc-D-neopentylglycine, detailed methodologies for its synthesis and characterization, and insights into its strategic application in the development of next-generation therapeutics.

Core Molecular Attributes of Boc-D-neopentylglycine

Boc-D-neopentylglycine, systematically named (R)-2-((tert-butoxycarbonyl)amino)-4,4-dimethylpentanoic acid, is a chiral, non-polar amino acid derivative. The defining features of this molecule are the tert-butyloxycarbonyl (Boc) protecting group on the alpha-amino group and the bulky neopentyl side chain.

Structural and Physicochemical Properties

The unique structural characteristics of Boc-D-neopentylglycine directly influence its physical and chemical behavior, making it a desirable component in peptide synthesis and drug design.[1][2]

Property	Value	Source(s)
CAS Number	112695-98-4	[1][2]
Molecular Formula	C₁₂H₂₃NO₄	[1][2]
Molecular Weight	245.32 g/mol	[2]
Appearance	White powder	[1]
Melting Point	99 - 102 °C	[1]
Optical Rotation	[α]²⁴_D = +16 ± 2° (c=1 in MeOH)	[1]
Purity	≥ 99% (Assay)	[1]
Storage Conditions	0 - 8 °C	[1]

The presence of the bulky neopentyl group imparts significant steric hindrance, which can be strategically employed to influence the secondary structure of peptides, promoting specific folding patterns and enhancing stability.[] The Boc protecting group renders the amino group unreactive during peptide coupling reactions and enhances the molecule's solubility in organic solvents commonly used in synthesis.[1]

Synthesis and Purification: A Validated Protocol

The synthesis of Boc-D-neopentylglycine is typically achieved through the protection of the amino group of D-neopentylglycine with di-tert-butyl dicarbonate (Boc₂O) under basic conditions. The following protocol outlines a robust and reproducible method for its preparation and subsequent purification.

Experimental Protocol: Synthesis of Boc-D-neopentylglycine

Caption: Workflow for the synthesis of Boc-D-neopentylglycine.

Materials:

• D-neopentylglycine

• Di-tert-butyl dicarbonate ((Boc)₂O)

• Sodium hydroxide (NaOH)

• Deionized water

• 1M Hydrochloric acid (HCl)

• Ethyl acetate

• Anhydrous sodium sulfate (Na₂SO₄)

• Solvents for chromatography (e.g., hexane, ethyl acetate)

Procedure:

• Dissolution: Dissolve D-neopentylglycine in a 1M aqueous solution of sodium hydroxide at room temperature.

• Boc Protection: To the stirred solution, add a solution of di-tert-butyl dicarbonate in a suitable organic solvent (e.g., tetrahydrofuran or dioxane) dropwise.

• Reaction Monitoring: Allow the reaction to stir at room temperature for 12-24 hours. Monitor the progress of the reaction by Thin Layer Chromatography (TLC).

• Work-up: Once the reaction is complete, carefully acidify the mixture to a pH of 2-3 with 1M HCl.

• Extraction: Extract the aqueous layer with ethyl acetate. Combine the organic layers.

• Drying and Concentration: Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

• Purification: Purify the crude product by flash column chromatography on silica gel or by recrystallization from a suitable solvent system (e.g., ethyl acetate/hexane) to obtain pure Boc-D-neopentylglycine as a white solid.

Spectroscopic and Chromatographic Characterization

Accurate characterization is paramount to confirm the identity and purity of the synthesized Boc-D-neopentylglycine. The following sections detail the expected analytical data.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR: The proton NMR spectrum is expected to show characteristic signals for the neopentyl group (a singlet for the nine equivalent protons of the tert-butyl group and a multiplet for the adjacent methylene protons), the alpha-proton, and the nine protons of the Boc protecting group.

• ¹³C NMR: The carbon NMR spectrum will display distinct resonances for the carbonyl carbons of the carboxylic acid and the Boc group, the quaternary carbon of the neopentyl and Boc groups, and the other aliphatic carbons.

Infrared (IR) Spectroscopy

The FT-IR spectrum of Boc-D-neopentylglycine will exhibit characteristic absorption bands:

• ~3300 cm⁻¹: N-H stretching of the carbamate.

• ~2960 cm⁻¹: C-H stretching of the aliphatic groups.

• ~1710 cm⁻¹: C=O stretching of the carboxylic acid.

• ~1685 cm⁻¹: C=O stretching of the Boc-carbamate.

Mass Spectrometry (MS)

Electrospray ionization mass spectrometry (ESI-MS) is expected to show the molecular ion peak [M+H]⁺ or [M+Na]⁺, confirming the molecular weight of the compound.

High-Performance Liquid Chromatography (HPLC)

Purity analysis is typically performed using reversed-phase HPLC (RP-HPLC).

Caption: General workflow for HPLC purity analysis.

A typical method involves a C18 column with a gradient elution system of water and acetonitrile, both containing 0.1% trifluoroacetic acid (TFA). Detection is commonly performed using a UV detector at a wavelength of approximately 214 nm.

Chemical Stability and Reactivity

The chemical behavior of Boc-D-neopentylglycine is largely dictated by the Boc protecting group and the carboxylic acid functionality.

• Stability: The Boc group is stable under neutral and basic conditions, making it compatible with a wide range of synthetic transformations.[] However, it is readily cleaved under acidic conditions.

• Reactivity: The primary reactive site for peptide synthesis is the carboxylic acid group, which can be activated using standard coupling reagents (e.g., HBTU, HATU, DCC) to form a peptide bond with the free amino group of another amino acid or peptide.

Boc Deprotection

The removal of the Boc group is a critical step in peptide synthesis and is typically achieved by treatment with a strong acid, such as trifluoroacetic acid (TFA), often in a solvent like dichloromethane (DCM).

Caption: Mechanism of acid-catalyzed Boc deprotection.

Applications in Drug Discovery and Development

The incorporation of Boc-D-neopentylglycine into peptide-based drug candidates can confer several advantageous properties, making it a valuable building block in medicinal chemistry.[1]

• Enhanced Proteolytic Stability: The steric bulk of the neopentyl side chain can hinder the approach of proteases, thereby increasing the in vivo half-life of the peptide.

• Conformational Constraint: The restricted rotation around the Cα-Cβ bond of the neopentyl group can induce specific secondary structures, such as β-turns or helical motifs, which can be crucial for receptor binding and biological activity.

• Modulation of Lipophilicity: As a non-polar amino acid, the inclusion of neopentylglycine can increase the overall lipophilicity of a peptide, potentially improving its membrane permeability.

While specific case studies detailing the use of Boc-D-neopentylglycine in marketed drugs are not extensively documented in publicly available literature, its application is prevalent in the preclinical development of peptide therapeutics, particularly in the design of enzyme inhibitors and receptor agonists/antagonists.[1] The strategic placement of this amino acid within a peptide sequence allows for the fine-tuning of its pharmacological properties. The use of D-amino acids, in general, is a well-established strategy to enhance peptide stability and modulate activity.[5][6]

Conclusion

Boc-D-neopentylglycine stands as a testament to the power of synthetic amino acids in expanding the horizons of drug discovery. Its unique combination of a sterically demanding side chain and a versatile protecting group provides medicinal chemists with a powerful tool to engineer peptides with enhanced stability and tailored pharmacological profiles. The robust synthetic and analytical methodologies outlined in this guide are intended to facilitate its effective utilization in the research and development of novel therapeutics. As the demand for more sophisticated and resilient peptide drugs continues to grow, the strategic incorporation of building blocks like Boc-D-neopentylglycine will undoubtedly play a pivotal role in shaping the future of medicine.

References

• Chem-Impex. Boc-D-neopentylglycine. [Link]

• Capot Chemical. 112695-98-4 | Boc-d-neopentylglycine. [Link]

• 思天德生物. Boc-D-neopentylglycine|112695-98-4|标准品|对照品|科研试剂. [Link]

• AFG Bioscience. 173993-100MG - Boc-D-neopentylglycine ; >/= 99% (TLC), 100 mg, ( Each ). [Link]

• Organic Chemistry Portal. Boc-Protected Amino Groups. [Link]

• JPT Peptide Technologies. Polar and Nonpolar Amino Acids: Key Insights. [Link]

• ResearchGate. Development of Novel Enantioselective HPLC Methods for Determination of Optical Purity of Nα-Fmoc / Boc Amino acid Derivatives (Nα-PADs) of Natural and Unnatural Amino Acids: Analytical Strategy to Key Starting Materials of Therapeutic Peptides. [Link]

• Nature. Trends in peptide drug discovery. [Link]

• Springer. Synthesis of peptides using tert-butyloxycarbonyl (Boc) as the α-amino protection group. [Link]

• National Institutes of Health. Advances in Peptidomimetics for Next-Generation Therapeutics: Strategies, Modifications, and Applications. [Link]

• MDPI. Recent Advances in Peptide Drug Discovery: Novel Strategies and Targeted Protein Degradation. [Link]

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• 6. mdpi.com [mdpi.com]

An In-depth Technical Guide to (2S)-2-{[(tert-Butoxy)carbonyl]amino}-4,4-dimethylpentanoic Acid (CAS 79777-82-5)

Prepared for: Researchers, Scientists, and Drug Development Professionals

Foreword

(2S)-2-{[(tert-Butoxy)carbonyl]amino}-4,4-dimethylpentanoic acid, also known as N-Boc-L-neopentylglycine or Boc-β-tert-butyl-L-alanine, is a non-canonical amino acid derivative of significant interest in the fields of peptide chemistry and drug discovery. Its unique structural feature, a sterically demanding tert-butyl group on the β-carbon, imparts distinct properties to peptides and peptidomimetics, influencing their conformation, stability, and biological activity. This guide provides a comprehensive technical overview of its properties, synthesis, and applications, with a focus on practical insights for laboratory use.

Physicochemical and Structural Properties

Boc-β-tert-butyl-L-alanine is a white to off-white powder. The presence of the tert-butyloxycarbonyl (Boc) protecting group on the α-amino group renders it suitable for stepwise peptide synthesis.[1] The bulky tert-butyl side chain is a key feature, providing significant steric hindrance and hydrophobicity.[2] This can influence the secondary structure of peptides, promoting specific folding patterns and enhancing stability against enzymatic degradation.[3]

Property	Value	Source
CAS Number	79777-82-5	[3]
Molecular Formula	C₁₂H₂₃NO₄	[3]
Molecular Weight	245.32 g/mol	[3]
Appearance	White to off-white powder	[3]
Optical Rotation	[α]D²⁰ = -14 ± 2º	[3]
Storage	2-8 °C	[3]

Synthesis of (2S)-2-{[(tert-Butoxy)carbonyl]amino}-4,4-dimethylpentanoic Acid

The synthesis of N-Boc-L-neopentylglycine typically involves the protection of the amino group of the parent amino acid, L-neopentylglycine ((S)-2-amino-4,4-dimethylpentanoic acid). A general and widely adopted method for the introduction of the Boc protecting group is the reaction of the amino acid with di-tert-butyl dicarbonate (Boc₂O) under basic conditions.[4]

General Synthesis Protocol

This protocol is adapted from standard procedures for the Boc protection of amino acids.

Materials:

• (S)-2-Amino-4,4-dimethylpentanoic acid

• Di-tert-butyl dicarbonate (Boc₂O)

• Sodium carbonate (Na₂CO₃)

• Tetrahydrofuran (THF)

• Water

• Ethyl acetate

• Concentrated hydrochloric acid (HCl)

• Methyl tertiary-butyl ether (MTBE)

Procedure:

• Dissolution: Dissolve (S)-2-amino-4,4-dimethylpentanoic acid in an aqueous solution of sodium carbonate. Stir until a clear solution is obtained.[4]

• Boc Protection: While maintaining the temperature at approximately 20°C, add a solution of di-tert-butyl dicarbonate in THF dropwise over 30 minutes.[4]

• Reaction: Allow the mixture to stir at a slightly elevated temperature (e.g., 30°C) for 2 hours to ensure complete reaction.[4]

• Work-up:

  • Transfer the reaction mixture to a separatory funnel and extract with methyl tertiary-butyl ether to remove any unreacted Boc₂O. Discard the organic layer.[4]

  • Cool the aqueous layer in an ice bath and carefully acidify to a pH of approximately 3 with concentrated HCl.[4]

  • Extract the acidified aqueous layer multiple times with ethyl acetate.[4]

• Isolation:

  • Combine the organic layers and wash with water.

  • Concentrate the ethyl acetate layer under reduced pressure to precipitate the product.[4]

  • Filter the solid and dry under vacuum to obtain N-Boc-L-neopentylglycine.

Diagram of Synthesis Workflow:

General workflow for the synthesis of Boc-β-tert-butyl-L-alanine.

Applications in Peptide Synthesis and Drug Discovery

The primary application of Boc-β-tert-butyl-L-alanine is as a building block in solid-phase peptide synthesis (SPPS).[3][5] Its incorporation into peptide sequences can lead to compounds with enhanced stability, specific conformational preferences, and novel biological activities.

Solid-Phase Peptide Synthesis (SPPS)

The Boc/Bzl (tert-butoxycarbonyl/benzyl) strategy is a classical approach in SPPS.[4] In this method, the Nα-amino group is temporarily protected with the acid-labile Boc group, while side chains are protected with more stable, benzyl-based groups.

General SPPS Cycle using Boc-β-tert-butyl-L-alanine:

• Resin Swelling: The solid support (e.g., Merrifield resin for peptide acids or MBHA resin for peptide amides) is swollen in a suitable solvent like dichloromethane (DCM).

• Deprotection: The Boc group of the resin-bound amino acid or peptide is removed by treatment with trifluoroacetic acid (TFA) in DCM.

• Neutralization: The resulting trifluoroacetate salt is neutralized with a base, typically diisopropylethylamine (DIEA), to free the N-terminal amine for the next coupling step.

• Coupling: The incoming Boc-β-tert-butyl-L-alanine is activated with a coupling agent (e.g., HBTU/HOBt) and reacted with the free amine on the resin. The completion of the coupling reaction can be monitored using a ninhydrin test.[6]

• Washing: The resin is thoroughly washed to remove excess reagents and byproducts.

This cycle is repeated for each amino acid in the desired sequence.

Diagram of SPPS Cycle:

The iterative cycle of Boc solid-phase peptide synthesis.

Biological Activities of Peptides Containing β-tert-Butyl-Alanine

The incorporation of unnatural amino acids like β-tert-butyl-alanine can significantly impact the biological properties of peptides.

• Enhanced Stability: The bulky side chain can protect the peptide backbone from proteolytic degradation, thereby increasing its in vivo half-life.[10]

• Neuroactivity: While the direct neuroactivity of peptides containing this specific residue is not yet extensively documented in peer-reviewed literature, the modification of neuropeptides with unnatural amino acids is a strategy being explored to enhance their delivery across the blood-brain barrier and modulate their activity in the central nervous system (CNS).[10][11][12]

• Cytotoxicity and Anticancer Potential: Synthetic derivatives of amino acids and peptides are being investigated for their cytotoxic effects against cancer cell lines. The hydrophobicity and steric hindrance imparted by the β-tert-butyl-alanine residue could be leveraged in the design of novel anticancer peptides.[7]

Analytical and Quality Control Methods

Ensuring the purity and identity of Boc-β-tert-butyl-L-alanine and the peptides synthesized from it is crucial for reliable research outcomes.

High-Performance Liquid Chromatography (HPLC)

Reversed-phase HPLC (RP-HPLC) is the standard method for both the analysis and purification of peptides.[13][14]

General Analytical HPLC Protocol:

• Column: C18-modified silica column.

• Mobile Phase A: 0.1% TFA in water.

• Mobile Phase B: 0.1% TFA in acetonitrile.

• Gradient: A linear gradient from a low to a high percentage of mobile phase B is typically used to elute the peptide.

• Detection: UV detection at 210-220 nm.

Purification: For purification, a preparative or semi-preparative HPLC column is used. The crude peptide, obtained after cleavage from the resin, is dissolved in a suitable solvent and injected onto the column. Fractions are collected and analyzed for purity. Pure fractions are then pooled and lyophilized to obtain the final peptide product.[15]

Nuclear Magnetic Resonance (NMR) Spectroscopy

Expected ¹H NMR Spectral Features (in CDCl₃):

• A singlet around 1.4 ppm corresponding to the nine protons of the Boc group.

• Signals corresponding to the protons of the neopentyl group.

• A signal for the α-proton.

• A broad singlet for the N-H proton.

Expected ¹³C NMR Spectral Features (in CDCl₃):

• A signal for the carbonyl carbon of the carboxylic acid.

• A signal for the carbonyl carbon of the Boc group.

• Signals for the quaternary and methyl carbons of the Boc group.

• Signals for the carbons of the neopentyl side chain.

Mass Spectrometry (MS)

Mass spectrometry is used to confirm the molecular weight of the synthesized compound and peptides. Electrospray ionization (ESI) is a commonly used technique for peptide analysis.

Safety and Handling

As with all laboratory chemicals, appropriate safety precautions should be taken when handling Boc-β-tert-butyl-L-alanine. It is recommended to handle the compound in a well-ventilated area and to wear appropriate personal protective equipment (PPE), including gloves and safety glasses. For detailed safety information, refer to the manufacturer's Safety Data Sheet (SDS).

Conclusion

(2S)-2-{[(tert-Butoxy)carbonyl]amino}-4,4-dimethylpentanoic acid is a valuable building block for the synthesis of peptides with potentially enhanced stability and novel biological activities. Its unique steric and hydrophobic properties make it an attractive tool for researchers in drug discovery and development. This guide has provided a comprehensive overview of its properties, synthesis, and applications, offering a foundation for its effective use in the laboratory. Further research into the specific biological effects of peptides incorporating this residue is warranted and holds promise for the development of new therapeutic agents.

References

• Solid-phase peptide synthesis. (2014). RSC Advances. [URL not available]
• Boc Solid Phase Peptide Synthesis. ChemPep. [URL not available]
• Peptide Purification Process & Methods: An Overview. Bachem. [URL not available]
• Application Notes and Protocols for the Use of Boc-Glycine in Dipeptide Synthesis. Benchchem. [URL not available]

• A rapid entry to amino acids derived diverse 3,4-dihydropyrazines and dihydro[6][13][18]triazolo[1,5-a]pyrazines through 1,3-dipolar cycloaddition. The Royal Society of Chemistry. [URL not available]

• Methods and protocols of modern solid phase peptide synthesis. (2014). Journal of Peptide Science. [URL not available]
• Practical Synthesis Guide to Solid Phase Peptide Chemistry. AAPPTec. [URL not available]
• Tert-butoxycarbonylalanine | C8H15NO4 | CID 85082. PubChem. [URL not available]
• Peptide Purific
• BOC-D-alanine | C8H15NO4 | CID 637606. PubChem. [URL not available]
• (2S)-2-(((tert-Butoxycarbonyl)amino)methyl)-4-methylpentanoic acid. PubChem. [URL not available]
• Boc-β-tert-butyl-L-alanine. Chem-Impex. [URL not available]
• HPLC Analysis and Purification of Peptides. PMC - PubMed Central. [URL not available]
• (2R,4S)-5-([1,1'-biphenyl]-4-yl)-4-((tert-butoxycarbonyl)aMino)-2-Methylpentanoic acid Five Chongqing Chemdad Co. ，Ltd. Chongqing Chemdad Co., Ltd. [URL not available]
• Novel Peptide Sequences with ACE-Inhibitory and Antioxidant Activities Derived from the Heads and Bones of Hybrid Groupers (Epinephelus lanceolatus × Epinephelus fuscoguttatus). (2022). PMC - NIH. [URL not available]
• L-Alanine, N-(tert-butyldimethylsilyl). the NIST WebBook. [URL not available]
• Aspects of industrial purification of peptides using large-scale chromatography. Polypeptide. [URL not available]
• Optimizing Analysis and Purification of a Synthetic Peptide Using PLRP-S Columns. (2023). Agilent. [URL not available]
• 13C NMR Spectroscopic Studies of Intra- and Intermolecular Interactions of Amino Acid Derivatives and Peptide Derivatives in Solutions. MDPI. [URL not available]
• Comparing the biological activity and composition of Cerebrolysin with other peptide prepar
• Insight into Glyproline Peptides' Activity through the Modulation of the Inflammatory and Neurosignaling Genetic Response Following Cerebral Ischemia–Reperfusion. (2022). PubMed Central. [URL not available]
• 2-{[(tert-butoxy)carbonyl]amino}-4,4-dimethylpentanoic acid. PubChemLite. [URL not available]
• 13C NMR spectrum of Dimethyl (2S,4S)-2-allyl-4-((S).
• Targeting central nervous system active peptides to the brain via nasal delivery. UQ eSpace. [URL not available]
• 1H NMR spectrum of Dimethyl (2S,4S)-2-allyl-4-((S).
• Enantioselective Synthesis of (S)-Ethyl 2-((tert-butoxycarbonyl)((tert-butyldimethylsilyl)oxy)amino)-4-oxobutanoate. (2018).
• β-tert-Butyl-L-alanine | CAS 57224-50-7. SCBT. [URL not available]
• Determination of IC50 values of selected compounds for inhibition of...
• Efficient synthesis of benzyl 2-(S)-[(tert-butoxycarbonyl)amino]-ω-iodoalkanoates.
• Concepts for Biologically Active Peptides. PMC. [URL not available]
• L-Alanine-N-t-Boc (3-¹³C, 99%).
• Enzyme inhibition by dipeptides containing 2,3-methanophenylalanine, a sterically constrained amino acid. PubMed. [URL not available]
• Development of Neuropeptide Drugs that Cross the Blood-Brain Barrier. PMC. [URL not available]
• Synthesis of tert -Butoxycarbonyl (Boc)-Protected Purines.

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A Comprehensive Technical Guide to 2-{[(tert-butoxy)carbonyl]amino}-4,4-dimethylpentanoic Acid

Abstract

This technical guide provides an in-depth analysis of 2-{[(tert-butoxy)carbonyl]amino}-4,4-dimethylpentanoic acid, a non-canonical amino acid derivative of significant interest to researchers, scientists, and professionals in drug development. We will dissect its core molecular and physical properties, explore its strategic applications, and provide validated, step-by-step protocols for its use in synthetic chemistry. This document is designed to serve as a practical and authoritative resource, bridging fundamental chemistry with field-proven applications.

Introduction: The Strategic Value of Non-Canonical Amino Acids

The universe of drug discovery and materials science is in a constant state of evolution, driven by the demand for therapeutics with higher efficacy, selectivity, and improved pharmacokinetic profiles.[1][2] While the 20 proteinogenic amino acids form the foundational blueprint of life, the exploration of non-canonical amino acids (ncAAs), also known as unnatural amino acids (UAAs), has unlocked vast new chemical spaces.[3] These synthetically derived or naturally occurring building blocks offer modified side chains and backbones that impart novel structural and functional properties to peptides and small molecules.[1][2]

The incorporation of ncAAs is a powerful strategy to overcome the inherent limitations of natural peptides, such as poor metabolic stability and low oral bioavailability.[1][4] By introducing unique functional groups and steric arrangements, researchers can engineer molecules with enhanced enzymatic stability, tailored lipophilicity, and improved binding affinity to therapeutic targets.[2][] To date, over 110 approved drugs incorporate unnatural amino acids, a testament to their transformative impact on medicine.[1]

This guide focuses on a particularly valuable ncAA: 2-{[(tert-butoxy)carbonyl]amino}-4,4-dimethylpentanoic acid. Also known by synonyms such as Boc-neopentylglycine or Boc-L-tert-leucine (when referring to the L-enantiomer), this compound is distinguished by its sterically demanding neopentyl side chain. This structural feature is not merely a passive substituent; it actively influences molecular conformation and interactions, making it a strategic choice in rational drug design and peptide synthesis.

Core Molecular and Physicochemical Profile

A thorough understanding of a molecule's fundamental properties is paramount to its effective application. This section details the molecular weight, structure, and key physicochemical characteristics of the title compound.

Molecular Weight and Formula

The precise molecular weight of a compound is a critical parameter for stoichiometric calculations in synthesis, analytical characterization, and formulation.

Property	Value	Source
Chemical Name	2-{[(tert-butoxy)carbonyl]amino}-4,4-dimethylpentanoic acid	IUPAC
Synonyms	Boc-neopentylglycine, Boc-tert-butylalanine	[6]
Molecular Formula	C13H25NO4	[7][8]
Molecular Weight	259.34 g/mol	[7][8]
Exact Mass	259.17835828 Da	[8]
CAS Number	1404754-06-8 (unspecified stereochemistry)	[9]

The molecular weight is calculated from its constituent atoms: (13 x 12.011) + (25 x 1.008) + (1 x 14.007) + (4 x 15.999) = 259.34 g/mol . This value is fundamental for preparing solutions of known molarity and for calculating reagent equivalents in chemical reactions.

Structural Analysis and Rationale for Use

The functionality of this molecule is derived directly from its unique structure, which combines a standard amino acid backbone with two key synthetic modifications: a tert-butoxycarbonyl (Boc) protecting group and a neopentyl side chain.

Caption: Key functional components of the molecule.

• Boc Protecting Group: The tert-butoxycarbonyl group is a cornerstone of modern peptide synthesis.[10][11] It protects the alpha-amino group from unwanted reactions during peptide bond formation. Its key advantage is its acid lability; it can be cleanly removed with moderate acids like trifluoroacetic acid (TFA), leaving other protecting groups and the peptide-resin linkage intact in orthogonal protection schemes.[12][13]

• Neopentyl Side Chain: The 4,4-dimethylpentyl (neopentyl) group is a highly bulky, sterically hindering aliphatic side chain.[14] This bulk is instrumental in several applications:

  • Conformational Restriction: It limits the rotational freedom of the peptide backbone, which can be used to enforce specific secondary structures (e.g., turns or helices) that are critical for biological activity.

  • Metabolic Shielding: The steric hindrance can protect adjacent peptide bonds from enzymatic degradation by proteases, thereby increasing the in vivo half-life of a peptide therapeutic.[3]

  • Modulating Binding Affinity: The bulky, hydrophobic nature of the side chain can be leveraged to optimize interactions within the binding pocket of a target protein or receptor.[2][6]

Core Applications and Experimental Workflows

The unique structural attributes of Boc-neopentylglycine make it a valuable reagent in several advanced applications, most notably in Solid-Phase Peptide Synthesis (SPPS).

Role in Solid-Phase Peptide Synthesis (SPPS)

SPPS is the workhorse method for assembling peptides in a controlled, stepwise manner on a solid support (resin).[13][15] The Boc/Bzl (tert-butoxycarbonyl/benzyl) strategy, while older than the now-dominant Fmoc/tBu strategy, remains highly relevant for specific applications.[13][16]

The core SPPS cycle involves repeated steps of deprotection, washing, coupling, and washing.[13]

Caption: General workflow for a Boc-SPPS cycle.

Protocol: N-Terminal Boc Group Deprotection

This protocol describes the selective removal of the Boc protecting group from the N-terminus of a resin-bound peptide.

Expertise & Causality: The mechanism relies on the protonation of the Boc group's carbonyl by a strong acid like TFA.[12][17] This leads to the cleavage of the tert-butyl-oxygen bond, forming a highly stable tert-butyl cation and a transient carbamic acid, which rapidly decarboxylates to release the free amine as an ammonium salt.[10][17] The use of a 50% TFA solution in a non-polar solvent like dichloromethane (DCM) provides sufficient acidity to cleave the Boc group efficiently without prematurely cleaving most benzyl-type side-chain protecting groups or the peptide from the resin, thus ensuring synthetic integrity.[13]

Materials:

• Peptide-resin with N-terminal Boc group

• Dichloromethane (DCM), peptide synthesis grade

• Trifluoroacetic acid (TFA)

• Diisopropylethylamine (DIEA)

• Isopropanol (IPA)

Procedure:

• Resin Swelling: Swell the peptide-resin in DCM for 20 minutes in a suitable SPPS reaction vessel. Drain the solvent.

• Pre-wash: Add a solution of 50% TFA in DCM to the resin and agitate for 2-5 minutes. Drain. This step helps to ensure the resin is fully equilibrated with the acidic environment.

• Deprotection: Add a fresh solution of 50% TFA in DCM. Agitate the mixture for 20-30 minutes at room temperature.[18] The evolution of CO2 gas may be observed.[17]

• Washing: Drain the TFA solution. Wash the resin thoroughly with DCM (3-5 times) to remove all residual acid.[19]

• Neutralization: To proceed with the next coupling, the resulting trifluoroacetate salt must be neutralized to the free amine. Wash the resin with IPA (1 time) and then DCM (1 time). Treat the resin with a solution of 5-10% DIEA in DCM or DMF (2 times, 5-10 minutes each).[13][19]

• Final Wash: Wash the resin thoroughly with DCM (3-5 times) and then DMF (3-5 times) to remove excess DIEA and prepare for the subsequent coupling step.

Protocol: Coupling of Boc-neopentylglycine

The coupling of sterically hindered amino acids like Boc-neopentylglycine requires potent activation methods to overcome the physical obstruction of its bulky side chain.[19][20]

Expertise & Causality: Standard coupling reagents may be too slow, leading to incomplete reactions and deletion sequences.[19] Aminium/uronium-based reagents like HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) are highly effective. HATU reacts with the carboxylic acid of the incoming Boc-amino acid to form a highly reactive O-acylisourea intermediate. This intermediate rapidly acylates the free N-terminal amine of the peptide-resin to form the desired peptide bond.[19] The use of a non-nucleophilic base like DIEA is crucial to activate the HATU and deprotonate the incoming amino acid's carboxyl group without causing premature deprotection or other side reactions. Pre-activation of the amino acid with HATU for a short period before adding it to the resin can further enhance coupling efficiency.[19]

Materials:

• Boc-neopentylglycine (3-4 equivalents relative to resin loading)

• HATU (3-4 equivalents)

• N,N-Diisopropylethylamine (DIEA) (6-8 equivalents)

• N,N-Dimethylformamide (DMF) or N-Methyl-2-pyrrolidone (NMP), peptide synthesis grade

• Deprotected and neutralized peptide-resin

Procedure:

• Pre-activation: In a separate vessel, dissolve Boc-neopentylglycine and HATU in DMF or NMP.

• Add DIEA to the solution. Allow the mixture to pre-activate for 1-5 minutes. The solution may change color, indicating the formation of the active ester.[19]

• Coupling: Add the pre-activated amino acid solution to the swollen and neutralized peptide-resin.

• Agitate the mixture at room temperature. Due to the steric hindrance, a longer coupling time of 1-2 hours may be required. For particularly difficult couplings, the reaction time can be extended.[19]

• Monitoring: Perform a qualitative ninhydrin (Kaiser) test. A negative result (the beads remain colorless or yellow) indicates the complete consumption of the free primary amine and thus the completion of the coupling reaction.[19]

• Washing: Once the coupling is complete, drain the reaction solution. Wash the resin extensively with DMF (3-5 times) and DCM (3-5 times) to remove all excess reagents and byproducts.[19] The resin is now ready for the next deprotection cycle.

Analytical Characterization

Rigorous analytical characterization is essential to confirm the identity and purity of the synthesized compound or peptide.

Analytical Technique	Purpose	Expected Observations for Boc-neopentylglycine
NMR Spectroscopy (¹H, ¹³C)	Structural Elucidation	¹H NMR should show characteristic signals for the tert-butyl protons of the Boc group (~1.45 ppm) and the neopentyl side chain (~1.00 ppm).[21][22] ¹³C NMR provides confirmation of all carbon atoms.[23]
Mass Spectrometry (MS)	Molecular Weight Verification	Techniques like ESI-MS will confirm the molecular weight, typically observing the [M+H]⁺ or [M+Na]⁺ adducts.[]
High-Performance Liquid Chromatography (HPLC)	Purity Assessment	Reversed-phase HPLC is used to determine the purity of the final peptide, separating the target molecule from any deletion sequences or byproducts.[25][]
Fourier-Transform Infrared Spectroscopy (FTIR)	Functional Group Identification	Shows characteristic stretches for N-H (amide), C=O (carbamate and carboxylic acid), and C-H (aliphatic) bonds.[22]

Conclusion

2-{[(tert-butoxy)carbonyl]amino}-4,4-dimethylpentanoic acid is more than a simple building block; it is a strategic tool for medicinal chemists and peptide scientists. Its defining features—an acid-labile Boc protecting group and a sterically demanding neopentyl side chain—provide a powerful combination for constructing complex peptides with tailored properties. The steric bulk can be leveraged to enforce specific conformations and enhance metabolic stability, addressing key challenges in the development of peptide-based therapeutics.[1][14] By understanding the fundamental principles behind its reactivity and employing optimized protocols, researchers can effectively integrate this and other non-canonical amino acids into their synthetic workflows, pushing the boundaries of drug discovery and materials science.[]

References

• Boc Deprotection Mechanism - TFA - Common Organic Chemistry. (n.d.). Retrieved from [Link]

• Sharma, K. K., et al. (2024). Unnatural Amino Acids: Strategies, Designs and Applications in Medicinal Chemistry and Drug Discovery. RSC Medicinal Chemistry. Retrieved from [Link]

• Boc Protecting Group: N-Boc Protection & Deprotection Mechanism. (n.d.). Total Synthesis. Retrieved from [Link]

• The Application of Non-Canonical Amino Acids in Drug Discovery. (2023, September 11). The Daily Scientist. Retrieved from [Link]

• Sharma, K. K. (2024). Unnatural Amino Acids: Strategies, Designs, and Applications in Medicinal Chemistry and Drug Discovery. SciSpace. Retrieved from [Link]

• tert-Butyloxycarbonyl protecting group. (n.d.). In Wikipedia. Retrieved from [Link]

• Boc Deprotection Mechanism | Organic Chemistry. (2022, December 14). YouTube. Retrieved from [Link]

• (2R)-2-{[(tert-Butoxycarbonyl)amino]methyl}-4,4-dimethylpentanoic acid. (n.d.). Amerigo Scientific. Retrieved from [Link]

• 2-((Tert-butoxycarbonyl)amino)-4-methylpentanoic acid. (n.d.). PubChem. Retrieved from [Link]

• Overview of Solid Phase Peptide Synthesis (SPPS). (n.d.). AAPPTec. Retrieved from [Link]

• 2-{amino}-4,4-dimethylpentanoic acid. (n.d.). American Elements. Retrieved from [Link]

• Cavelier, F. (2014). Methods and protocols of modern solid phase peptide synthesis. Peptide Science. Retrieved from [Link]

• Boc-d-neopentylglycine. (n.d.). Capot Chemical. Retrieved from [Link]

• Design, synthesis and biological evaluation of covalent peptidomimetic 3CL protease inhibitors containing nitrile moiety. (2022). Bioorganic & Medicinal Chemistry. Retrieved from [Link]

• 1 H-NMR spectrum of N-Boc glutamic acid. (n.d.). ResearchGate. Retrieved from [Link]

• Introduction to Peptide Synthesis. (2010). Current Protocols in Protein Science. Retrieved from [Link]

• Amino Acid Derivatives for Peptide Synthesis. (n.d.). AAPPTec. Retrieved from [Link]

• 13C NMR Spectroscopic Studies of Intra- and Intermolecular Interactions of Amino Acid Derivatives and Peptide Derivatives in Solutions. (2017). Molecules. Retrieved from [Link]

• Synthesis of Enantiopure Di(tert-butyl) (2S,4S)-4-hydroxy-6-oxo-1,2-piperidinedicarboxylate. (2007). Organic Syntheses. Retrieved from [Link]

• Boc-(2S,3RS)-2-amino-3-hydroxy-4-methylpentanoicacid. (n.d.). ChemBK. Retrieved from [Link]

• 4,4-Dimethylpentanoic acid. (n.d.). PubChem. Retrieved from [Link]

• 4,4-dimethylpentanoic acid. (n.d.). ChemSynthesis. Retrieved from [Link]

• Facile Synthesis and Altered Ionization Efficiency of Diverse Nε-Alkyllysine Containing Peptides. (2011). Chemical Communications. Retrieved from [Link]

• Introduction to Peptide Synthesis. (2019, February 15). Master Organic Chemistry. Retrieved from [Link]

• 26.7: Peptide Synthesis. (2024, September 30). Chemistry LibreTexts. Retrieved from [Link]

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An In-depth Technical Guide to the Solubility of Boc-Protected Neopentylglycine

Abstract

Introduction: The Significance of Boc-Neopentylglycine in Modern Drug Development

Boc-protected neopentylglycine is a non-proteinogenic amino acid increasingly utilized in the design of novel peptide-based therapeutics. Its unique neopentyl side chain imparts significant steric bulk, which can confer peptides with enhanced resistance to enzymatic degradation, improved conformational stability, and unique pharmacological profiles. The tert-butyloxycarbonyl (Boc) protecting group is a cornerstone of peptide synthesis, offering robust protection of the α-amino group that is readily cleaved under acidic conditions.[1][]

The success of any synthetic endeavor involving Boc-Npg, particularly in Solid-Phase Peptide Synthesis (SPPS), is intrinsically linked to its solubility in the solvents used for coupling reactions and resin washing.[3][4][5] Poor solubility can lead to incomplete reactions, challenging purifications, and ultimately, lower yields of the desired peptide. Therefore, a thorough understanding and quantification of Boc-Npg's solubility is not merely an academic exercise but a critical prerequisite for efficient and reproducible peptide synthesis. This guide will provide the necessary tools and knowledge to empower researchers in this essential aspect of their work.

Physicochemical Drivers of Boc-Neopentylglycine Solubility

The solubility of Boc-neopentylglycine is a multifactorial property governed by the interplay of its molecular structure and the physicochemical characteristics of the solvent.

2.1. The Role of the Boc Protecting Group and the Neopentyl Side Chain

The tert-butyloxycarbonyl (Boc) group, while crucial for synthetic strategy, significantly alters the polarity and hydrogen bonding capability of the parent amino acid. The bulky, non-polar nature of the Boc group generally increases the solubility of amino acids in organic solvents compared to their free-acid counterparts.

The neopentyl side chain, a tert-butylmethyl group, is a large, hydrophobic moiety. This substantial steric hindrance can impact how solvent molecules arrange themselves around the solute, a process known as solvation.[6] The interplay between the hydrophobic character of the neopentyl group and the polar carboxylic acid and urethane functionalities of the Boc-protected amino acid dictates its solubility in a given solvent.

2.2. Solvent Properties: A Critical Determinant

The choice of solvent is paramount in controlling the solubility of Boc-Npg. Solvents are broadly classified based on their polarity and their ability to act as hydrogen bond donors.

• Polar Protic Solvents: These solvents (e.g., water, methanol, ethanol) possess O-H or N-H bonds and can engage in hydrogen bonding.[7][8][9][10] While the carboxylic acid group of Boc-Npg can interact with these solvents, the large non-polar regions of the molecule may limit overall solubility.

• Polar Aprotic Solvents: Solvents like N,N-dimethylformamide (DMF), dimethyl sulfoxide (DMSO), acetonitrile (ACN), and N-methylpyrrolidone (NMP) have large dipole moments but lack O-H or N-H bonds.[7][8][9][10] These are often excellent solvents for peptide synthesis as they can effectively solvate a wide range of protected amino acids.[3][5][11]

• Non-Polar Solvents: These solvents (e.g., hexane, toluene) have low dielectric constants and are generally poor solvents for polar molecules like Boc-Npg.

The principle of "like dissolves like" is a useful starting point; the solubility of Boc-Npg will be highest in solvents that can effectively solvate both its polar and non-polar regions.

Quantitative Solubility Data for Boc-Neopentylglycine

As of the latest literature review, a comprehensive, publicly available dataset detailing the quantitative solubility of Boc-neopentylglycine in a wide range of organic solvents is not available. This presents a significant knowledge gap for researchers. To address this, we strongly advocate for the experimental determination of solubility in the solvents relevant to specific laboratory procedures. The following table is provided as a template for researchers to populate with their own experimentally determined values, fostering a more data-driven approach to peptide synthesis.

Table 1: Experimental Solubility Data for Boc-Neopentylglycine

Organic Solvent	Temperature (°C)	Solubility (g/L)	Solubility (mg/mL)	Molar Solubility (mol/L)	Method of Analysis
Methanol	25	Gravimetric / HPLC
Ethanol	25	Gravimetric / HPLC
Isopropanol	25	Gravimetric / HPLC
Acetonitrile (ACN)	25	Gravimetric / HPLC
Tetrahydrofuran (THF)	25	Gravimetric / HPLC
Dichloromethane (DCM)	25	Gravimetric / HPLC
N,N-Dimethylformamide (DMF)	25	Gravimetric / HPLC
Dimethyl Sulfoxide (DMSO)	25	Gravimetric / HPLC
Water	25	Gravimetric / HPLC

Experimental Protocols for Solubility Determination

Accurate determination of solubility is crucial for reproducible synthetic protocols. The following are detailed, step-by-step methodologies for determining the equilibrium solubility of Boc-neopentylglycine.

4.1. Equilibrium Solubility Determination via the Shake-Flask Method

This is the gold standard method for determining thermodynamic solubility.[12]

Purpose: To determine the saturation solubility of Boc-neopentylglycine in a specific solvent at a controlled temperature.

Materials:

• Boc-neopentylglycine (high purity)

• Solvent of interest (analytical grade)

• Vials with screw caps

• Orbital shaker or vortex mixer

• Temperature-controlled incubator or water bath

• Syringe filters (0.22 µm or 0.45 µm, compatible with the solvent)

• Analytical balance

• Volumetric flasks and pipettes

Workflow Diagram:

Caption: Workflow for the shake-flask method.

Step-by-Step Protocol:

• Preparation: Add an excess amount of solid Boc-neopentylglycine to a vial. The excess solid is crucial to ensure that a saturated solution is formed.

• Solvent Addition: Add a known volume of the solvent of interest to the vial.

• Equilibration: Tightly seal the vial and place it in a temperature-controlled environment (e.g., an incubator or water bath) set to the desired temperature (e.g., 25 °C). Agitate the mixture using an orbital shaker or vortex mixer for a sufficient period to reach equilibrium. This can take several hours to days, and it is advisable to perform preliminary experiments to determine the necessary equilibration time. A common practice is to agitate for 24-48 hours.

• Phase Separation: Once equilibrium is reached, allow the vial to stand undisturbed at the same temperature to allow the excess solid to settle.

• Sampling: Carefully withdraw a clear aliquot of the supernatant using a pipette.

• Filtration: Immediately filter the aliquot through a syringe filter (e.g., 0.22 µm PTFE for organic solvents) to remove any undissolved microparticles. This step is critical to prevent overestimation of the solubility.

• Quantification: Accurately dilute the filtered solution with a suitable solvent and quantify the concentration of Boc-neopentylglycine using one of the analytical methods described below.

4.2. Analytical Quantification Methods

4.2.1. Gravimetric Analysis

This method is straightforward and does not require sophisticated instrumentation but is best suited for non-volatile solutes and solvents.

Protocol:

• Accurately weigh an empty, dry container (e.g., a watch glass or a small beaker).

• Pipette a known volume of the filtered, saturated solution into the pre-weighed container.

• Carefully evaporate the solvent under a gentle stream of nitrogen or in a vacuum oven at a temperature below the decomposition point of Boc-neopentylglycine.

• Once all the solvent has been removed, cool the container to room temperature in a desiccator and weigh it again.

• The difference in weight corresponds to the mass of Boc-neopentylglycine dissolved in the known volume of the solvent.

• Calculate the solubility in the desired units (e.g., g/L, mg/mL).

4.2.2. High-Performance Liquid Chromatography (HPLC)

HPLC is a highly sensitive and specific method for quantifying the concentration of a solute.[13][14][15][16][17]

Workflow Diagram:

Caption: Workflow for HPLC quantification.

Protocol:

• Method Development: Develop a reverse-phase HPLC method capable of separating Boc-neopentylglycine from any potential impurities and solvent peaks. A C18 column is often a good starting point. The mobile phase will typically consist of a mixture of water and an organic solvent like acetonitrile or methanol, with an optional acid modifier like trifluoroacetic acid (TFA) or formic acid. Detection is usually performed using a UV detector, as the Boc group and the carboxyl group provide some UV absorbance.

• Calibration Curve: Prepare a series of standard solutions of Boc-neopentylglycine of known concentrations in a suitable solvent. Inject these standards into the HPLC and record the peak area for each concentration. Plot a calibration curve of peak area versus concentration.

• Sample Analysis: Inject the accurately diluted, filtered saturated solution into the HPLC system.

• Concentration Determination: Determine the peak area for Boc-neopentylglycine in the sample and use the calibration curve to calculate its concentration in the diluted sample.

• Solubility Calculation: Multiply the calculated concentration by the dilution factor to determine the solubility of Boc-neopentylglycine in the original saturated solution.

Practical Implications in Peptide Synthesis

A thorough understanding of Boc-neopentylglycine's solubility is critical for its effective use in SPPS.

5.1. Solvent Selection for Coupling Reactions

The solvent chosen for the coupling of Boc-neopentylglycine to the growing peptide chain on the solid support must be able to dissolve the protected amino acid at the required concentration.[3][5] Common solvents for Boc-based SPPS include DMF, NMP, and DCM.[3][18] If Boc-neopentylglycine has poor solubility in the chosen solvent, the coupling reaction will be slow and inefficient, leading to deletion sequences and difficult purification of the final peptide.

5.2. Washing Steps

Effective washing of the resin between synthetic steps is crucial to remove excess reagents and by-products. The wash solvent must be able to solvate the peptide-resin while also being a good solvent for the impurities being removed. A solvent in which Boc-neopentylglycine is sparingly soluble may not be an effective wash solvent after its coupling step.

5.3. Handling of "Difficult" Sequences

Peptides containing multiple bulky, hydrophobic residues like neopentylglycine can be prone to aggregation on the solid support, leading to poor solvation and incomplete reactions. In such cases, the choice of solvent becomes even more critical. Solvents like NMP or the use of chaotropic agents may be necessary to disrupt aggregation and improve reaction efficiency.[3][5]

Conclusion

While a definitive, universal solubility chart for Boc-protected neopentylglycine remains to be established in the public domain, this guide provides the theoretical framework and practical methodologies for researchers to determine this vital parameter. By understanding the physicochemical principles that govern its solubility and by employing robust experimental techniques, scientists can optimize their synthetic strategies, leading to higher yields, improved purity, and more efficient production of novel peptide-based therapeutics. The systematic generation and sharing of such solubility data within the scientific community will undoubtedly contribute to the continued advancement of peptide chemistry and drug discovery.

References

• Solvents for Solid Phase Peptide Synthesis. (n.d.). Retrieved from [Link]

• Mowat, J. M., Kennedy, A., Frankiewicz, L., & Jamieson, C. (n.d.). Development of an Interactive Green Solvent Selection Guide for Solid-Phase Peptide Synthesis (SPPS). Gyros Protein Technologies. Retrieved from [Link]

• Can anyone suggest which solvent is better for amino acid coupling in solid phase peptide synthesis? (2014, December 29). ResearchGate. Retrieved from [Link]

• List of some solvents used for SPPS. (n.d.). ResearchGate. Retrieved from [Link]

• Heinrikson, R. L., & Meredith, S. C. (1984). Amino acid analysis by reverse-phase high-performance liquid chromatography: precolumn derivatization with phenylisothiocyanate. Analytical biochemistry, 136(1), 65–74. [Link]

• Analysis of Amino Acids by HPLC. (2010, June 24). Agilent. Retrieved from [Link]

• Maisano, F., Gatti, R., & Bevilacqua, M. (2006). Validation of a Reversed-Phase HPLC Method for Quantitative Amino Acid Analysis. Journal of biomolecular techniques : JBT, 17(2), 131–137. Retrieved from [Link]

• Greening peptide chemistry by using NBP as solvent for SPPS. (2022, August 3). Lund University Publications. Retrieved from [Link]

• Analytical Methods for Amino Acids. (n.d.). Shimadzu UK. Retrieved from [Link]

• van Eijk, H. M., van der Heeft, E., & Mussche, P. H. (1993). State-of-the-art of high-performance liquid chromatographic analysis of amino acids in physiological samples. Journal of chromatography. B, Biomedical applications, 620(2), 143–152. Retrieved from [Link]

• Hewitt, W. M., Le, K., Lee, J., See, Y., Tantry, S. J., Kodadek, T., & Lokey, R. S. (2022). A new amino acid for improving permeability and solubility in macrocyclic peptides through side chain-to-backbone hydrogen bonding. Journal of medicinal chemistry, 65(7), 5514–5525. [Link]

• Needham, T. E. (1970). The Solubility of Amino Acids in Various Solvent Systems. Open Access Dissertations. Paper 159. Retrieved from [Link]

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• Hewitt, W. M., Le, K., Lee, J., See, Y., Tantry, S. J., Kodadek, T., & Lokey, R. S. (2022). A New Amino Acid for Improving Permeability and Solubility in Macrocyclic Peptides through Side Chain-to-Backbone Hydrogen Bonding. Journal of medicinal chemistry, 65(7), 5514–5525. [Link]

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The Guardian of the Amine: A Technical Guide to the Discovery and Application of Boc-Protected Bulky Amino Acids

A Senior Application Scientist's Field Guide for Researchers in Peptide Synthesis and Drug Development

Abstract

The advent of the tert-butyloxycarbonyl (Boc) protecting group represents a watershed moment in the history of chemical peptide synthesis. Its unique acid lability, coupled with its stability to a wide range of other reagents, provided the essential orthogonality that enabled R. Bruce Merrifield's Nobel Prize-winning invention of Solid-Phase Peptide Synthesis (SPPS). This guide offers an in-depth exploration of the discovery and historical development of Boc-protected amino acids, with a particular focus on the unique challenges and solutions associated with sterically hindered ("bulky") residues. We will delve into the causality behind experimental choices in their synthesis and application, provide detailed, field-tested protocols, and present quantitative data to inform strategic decisions in the laboratory. This document is intended to serve as a comprehensive technical resource for researchers, scientists, and drug development professionals, bridging foundational principles with practical, actionable insights.

A Revolutionary Discovery: The Genesis of the Boc Group

Prior to the 1950s, peptide synthesis was a formidable challenge, often hampered by low yields and the harsh conditions required for the removal of existing protecting groups, which frequently led to peptide bond cleavage and racemization. The landscape of synthetic chemistry was irrevocably changed in 1957 with the near-simultaneous reports by Frederick C. McKay and N. F. Albertson, as well as by George W. Anderson and Arthur C. McGregor, on the use of the tert-butyloxycarbonyl group as a novel amine-masking agent.[1] Louis A. Carpino also published foundational work on related chemistry in the same year.[2][3]

What made the Boc group so revolutionary was its clever design: it is stable to a wide array of reaction conditions, including basic and nucleophilic reagents, yet can be cleaved under mild acidic conditions that leave the peptide backbone and many acid-stable side-chain protecting groups, such as benzyl ethers, intact.[2] This "graduated lability" was the key that unlocked the potential for efficient, stepwise peptide synthesis. The true power of this discovery was fully realized when R. Bruce Merrifield integrated Boc-protected amino acids into his paradigm-shifting Solid-Phase Peptide Synthesis (SPPS), a technique that dramatically simplified the synthetic process by anchoring the growing peptide chain to an insoluble resin support.[4][5] The Boc/Bzl (benzyl) protection scheme became the classical method for SPPS for many years.[]

Synthesis of Boc-Protected Bulky Amino Acids: Overcoming Steric Challenges

The standard method for the synthesis of Boc-protected amino acids involves the reaction of the free amino acid with di-tert-butyl dicarbonate (Boc anhydride, (Boc)₂O) under basic conditions.[7] The base deprotonates the amino group, increasing its nucleophilicity to attack one of the electrophilic carbonyl carbons of the Boc anhydride.[8]

However, the synthesis of Boc-protected bulky amino acids—those with large, sterically demanding side chains such as Valine, Isoleucine, and Threonine—requires careful optimization of reaction conditions to achieve high yields and purity. The steric hindrance presented by the side chain can impede the approach of the bulky Boc anhydride.

General Synthetic Workflow

The following diagram illustrates the general, well-established workflow for the synthesis of a Boc-protected amino acid.

Caption: General workflow for the synthesis of Boc-amino acids.

Detailed Experimental Protocols

The following protocols are provided as robust starting points for the laboratory synthesis of key bulky Boc-amino acids.

Protocol 1: Synthesis of Boc-L-Valine

This protocol is adapted from established laboratory procedures yielding high-purity material.[9]

• Dissolution: Dissolve L-Valine (1.0 eq.) in a 1 M aqueous solution of sodium hydroxide (NaOH) and cool the mixture in an ice bath.

• Reagent Addition: Slowly add a solution of di-tert-butyl dicarbonate ((Boc)₂O, 1.1-1.2 eq.) dissolved in a suitable organic solvent like dioxane or tetrahydrofuran (THF).

• Reaction: Stir the biphasic mixture vigorously at room temperature. Monitor the pH, maintaining it in the alkaline range (pH 8-9) by the periodic addition of 1 M NaOH. The reaction is typically complete within 24 hours.

• Workup: Wash the reaction mixture with a non-polar organic solvent such as diethyl ether or petroleum ether to remove unreacted (Boc)₂O.

• Acidification: Carefully acidify the aqueous layer to pH 2-3 with a cold aqueous solution of citric acid or sodium bisulfite. The product, Boc-L-Valine, will precipitate as an oil or a white solid.

• Extraction: Extract the product into an organic solvent like ethyl acetate (EtOAc).

• Purification: Wash the combined organic layers with saturated brine, dry over anhydrous sodium sulfate (Na₂SO₄), and remove the solvent under reduced pressure.

• Crystallization: Dissolve the resulting oil or solid in a minimal amount of a polar solvent and induce crystallization by adding a non-polar solvent like hexane or petroleum ether.

• Isolation: Collect the crystals by filtration, wash with cold non-polar solvent, and dry under vacuum to yield Boc-L-Valine (Typical Yield: >90%).

Protocol 2: Synthesis of Boc-L-Threonine

This protocol is optimized for the hydrophilic nature of threonine and achieves excellent yields.[9]

• Dissolution: To a solution of L-Threonine (1.0 eq.) in methanol/water (1:1 v/v), add sodium bicarbonate (NaHCO₃, 1.5 eq.).

• Reagent Addition: Add di-tert-butyl dicarbonate ((Boc)₂O, 1.5 eq.) to the mixture.

• Reaction: Stir the reaction mixture at room temperature. Due to the lower reactivity, this may require a longer reaction time (e.g., 48-72 hours). Monitor by TLC until the starting material is consumed.

• Solvent Removal: Remove the methanol by vacuum distillation.

• Workup: Dilute the remaining aqueous residue with water and wash with diethyl ether to remove impurities.

• Acidification: Acidify the aqueous layer with a saturated aqueous solution of sodium bisulfite (NaHSO₃) to pH ~3.

• Extraction: Extract the product with 2-methyltetrahydrofuran.

• Isolation: Dry the organic layer over anhydrous Na₂SO₄, concentrate in vacuo, and dry thoroughly to afford Boc-L-Threonine as a white solid (Typical Yield: >95%).[9]

Application in SPPS: The Challenge of Coupling Bulky Residues

In Boc-based SPPS, the stepwise elongation of the peptide chain involves a cycle of deprotection, neutralization, and coupling. While this process is highly efficient for many amino acids, the incorporation of bulky residues like Boc-Val, Boc-Ile, and Boc-Thr is notoriously difficult.[10][11] Steric hindrance from the β-branched side chains physically impedes the approach of the activated carboxyl group to the N-terminal amine of the growing peptide chain, leading to slow reaction kinetics and incomplete coupling.

The Boc-SPPS Cycle and the "Difficult Coupling" Problem

Caption: The Boc-SPPS cycle, highlighting the monitoring and troubleshooting step for difficult couplings.

Quantitative Comparison of Coupling Reagents

The choice of coupling reagent is paramount when dealing with sterically hindered amino acids. While classic carbodiimide reagents like Dicyclohexylcarbodiimide (DCC) can be effective, modern onium salt-based reagents (aminium/uronium and phosphonium salts) generally provide superior performance by forming highly reactive activated esters.

Coupling Reagent	Class	Typical Yield (%) with Hindered AA	Relative Reaction Rate	Risk of Racemization	Key Considerations
HATU	Aminium/Uronium Salt	>95	Very Fast	Low	Highly efficient for the most challenging couplings. Forms a highly reactive OAt-ester.[12]
HBTU	Aminium/Uronium Salt	90-95	Fast	Low	A reliable and cost-effective workhorse for both routine and difficult couplings.[13]
PyBOP	Phosphonium Salt	90-95	Fast	Low	Byproducts are generally water-soluble and easily removed. Effective for hindered residues.[12]
COMU	Aminium/Uronium Salt	>95	Very Fast	Low	A third-generation uronium reagent with high solubility and a safer profile (non-explosive).
DIC/HOBt	Carbodiimide/Additive	85-90	Moderate	Moderate	A classic, economical choice. The use of HOBt is essential to suppress racemization.

Data compiled from multiple sources to provide a comparative overview. Actual yields depend heavily on the specific peptide sequence and conditions.[10][12][13]

Field-Proven Strategies for Difficult Couplings

When a qualitative ninhydrin (Kaiser) test indicates incomplete coupling, several strategies can be employed:

• Double Coupling: The most common approach is to simply repeat the coupling step with a fresh solution of activated Boc-amino acid.[14]

• Increase Reaction Time and/or Temperature: Extending the coupling time from the standard 1-2 hours to 4 hours or overnight can improve yields.[14] Cautious heating (e.g., to 40-50°C) can also be effective but increases the risk of racemization.

• Switch Coupling Reagent: If a standard reagent like DIC/HOBt fails, switching to a more potent onium salt reagent like HATU or HBTU for the difficult residue is a highly effective strategy.[13][14]

• Solvent Choice: N-Methyl-2-pyrrolidone (NMP) can be a better solvent than Dimethylformamide (DMF) for some aggregation-prone sequences.

• Capping: If coupling remains incomplete after repeated attempts, it is crucial to "cap" the unreacted amines by treating the resin with acetic anhydride. This prevents the formation of deletion sequences, which are often difficult to separate from the desired product during purification.

The Final Step: Cleavage and Deprotection

The culmination of Boc-SPPS is the cleavage of the completed peptide from the solid support and the simultaneous removal of the side-chain protecting groups. This is typically achieved with strong, anhydrous acids like hydrogen fluoride (HF) or trifluoromethanesulfonic acid (TFMSA).[4][5]

A critical aspect of this step is managing the reactive carbocations generated during the cleavage of the Boc and other acid-labile groups (e.g., tert-butyl from Thr(tBu), benzyl from Tyr(Bzl)). The tert-butyl cation, in particular, is a potent electrophile that can alkylate nucleophilic residues, especially Tryptophan (Trp), Methionine (Met), Tyrosine (Tyr), and Cysteine (Cys).

The Role of Scavengers

To prevent these deleterious side reactions, the cleavage cocktail must include "scavengers"—nucleophilic species designed to trap the reactive carbocations. The choice of scavenger is dictated by the amino acids present in the peptide sequence.

Caption: Mechanism of acid-catalyzed Boc deprotection and the critical role of scavengers.

Recommended Scavenger Cocktails

Sensitive Residue(s)	Recommended Scavenger(s)	Rationale
Tyrosine (Tyr)	Anisole, p-Cresol	Phenolic scavengers that effectively trap carbocations, preventing re-alkylation of the activated tyrosine ring.[15][]
Tryptophan (Trp)	1,2-Ethanedithiol (EDT), Thioanisole	Thiol-based scavengers are highly effective. Thioanisole helps prevent oxidation and modification of the indole ring.[]
Methionine (Met)	Thioanisole	Reduces any Met-sulfoxide that may have formed during synthesis and scavenges cations.[15][]
Cysteine (Cys)	p-Cresol, Thioanisole	Helps prevent alkylation of the free thiol group.[]
General Purpose	Reagent K: TFA/water/phenol/thioanisole/EDT (82.5:5:5:5:2.5)	A robust, universal cocktail for peptides containing multiple sensitive residues.[15]
"Low-High" HF	Step 1 (Low HF): HF/DMS/p-cresol (25:65:10)	A milder Sₙ2-type deprotection for most groups.[15][]
Step 2 (High HF): HF/p-cresol (90:10)	A stronger Sₙ1-type cleavage for removing more resistant groups like Arg(Tos).[15][]

Conclusion and Future Perspective

The discovery of the Boc protecting group was a transformative event in synthetic chemistry, enabling the routine and automated synthesis of peptides that have profoundly impacted biology and medicine. While the milder conditions of Fmoc-based chemistry have led to its widespread adoption, Boc-SPPS remains a powerful and sometimes superior strategy, particularly for the synthesis of long, difficult, or aggregation-prone sequences. A deep, mechanistic understanding of the synthesis of Boc-protected amino acids, the challenges of coupling sterically hindered residues, and the critical nuances of the final cleavage step is essential for any researcher in the field. By applying the field-proven protocols and strategic insights detailed in this guide, scientists can navigate the complexities of Boc chemistry to successfully synthesize the complex peptides required for the next generation of therapeutics and research tools.

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• A Comparative Guide to the Efficiency of Boc-L-Valine Coupling Reactions. (2025). BenchChem.
• Boc-L-Threonine synthesis. ChemicalBook.
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• Young, J. D., & Huang, A. C. (1990). Coupling efficiencies of amino acids in the solid phase synthesis of peptides. Peptide research, 3(4), 194–200.
• Coupling efficiencies of amino acids in the solid phase synthesis of peptides. (1990). Peptide Research.
• Fmoc vs Boc: Choosing the Right Amino Acid Deriv
• HF Cleavage and Deprotection Procedures for Peptides Synthesized Using a Boc/Bzl Strategy. (2014). Methods in Molecular Biology.
• Carpino, L. A. (1957). Oxidative Reactions of Hydrazines. IV. Elimination of Nitrogen from 1,1-Disubstituted-2-arenesulfonhydrazides. Journal of the American Chemical Society, 79(16), 4427–4431.
• McKay, F. C., & Albertson, N. F. (1957). New Amine-Masking Groups for Peptide Synthesis. Journal of the American Chemical Society, 79(17), 4686–4690.
• Method for preparing Boc-L-threonine. (2015).
• Technical Support Center: Optimizing Coupling Efficiency for Boc-Trp-OMe. (2025). BenchChem.
• Practical Synthesis Guide to Solid Phase Peptide Chemistry. AAPPTec.
• Dual protection of amino functions involving Boc. (2013). RSC Advances.
• Peptide Global Deprotection/Scavenger-Induced Side Reactions. Request PDF.
• Mastering Peptide Synthesis: The Indispensable Role of Boc-Amino Acids. NINGBO INNO PHARMCHEM CO.,LTD.
• Optimizing Peptide Coupling: Key Techniques. (2024). ChemPep Inc.
• Step-by-Step Boc Solid-Phase Peptide Synthesis (SPPS) Protocol. (2025). BenchChem.
• Boc Solid Phase Peptide Synthesis. ChemPep.
• The synthesis of a geminally perfluoro-tert-butylated β-amino acid and its protected forms as potential pharmacokinetic modulator and reporter for peptide-based pharmaceuticals. (2018). Beilstein Journal of Organic Chemistry.
• A Comparative Study of Isoleucine Derivatives in Solid-Phase Peptide Synthesis. (2025). BenchChem.
• 1,4-Benzenedimethanethiol (1,4-BDMT) as a scavenger for greener peptide resin cleavages. (2019). RSC Advances.
• HF Cleavage and Deprotection Procedures for Peptides Synthesized Using a Boc/Bzl Strategy. (1994). In M. W. Pennington & B. M. Dunn (Eds.), Peptide Synthesis Protocols. Humana Press.
• Synthesis of l‐threonine component. Reagents and conditions.
• Boc-Protected Amino Groups. Organic Chemistry Portal.
• El-Faham, A., & Albericio, F. (2011). Peptide coupling reagents, more than a letter soup. Chemical reviews, 111(11), 6557–6602.
• Benzylthiols as scavengers in TFA cleavages of peptide resins. (2020). Polypeptide.
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• Optimization of peptide synthesis time and sustainability using novel eco-friendly binary solvent systems with induction heating on an automated. (2024). Journal of Peptide Science.
• Vágner, J., Barlos, K., Gatos, D., & Barany, G. (2009). Introduction to Peptide Synthesis. Current Protocols in Protein Science.
• Efficient Peptide Synthesis: A Guide to Coupling Reagents & Additives. (2024). Bachem.
• tert-Butyloxycarbonyl-protected amino acid ionic liquids and their application to dipeptide synthesis. (2011). RSC Advances.
• Why Fmoc-Protected Amino Acids Domin
• Rapid, effective deprotection of tert-butoxycarbonyl (Boc) amino acids and peptides at high temperatures using a thermally stable phosphonium ionic liquid. (2015). RSC Advances.
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Spectroscopic Characterization of 2-Tert-butoxycarbonylamino-4,4-dimethyl-pentanoic Acid: A Technical Guide

Introduction

In the landscape of pharmaceutical research and development, the precise structural elucidation of novel chemical entities is paramount. 2-Tert-butoxycarbonylamino-4,4-dimethyl-pentanoic acid, a protected amino acid derivative, serves as a crucial building block in the synthesis of complex peptides and peptidomimetics. Its neopentyl group offers steric hindrance that can influence the conformational properties of the resulting peptides, making it a valuable tool for medicinal chemists. The tert-butoxycarbonyl (Boc) protecting group is instrumental in peptide synthesis, enabling stepwise amide bond formation.[1] A thorough spectroscopic characterization of this molecule is therefore essential to confirm its identity, purity, and stability, ensuring the integrity of subsequent synthetic steps and the final drug substance.

This in-depth technical guide provides a comprehensive overview of the spectroscopic data for 2-Tert-butoxycarbonylamino-4,4-dimethyl-pentanoic acid, focusing on Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared (IR) spectroscopy, and Mass Spectrometry (MS). The information presented herein is a synthesis of predicted data and established principles of spectroscopic analysis, designed to equip researchers, scientists, and drug development professionals with the knowledge to confidently identify and characterize this important synthetic intermediate.

Molecular Structure and Key Spectroscopic Features

The structure of 2-Tert-butoxycarbonylamino-4,4-dimethyl-pentanoic acid contains several key functional groups that give rise to distinct spectroscopic signatures. Understanding these is fundamental to interpreting the corresponding spectra.

Figure 1: Molecular structure of 2-Tert-butoxycarbonylamino-4,4-dimethyl-pentanoic acid with key proton environments labeled (a-f) for NMR analysis.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is arguably the most powerful tool for the structural elucidation of organic molecules in solution. Both ¹H and ¹³C NMR provide detailed information about the chemical environment of the individual atoms.

Experimental Protocol for NMR Data Acquisition

The following is a generalized protocol for acquiring high-resolution NMR spectra of the title compound.

1. Sample Preparation:

• Weigh approximately 5-10 mg of 2-Tert-butoxycarbonylamino-4,4-dimethyl-pentanoic acid.

• Dissolve the sample in 0.6-0.8 mL of a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a clean NMR tube. The choice of solvent is critical; CDCl₃ is a good first choice for general solubility, while DMSO-d₆ can be useful for observing exchangeable protons like the N-H and O-H protons.

• For precise chemical shift referencing, a small amount of tetramethylsilane (TMS) can be added as an internal standard (δ 0.00 ppm).

2. Instrument Setup and ¹H NMR Acquisition:

• Spectrometer: A 400 MHz or higher field strength spectrometer is recommended for optimal signal dispersion.

• Temperature: Maintain a constant temperature, typically 298 K (25 °C).

• Acquisition Parameters:

  • Pulse Sequence: A standard single-pulse experiment (e.g., 'zg30').

  • Spectral Width: Approximately 12-16 ppm.

  • Number of Scans: 8 to 16 scans, depending on the sample concentration.

  • Relaxation Delay (d1): 1-2 seconds.

3. Instrument Setup and ¹³C NMR Acquisition:

• Pulse Sequence: A proton-decoupled pulse sequence (e.g., 'zgpg30') is standard for obtaining singlets for each unique carbon.

• Spectral Width: Approximately 200-220 ppm.

• Number of Scans: Due to the low natural abundance of ¹³C, a larger number of scans (e.g., 1024 or more) is typically required to achieve a good signal-to-noise ratio.

Predicted ¹H NMR Spectral Data

The ¹H NMR spectrum is predicted to show six distinct signals corresponding to the different proton environments in the molecule.

Proton Label (Fig. 1)	Chemical Environment	Predicted Chemical Shift (δ, ppm)	Multiplicity	Integration
a	Boc (tert-butyl)	1.40 - 1.50	Singlet	9H
b	N-H	5.0 - 5.5 (variable, broad)	Singlet	1H
c	α-CH	4.1 - 4.3	Multiplet	1H
d	β-CH₂	1.6 - 1.8	Multiplet	2H
e	Neopentyl (tert-butyl)	0.9 - 1.0	Singlet	9H
f	Carboxylic Acid O-H	10 - 12 (variable, very broad)	Singlet	1H

Interpretation of the Predicted ¹H NMR Spectrum:

• Signal 'a' (Boc group): The nine equivalent protons of the tert-butyl group of the Boc protector are expected to appear as a sharp singlet in the upfield region, typically around 1.45 ppm.[2] This signal is a characteristic hallmark of the Boc group.

• Signal 'b' (N-H proton): The amide proton signal is often broad due to quadrupole broadening and chemical exchange. Its chemical shift is highly dependent on solvent and concentration. In a non-protic solvent like CDCl₃, it is expected to appear between 5.0 and 5.5 ppm.

• Signal 'c' (α-proton): The proton on the chiral center (α-carbon) is coupled to the adjacent β-protons and the N-H proton (if coupling is observed), resulting in a multiplet. Its downfield shift is due to the deshielding effect of the adjacent nitrogen and carbonyl group.

• Signal 'd' (β-protons): The two diastereotopic protons of the methylene group will be coupled to the α-proton, giving rise to a complex multiplet.

• Signal 'e' (Neopentyl group): Similar to the Boc group, the nine equivalent protons of the neopentyl's tert-butyl group will appear as a sharp singlet, but further upfield (around 0.95 ppm) due to being further from electronegative atoms.[3]

• Signal 'f' (Carboxylic acid proton): This proton is highly deshielded and its signal is typically very broad and can be found far downfield. It is also highly dependent on the solvent and concentration and may undergo exchange with residual water in the solvent.

Predicted ¹³C NMR Spectral Data

The proton-decoupled ¹³C NMR spectrum is predicted to exhibit eight distinct signals.

Carbon Environment	Predicted Chemical Shift (δ, ppm)
Carboxylic Acid C=O	175 - 180
Carbamate C=O	155 - 157
Boc Quaternary C	79 - 81
α-CH	55 - 60
β-CH₂	40 - 45
Neopentyl Quaternary C	30 - 35
Boc CH₃	28 - 29
Neopentyl CH₃	29 - 30

Interpretation of the Predicted ¹³C NMR Spectrum:

• Carbonyl Carbons: Two distinct carbonyl signals are expected in the most downfield region of the spectrum. The carboxylic acid carbonyl will be the most downfield, followed by the carbamate carbonyl.[4]

• Quaternary Carbons: The quaternary carbon of the Boc group is deshielded by the adjacent oxygen atoms and will appear around 80 ppm. The quaternary carbon of the neopentyl group will be significantly more upfield.[5]

• Aliphatic Carbons: The α-carbon, being attached to the nitrogen, will be the most downfield of the sp³ hybridized carbons in the backbone. The β-methylene carbon will be further upfield.

• Methyl Carbons: The three equivalent methyl carbons of the Boc group and the three equivalent methyl carbons of the neopentyl group will give rise to two intense signals in the upfield region of the spectrum.[6]

Infrared (IR) Spectroscopy

IR spectroscopy provides valuable information about the functional groups present in a molecule by measuring the absorption of infrared radiation, which excites molecular vibrations.

Experimental Protocol for IR Data Acquisition

• Technique: Attenuated Total Reflectance (ATR) is a common and convenient method for solid samples. Alternatively, a KBr pellet can be prepared.

• Instrument: A Fourier Transform Infrared (FTIR) spectrometer.

• Data Acquisition:

  • Spectral Range: 4000 - 400 cm⁻¹.

  • Resolution: 4 cm⁻¹.

  • Number of Scans: 16-32 scans.

  • A background spectrum should be collected before running the sample.

Predicted Characteristic IR Absorptions

Functional Group	Vibrational Mode	Predicted Absorption Range (cm⁻¹)	Intensity
Carboxylic Acid O-H	Stretch	2500 - 3300	Broad, Strong
N-H (Amide)	Stretch	3300 - 3500	Medium
C-H (sp³)	Stretch	2850 - 3000	Strong
Carboxylic Acid C=O	Stretch	1700 - 1725	Strong
Carbamate C=O	Stretch	1680 - 1700	Strong
N-H (Amide)	Bend	1510 - 1550	Medium

Interpretation of the Predicted IR Spectrum:

• O-H Stretch: A very broad and strong absorption band is expected in the region of 2500-3300 cm⁻¹, characteristic of the hydrogen-bonded O-H stretch of a carboxylic acid.[7] This band will likely overlap with the C-H stretching vibrations.

• N-H Stretch: A medium intensity band around 3300-3500 cm⁻¹ is indicative of the N-H stretching of the amide group in the Boc-carbamate.[8]

• C-H Stretch: Strong absorptions just below 3000 cm⁻¹ are due to the stretching of the numerous sp³ C-H bonds in the molecule.

• C=O Stretches: Two distinct and strong carbonyl stretching bands are anticipated. The carboxylic acid carbonyl will absorb at a higher wavenumber (1700-1725 cm⁻¹), while the carbamate carbonyl will appear at a slightly lower wavenumber (1680-1700 cm⁻¹).[9][10] The exact positions can be influenced by hydrogen bonding.

• N-H Bend: A medium intensity band in the 1510-1550 cm⁻¹ region corresponds to the N-H bending vibration of the secondary amide.

Mass Spectrometry (MS)

Mass spectrometry is a powerful analytical technique used to measure the mass-to-charge ratio (m/z) of ions. It provides information about the molecular weight and elemental composition of a compound, and its fragmentation pattern can aid in structural elucidation.

Experimental Protocol for MS Data Acquisition

• Ionization Technique: Electrospray ionization (ESI) is a soft ionization technique well-suited for this type of molecule, as it typically produces the protonated molecule [M+H]⁺ or the deprotonated molecule [M-H]⁻ with minimal fragmentation.

• Mass Analyzer: A quadrupole, time-of-flight (TOF), or Orbitrap mass analyzer can be used. High-resolution mass spectrometry (HRMS) is recommended for accurate mass measurements to confirm the elemental composition.

• Sample Introduction: The sample is typically dissolved in a suitable solvent (e.g., methanol, acetonitrile) and introduced into the mass spectrometer via direct infusion or coupled with a liquid chromatography (LC) system.

Predicted Mass Spectral Data

The molecular formula of 2-Tert-butoxycarbonylamino-4,4-dimethyl-pentanoic acid is C₁₂H₂₃NO₄, with a monoisotopic mass of 245.1627 Da.[11]

Ion	Predicted m/z
[M+H]⁺	246.1700
[M+Na]⁺	268.1519
[M-H]⁻	244.1554

Interpretation of the Mass Spectrum and Fragmentation:

Under ESI conditions, the most prominent ions are expected to be the protonated molecule [M+H]⁺ in positive ion mode and the deprotonated molecule [M-H]⁻ in negative ion mode. The observation of these ions allows for the confirmation of the molecular weight.

Tandem mass spectrometry (MS/MS) can be used to induce fragmentation and gain further structural information. A common fragmentation pathway for Boc-protected amino acids involves the loss of the Boc group.[12]

Sources

• 1. 1H NMR Chemical Shift [sites.science.oregonstate.edu]
• 2. acdlabs.com [acdlabs.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. 13C NMR Chemical Shift [sites.science.oregonstate.edu]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. 6.3 IR Spectrum and Characteristic Absorption Bands – Organic Chemistry I [kpu.pressbooks.pub]
• 8. IR Absorption Table [webspectra.chem.ucla.edu]
• 9. researchgate.net [researchgate.net]
• 10. IR Spectrum and Characteristic Absorption Bands – Organic Chemistry: Fundamental Principles, Mechanisms, Synthesis and Applications [open.maricopa.edu]
• 11. PubChemLite - 2-{[(tert-butoxy)carbonyl]amino}-4,4-dimethylpentanoic acid (C12H23NO4) [pubchemlite.lcsb.uni.lu]
• 12. Electrospray ionization tandem mass spectrometric study on the effect of N-terminal beta- and gamma-carbo amino acids on fragmentation of GABA-hybrid peptides - PubMed [pubmed.ncbi.nlm.nih.gov]

Foreword: Navigating the Nuances of a Sterically Hindered Building Block

An In-depth Technical Guide to the Stability of Boc-Neopentylglycine

In the landscape of peptide synthesis and drug development, N-α-tert-butyloxycarbonyl-L-neopentylglycine (Boc-Npg) represents a unique building block. Its defining features—the acid-labile Boc protecting group and the bulky neopentyl side chain—confer specific properties that are advantageous for constructing peptides with tailored structures. However, these same features introduce complexities related to its stability and reactivity. This guide is designed for researchers, scientists, and drug development professionals who seek to harness the potential of Boc-neopentylglycine. We move beyond simple protocols to explore the underlying chemical principles that govern its stability under various conditions encountered during synthesis, purification, and storage. By understanding the causality behind its behavior, you can preemptively address challenges, optimize your workflows, and ensure the integrity of your final product.

Core Physicochemical and Structural Characteristics

Boc-neopentylglycine is a non-proteinogenic amino acid derivative valued for introducing steric bulk. The neopentyl group, a β-tert-butylalanine structure, can significantly influence peptide conformation and resistance to enzymatic degradation. A foundational understanding begins with its basic properties.

Table 1: Physicochemical Properties of Boc-L-Neopentylglycine

Property	Value	Reference(s)
CAS Number	79777-82-5	[1]
Molecular Formula	C₁₂H₂₃NO₄	[1][2]
Molecular Weight	245.32 g/mol	[2]
Appearance	White powder	[2]
Melting Point	99 - 102 °C	[2]
Purity	≥ 95-99%	[1][2]

| Storage Conditions | 0 - 8 °C |[2] |

The two key structural motifs are the N-terminal Boc group and the neopentyl side chain. The tert-butyl moiety of the Boc group is designed for facile, acid-mediated cleavage. The neopentyl side chain, with its quaternary carbon, creates significant steric hindrance around the peptide backbone.[3] This bulk is the primary reason for its use but also the primary source of synthetic challenges, impacting both deprotection kinetics and subsequent coupling efficiency.

The Stability Profile of the Boc Protecting Group: A General Overview

To appreciate the specific behavior of Boc-neopentylglycine, one must first master the general stability of the Boc group itself. This carbamate is the cornerstone of a major strategy in solid-phase peptide synthesis (SPPS).[4][5]

Acidic Conditions: The Controlled Lability

The Boc group is defined by its sensitivity to acid.[] The deprotection mechanism proceeds through protonation of the carbamate carbonyl, followed by the elimination of a stable tert-butyl cation, which subsequently decomposes to isobutylene and a proton.[][8]

Figure 1: Acid-catalyzed deprotection pathway of the Boc group.

This cleavage is typically performed using strong acids like trifluoroacetic acid (TFA), often as a 25-50% solution in a non-reactive solvent like dichloromethane (DCM).[9][10] Other reagents include HCl in dioxane.[11] The reaction is usually rapid, but its efficiency can be influenced by steric hindrance and solvent effects.[11]

Basic and Nucleophilic Conditions: The Orthogonal Stability

A key advantage of the Boc group is its robust stability under basic and nucleophilic conditions.[][12] It is resistant to reagents like piperidine (used for Fmoc removal) and amines used for neutralization (e.g., DIPEA, TEA). This stability is fundamental to the Boc/Bzl orthogonal protection strategy in SPPS, where side-chain protecting groups (often benzyl-based) are stable to the TFA used for N-terminal Boc removal but are cleaved by very strong acids like HF in the final step.[5]

Thermal and Other Conditions

Boc-protected amino acids are generally stable crystalline solids at recommended storage temperatures (0-8 °C).[2] However, prolonged storage at ambient temperature or exposure to high heat can lead to gradual decomposition.[13] The Boc group is also stable to catalytic hydrogenation (e.g., H₂/Pd), a condition used to remove benzyl-type (Cbz, Bzl) protecting groups.[]

Stability of Boc-Neopentylglycine in Synthetic Workflows

The general principles of Boc stability are modulated by the specific structure of neopentylglycine. The steric bulk of the side chain has profound implications for reaction kinetics.

Stability During Boc Deprotection in SPPS

While the mechanism of deprotection is unchanged, the rate can be affected. The neopentyl group can sterically shield the N-terminal Boc group, potentially slowing the approach of the solvated protons and TFA molecules.

• Observation : Standard deprotection times (e.g., 5-20 minutes with 50% TFA/DCM) may be insufficient for complete removal.[9][11]

• Consequence : Incomplete deprotection leads to the formation of deletion sequences (peptides missing the neopentylglycine residue) in the final product, which can be difficult to separate.

• Mitigation Strategy : It is crucial to optimize and validate the deprotection step. This may involve extending the reaction time (e.g., to 30 minutes or longer) or performing a second deprotection treatment. Monitoring the reaction via a qualitative test (e.g., Kaiser test) or quantitative analysis of a test cleavage is highly recommended.

Stability Under Coupling Conditions

While the Boc-neopentylglycine molecule itself is stable during the coupling step, its steric hindrance presents a significant kinetic barrier to forming the next peptide bond. This is not a degradation issue, but a reactivity challenge that is inextricably linked to its robust structure. Attempts to overcome slow coupling with excessively long reaction times or high temperatures can lead to side reactions of other sensitive residues in the peptide chain. Therefore, the choice of coupling reagents and conditions must be made to favor the desired reaction without compromising the stability of the overall peptide-resin.

Stability in Analytical and Purification Environments

Post-synthesis, the stability of the Boc group remains a concern, particularly during purification by reverse-phase HPLC.

• Challenge : Standard RP-HPLC mobile phases are often acidic, commonly containing 0.1% TFA to improve peak shape.[14] While dilute, this acidic environment can slowly cleave the Boc group.

• Impact : If fractions containing a Boc-protected peptide are allowed to stand at room temperature for extended periods (e.g., several hours), significant deprotection can occur, leading to a mixed and impure final product.[14]

• Best Practice : Collected HPLC fractions should be processed immediately. This can involve rapid neutralization with a volatile base (e.g., ammonium bicarbonate) before lyophilization, or direct, prompt lyophilization to remove the acidic mobile phase.[14]

Validating Stability: Experimental Protocols

Trustworthiness in synthesis requires self-validating systems. The following protocols provide a framework for quantitatively assessing the stability of Boc-neopentylglycine under critical conditions.

Protocol 1: Quantitative Analysis of Acidic Stability

This experiment quantifies the lability of the Boc group under standard deprotection conditions.

Objective: To determine the time required for complete deprotection of Boc-neopentylglycine using 50% TFA in DCM and monitor for any side-product formation.

Methodology:

• Stock Solution Preparation: Accurately weigh and dissolve 10 mg of Boc-neopentylglycine in 1.0 mL of DCM.

• Reaction Initiation: At time t=0, add 1.0 mL of TFA to the solution to achieve a 50% TFA/DCM (v/v) concentration. Mix thoroughly.

• Time-Point Sampling: At specified time points (e.g., 2, 5, 10, 20, 30 minutes), withdraw a 50 µL aliquot of the reaction mixture.

• Quenching: Immediately quench the aliquot by diluting it into 950 µL of the initial HPLC mobile phase (e.g., 95:5 Water/ACN with 0.1% TFA), and vortex. This dilution effectively stops the reaction.

• HPLC Analysis: Inject the quenched sample onto a calibrated RP-HPLC system (see Protocol 4.3).

• Data Analysis: Calculate the peak area of the remaining Boc-neopentylglycine at each time point. Plot the percentage of starting material remaining versus time to determine the deprotection half-life and the time for >99% completion.

Figure 2: Experimental workflow for the acidic stability assay.

Protocol 2: HPLC Method for Stability Analysis

A robust analytical method is essential for monitoring the experiments described above.

Objective: To provide a reliable RP-HPLC method for separating Boc-neopentylglycine from its deprotected product.

• System: Standard HPLC with UV detector.

• Column: C18 reverse-phase, 4.6 x 150 mm, 5 µm particle size.

• Mobile Phase A: 0.1% TFA in Water.

• Mobile Phase B: 0.1% TFA in Acetonitrile (ACN).

• Gradient: 10% to 90% B over 15 minutes.

• Flow Rate: 1.0 mL/min.

• Detection: 214 nm or 220 nm.

• Injection Volume: 10 µL.

• Expected Elution: The deprotected neopentylglycine will be more polar and thus have a significantly shorter retention time than the Boc-protected starting material.

Table 2: Representative Data from Acidic Stability Assay of Boc-Neopentylglycine

Time (minutes)	% Boc-Npg Remaining (Hypothetical)	% Deprotected Npg (Hypothetical)
0	100	0
5	45	55
10	15	85
20	2	98

| 30 | <1 | >99 |

Note: This data is illustrative. Actual rates must be determined experimentally.

The Boc-SPPS Cycle and the Role of Neopentylglycine

Understanding the stability of Boc-neopentylglycine is best contextualized within the full cycle of solid-phase peptide synthesis.

Figure 3: The Boc-SPPS cycle highlighting critical steps for neopentylglycine.

Concluding Recommendations for Best Practices

The successful application of Boc-neopentylglycine hinges on a proactive approach that accommodates its unique steric and stability profile.

• Storage: Store the solid compound in a refrigerator at 0-8 °C, protected from moisture.[2] Prepare solutions fresh and use them promptly.

• Deprotection: Do not assume standard Boc deprotection protocols are sufficient. Validate the required time for complete deprotection using a quantitative method like HPLC or a reliable qualitative test. Consider a double deprotection step as a default for sequences containing neopentylglycine.

• Coupling: The steric hindrance of the neopentylglycine residue itself requires special attention. When coupling to the free amine of neopentylglycine, use highly efficient coupling reagents (e.g., HATU, HCTU) and allow for extended reaction times. Monitor coupling completion carefully.

• Purification: Minimize the exposure of Boc-protected intermediates to acidic HPLC mobile phases. Work quickly, keep fractions cold if possible, and neutralize or lyophilize immediately after collection to prevent unintended deprotection.[14]

By adhering to these principles, researchers can effectively manage the challenges posed by Boc-neopentylglycine, leveraging its powerful structural influence to create novel and robust peptides for advanced therapeutic and research applications.

References

• Peptide Synthesis by Boc Strategy. Sunresin Life Sciences. [Link]

• A side reaction in solid phase synthesis. Insertion of glycine residues into peptide chains via Nim----N alpha transfer. Int J Pept Protein Res.[Link]

• Boc / Bzl Solid Phase Synthesis. Sunresin. [Link]

• Synthesis of Boc-Gly. PrepChem.com. [Link]

• Anhydrous hydrogen fluoride cleavage in Boc solid phase peptide synthesis. Protocol Exchange.[Link]

• Solid-phase peptide synthesis. RSC Publishing.[Link]

• Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride. RSC Advances.[Link]

• Boc deprotection conditions tested. ResearchGate. [Link]

• N-Terminal Deprotection - Fmoc removal. Aapptec Peptides. [Link]

• Planning a Peptide Synthesis. AAPPTec. [Link]

• Cleavage Cocktails; Reagent B. Aapptec Peptides. [Link]

• A plausible mechanistic pathway for Boc cleavage. ResearchGate. [Link]

• Boc-Protected Amino Groups. Organic Chemistry Portal. [Link]

• Peptide Synthesis with the Boc Protecting Group. YouTube. [Link]

• Why is boc stable to hydrolysis under basic conditions? Reddit. [Link]

• Stability of N-BOC-group during RP-chromatography with eluent ACN/H2O/TFA? ResearchGate. [Link]

• Analytical Methods to Determine the Stability of Biopharmaceutical Products. LCGC.[Link]

• Preparation method of Boc-glycine. Patsnap Eureka. [Link]

• Synthesis of Arylglycines by Reaction of Diethyl N-Boc-iminomalonate with Organomagnesium Reagents. Organic Chemistry Portal. [Link]

• Steric hindrance classified: treatment of isothiocyanatoallene with secondary amines bearing bulky substituents to generate 2-aminothiazoles. Organic Chemistry Frontiers.[Link]

Sources

• 1. China Boc-L-Neopentylglycine | 79777-82-5 supplier [chemnet.com]
• 2. chemimpex.com [chemimpex.com]
• 3. Steric hindrance classified: treatment of isothiocyanatoallene with secondary amines bearing bulky substituents to generate 2-aminothiazoles - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 4. Peptide Synthesis by Boc Strategy [sunresinlifesciences.com]
• 5. Boc / Bzl Solid Phase Synthesis - Sunresin [seplite.com]
• 8. reddit.com [reddit.com]
• 9. chempep.com [chempep.com]
• 10. peptide.com [peptide.com]
• 11. researchgate.net [researchgate.net]
• 12. Boc-Protected Amino Groups [organic-chemistry.org]
• 13. sigmaaldrich.com [sigmaaldrich.com]
• 14. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Notes &amp; Protocols: Strategic Incorporation of Boc-Neopentylglycine in Solid-Phase Peptide Synthesis

Abstract

This guide provides a detailed technical overview and robust protocols for the successful incorporation of Boc-neopentylglycine (Boc-Npg), a sterically hindered Cα-tetrasubstituted amino acid, into peptide sequences using solid-phase peptide synthesis (SPPS). We delve into the unique structural benefits conferred by neopentylglycine, address the synthetic challenges posed by its significant steric bulk, and present optimized methodologies for coupling and deprotection. These field-proven insights are intended to empower researchers, scientists, and drug development professionals to leverage the unique conformational constraints of Boc-Npg for designing novel peptidomimetics with enhanced stability and defined secondary structures.

Introduction: The Rationale for Cα-Tetrasubstituted Amino Acids

In the pursuit of next-generation peptide therapeutics, native peptide sequences often fall short due to their conformational flexibility and susceptibility to enzymatic degradation. Cα-tetrasubstituted α-amino acids, such as neopentylglycine, represent a powerful tool to overcome these limitations.[1] By replacing the α-hydrogen with an additional alkyl group, these building blocks introduce significant local conformational constraints. This rigidity can stabilize specific secondary structures like β-turns or helices, even in short peptide sequences, which is crucial for potent biological activity.[1][2] Furthermore, the quaternary α-carbon enhances metabolic stability by sterically shielding the adjacent peptide bonds from proteolytic cleavage.[3]

Neopentylglycine is characterized by a bulky tert-butyl group on its β-carbon, creating substantial steric hindrance around the alpha-carbon and the amine group. While this bulk is responsible for its desirable conformational effects, it also presents a significant challenge for peptide synthesis.[4][5]

Figure 1: Structure of Boc-Neopentylglycine (Boc-Npg)

The Boc/Bzl SPPS Strategy: A Refresher

The protocols described herein are based on the Boc/Bzl (tert-butyloxycarbonyl/benzyl) protection strategy. This classic approach relies on graduated acid lability.[6][7][8] The temporary Nα-Boc protecting group is removed with a moderate acid, typically trifluoroacetic acid (TFA), while the more permanent benzyl-based side-chain protecting groups and the resin linkage are cleaved at the end of the synthesis using a strong acid like anhydrous hydrogen fluoride (HF) or trifluoromethanesulfonic acid (TFMSA).[8][9][10]

The fundamental cycle of Boc-SPPS involves three key steps: deprotection, neutralization, and coupling.

Figure 2: General Workflow of a Boc-SPPS Cycle

Optimized Protocols for Boc-Neopentylglycine Incorporation

The successful incorporation of Boc-Npg requires strategic deviations from standard protocols to overcome its profound steric hindrance. Inefficiency at either the coupling or deprotection stage will lead to the accumulation of deletion sequences, severely compromising the purity and yield of the final peptide.

Resin Selection and Preparation

• Resin Choice: Standard resins for Boc-SPPS are suitable. Use Merrifield resin for synthesizing peptide acids or a p-Methylbenzhydrylamine (MBHA) resin for peptide amides.[7]

• Loading Consideration: Opt for a resin with a lower substitution level (e.g., 0.3-0.5 mmol/g). The increased distance between peptide chains on the solid support can mitigate inter-chain steric hindrance, which is particularly beneficial when incorporating bulky residues.

• Swelling: Adequately swell the resin in dichloromethane (DCM) for at least 30-60 minutes with gentle agitation before initiating the synthesis.[7]

Nα-Boc Deprotection Protocol

While standard deprotection conditions (50% TFA in DCM) are often sufficient, the steric bulk of the neopentyl group can sometimes hinder complete acid-mediated cleavage of the Boc group. Incomplete deprotection is a primary cause of N-terminal deletion sequences.[11]

Protocol:

• To the swollen peptide-resin, add a solution of 50% TFA in DCM. Include 0.5% dithioethane (DTE) as a scavenger if Cys, Met, or Trp residues are present in the sequence.[6][12]

• Perform an initial pre-wash by agitating the resin with the TFA/DCM solution for 5 minutes.[7][12]

• Drain the solution and add a fresh portion of the 50% TFA/DCM solution.

• Agitate the mixture for an extended period of 25-30 minutes to ensure complete deprotection.[12]

• Drain the deprotection solution and wash the peptide-resin thoroughly with DCM (3x) and isopropanol (IPA) (2x) to remove residual acid.[7]

Neutralization

Before coupling, the N-terminal ammonium trifluoroacetate salt must be converted to the free amine.

• Wash the peptide-resin with DCM (2x).

• Add a solution of 10% N,N-diisopropylethylamine (DIEA) in DCM to the resin.

• Agitate for 2 minutes, drain, and repeat the neutralization step.

• Wash the resin thoroughly with DCM (4x) to remove excess base.

Coupling Protocol: The Critical Step

This is the most challenging step. The nucleophilicity of the N-terminal amine on the growing peptide is reduced by the adjacent neopentyl group, and the approach of the activated Boc-Npg is also sterically impeded. Standard coupling reagents like DCC are often inefficient.[5] More potent activators are required.

Recommended Coupling Reagents: The choice of coupling reagent is critical for driving the reaction to completion. Urionium/aminium salts, particularly those based on HOBt or HOAt analogs, are highly effective for coupling sterically hindered amino acids.[13]

Reagent	Full Name	Activating Agent	Key Advantages for Hindered Coupling
HATU	1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate	HOAt	Highly reactive, very effective for N-methyl and other hindered amino acids.[13]
HBTU	N,N,N',N'-Tetramethyl-O-(1H-benzotriazol-1-yl)uronium hexafluorophosphate	HOBt	A widely used, robust coupling reagent; byproducts are soluble and easily washed away.[13]
COMU	(1-Cyano-2-ethoxy-2-oxoethylidenaminooxy)dimethylamino-morpholino-carbenium hexafluorophosphate	OxymaPure	High coupling efficiency comparable to HATU but with improved safety (non-explosive) and solubility profiles.[13]
PyAOP	(7-Azabenzotriazol-1-yloxy)tripyrrolidinophosphonium hexafluorophosphate	HOAt	Proven to be highly successful for preparing peptides containing hindered residues like Aib and other Cα,α-disubstituted amino acids.[5]

Optimized Double Coupling Protocol: A single coupling is rarely sufficient. A double coupling protocol with careful monitoring is strongly advised.

• Prepare Activation Solution: In a separate vessel, pre-dissolve 3-4 equivalents of Boc-Npg and 3-4 equivalents of the chosen coupling reagent (e.g., HATU) in N,N-Dimethylformamide (DMF). Allow this pre-activation to proceed for 2-5 minutes.

• First Coupling: Add the activation solution to the neutralized peptide-resin. Add 6-8 equivalents of DIEA to initiate the reaction. Agitate at room temperature for at least 2 hours.

• Monitor Reaction: After 2 hours, take a small sample of the resin beads and perform a qualitative Kaiser (ninhydrin) test.

  • Negative Test (Beads are colorless/yellow): Coupling is complete. Proceed to the washing step.

  • Positive Test (Beads are dark blue/purple): Coupling is incomplete. Proceed to step 4.

• Second Coupling (Recoupling): Drain the reaction solvent and wash the resin with DMF (2x). Repeat steps 1 and 2 with fresh reagents for another 2 hours.

• Final Monitoring and Capping: Perform a second Kaiser test.

  • Negative Test: Proceed to washing.

  • Positive Test: If the coupling remains incomplete, it is crucial to cap the unreacted free amines to prevent the formation of deletion peptides. Add a solution of 10% acetic anhydride and 2% DIEA in DMF and agitate for 30 minutes. This acetylates the unreacted N-termini.

• Washing: Once coupling is complete (or capped), wash the peptide-resin thoroughly with DMF (3x) and DCM (3x) to remove all soluble reagents and byproducts. The resin is now ready for the next deprotection cycle.

Figure 3: Decision workflow for coupling Boc-Npg.

Final Cleavage and Deprotection

After the full peptide sequence is assembled, the peptide must be cleaved from the resin with simultaneous removal of all side-chain protecting groups. This requires a strong acid cocktail.

Caution: Anhydrous Hydrogen Fluoride (HF) is extremely hazardous and requires specialized equipment and training.[14][15] TFMSA is a slightly less hazardous alternative but still requires extreme care.

Standard HF Cleavage Protocol:

• Dry the final peptide-resin thoroughly under vacuum.

• Place the dried resin in a specialized HF-resistant reaction vessel.

• Add appropriate scavengers to the vessel to protect sensitive amino acids from reactive cations generated during cleavage. A common mixture is "Reagent K": TFA/water/phenol/thioanisole/EDT.[7]

• Cool the vessel to -5 to 0 °C.

• Carefully condense anhydrous HF into the vessel.

• Stir the reaction at 0 °C for 1-2 hours.

• Evaporate the HF under a stream of nitrogen.

• Precipitate the crude peptide by adding cold diethyl ether.

• Collect the peptide by filtration or centrifugation, wash several times with cold ether, and dry under vacuum.

• Purify the crude peptide using reverse-phase HPLC.

Troubleshooting Guide

Problem	Probable Cause(s)	Recommended Solution(s)
Positive Kaiser test after first coupling	Incomplete acylation due to severe steric hindrance of Boc-Npg.	Immediately perform a second coupling with fresh, pre-activated reagents.[4] Do not simply extend the time of the first coupling.
Positive Kaiser test after second coupling	Extremely difficult coupling sequence.	Cap the remaining unreacted amines with acetic anhydride to prevent deletion peptides.[4] For future syntheses, consider microwave-assisted SPPS, which can drive difficult couplings to completion.[16]
Presence of deletion peptides (Mass Spec)	1. Incomplete Boc deprotection.2. Incomplete coupling without a capping step.	1. Increase the Boc deprotection time to 30 minutes and perform a double deprotection.[11]2. Strictly adhere to the double coupling/capping workflow for the Npg residue.
Low final yield of purified peptide	Cumulative losses from inefficient coupling/deprotection steps; premature cleavage from the resin.	Use a more stable linker resin like PAM resin.[8][12] Optimize every step involving the Npg residue and ensure monitoring tests are performed diligently.

Conclusion

Boc-neopentylglycine is a valuable building block for creating conformationally constrained peptides with enhanced therapeutic potential. Its successful incorporation via SPPS is challenging but highly achievable through the strategic application of optimized protocols. The keys to success are the use of potent coupling reagents, extended reaction times for both coupling and deprotection, vigilant monitoring with the Kaiser test, and the implementation of a double coupling and capping strategy. By understanding the causality behind these experimental choices, researchers can effectively harness the power of Boc-Npg to advance the frontiers of peptide design and drug discovery.

References

• Synthesis of new Cα-tetrasubstituted α-amino acids. Beilstein Journals. [Link]

• Synthesis of Peptides Based on Cα-Tetrasubstituted α-Amino Acids. Thieme Chemistry. [Link]

• Total stepwise solid-phase synthesis of peptide–oligonucleotide conjugates using side-chain Boc/tBu protecting groups. Royal Society of Chemistry. [Link]

• Overview of Solid Phase Peptide Synthesis (SPPS). AAPPTec. [Link]

• Synthesis of new Cα-tetrasubstituted α-amino acids. Semantic Scholar. [Link]

• Synthesis of new Cα-tetrasubstituted α-amino acids. Semantic Scholar. [Link]

• Efficient Peptide Coupling Involving Sterically Hindered Amino Acids. ResearchGate. [Link]

• Synthesis of peptides using tert-butyloxycarbonyl (Boc) as the α-amino protection group. National Center for Biotechnology Information. [Link]

• Microwave Assisted SPPS of Hindered, Non-Standard Amino Acids. CEM Corporation. [Link]

• Anhydrous hydrogen fluoride cleavage in Boc solid phase peptide synthesis. National Center for Biotechnology Information. [Link]

• Cα-Umpolung of Amides Strategy for Enantioselective Propargylic Amination toward Cα-Tetrasubstituted α-Amino Acid Derivatives. ACS Publications. [Link]

• Boc deprotection conditions tested. ResearchGate. [Link]

• Commonly Used Coupling Reagents in Peptide Synthesis. Dilun Biotechnology. [Link]

• Practical Synthesis Guide to Solid Phase Peptide Chemistry. AAPPTec. [Link]

• Boc / Bzl Solid Phase Synthesis. Sunresin. [Link]

• Methods and protocols of modern solid phase peptide synthesis. Semantic Scholar. [Link]

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• 3. pubs.acs.org [pubs.acs.org]
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• 10. chemistry.du.ac.in [chemistry.du.ac.in]
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• 13. bachem.com [bachem.com]
• 14. Synthesis of peptides using tert-butyloxycarbonyl (Boc) as the α-amino protection group - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Anhydrous hydrogen fluoride cleavage in Boc solid phase peptide synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Microwave Assisted SPPS of Hindered, Non-Standard Amino Acids [cem.com]

Application Notes &amp; Protocols: Leveraging Boc-Neopentylglycine for Enhanced Drug Discovery and Development

For Researchers, Scientists, and Drug Development Professionals

Abstract

Boc-neopentylglycine (Boc-Npg-OH) is a non-proteinogenic amino acid that offers significant strategic advantages in modern drug discovery. Characterized by its unique neopentyl side chain, this building block provides exceptional steric bulk, which can be strategically employed to overcome common challenges in therapeutic design, such as poor metabolic stability and susceptibility to proteolytic degradation. Its incorporation into peptides, peptidomimetics, and small molecules allows for the creation of conformationally constrained structures, leading to enhanced target affinity and improved pharmacokinetic profiles. This guide provides an in-depth analysis of the strategic applications of Boc-neopentylglycine, complete with detailed experimental protocols and expert insights to facilitate its effective use in drug discovery and development programs.

The Strategic Advantage of the Neopentylglycine Moiety

The utility of unnatural amino acids (UAAs) is a cornerstone of modern medicinal chemistry, enabling the modulation of physicochemical properties to improve drug-likeness.[1][2] Boc-neopentylglycine stands out due to the distinct properties conferred by its side chain.

Unparalleled Steric Hindrance

The defining feature of neopentylglycine is its bulky side chain, which is larger than that of other common bulky residues like valine or even tert-butylglycine (Tbg). This steric shield is the primary driver of its beneficial effects in drug design.

Amino Acid Residue	Side Chain Structure	Relative Steric Bulk (van der Waals Volume, ų)
Glycine (Gly)	-H	28.3
Alanine (Ala)	-CH₃	52.6
Valine (Val)	-CH(CH₃)₂	84.5
tert-Butylglycine (Tbg)	-C(CH₃)₃	94.9
Neopentylglycine (Npg)	-CH₂C(CH₃)₃	~112.7 (estimated)

Table 1: Comparison of the steric bulk of neopentylglycine with common proteinogenic and non-proteinogenic amino acids.

Conferring Proteolytic Resistance

Peptide-based therapeutics are often limited by their short in vivo half-lives due to rapid degradation by proteases.[3] The introduction of sterically bulky residues adjacent to a scissile amide bond can act as a "steric shield," preventing the peptide backbone from fitting into the active site of a protease. The neopentyl group is exceptionally effective in this role.[4][5]

This shielding effect drastically reduces the rate of enzymatic cleavage, thereby extending the biological half-life of the therapeutic peptide.[6]

Figure 1: Steric shielding by neopentylglycine prevents protease binding.

Inducing Conformational Constraint

The rotational freedom of a peptide backbone is described by the dihedral angles phi (φ) and psi (ψ). By introducing a bulky side chain like neopentylglycine, the sterically allowed regions of the Ramachandran plot are significantly restricted. This conformational constraint locks the peptide into a more defined, rigid structure. A pre-organized conformation can lead to a lower entropic penalty upon binding to a target receptor, often resulting in a significant increase in binding affinity and selectivity.[7]

Enhancing Metabolic Stability

In small molecule drug discovery, a common cause of rapid clearance is metabolism by cytochrome P450 (CYP) enzymes.[8] This often occurs at specific, sterically accessible "soft spots" on the molecule, such as benzylic protons. Introducing a bulky group like neopentylglycine near a metabolic hot spot can physically block the site from the CYP active center, a strategy known as "metabolic blocking."[9] This can divert metabolism to other positions (metabolic switching) or, ideally, slow down the overall metabolic clearance, thereby improving the drug's half-life and oral bioavailability.[3]

Application in Peptide and Peptidomimetic Design

The incorporation of Boc-Npg-OH into peptides requires special consideration due to its steric bulk, which can impede standard coupling reactions.

Expert Insight: Overcoming Coupling Challenges

The primary challenge when using Boc-neopentylglycine in Solid-Phase Peptide Synthesis (SPPS) is achieving complete and efficient coupling to the N-terminus of the growing peptide chain. Standard coupling reagents like DCC (dicyclohexylcarbodiimide) are often insufficient.[2]

Causality: The large neopentyl group sterically hinders the approach of the activated carboxyl group to the resin-bound amine. This raises the activation energy of the reaction, leading to slow or incomplete coupling and the formation of deletion sequences.

Solution: To overcome this, more potent activating reagents are required. Uronium/aminium salt-based reagents such as HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) or HCTU (O-(1H-6-Chlorobenzotriazol-1-yl)-1,1,3,3-tetramethyluronium hexafluorophosphate) are highly recommended.[10][] These reagents form highly reactive OAt- or OBt-esters, respectively, which can overcome the steric barrier more effectively. In particularly difficult cases, a "double coupling" strategy—repeating the coupling step with fresh reagents—is advisable to drive the reaction to completion.[2]

Protocol: SPPS of a Neopentylglycine-Containing Peptide (Boc-Chemistry)

This protocol outlines the manual synthesis of a model tripeptide (e.g., Tyr-Npg-Ala) on MBHA resin using Boc-chemistry and in situ neutralization with HATU, a robust method for hindered couplings.[12]

Materials and Reagents:

• Boc-Ala-MBHA resin (0.5 mmol/g substitution)

• Boc-D-neopentylglycine (Boc-D-Npg-OH)

• Boc-L-Tyrosine(2-Br-Z)-OH

• HATU

• N,N-Diisopropylethylamine (DIEA)

• Trifluoroacetic acid (TFA)

• Dichloromethane (DCM), HPLC grade

• N,N-Dimethylformamide (DMF), HPLC grade

• Kaiser Test Kit

• Cleavage Cocktail (e.g., Reagent K: TFA/water/phenol/thioanisole/EDT, 82.5:5:5:5:2.5)

Workflow Diagram:

Figure 2: SPPS workflow for incorporating Boc-Npg-OH.

Step-by-Step Procedure:

• Resin Swelling: Place 100 mg of Boc-Ala-MBHA resin (~0.05 mmol) in a reaction vessel. Swell in DCM for 30 minutes. Drain.

• Boc Deprotection: Add 2 mL of 50% TFA in DCM. Agitate for 2 minutes, drain. Add another 2 mL of 50% TFA in DCM and agitate for 20 minutes. Drain.

• Washing: Wash the resin sequentially with DCM (3x), Isopropanol (2x), and DMF (3x).

• Coupling of Boc-D-Npg-OH:

  • In a separate vial, dissolve Boc-D-Npg-OH (4 equiv., 0.2 mmol, 49 mg) and HATU (3.9 equiv., 0.195 mmol, 74 mg) in 1 mL of DMF.

  • Add this solution to the resin.

  • Add DIEA (8 equiv., 0.4 mmol, 70 µL) to the vessel. Agitate at room temperature for 1-2 hours.

• Monitoring: Take a few beads of resin and perform a Kaiser test. A yellow/brown color indicates a complete reaction (no free primary amines). If the test is blue, the coupling is incomplete.

  • Troubleshooting: If the Kaiser test is positive, drain the vessel and repeat step 4 ("double coupling").

• Washing: Once the Kaiser test is negative, wash the resin with DMF (3x) and DCM (3x).

• Repeat Cycle for Next Residue: Repeat steps 2-6 for the coupling of Boc-L-Tyr(2-Br-Z)-OH. Given this is a standard amino acid, a single coupling should be sufficient, but monitoring is always recommended.

• Final Cleavage and Deprotection: After the final residue is coupled and the N-terminal Boc group is removed, wash the resin thoroughly with DCM and dry under vacuum. Add 2 mL of cleavage cocktail (Reagent K) and agitate for 2-3 hours at room temperature.

• Peptide Precipitation and Purification: Filter the resin and collect the filtrate. Precipitate the crude peptide by adding the filtrate to cold diethyl ether. Centrifuge to pellet the peptide, wash with ether, and dry. Purify the peptide using reverse-phase HPLC.

Application in Small Molecule Synthesis

Beyond peptides, chiral amino acids and their derivatives are powerful tools in asymmetric synthesis, often serving as chiral auxiliaries .[12][13] A chiral auxiliary is a stereogenic group that is temporarily attached to a prochiral substrate to direct a stereoselective reaction, after which it is cleaved and can be recovered.[]

Rationale: Boc-neopentylglycinol as a Chiral Director

While direct use of Boc-Npg-OH as an auxiliary is less common, its reduced form, Boc-neopentylglycinol, can be employed. The bulky neopentyl group can effectively block one face of a molecule, forcing an incoming reagent to attack from the less hindered side, thereby controlling the stereochemical outcome of reactions like alkylations or aldol additions.[14]

Protocol: Exemplar Asymmetric Aldol Reaction using a Chiral Oxazolidinone Auxiliary

While a specific protocol using a neopentylglycine-derived auxiliary is not widely published, the following is a well-established Evans aldol reaction protocol.[12] A hypothetical auxiliary derived from Boc-neopentylglycinol would be expected to follow similar principles, with the neopentyl group dictating facial selectivity.

Reaction Scheme (General Evans Aldol):

• Acylation of the chiral oxazolidinone auxiliary.

• Diastereoselective enolate formation using a boron triflate.

• Aldol addition to an aldehyde.

• Cleavage of the auxiliary to yield the chiral β-hydroxy carboxylic acid derivative.

Step-by-Step Procedure (Illustrative):

• Acylation: To a solution of (S)-4-benzyl-2-oxazolidinone (1.0 equiv) in THF at -78 °C, add n-BuLi (1.05 equiv). After 15 min, add propionyl chloride (1.1 equiv). Allow to warm to room temperature. Work up to isolate the N-propionyl oxazolidinone.

• Enolate Formation: Dissolve the product from step 1 in DCM at -78 °C. Add dibutylboron triflate (1.1 equiv) followed by dropwise addition of DIEA (1.2 equiv). Stir for 30 minutes.

• Aldol Addition: Cool the mixture to -78 °C. Add the desired aldehyde (e.g., isobutyraldehyde, 1.2 equiv) dropwise. Stir for 1-2 hours at -78 °C, then allow to warm to 0 °C for 1 hour.

• Workup and Auxiliary Cleavage: Quench the reaction with a pH 7 buffer. Extract and purify the aldol adduct. To cleave the auxiliary, treat the adduct with lithium hydroxide and hydrogen peroxide in a THF/water mixture to yield the chiral β-hydroxy acid.

Expected Outcome: The stereochemistry of the newly formed stereocenters is dictated by the chiral auxiliary. The bulky substituent on the auxiliary (in this case, benzyl; hypothetically, neopentyl) directs the aldehyde to approach the boron enolate from the less hindered face, resulting in high diastereoselectivity.

Conclusion and Future Directions

Boc-neopentylglycine is a powerful synthetic building block for addressing key challenges in drug development. Its exceptional steric bulk provides a robust tool for enhancing proteolytic and metabolic stability and for inducing beneficial conformational constraints. While its use requires optimized synthetic protocols, particularly during peptide coupling, the resulting improvements in the pharmacokinetic and pharmacodynamic properties of the target molecule often justify the investment. Future applications will likely see its increased use in the design of complex macrocyclic peptides and as a component of novel chiral auxiliaries for asymmetric synthesis.

References

• Sharma, K., Rao, K., Sharma, A., Rathod, G. K., Aaghaz, S., Sehra, N., & Parmar, R. (2024). Unnatural Amino Acids: Strategies, Designs, and Applications in Medicinal Chemistry and Drug Discovery. Journal of Medicinal Chemistry. [Link]

• Patel, H., & Patel, V. (2018). Biocatalytic Synthesis of Chiral Alcohols and Amino Acids for Development of Pharmaceuticals. Molecules. [Link]

• Bowman, M. P., & Jacobson, M. P. (2013). A comparative protease stability study of synthetic macrocyclic peptides that mimic two endocrine hormones. Bioorganic & Medicinal Chemistry Letters. [Link]

• Dalvie, D., & Obach, R. S. (2009). Improving the decision-making process in the structural modification of drug candidates Part I: Enhancing Metabolic Stability. NEDMDG. [Link]

• Wikipedia. (2023). Chiral auxiliary. Wikipedia. [Link]

• Velloso, C. P., et al. (1992). Cumulative stabilizing effects of glycine to alanine substitutions in Bacillus subtilis neutral protease. Protein Engineering. [Link]

• Tran, T. N., & Henary, M. (2022). Synthesis and Applications of Nitrogen-Containing Heterocycles as Antiviral Agents. Molecules. [Link]

• J Chemistry. (2020). Evans Aldol reaction|Asymmetric synthesis. YouTube. [Link]

• Wang, L., et al. (2019). Pharmacokinetic, metabolic stability, plasma protein binding and CYP450s inhibition/induction assessment studies... Animal Cells and Systems. [Link]

• Hattori, Y., et al. (2022). Highly Potent and Oral Macrocyclic Peptides as a HIV-1 Protease Inhibitor. Journal of Medicinal Chemistry. [Link]

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• Monasson, O., et al. (2023). Advances in Peptidomimetics for Next-Generation Therapeutics: Strategies, Modifications, and Applications. Molecules. [Link]

• Gfeller, D., et al. (2013). Conformations of Macrocyclic Peptides Sampled by Nuclear Magnetic Resonance: Models for Cell-Permeability. Journal of the American Chemical Society. [Link]

• Seebach, D., et al. (1987). Addition of Chiral Glycine, Methionine, and Vinylglycine Enolate Derivatives to Aldehydes and Ketones... Helvetica Chimica Acta. [Link]

• Sbrana, F., et al. (2021). High-Resolution Conformational Analysis of RGDechi-Derived Peptides... International Journal of Molecular Sciences. [Link]

• Isenegger, P. G., et al. (2019). Macrocycle synthesis strategy based on step-wise “adding and reacting” three components... Chemical Science. [Link]

• Schramm, V. L., & Tyler, P. C. (2018). The transition to magic bullets – transition state analogue drug design. MedChemComm. [Link]

• Lin, X., et al. (2018). Drug metabolism in drug discovery and development. Acta Pharmaceutica Sinica B. [Link]

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• Drug Hunter. (2025). Top 12 Most Popular Drug Hunter Case Studies of 2024. Drug Hunter. [Link]

• Sani, M. A., et al. (1992). Effect of alanine versus glycine in alpha-helices on protein stability. Journal of Molecular Biology. [Link]

• Goto, Y., et al. (2023). In vitro selection of macrocyclic peptide inhibitors containing cyclic γ2,4-amino acids targeting the SARS-CoV-2 main protease. Nature Communications. [Link]

• André, C., et al. (1999). Synthesis and cis–trans isomerism in novel Leu-enkephalin-related peptidomimetics containing N-glycated glycine residues. Journal of the Chemical Society, Perkin Transactions 1. [Link]

• Optibrium. (2024). Tackling metabolism issues in drug discovery with in silico methods. AZoNetwork. [Link]

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• ResearchGate. (2020). Effects of Cytochrome P450 3A4 Induction and Inhibition on the Pharmacokinetics of BI 425809... ResearchGate. [Link]

• Tang, W., et al. (2021). Origin of Proteolytic Stability of Peptide-Brush Polymers as Globular Proteomimetics. Journal of the American Chemical Society. [Link]

• Ramachary, D. B., & Ramakumar, K. (2018). Asymmetric Synthesis of Chiral 1,2-Amino Alcohols and Morpholin-2-ones from Arylglyoxals. Organic Letters. [Link]

• Liu, B., et al. (2018). N‐ to C‐Peptide Synthesis, Arguably the Future for Sustainable Production. ChemSusChem. [Link]

• Amidon, G. L., & Lee, H. J. (1994). Absorption of peptide and peptidomimetic drugs. Annual Review of Pharmacology and Toxicology. [Link]

• Vo, D. D., et al. (2018). De Novo Discovery of Nonstandard Macrocyclic Peptides as Noncompetitive Inhibitors of the Zika Virus NS2B-NS3 Protease. ACS Chemical Biology. [Link]

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• 14. youtube.com [youtube.com]

Coupling methods for incorporating Boc-neopentylglycine into peptides

<Application Note & Protocol >

Topic: Coupling Strategies for the Incorporation of Boc-Neopentylglycine into Peptides

Audience: Researchers, Scientists, and Drug Development Professionals

Introduction: The Challenge and Opportunity of Neopentylglycine

Neopentylglycine (Npg), an isomer of leucine and isoleucine, is a non-proteinogenic amino acid characterized by a bulky tert-butyl side chain. This unique structural feature imparts significant conformational constraints on the peptide backbone, making it a valuable building block for designing peptides and peptidomimetics with enhanced proteolytic stability, controlled secondary structures (e.g., helices and β-sheets), and unique pharmacological profiles. However, the very feature that makes Npg attractive—its steric bulk—also presents a formidable challenge during peptide synthesis.

The α-carbon of Npg is adjacent to a quaternary carbon, creating extreme steric hindrance that severely impedes the rate of amide bond formation. Standard solid-phase peptide synthesis (SPPS) coupling conditions, which are often sufficient for proteinogenic amino acids, frequently result in incomplete reactions, low yields, and the formation of deletion sequences when incorporating Npg. This application note provides a detailed guide to understanding and overcoming the challenges of coupling Boc-Npg-OH, offering a comparative analysis of coupling reagents and robust, field-proven protocols for its successful incorporation.

Mechanistic Insight: Why Standard Coupling Fails

The success of peptide coupling relies on the activation of the C-terminal carboxylic acid of the incoming amino acid, making it susceptible to nucleophilic attack by the N-terminal amine of the growing peptide chain. The steric shield provided by the neopentyl group obstructs this fundamental reaction in two ways:

• Inhibited Carboxyl Activation: The bulky side chain can hinder the approach of the coupling reagent to the carboxyl group, slowing the formation of the critical activated intermediate (e.g., an O-acylisourea or active ester).

• Obstructed Nucleophilic Attack: Even when the carboxyl group is successfully activated, the neopentyl group physically blocks the incoming N-terminal amine of the peptide chain, dramatically reducing the rate of acylation.

Consequently, forcing conditions such as extended reaction times or elevated temperatures are often required, which can increase the risk of side reactions, most notably racemization.[1]

Comparative Analysis of Coupling Reagents for Hindered Systems

The choice of coupling reagent is the most critical factor for successfully incorporating Boc-Npg-OH. Reagents are broadly classified into uronium/aminium salts and phosphonium salts, with modern reagents incorporating additives like HOAt or Oxyma to enhance reactivity and suppress racemization.[2]

Reagent Class	Coupling Reagent	Key Features & Performance for Hindered Couplings	Guanidinylation Risk
Uronium/Aminium	HATU	Highly Recommended. The gold standard for difficult couplings.[3][4] The incorporated HOAt moiety provides anchimeric assistance, accelerating the reaction and making it highly effective for sterically hindered residues like Npg.	Yes, if used in large excess or with slow carboxyl activation.
Uronium/Aminium	HCTU	A more cost-effective alternative to HATU. While still very reactive, it is generally considered slightly less potent than HATU for the most extreme cases of steric hindrance.	Yes.
Uronium/Aminium	COMU	A third-generation uronium reagent incorporating an OxymaPure leaving group.[5] It offers reactivity comparable to HATU but is non-explosive and has better solubility.[5] An excellent choice for hindered couplings.	Yes.
Phosphonium	PyAOP	The phosphonium analog of HATU, also incorporating a HOAt moiety. It is extremely effective for hindered couplings and does not pose a risk of guanidinylation.[6]	None.[2]
Phosphonium	PyBOP	A classic phosphonium reagent. While effective, it is generally less reactive than PyAOP or HATU for severely hindered amino acids. It does not carry a guanidinylation risk.	None.[2]
Carbodiimide	DIC/Oxyma	A cost-effective method where the carbodiimide (DIC) acts as the primary activator and OxymaPure serves as an additive to form a reactive ester and suppress racemization.[6] Its performance is often comparable to HOAt.[6] Less potent than pre-formed onium salts for Npg.	None.

Recommendation: For the highest probability of success with Boc-Npg-OH, HATU or COMU are the primary reagents of choice due to their superior reactivity in hindered environments.[3][5]

Key Strategies for Success

Beyond reagent selection, several strategic adjustments to the standard SPPS protocol are crucial:

• Double Coupling: Perform the coupling step twice. After the first coupling and subsequent washing, re-expose the resin to a fresh solution of activated Boc-Npg-OH to acylate any remaining free amines.

• Extended Reaction Time: Allow for significantly longer coupling times than for non-hindered amino acids. Reactions may require 2-4 hours or even longer to proceed to completion.

• In Situ Neutralization: In Boc-SPPS, the N-terminal amine is protonated after TFA deprotection. Neutralizing this amine with a base (like DIPEA) in the presence of the activated amino acid can minimize aggregation of the peptide chain, which is a common issue with hydrophobic residues.[7]

• Solvent Choice: N,N-Dimethylformamide (DMF) is the standard solvent. For sequences prone to aggregation, adding chaotropic agents or using alternative solvent mixtures like a "magic mixture" of DCM/DMF/NMP (1:1:1) can improve solvation.[8]

• Monitoring: Always use a qualitative test, such as the ninhydrin (Kaiser) test, to confirm the absence of free primary amines after coupling.[1] A negative test is essential before proceeding to the next cycle.

Experimental Protocols

The following are robust protocols for the manual incorporation of Boc-Npg-OH during Boc-based solid-phase peptide synthesis.

Protocol 1: High-Efficiency Coupling using HATU

This protocol is designed for maximum coupling efficiency and is the recommended starting point for any Boc-Npg-OH incorporation.

Workflow for Boc-Npg-OH incorporation using HATU.

Materials:

• Peptide-resin with a free N-terminal amine

• Boc-Npg-OH (3.0 eq. per coupling)

• HATU (2.9 eq. per coupling)

• N,N-Diisopropylethylamine (DIPEA) (6.0 eq. per coupling)

• Anhydrous DMF

• DCM, TFA, Isopropanol (IPA)

Procedure:

• Resin Preparation:

  • Swell the resin in DCM for 30 minutes.[1]

  • Perform Boc deprotection using 50% TFA in DCM (1 x 2 min, followed by 1 x 20-30 min).[1]

  • Wash the resin thoroughly with DCM (3x), IPA (3x), and DMF (3x).[9]

  • Neutralize the resin-bound trifluoroacetate salt with 10% DIPEA in DMF (2 x 2 min).[9]

  • Wash the resin with DMF (5x) to remove excess base.

• First Coupling:

  • In a separate vessel, dissolve Boc-Npg-OH (3.0 eq) and HATU (2.9 eq) in anhydrous DMF.

  • Add DIPEA (6.0 eq) to the solution and vortex briefly. Allow the mixture to pre-activate for 2-5 minutes.[1] The solution may change color.

  • Add the activated amino acid solution to the drained, neutralized peptide-resin.

  • Agitate the mixture at room temperature for 2-4 hours.

  • Drain the reaction solution and wash the resin thoroughly with DMF (5x).

• Second Coupling (Recommended):

  • Repeat the steps in First Coupling using a fresh preparation of activated Boc-Npg-OH.

  • After the second coupling, wash the resin thoroughly with DMF (3x) and DCM (3x).

• Verification:

  • Perform a qualitative ninhydrin (Kaiser) test on a small sample of resin beads. A negative result (yellow/no color change) indicates successful and complete coupling. If the test is positive, a third coupling may be necessary.

Protocol 2: Cost-Effective Coupling using DIC/Oxyma

This protocol is an alternative for when the use of more expensive onium salts is a concern. It may require longer reaction times.

Materials:

• Peptide-resin with a free N-terminal amine

• Boc-Npg-OH (3.0 eq.)

• OxymaPure (Ethyl (hydroxyimino)cyanoacetate) (3.0 eq.)

• N,N'-Diisopropylcarbodiimide (DIC) (3.0 eq.)

• Anhydrous DMF

• DCM, TFA, DIPEA

Procedure:

• Resin Preparation:

  • Follow the same deprotection and neutralization steps as in Protocol 1.

• Coupling:

  • In a separate vessel, dissolve Boc-Npg-OH (3.0 eq) and OxymaPure (3.0 eq) in anhydrous DMF.

  • Add this solution to the drained, neutralized peptide-resin.

  • Add DIC (3.0 eq) to the resin slurry.

  • Agitate the mixture at room temperature. Monitor the reaction every 2 hours using the Kaiser test. The coupling may take 4-8 hours to reach completion.

  • Once the Kaiser test is negative, drain the reaction solution.

  • Wash the resin thoroughly with DMF (5x) and DCM (3x).

• Double Coupling:

  • Due to the slower nature of carbodiimide couplings for hindered residues, a double coupling is strongly advised. Repeat Step 2.

Troubleshooting

Problem	Potential Cause	Recommended Solution
Positive Kaiser Test after Double Coupling	1. Incomplete activation or insufficient reaction time. 2. Severe peptide aggregation on-resin.[8][10]	1. Perform a third coupling, potentially extending the reaction time to 12 hours or performing it at a slightly elevated temperature (e.g., 35-40°C). 2. Switch to a "magic mixture" of solvents (DCM/DMF/NMP) to improve solvation.[8]
Low Yield of Final Peptide	Deletion of Npg residue due to consistently incomplete coupling.	1. Switch to a more potent coupling reagent (e.g., from DIC/Oxyma to HATU). 2. Implement a capping step (e.g., with Acetic Anhydride/DIPEA in DMF) after Npg coupling to terminate any unreacted chains, simplifying final purification.
Racemization Detected	1. Excessive pre-activation time. 2. Use of excess base.	1. Add the activated amino acid solution to the resin immediately after the short pre-activation period. 2. Ensure accurate stoichiometry of reagents, particularly the base.

Conclusion

The successful incorporation of Boc-neopentylglycine is a challenging but achievable goal in peptide synthesis. The steric hindrance of the neopentyl group necessitates a departure from standard protocols, demanding the use of highly efficient, modern coupling reagents such as HATU or COMU. By combining these powerful reagents with strategic methodologies—including double coupling, extended reaction times, and rigorous monitoring—researchers can effectively incorporate this valuable amino acid, unlocking new possibilities in the design of structurally constrained and biologically active peptides.

References

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Application Notes and Protocols: Deprotection of the Boc Group from 2-Tert-butoxycarbonylamino-4,4-dimethyl-pentanoic acid

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Abstract

The tert-butyloxycarbonyl (Boc) group is a widely utilized amine protecting group in organic synthesis, particularly in the construction of peptides and complex pharmaceutical intermediates.[1][2][3] Its value lies in its stability across a broad range of chemical conditions and its straightforward removal under acidic conditions.[1] This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the deprotection of the Boc group from 2-Tert-butoxycarbonylamino-4,4-dimethyl-pentanoic acid, a sterically hindered non-proteinogenic amino acid.[4] We will delve into the mechanistic underpinnings of this critical transformation, present detailed, field-proven protocols, and offer insights into reaction monitoring, work-up procedures, and troubleshooting.

Introduction: The Significance of Boc Deprotection

The strategic protection and deprotection of functional groups is a cornerstone of modern organic synthesis. The Boc group, in particular, offers robust protection for primary and secondary amines, preventing their participation in undesired side reactions during complex synthetic sequences.[5] The target molecule, 2-Tert-butoxycarbonylamino-4,4-dimethyl-pentanoic acid (Boc-D-neopentylglycine), presents a unique challenge due to the steric hindrance imposed by the neopentyl group. This structural feature can influence the kinetics of the deprotection reaction, necessitating carefully optimized conditions to ensure complete and clean conversion to the free amine, 2-amino-4,4-dimethyl-pentanoic acid.[4][6] The deprotected product is a valuable building block in medicinal chemistry, often incorporated into peptidomimetics and other therapeutic agents to impart unique conformational constraints.[4]

The Mechanism of Acid-Catalyzed Boc Deprotection

The removal of the Boc group is an acid-catalyzed process that proceeds through a well-established E1 elimination pathway.[1][7][8] The reaction is initiated by the protonation of the carbonyl oxygen of the Boc group by a strong acid, such as trifluoroacetic acid (TFA) or hydrogen chloride (HCl).[1][5][9] This protonation enhances the electrophilicity of the carbonyl carbon and weakens the tert-butyl-oxygen bond.

Subsequently, the protonated carbamate undergoes fragmentation to generate a stable tert-butyl cation and a carbamic acid intermediate.[1][5][9] The carbamic acid is inherently unstable and rapidly decarboxylates, releasing carbon dioxide gas and the desired free amine.[1][5][9] The liberated amine is then protonated by the excess acid in the reaction medium to form the corresponding ammonium salt.[1][9]

It is crucial to perform this reaction in a well-ventilated fume hood as it generates gaseous byproducts, including carbon dioxide and, in the case of TFA, volatile acid fumes.[9] The generated tert-butyl cation is a potent electrophile that can lead to unwanted side reactions, such as the alkylation of nucleophilic residues, although this is less of a concern for the specific substrate which lacks highly nucleophilic side chains.[5][10]

Caption: General mechanism of acid-catalyzed Boc deprotection.[1]

Experimental Protocols

The choice of deprotection conditions is critical and depends on the sensitivity of the substrate to acidic conditions and the desired final salt form of the product. Below are two robust protocols for the deprotection of 2-Tert-butoxycarbonylamino-4,4-dimethyl-pentanoic acid.

Protocol 1: Deprotection using Trifluoroacetic Acid (TFA) in Dichloromethane (DCM)

This is a widely used and highly effective method for Boc deprotection, typically leading to complete conversion in a short period.[5][11]

Materials:

• 2-Tert-butoxycarbonylamino-4,4-dimethyl-pentanoic acid

• Trifluoroacetic acid (TFA), reagent grade

• Dichloromethane (DCM), anhydrous

• Round-bottom flask

• Magnetic stirrer and stir bar

• Ice bath

• Rotary evaporator

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution (for work-up to free amine)

• Brine

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

• Diethyl ether

Procedure:

• In a round-bottom flask, dissolve the Boc-protected amino acid (1.0 equiv.) in anhydrous DCM (approximately 10 mL per gram of substrate) under an inert atmosphere (e.g., nitrogen or argon).

• Cool the solution to 0 °C in an ice bath.

• Slowly add trifluoroacetic acid (TFA) to the stirred solution. A common ratio is a 1:1 mixture of DCM and TFA (v/v), or a 20-50% solution of TFA in DCM.[]

• Remove the ice bath and allow the reaction mixture to warm to room temperature.

• Stir the reaction for 1-4 hours. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).[13]

• Upon completion, concentrate the reaction mixture under reduced pressure using a rotary evaporator to remove the DCM and excess TFA.[13]

• To isolate the trifluoroacetate salt, add cold diethyl ether to the residue to precipitate the product. Collect the solid by filtration, wash with cold diethyl ether, and dry under vacuum.[14]

• Optional Work-up for Free Amine: To obtain the free amine, carefully neutralize the reaction mixture by the slow addition of a saturated aqueous solution of NaHCO₃ until the effervescence ceases. Extract the aqueous layer with an organic solvent such as DCM or ethyl acetate. Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate in vacuo.[1][13]

Protocol 2: Deprotection using Hydrogen Chloride (HCl) in 1,4-Dioxane

This method is an excellent alternative to TFA, particularly when a hydrochloride salt of the deprotected amine is desired.[7][15] It is often considered a milder alternative and can offer better selectivity in the presence of other acid-labile groups.[16][17]

Materials:

• 2-Tert-butoxycarbonylamino-4,4-dimethyl-pentanoic acid

• 4M HCl in 1,4-dioxane solution

• Anhydrous 1,4-dioxane (if dilution is needed)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Rotary evaporator

• Diethyl ether

Procedure:

• Dissolve the Boc-protected amino acid (1.0 equiv.) in a minimal amount of anhydrous 1,4-dioxane in a round-bottom flask.

• To the stirred solution, add a 4M solution of HCl in 1,4-dioxane (typically 5-10 equivalents).

• Stir the reaction mixture at room temperature for 30 minutes to 4 hours.[15][17] The reaction is often complete within 30 minutes.[15][17]

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, concentrate the reaction mixture under reduced pressure to remove the solvent and excess HCl.

• Add diethyl ether to the residue to precipitate the hydrochloride salt of the product.

• Collect the solid by filtration, wash with diethyl ether, and dry under vacuum to yield 2-amino-4,4-dimethyl-pentanoic acid hydrochloride.[14][18]

Reaction Monitoring and Characterization

Effective monitoring is key to determining the endpoint of the reaction and preventing the formation of byproducts.

Thin Layer Chromatography (TLC): TLC is a rapid and convenient method for monitoring the reaction's progress.[13] The deprotected amine is significantly more polar than the starting Boc-protected amino acid and will have a lower Rf value on the silica gel plate.[13] The spots can be visualized using a ninhydrin stain, which will give a characteristic colored spot (typically purple) for the primary amine product, while the starting material will not be stained.[19]

Liquid Chromatography-Mass Spectrometry (LC-MS): For more precise monitoring and to confirm the identity of the product, LC-MS is the preferred method. The disappearance of the starting material's mass peak and the appearance of the product's mass peak confirm the conversion.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy are essential for the final characterization of the purified product. The disappearance of the characteristic tert-butyl signal (a singlet at ~1.4 ppm in ¹H NMR) from the Boc group and the appearance of the amine proton signals confirm successful deprotection.

Data Summary and Comparison of Protocols

Parameter	Protocol 1: TFA/DCM	Protocol 2: HCl/Dioxane
Reagent	Trifluoroacetic Acid	4M Hydrogen Chloride in 1,4-Dioxane
Solvent	Dichloromethane	1,4-Dioxane
Temperature	0 °C to Room Temperature	Room Temperature
Typical Reaction Time	1-4 hours	30 minutes - 4 hours
Product Salt Form	Trifluoroacetate	Hydrochloride
Work-up	Evaporation, precipitation with ether, or basic work-up for free amine.	Evaporation, precipitation with ether.
Considerations	Highly effective but TFA is corrosive and requires careful handling.	Generally milder, provides the HCl salt directly. Dioxane is a suspected carcinogen and should be handled with care.

Troubleshooting and Field-Proven Insights

Issue: Incomplete Deprotection

• Possible Cause: Insufficient reaction time or inadequate amount of acid, particularly given the steric hindrance of the neopentyl group.

• Solution: Prolong the reaction time and monitor by TLC or LC-MS until the starting material is no longer observed. An increase in the concentration of the acid may also be beneficial.

Issue: Side Reactions

• Possible Cause: The reactive tert-butyl cation can potentially alkylate other nucleophilic sites, though this is less likely with this particular substrate.[20]

• Solution: While not always necessary for this substrate, the addition of a cation scavenger like triisopropylsilane (TIS) or water to the reaction mixture can mitigate such side reactions.[5]

Issue: Difficulty in Product Isolation

• Possible Cause: The amino acid salt may be hygroscopic or have some solubility in the precipitation solvent.

• Solution: Ensure the use of anhydrous solvents for precipitation. If the product remains oily, trituration with the precipitation solvent and scratching the flask with a glass rod can induce crystallization. Lyophilization can also be an effective isolation technique.

Caption: A generalized workflow for the Boc deprotection experiment.

Conclusion

The deprotection of 2-Tert-butoxycarbonylamino-4,4-dimethyl-pentanoic acid is a critical step for its utilization in further synthetic applications. By understanding the underlying mechanism and carefully selecting the appropriate reaction conditions, researchers can achieve high yields of the desired 2-amino-4,4-dimethyl-pentanoic acid. The protocols provided herein, utilizing either TFA in DCM or HCl in dioxane, are robust and reliable methods for this transformation. Careful monitoring and appropriate work-up procedures are essential for obtaining a pure product.

References

• BenchChem. (n.d.). Application Notes and Protocols: Deprotection of Boc-eda-ET using HCl in Dioxane.
• Common Organic Chemistry. (n.d.). Boc Deprotection Mechanism - TFA.
• BenchChem. (n.d.). A Researcher's Guide to Boc Deprotection: A Comparative Review of Methodologies.

• Han, G., Tamaki, M., & Hruby, V. J. (2001). Fast, efficient and selective deprotection of the tert-butoxycarbonyl (Boc) group using HCl/dioxane (4 m). Journal of Peptide Research, 58(4), 338-341. Retrieved from [Link]

• BenchChem. (n.d.). Protocol for N-Boc Deprotection Using Trifluoroacetic Acid (TFA).
• University of Arizona. (n.d.). Fast, efficient and selective deprotection of the tert-butoxycarbonyl (Boc) group using HCL/dioxane (4 M).

• ResearchGate. (2001). Fast, efficient and selective deprotection of the tert-butoxycarbonyl (Boc) group using HCl/dioxane (4 m). Retrieved from [Link]

• BenchChem. (n.d.). 2-Amino-4,4-dimethylpentanoic Acid|Research Grade.
• BenchChem. (n.d.). Application Notes and Protocols: Boc Deprotection of Boc-D-4-aminomethylphe(Boc).

• Master Organic Chemistry. (n.d.). Amine Protection and Deprotection. Retrieved from [Link]

• BenchChem. (n.d.). A Researcher's Guide to the Validation of Boc Deprotection by HPLC Analysis.
• BenchChem. (n.d.). Application Notes and Protocols: Boc Deprotection Using Trifluoroacetic Acid (TFA).
• J&K Scientific LLC. (n.d.). BOC Protection and Deprotection.
• ACS GCI Pharmaceutical Roundtable. (n.d.). BOC Deprotection.
• Common Organic Chemistry. (n.d.). Boc Deprotection (TFA) Examples.
• BenchChem. (n.d.). Common side reactions with Boc-protected amino acids and how to avoid them.
• BenchChem. (n.d.). TLC monitoring of N-Boc-D-proline protection and deprotection reactions.
• Fisher Scientific. (n.d.). Amine Protection / Deprotection.
• BOC Sciences. (n.d.). BOC-amino acids.
• Chemical Amino / Alfa Chemistry. (n.d.). CAS 112695-98-4 Boc-D-neopentylglycine.
• Biosynth. (n.d.). 2-Amino-4,4-dimethylpentanoic acid hydrochloride.

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Application Notes and Protocols for the Synthesis of β-Peptides Utilizing Boc-Neopentylglycine

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

Abstract

This technical guide provides a comprehensive overview and detailed protocols for the synthesis of β-peptides incorporating the sterically hindered amino acid, Boc-neopentylglycine. The unique structural properties of neopentylglycine introduce both challenges and opportunities in peptide design, offering the potential for novel backbone conformations and enhanced proteolytic stability. This document delineates the synthesis of the Boc-β-neopentylglycine monomer, its subsequent incorporation into a peptide sequence via solid-phase peptide synthesis (SPPS), and discusses the critical parameters for successful coupling. Furthermore, it explores the anticipated conformational influence of the neopentylglycine residue, providing a rationale for its use in the design of innovative peptidomimetics.

Introduction: The Significance of β-Peptides and the Role of Neopentylglycine

β-peptides are a class of peptidomimetics constructed from β-amino acids, which possess an additional carbon atom in their backbone compared to their α-amino acid counterparts. This seemingly subtle modification imparts a profound impact on their structural and biological properties. β-peptides are known to adopt stable, well-defined secondary structures, including helices, sheets, and turns, that are distinct from those of α-peptides.[1] A key advantage of β-peptides in drug development is their remarkable resistance to enzymatic degradation, a common pitfall for traditional peptide-based therapeutics.[2]

The incorporation of sterically demanding amino acids, such as neopentylglycine, into peptide backbones can further modulate their conformational preferences and biological activity. The bulky tert-butyl group of neopentylglycine restricts the available conformational space, potentially pre-organizing the peptide into a specific bioactive conformation. This guide focuses on the use of the Boc (tert-butyloxycarbonyl) protecting group strategy for the synthesis of such modified β-peptides. The Boc/Bzl (tert-butoxycarbonyl/benzyl) strategy is a classic and effective method in solid-phase peptide synthesis (SPPS), where the Boc group serves as a temporary Nα-protecting group, typically removed with moderate acid, while more stable benzyl-based groups protect side chains.[3][4]

Synthesis of the Monomer: Boc-β-Neopentylglycine

The successful incorporation of neopentylglycine into a β-peptide begins with the synthesis of the corresponding Boc-protected β-amino acid. The Arndt-Eistert homologation is a well-established and reliable method for the one-carbon extension of α-amino acids to their β-homologues, generally proceeding with retention of stereochemistry.[5][6][7]

Expert Insight: Why the Arndt-Eistert Homologation?

The Arndt-Eistert reaction is particularly well-suited for this transformation as it provides a direct and high-yielding route from the readily available Boc-L-neopentylglycine to its β-amino acid counterpart. The reaction proceeds through a Wolff rearrangement of an intermediate α-diazoketone to a ketene, which is then trapped by a nucleophile (in this case, water) to yield the desired carboxylic acid.[8] This method avoids harsh conditions that could compromise the Boc protecting group.

Protocol 2.1: Synthesis of Boc-β-Neopentylglycine via Arndt-Eistert Homologation

This protocol outlines the synthesis starting from commercially available Boc-L-neopentylglycine.

Materials:

• Boc-L-neopentylglycine

• Oxalyl chloride or Thionyl chloride

• Anhydrous Dichloromethane (DCM)

• Anhydrous Diethyl Ether

• Diazomethane (or a safer alternative like trimethylsilyldiazomethane)

• Silver benzoate (catalyst)

• Dioxane

• Deionized Water

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate

• Standard laboratory glassware and purification apparatus (rotary evaporator, chromatography columns)

Procedure:

• Acid Chloride Formation:

  • Dissolve Boc-L-neopentylglycine (1.0 eq) in anhydrous DCM under an inert atmosphere (e.g., nitrogen or argon).

  • Cool the solution to 0 °C in an ice bath.

  • Slowly add oxalyl chloride or thionyl chloride (1.2 eq) dropwise.

  • Allow the reaction to stir at 0 °C for 30 minutes and then at room temperature for 2 hours, or until the reaction is complete as monitored by TLC.

  • Remove the solvent and excess reagent under reduced pressure to obtain the crude acid chloride.

• α-Diazoketone Formation:

  • Dissolve the crude acid chloride in anhydrous diethyl ether and cool to 0 °C.

  • Slowly add a freshly prepared ethereal solution of diazomethane (2.2 eq) until a persistent yellow color is observed. Caution: Diazomethane is toxic and explosive. This step should be performed in a well-ventilated fume hood with appropriate safety precautions.

  • Stir the reaction at 0 °C for 1 hour and then at room temperature overnight.

  • Carefully quench any excess diazomethane by adding a few drops of acetic acid until the yellow color disappears.

  • Wash the ethereal solution with saturated sodium bicarbonate solution and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude α-diazoketone.

• Wolff Rearrangement:

  • Dissolve the crude α-diazoketone in a mixture of dioxane and water (e.g., 10:1 v/v).

  • Add a catalytic amount of silver benzoate (e.g., 0.1 eq).

  • Heat the reaction mixture to 50-60 °C and stir for 2-4 hours, monitoring the reaction by TLC.

  • Upon completion, cool the reaction to room temperature and dilute with ethyl acetate.

  • Wash the organic layer with water and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification:

  • Purify the crude product by flash column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford pure Boc-β-neopentylglycine.

Solid-Phase Synthesis of a β-Peptide Containing Neopentylglycine

The incorporation of the sterically bulky Boc-β-neopentylglycine into a growing peptide chain on a solid support requires optimized coupling conditions to overcome the steric hindrance and achieve high coupling efficiency.

Workflow for Boc-SPPS of a β-Peptide

Sources

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• 2. beta-turn conformations in crystal structures of model peptides containing alpha,alpha-di-n-propylglycine and alpha,alpha-di-n-butylglycine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Boc / Bzl Solid Phase Synthesis - Sunresin [seplite.com]
• 4. Mannich Reaction [organic-chemistry.org]
• 5. Arndt-Eistert Homologation: Mechanism & Examples [nrochemistry.com]
• 6. grokipedia.com [grokipedia.com]
• 7. Arndt–Eistert reaction - Wikipedia [en.wikipedia.org]
• 8. Arndt-Eistert Synthesis [organic-chemistry.org]

Application Notes and Protocols for the Chiral Separation of 2-Tert-butoxycarbonylamino-4,4-dimethyl-pentanoic Acid Enantiomers

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Significance of Stereoisomeric Purity

2-Tert-butoxycarbonylamino-4,4-dimethyl-pentanoic acid, a bulky, non-proteinogenic amino acid derivative, represents a class of chiral building blocks increasingly utilized in the synthesis of novel pharmaceuticals and peptidomimetics. The tert-butyl group at the 4-position imparts significant steric hindrance, which can influence the conformational properties of peptides and enhance resistance to enzymatic degradation. As with most chiral compounds in pharmaceutical development, the individual enantiomers (R and S) can exhibit markedly different pharmacological and toxicological profiles. Therefore, the ability to accurately separate, quantify, and control the enantiomeric purity of this intermediate is of paramount importance for ensuring the safety, efficacy, and quality of the final active pharmaceutical ingredient (API).

This document provides a comprehensive guide to developing a robust method for the chiral separation of 2-Tert-butoxycarbonylamino-4,4-dimethyl-pentanoic acid enantiomers. We will delve into the underlying principles of chiral recognition, present detailed protocols for High-Performance Liquid Chromatography (HPLC) and Supercritical Fluid Chromatography (SFC), and offer insights into method optimization and validation.

Theory and Principles: The Basis of Chiral Recognition

The separation of enantiomers is achieved by creating a transient diastereomeric interaction between the analyte and a chiral selector. This is most commonly accomplished by using a chiral stationary phase (CSP) within the chromatographic column. The differing stability of these temporary complexes for each enantiomer leads to different retention times and, consequently, their separation.[1][2]

For N-protected amino acids such as the target analyte, two classes of CSPs have demonstrated broad applicability and success:

• Macrocyclic Glycopeptide CSPs: These phases, such as those based on Teicoplanin (e.g., CHIROBIOTIC T) , are particularly well-suited for the separation of N-blocked amino acids.[1][2] Their complex three-dimensional structure offers a multitude of interaction sites, including peptide amide linkages, sugar moieties, and ionic groups. The primary interactions responsible for chiral recognition of N-Boc protected amino acids on these phases are hydrogen bonding, dipole-dipole interactions, and steric hindrance. The carboxylate group of the analyte is a key interaction site with the chiral selector.[1]

• Polysaccharide-Based CSPs: Derivatives of cellulose and amylose, such as cellulose tris(3,5-dimethylphenylcarbamate) (e.g., Lux Cellulose-1 / CHIRALCEL® OD®) , are renowned for their broad enantioselectivity.[3] The chiral recognition mechanism involves the analyte entering helical grooves within the polysaccharide structure, where it can interact via hydrogen bonds, π-π interactions, and dipole-dipole forces with the carbamate derivatives on the sugar backbone.[3]

The choice of chromatographic mode—Normal Phase (NP), Reversed Phase (RP), or Polar Organic (PO)—significantly influences these interactions. For N-Boc protected amino acids, reversed-phase conditions are often a successful starting point, particularly with macrocyclic glycopeptide CSPs.[1]

Visualization of the Chiral Separation Workflow

The following diagram outlines the logical workflow for developing a chiral separation method for the target analyte.

Caption: Workflow for Chiral Method Development.

Recommended Protocols

Given the structure of 2-Tert-butoxycarbonylamino-4,4-dimethyl-pentanoic acid, a bulky aliphatic N-Boc protected amino acid, the following protocols provide excellent starting points for method development.

Protocol 1: Chiral HPLC Method Development (Reversed-Phase)

This protocol focuses on screening a macrocyclic glycopeptide column, which is highly recommended for this class of compounds.[1][2]

1. Materials and Instrumentation:

• HPLC system with UV detector

• Chiral Column: CHIROBIOTIC T , 5 µm, 250 x 4.6 mm

• Mobile Phase A: 0.1% Trifluoroacetic Acid (TFA) in Water

• Mobile Phase B: 0.1% Trifluoroacetic Acid (TFA) in Acetonitrile

• Sample: Racemic 2-Tert-butoxycarbonylamino-4,4-dimethyl-pentanoic acid (1 mg/mL in Acetonitrile/Water 50:50)

2. Step-by-Step Protocol:

• Column Equilibration: Equilibrate the CHIROBIOTIC T column with the initial mobile phase composition (e.g., 50% B) for at least 30 minutes at a flow rate of 1.0 mL/min.

• Initial Injection: Inject 5-10 µL of the sample solution.

• Gradient Elution (Scouting Run): Run a linear gradient from 50% B to 90% B over 20 minutes. This will help to determine the approximate organic solvent concentration needed for elution.

• Isocratic Optimization: Based on the scouting run, perform a series of isocratic runs. For example, if the compound eluted at 15 minutes in the gradient, which corresponds to roughly 70% B, test isocratic conditions around this value (e.g., 65%, 70%, 75% B).

• Modifier Optimization: The acidic modifier (TFA) is crucial for good peak shape for the carboxylic acid analyte. If peak tailing is observed, the concentration can be adjusted (e.g., 0.05% to 0.2%).

• Temperature Optimization: Analyze the sample at different column temperatures (e.g., 15°C, 25°C, 40°C). Lower temperatures often increase chiral selectivity but may also increase backpressure and peak broadening.

• Flow Rate Optimization: A lower flow rate (e.g., 0.5-0.8 mL/min) can sometimes improve resolution, though it will increase the analysis time.

3. Expected Results and Data Summary:

Parameter	Starting Condition	Optimization Range	Rationale
Mobile Phase	50:50 ACN/H2O + 0.1% TFA	30-80% ACN	Controls retention time.
Flow Rate	1.0 mL/min	0.5 - 1.5 mL/min	Affects efficiency and resolution.
Temperature	25 °C	10 - 40 °C	Influences interaction kinetics and selectivity.
Detection	UV at 210 nm	200 - 220 nm	Low UV wavelength for detecting the carbamate and carboxyl groups.

Protocol 2: Chiral SFC Method Development

Supercritical Fluid Chromatography (SFC) is an attractive alternative to HPLC, offering faster separations and reduced organic solvent consumption. Polysaccharide-based CSPs are often the first choice for SFC screening.

1. Materials and Instrumentation:

• SFC system with UV or PDA detector and back pressure regulator

• Chiral Column: Lux Cellulose-1 , 5 µm, 250 x 4.6 mm

• Mobile Phase A: Supercritical CO2

• Mobile Phase B (Co-solvent): Methanol

• Additive: 0.1% Trifluoroacetic Acid (TFA) in Methanol

• Sample: Racemic 2-Tert-butoxycarbonylamino-4,4-dimethyl-pentanoic acid (1 mg/mL in Methanol)

2. Step-by-Step Protocol:

• System and Column Equilibration: Set the back pressure to 150 bar and the column temperature to 40°C. Equilibrate the column with the initial mobile phase composition (e.g., 10% co-solvent) at a flow rate of 3.0 mL/min for 10-15 minutes.

• Initial Injection: Inject 2-5 µL of the sample solution.

• Gradient Elution (Scouting Run): Perform a fast gradient from 5% to 40% co-solvent over 5-10 minutes to quickly find the elution window.

• Isocratic Optimization: Based on the scouting run, select an isocratic co-solvent percentage that provides reasonable retention (e.g., k' between 2 and 10) and perform fine-tuning.

• Additive Screening: The acidic additive is critical for analyte solubility and peak shape. If TFA does not provide satisfactory results, other acids (e.g., formic acid) or even basic additives (for different interaction mechanisms, though less likely for this acidic analyte) can be screened.

• Temperature and Pressure Optimization: Systematically vary the back pressure (e.g., 100 to 200 bar) and temperature (e.g., 30 to 50°C) to assess their impact on selectivity and resolution.

3. Expected Results and Data Summary:

Parameter	Starting Condition	Optimization Range	Rationale
Co-solvent	15% Methanol (+0.1% TFA)	5 - 40% Alcohol (MeOH, EtOH)	Primary driver for retention and selectivity.
Flow Rate	3.0 mL/min	2.0 - 5.0 mL/min	SFC allows for higher flow rates, enabling faster analysis.
Back Pressure	150 bar	100 - 200 bar	Affects fluid density and solvating power.
Temperature	40 °C	30 - 60 °C	Influences fluid properties and chiral recognition.

Causality and Self-Validation in Protocol Design

• Orthogonal Screening: The recommendation to screen both a macrocyclic glycopeptide and a polysaccharide-based CSP is deliberate. These CSPs operate on different chiral recognition principles, increasing the probability of achieving a successful separation. If one fails, the other offers a mechanistically different approach.

• Systematic Optimization: The protocols are designed to vary one parameter at a time (e.g., mobile phase composition, temperature) after an initial scouting run. This systematic approach allows the researcher to understand the cause-and-effect relationship between each parameter and the resulting chromatography (retention, resolution, peak shape).

• Role of Additives: The inclusion of an acidic modifier (TFA) is critical. For a carboxylic acid analyte, the modifier suppresses the ionization of the carboxyl group. This leads to more consistent interactions with the CSP and prevents severe peak tailing, which is a common issue with acidic analytes on silica-based columns.

Troubleshooting Common Issues

Issue	Potential Cause	Suggested Solution
No Separation (Single Peak)	Insufficient interaction with the CSP.	1. Switch to a different CSP (e.g., from polysaccharide to macrocyclic). 2. Change the mobile phase mode (e.g., RP to NP or PO). 3. Drastically change the organic modifier (e.g., ACN to MeOH in RP).
Poor Resolution	Suboptimal mobile phase or temperature.	1. Fine-tune the organic modifier percentage (± 1-2%). 2. Lower the column temperature in 5°C increments. 3. Reduce the flow rate.
Peak Tailing	Secondary interactions; analyte ionization.	1. Adjust the concentration of the acidic modifier (e.g., increase TFA to 0.2%). 2. Try a different acidic modifier (e.g., formic acid).
High Backpressure	Blockage; mobile phase viscosity.	1. Filter all samples and mobile phases. 2. Lower the flow rate. 3. Increase the column temperature to reduce mobile phase viscosity.

Concluding Remarks

The chiral separation of 2-Tert-butoxycarbonylamino-4,4-dimethyl-pentanoic acid is readily achievable using modern chiral chromatography techniques. A systematic screening approach utilizing both macrocyclic glycopeptide and polysaccharide-based chiral stationary phases under reversed-phase HPLC or SFC conditions is highly likely to yield a successful, baseline-resolved separation. The protocols and principles outlined in this guide provide a robust framework for researchers to develop and optimize a method that is fit for purpose, whether for analytical quality control or for preparative isolation of enantiomerically pure material.

References

• Wallworth, D. (n.d.). Chiral Amino Acid and Peptide Separations – the Next Generation. Chromatography Today. Available at: [Link]

• Hoffmann, C. V., Pell, R., Lämmerhofer, M., & Lindner, W. (2008). Direct stereo-selective separations of amino acids and small peptides on cinchona derived zwitterionic chiral columns by HPLC. Analytical Chemistry, 80(22), 8780–8789.
• Ilisz, I., Aranyi, A., & Péter, A. (2013). Chiral derivatizations applied for the separation of unusual amino acid enantiomers by liquid chromatography and related techniques.

• Phenomenex Inc. (n.d.). Lux Cellulose-1 Chiral LC Columns. Available at: [Link]

• Phenomenex Inc. (n.d.). Chiral HPLC Separations Guidebook. Available at: [Link]

• Bomont, C., & D’Acquarica, I. (2022). Enantioseparation of Newly Synthesized Racemic Marinoepoxides. Molecules, 27(16), 5309. Available at: [Link]

• Phenomenex Inc. (2017). The Chiral Notebook. Available at: [Link]

Sources

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. chromatographytoday.com [chromatographytoday.com]
• 3. Lux Cellulose-1 Chiral LC Columns: Phenomenex [phenomenex.com]

Boc-Neopentylglycine: A Sterically Hindered Building Block for Advanced Pharmaceutical Intermediates

An Application Note and Protocol Guide for Researchers

Abstract: The incorporation of unnatural amino acids into peptide-based therapeutics is a cornerstone of modern drug discovery, offering enhanced stability, controlled conformation, and improved pharmacokinetic profiles.[1][2][] Boc-neopentylglycine, a non-proteinogenic amino acid characterized by its bulky tert-butyl side chain, serves as a critical building block for introducing steric hindrance. This guide provides a comprehensive overview of Boc-neopentylglycine, detailing its physicochemical properties, synthesis considerations, and its strategic application in the synthesis of pharmaceutical intermediates. We present detailed protocols for its use in Solid-Phase Peptide Synthesis (SPPS), explain the causality behind experimental choices, and offer insights into overcoming the challenges associated with sterically demanding couplings.

Introduction: The Strategic Value of Steric Hindrance

In the quest for next-generation therapeutics, peptides have emerged as highly specific and biocompatible drug candidates.[1] However, natural peptides often suffer from poor metabolic stability due to enzymatic degradation.[] The introduction of unnatural amino acids with bulky side chains, such as neopentylglycine, is a powerful strategy to overcome this limitation.[1][] The neopentyl group provides a significant steric shield, protecting the adjacent peptide bond from enzymatic cleavage and restricting conformational flexibility. This can lock the peptide into a bioactive conformation, enhancing its binding affinity and target specificity.[4][5]

Boc-neopentylglycine is an N-terminally protected form of this valuable amino acid. The tert-butoxycarbonyl (Boc) group is an acid-labile protecting group that masks the amino functionality during peptide bond formation, preventing self-polymerization and other side reactions.[6][7][8] Its widespread use is due to its stability under various coupling conditions and its clean, quantitative removal with moderate acids like trifluoroacetic acid (TFA).[9][10]

This document serves as a technical guide for researchers and drug development professionals on the effective utilization of Boc-neopentylglycine.

Physicochemical Properties & Handling

Understanding the fundamental properties of Boc-neopentylglycine is essential for its successful application.

Property	Value	Source
Compound Name	Boc-D-neopentylglycine / Boc-L-neopentylglycine	[11][12]
Synonyms	Boc-D-β-tBuAla-OH, Boc-β-tert-butyl-D-alanine	[11][12]
CAS Number	112695-98-4 (D-form)	[11][13]
Molecular Formula	C₁₂H₂₃NO₄	[11][12]
Molecular Weight	245.32 g/mol	[12]
Appearance	White to off-white powder/solid	[4][11]
Purity	Typically ≥98%	[4]
Storage Conditions	Store at 0 - 8 °C, away from light and moisture	[4][7][11]

Scientist's Note (Handling & Storage): The Boc protecting group is sensitive to strong acids. Ensure that the compound is not exposed to acidic vapors during storage. It is recommended to handle the material under an inert atmosphere (e.g., nitrogen or argon) to prevent moisture absorption, which can interfere with subsequent coupling reactions.[7]

Synthesis and Chiral Integrity

As a chiral molecule, the enantiomeric purity of Boc-neopentylglycine is critical for its use in pharmaceuticals, where stereochemistry dictates biological activity.[]

3.1. General Synthesis Route The synthesis of neopentylglycine can be achieved through methods like the Strecker synthesis.[15] Subsequent protection of the amino group with di-tert-butyl dicarbonate ((Boc)₂O) yields the final product.

3.2. Chiral Resolution: Ensuring Enantiopurity Achieving high enantiomeric purity is paramount. While asymmetric synthesis is one approach, chiral resolution of a racemic mixture remains a widely used and effective strategy.[16][17]

Common methods for chiral resolution include:

• Diastereomeric Salt Formation: This is the most common industrial method.[16] The racemic neopentylglycine is reacted with a chiral resolving agent (e.g., a chiral amine or acid) to form a pair of diastereomeric salts.[][18] These salts have different solubilities, allowing them to be separated by fractional crystallization. The resolving agent is then removed to yield the pure enantiomer.[16]

• Chiral Chromatography: The racemic mixture is passed through a column containing a chiral stationary phase (CSP). The enantiomers interact differently with the CSP, leading to different retention times and enabling their separation.[19]

Scientist's Note (Validation): The optical purity of the final product should always be confirmed using techniques such as chiral HPLC or by measuring its specific optical rotation.[11]

Protocol: Incorporating Boc-Neopentylglycine via Solid-Phase Peptide Synthesis (SPPS)

This section provides a detailed protocol for the manual incorporation of Boc-neopentylglycine into a growing peptide chain on a solid support, using the established Boc/Bzl synthesis strategy.[9]

Core Challenge: The primary challenge in using Boc-neopentylglycine is overcoming the steric hindrance from its bulky side chain, which can lead to slow and incomplete coupling reactions.[1] The following protocol is optimized to address this challenge.

Workflow Diagram: Boc-SPPS Cycle

Sources

• 1. scienmag.com [scienmag.com]
• 2. Highly Sterically Hindered Peptide Bond Formation between α,α-Disubstituted α-Amino Acids and N-Alkyl Cysteines Using α,α-Disubstituted α-Amidonitrile - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. chemimpex.com [chemimpex.com]
• 5. lifechemicals.com [lifechemicals.com]
• 6. chemimpex.com [chemimpex.com]
• 7. The Critical Role of BOC Protecting Groups in Drug Synthesis | Nanjing Shunxiang Pharmaceutical Technology Co.,Ltd [shunxiangchem.com]
• 8. Synthesis of peptides using tert-butyloxycarbonyl (Boc) as the α-amino protection group - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. chempep.com [chempep.com]
• 11. chemimpex.com [chemimpex.com]
• 12. cymitquimica.com [cymitquimica.com]
• 13. 112695-98-4 | Boc-d-neopentylglycine - Capot Chemical [capotchem.com]
• 15. sigmaaldrich.com [sigmaaldrich.com]
• 16. Chiral resolution - Wikipedia [en.wikipedia.org]
• 17. Elucidating Chiral Resolution of Aromatic Amino Acids Using Glycopeptide Selectors: A Combined Molecular Docking and Chromatographic Study - PMC [pmc.ncbi.nlm.nih.gov]
• 18. tcichemicals.com [tcichemicals.com]
• 19. BJOC - Menthyl esterification allows chiral resolution for the synthesis of artificial glutamate analogs [beilstein-journals.org]

Technical Notes & Optimization

Technical Support Center: Navigating Peptide Synthesis with Boc-Neopentylglycine

Welcome to the technical support center for peptide synthesis utilizing Boc-neopentylglycine (Boc-Npg-OH). This guide is designed for researchers, chemists, and drug development professionals who are incorporating this unique, sterically demanding amino acid into their peptide sequences. Boc-neopentylglycine, an isomer of leucine with a bulky tert-butyl group adjacent to the α-carbon, presents specific challenges that require careful consideration of reaction conditions to ensure high-yield, high-purity outcomes.

This document provides in-depth, troubleshooting-focused guidance in a question-and-answer format. We will explore the causality behind common side reactions and offer field-proven protocols to overcome them, ensuring the scientific integrity of your synthesis.

Part 1: The Core Challenge - Steric Hindrance

The neopentyl side chain is exceptionally bulky, introducing significant steric demand.[1] This bulk is the primary driver of the most common issues encountered during synthesis: incomplete reactions and slow kinetics. The tert-butyl moiety physically obstructs the approach of reagents to the reactive centers of the amino acid, namely the N-terminal amine and the C-terminal carboxyl group.

Part 2: Troubleshooting Guide & FAQs

This section is structured to follow the logical workflow of solid-phase peptide synthesis (SPPS).

Issue 1: Inefficient and Incomplete Coupling Reactions

Question: My coupling reaction involving Boc-Npg-OH is failing or showing very low efficiency, as indicated by a strong positive ninhydrin or Kaiser test. What is causing this, and how can I resolve it?

Answer: This is the most common problem when working with Boc-neopentylglycine and is a direct consequence of the steric hindrance from its side chain. The bulky neopentyl group shields the carboxyl group, making it difficult for the incoming nucleophile (the N-terminal amine of the growing peptide chain) to attack the activated ester intermediate. Standard coupling reagents may not be potent enough to overcome this high activation energy barrier.

Causality Workflow:

Caption: Troubleshooting workflow for incomplete coupling.

Recommended Coupling Reagents for Sterically Hindered Amino Acids

The choice of coupling reagent is critical. While standard carbodiimides like DCC or DIC may be sufficient for simpler amino acids, they often fail with residues like neopentylglycine. Uronium/aminium and phosphonium salt-based reagents are highly recommended due to their superior reactivity.

Reagent Class	Examples	Key Advantages	Considerations
Uronium/Aminium	HATU, HCTU, HBTU, TBTU, COMU	Fast reaction kinetics, highly effective for hindered couplings.[2]	Can cause guanidinylation of the N-terminus if used in excess or with slow pre-activation.[3]
Phosphonium	PyBOP, PyAOP	Excellent for reducing racemization risk. Does not cause guanidinylation side reactions.	Solutions in DMF may have lower stability compared to uronium salts.
Carbodiimide	DIC, EDC	Cost-effective.	Generally insufficient for highly hindered couplings. Must be used with an additive (e.g., Oxyma, HOBt) to boost efficiency and suppress racemization.[4]

Experimental Protocol: High-Efficiency Coupling of Boc-Npg-OH

• Resin Preparation: Swell the peptide-resin in dichloromethane (DCM), then DMF. Perform the N-terminal Boc deprotection of the preceding amino acid as per your standard protocol. Neutralize the resulting TFA salt with a solution of 10% DIEA in DMF. Wash thoroughly with DMF.

• Activation Solution: In a separate vessel, dissolve Boc-Npg-OH (3 eq.), HATU (2.9 eq.), and HOAt (3 eq.) in DMF. Add N-methylmorpholine (NMM) (6 eq.) to the solution. Allow to pre-activate for 2-5 minutes.

• Coupling: Add the activation solution to the prepared resin. Agitate at room temperature for 2 hours.

• Monitoring: Take a small sample of resin beads, wash them thoroughly, and perform a Kaiser test.

• Troubleshooting (if Kaiser test is positive):

  • Filter the reaction vessel.

  • Wash the resin with DMF (3x).

  • Repeat steps 2 and 3 (this is a "double coupling").

• Washing: Once the Kaiser test is negative, wash the resin thoroughly with DMF (3x), DCM (3x), and prepare for the next cycle.

Issue 2: Racemization During Coupling

Question: My peptide containing neopentylglycine shows a diastereomeric impurity in the HPLC analysis. Could this be racemization, and how can I prevent it?

Answer: Yes, racemization (or epimerization) is a potential side reaction during the activation and coupling of any amino acid (except glycine).[] For sterically hindered residues, the longer reaction times and more potent coupling reagents required can sometimes increase this risk. The mechanism typically involves the formation of a 5(4H)-oxazolone intermediate from the activated amino acid, which can easily lose proton chirality at the alpha-carbon.[6]

Key Factors Influencing Racemization:

• Base: Over-activation with excess or a strong tertiary base (like DIEA) can promote oxazolone formation.[]

• Coupling Reagent: Some reagents are known to be more "racemization-prone" than others.

• Pre-activation Time: Long pre-activation times before the addition of the resin can increase the concentration of the unstable oxazolone intermediate.

Strategies to Minimize Racemization:

• Choice of Base: Substitute DIEA with a weaker or more sterically hindered base, such as N-methylmorpholine (NMM) or 2,4,6-collidine. Use the base at a concentration stoichiometric to the amino acid.

• Coupling Reagent Selection:

  • Carbodiimide couplings in the presence of an additive like OxymaPure® (ethyl 2-cyano-2-(hydroxyimino)acetate) are known for low racemization.[2]

  • Phosphonium salt reagents like PyBOP are also excellent choices for minimizing this side reaction.

• Minimize Pre-activation: Add the coupling reagent to the amino acid/additive mixture immediately before adding it to the resin. Avoid letting the activated mixture sit for extended periods.

Issue 3: Side Reactions During Boc Deprotection and Final Cleavage

Question: After final cleavage, my mass spectrometry results show unexpected peaks, particularly a +56 Da adduct on certain residues. What is happening?

Answer: This side reaction is not specific to the neopentylglycine residue itself but is a hallmark of the Boc/Bzl synthesis strategy. The issue stems from the chemistry of the Boc group removal.

Mechanism of Side Reaction:

During Boc deprotection with trifluoroacetic acid (TFA), or during the final cleavage with strong acids like hydrogen fluoride (HF), the Boc group is cleaved to form a highly reactive tert-butyl cation (t-Bu+).[7]

Caption: Formation and quenching of the tert-butyl cation.

This electrophilic cation can attack any nucleophilic side chains present in your peptide, most commonly:

• Tryptophan (Trp): The indole ring is readily alkylated.[7]

• Methionine (Met): The thioether sulfur is alkylated to form a sulfonium salt (+56 Da).[7]

• Cysteine (Cys): The free thiol is a prime target for alkylation.

The neopentylglycine side chain itself is a stable, unreactive alkane and is not susceptible to this modification. However, if your sequence contains Trp, Met, or Cys, this side reaction is highly probable.

Solution: The Scavenger Cocktail

To prevent this side reaction, you must include scavengers in your TFA deprotection and final cleavage solutions. Scavengers are nucleophiles that are more reactive or are present in a much higher concentration than the peptide's side chains, effectively "scavenging" the tert-butyl cations before they can cause damage.[7]

Recommended Scavenger Cocktails for Final HF or TFA Cleavage

Peptide Contains	Recommended Scavenger Cocktail (Typical % v/v in TFA)	Purpose of Scavengers
Met	90% TFA, 5% Thioanisole, 3% EDT, 2% Anisole	Thioanisole/EDT: Scavenge t-Bu+ and reduce Met sulfoxide. Anisole: Protects Tyr.
Trp	94% TFA, 2.5% Water, 2.5% EDT, 1% TIS	EDT/TIS: Reduce oxidation and scavenge t-Bu+. Water: Helps suppress other side reactions.
Cys	94% TFA, 2.5% Water, 2.5% EDT, 1% TIS	EDT/TIS: Scavenge t-Bu+ and keep thiols in a reduced state.
Arg(Tos)	Use "Low-High" HF method. Low HF (HF:DMS:p-cresol) first to remove benzyl-type groups, then High HF to remove Arg(Tos).	DMS/p-cresol: Scavengers for the low HF step. Minimizes side reactions associated with the stable tosyl group.[8]
EDT = Ethanedithiol; TIS = Triisopropylsilane; DMS = Dimethyl sulfide

Experimental Protocol: Final Peptide Cleavage (with Scavengers)

• Preparation: Dry the peptide-resin thoroughly under vacuum for several hours.

• Scavenger Cocktail: Prepare the appropriate cleavage cocktail based on your peptide's sequence (see table above). For a peptide containing Met, a typical cocktail is Reagent K: 82.5% TFA, 5% Phenol, 5% Water, 5% Thioanisole, 2.5% EDT.

• Cleavage Reaction: Add the cold (0°C) cleavage cocktail to the resin (approx. 10 mL per gram of resin). Swirl gently and allow the reaction to proceed at room temperature for 2-3 hours.

• Peptide Precipitation: Filter the resin and collect the filtrate. Add the filtrate dropwise into a large volume of cold (0°C) methyl-tert-butyl ether (MTBE) to precipitate the crude peptide.

• Isolation: Centrifuge the suspension to pellet the peptide. Decant the ether. Wash the peptide pellet with cold ether two more times to remove residual scavengers.

• Drying: Dry the crude peptide pellet under vacuum.

By understanding the unique steric challenges posed by Boc-neopentylglycine and implementing these targeted strategies, researchers can successfully incorporate this valuable building block into complex peptide structures while maintaining high yield and purity.

References

• Young, J., Huang, A., et al. (1990). Coupling efficiencies of amino acids in the solid phase synthesis of peptides. Peptide Research.
• NINGBO INNO PHARMCHEM CO.,LTD. (2025). Mastering Peptide Synthesis with High-Quality Boc-L-tert-Leucine. PharmaChem.
• Liu, W., et al. (2023). Suppression of alpha-carbon racemization in peptide synthesis based on a thiol-labile amino protecting group.
• Bachem. (2024). Efficient Peptide Synthesis: A Guide to Coupling Reagents & Additives. Bachem AG.
• Pedersen, S. W., et al. (2013). Synthesis of Peptides Using Tert-Butyloxycarbonyl (Boc) as the α-Amino Protection Group. Methods in Molecular Biology.
• Pedersen, S. W., et al. Synthesis of peptides using tert-butyloxycarbonyl (Boc) as the α-amino protection group. University of Copenhagen Research Portal.
• Aapptec. Practical Synthesis Guide to Solid Phase Peptide Chemistry. Aapptec.
• Sigma-Aldrich. Overcoming Aggregation in Solid-phase Peptide Synthesis. Merck KGaA.
• Khadse, S. C., et al. (2014).
• ChemPep Inc. Boc Solid Phase Peptide Synthesis. ChemPep.
• Góngora-Benítez, M., et al. (2023). Methionine-Containing Peptides: Avoiding Secondary Reactions in the Final Global Deprotection. ACS Omega.
• El-Faham, A., & Albericio, F. (2011). Peptide Coupling Reagents, More than a Letter Soup. Chemical Reviews.
• Aapptec. Coupling Reagents. Aapptec.
• Benchchem. A Comparative Guide to Aggregation-Disrupting Techniques in Solid-Phase Peptide Synthesis. Benchchem.
• Benchchem. Side reactions of Boc deprotection with scavengers. Benchchem.
• MedChemExpress. N-(Tert-Butoxycarbonyl)-L-neopentylglycine. MedChemExpress.
• Toniolo, C., et al. (2005).
• ABRF Peptide Synthesis Research Committee. (1997). Analysis of Racemization During "Standard" Solid Phase Peptide Synthesis: A Multicenter Study. Association of Biomolecular Resource Facilities.
• Hlebowicz, E., et al. (2002).
• Yoshizawa-Kumagaye, K., et al. (2005). Amino acid deletion products resulting from incomplete deprotection of the Boc group from Npi-benzyloxymethylhistidine residues during solid-phase peptide synthesis. Journal of Peptide Science.
• Benchchem. A Comparative Study of Coupling Reagents for the Synthesis of Fmoc-L-Dap(Pentynoyl)-OH. Benchchem.
• De Zotti, M., & D'Hondt, M. (2021). Racemization during SPPS coupling step.
• Aapptec. Coupling Reagents. Aapptec.
• Sharma, A., et al. (2016). A mild and efficient Fmoc-deprotection method for solid phase peptide synthesis. RSC Advances.
• Benchchem. Side reactions of Boc deprotection with scavengers. Benchchem.
• Xi'an Jiaotong-Liverpool University. (2024).
• Sormanni, P., et al. (2017).
• Aapptec. Amino Acid Sidechain Deprotection. Aapptec.
• Aapptec.

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• 3. people.uniurb.it [people.uniurb.it]
• 4. peptide.com [peptide.com]
• 6. researchgate.net [researchgate.net]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. chem.libretexts.org [chem.libretexts.org]

Technical Support Center: Overcoming Steric Hindrance in Coupling 2-Tert-butoxycarbonylamino-4,4-dimethyl-pentanoic acid

Welcome to the technical support hub for researchers, scientists, and drug development professionals. This guide is designed to provide in-depth, practical solutions for challenges encountered when working with sterically demanding amino acids, specifically focusing on 2-Tert-butoxycarbonylamino-4,4-dimethyl-pentanoic acid, a derivative of tert-leucine. The exceptional bulk of the tert-butyl side chain introduces significant steric hindrance, which can impede standard coupling protocols.[1][2] This resource offers troubleshooting advice and optimized protocols to ensure successful peptide synthesis.

Troubleshooting Guide: Common Issues & Solutions

This section addresses specific problems you might encounter during the coupling of Boc-L-tert-leucine and related sterically hindered amino acids.

Issue 1: Low or No Coupling Yield

Primary Symptom: HPLC or Mass Spectrometry analysis of a test cleavage shows a low amount of the desired product and a significant amount of unreacted starting material.[3]

Root Causes & Solutions:

• Inadequate Coupling Reagent: Standard carbodiimide reagents like DCC and EDC are often inefficient for hindered systems.[4] The steric bulk of tert-leucine physically obstructs the approach of the activated carboxylic acid to the amine, slowing the reaction.[4]

  • Solution: Employ more potent, modern coupling reagents. Uronium/aminium salt-based reagents are highly recommended due to their ability to form more reactive activated species.[5][6]

• Suboptimal Reaction Conditions: Temperature, reaction time, and solvent play a critical role in difficult couplings.[4]

  • Solution 1: Increase Reaction Time and/or Temperature: For sterically demanding couplings, extending the reaction time is often necessary.[7] If using solid-phase peptide synthesis (SPPS), consider a "double coupling" step where fresh reagent and amino acid are added for a second reaction period.[7] A modest increase in temperature can also be beneficial, but should be done cautiously to avoid side reactions.[8]

  • Solution 2: Leverage Microwave Synthesis: Microwave-assisted peptide synthesis (MAPS) has proven highly effective for driving difficult couplings to completion by rapidly and efficiently heating the reaction mixture.[9][10][11][12][13] This can dramatically reduce reaction times and improve yields for hindered amino acids.[9][11]

• Peptide Aggregation: Hydrophobic sequences, especially those containing bulky residues, can aggregate on the solid support, leading to incomplete reactions.[4][14]

  • Solution: If aggregation is suspected, consider switching to a different solvent system or incorporating chaotropic salts.[14]

Issue 2: Presence of Unexpected Side Products

Primary Symptom: Mass spectrometry reveals masses corresponding to side products, such as the addition of the coupling reagent to the peptide.

Root Causes & Solutions:

• Guanidinylation Side Reaction: A known limitation of uronium/aminium reagents is the potential for the reagent to react with the free amino group of the peptide, terminating the chain.[15][16] This is more likely to occur if there is an excess of the coupling reagent or if the pre-activation of the carboxylic acid is slow.[16]

  • Solution: Avoid using a large excess of the coupling reagent.[17] Ensure proper pre-activation of the carboxylic acid before adding it to the amine component.[16]

• Racemization: While less common with modern reagents, racemization can still occur, especially with prolonged reaction times or elevated temperatures.

  • Solution: Use coupling reagents known for low racemization, such as those containing an Oxyma Pure leaving group (e.g., COMU).[6][18] Additives like HOBt or HOAt can also suppress racemization.[14]

Frequently Asked Questions (FAQs)

Q1: Which coupling reagents are considered the best for coupling 2-Tert-butoxycarbonylamino-4,4-dimethyl-pentanoic acid?

For sterically hindered amino acids like this tert-leucine derivative, the choice of coupling reagent is paramount.[5] Uronium/aminium salt-based reagents are strongly recommended over simpler carbodiimides.[5][6]

• HATU is consistently cited as a superior reagent for difficult couplings.[7][19][20] It forms a highly reactive OAt-ester intermediate that is very effective at overcoming steric hindrance, leading to faster reactions and higher purity.[7][19]

• COMU is another excellent choice, with coupling efficiencies comparable to HATU.[18][21][22] It offers the added benefits of being based on the safer Oxyma Pure leaving group and having better solubility.[18][22][23]

• HBTU can be effective but often requires longer reaction times or double coupling to achieve the same results as HATU.[7]

Q2: How can I monitor the progress of a difficult coupling reaction?

Monitoring is crucial to determine if the reaction has gone to completion.

• Kaiser Test (for SPPS): This colorimetric test detects free primary amines on the resin.[3][24] A positive result (blue beads) after the coupling step indicates an incomplete reaction, and a second coupling may be necessary.[3][7]

• High-Performance Liquid Chromatography (HPLC): For both solution-phase and solid-phase (via a test cleavage) synthesis, HPLC is a powerful tool to track the consumption of starting materials and the formation of the product.[8][25][26]

Q3: Can I use carbodiimides like DCC or EDC for this coupling?

While DCC and EDC are classic coupling reagents, their use is generally discouraged for sterically hindered substrates.[4][27] The bulky groups on these reagents can exacerbate steric hindrance, leading to low efficiency.[27] Furthermore, the O-acylisourea intermediate formed during carbodiimide activation is prone to rearranging into an unreactive N-acylurea, a side reaction that reduces yield.[28][29]

Q4: What is the role of the base (e.g., DIPEA) in these coupling reactions?

A non-nucleophilic base, such as N,N-diisopropylethylamine (DIPEA), is essential to deprotonate the carboxylic acid, forming a carboxylate anion.[15] This anion then attacks the coupling reagent to begin the activation process.[30]

Optimized Experimental Protocols

Protocol 1: HATU-Mediated Coupling in Solid-Phase Peptide Synthesis (SPPS)

This protocol is optimized for coupling Boc-L-tert-leucine onto a resin-bound peptide with a free N-terminal amine.

dot

Caption: Workflow for HATU-mediated SPPS coupling.

• Resin Preparation: Swell the resin (e.g., Rink Amide resin) in N,N-dimethylformamide (DMF). Perform the standard deprotection protocol to expose the free amine.

• Activation of Amino Acid: In a separate vial, dissolve 2-Tert-butoxycarbonylamino-4,4-dimethyl-pentanoic acid (3 equivalents relative to resin loading), HATU (2.9 equivalents), and DIPEA (6 equivalents) in DMF. Allow this solution to pre-activate for 1-2 minutes.

• Coupling Reaction: Add the activated amino acid solution to the resin. Agitate the mixture at room temperature. For a sterically hindered amino acid like this, a longer initial coupling time of 2-4 hours is recommended.[7]

• Monitoring: After the initial coupling time, take a small sample of the resin and perform a Kaiser test.[24]

• Decision and Wash:

  • If the Kaiser test is negative (beads are yellow/colorless), the coupling is complete. Proceed to wash the resin thoroughly with DMF and then dichloromethane (DCM).

  • If the Kaiser test is positive (beads are blue), the coupling is incomplete.[3] In this case, a "double coupling" is recommended.[7] Drain the reaction solvent and repeat steps 2 and 3 with fresh reagents.

Protocol 2: Microwave-Assisted Coupling in SPPS

Microwave energy can significantly accelerate the coupling of hindered amino acids.[9][10]

dot

Caption: General workflow for microwave-assisted coupling.

• Reagent Preparation: Prepare the activated amino acid solution as described in Protocol 1 (using a reagent like HATU or COMU).

• Microwave Irradiation: Add the activated solution to the deprotected resin in a suitable microwave reaction vessel. Irradiate the mixture in a microwave peptide synthesizer. Typical conditions for hindered amino acids may require prolonged times, for example, 20 minutes at 75°C.[11]

• Washing: After irradiation, transfer the resin to a column and wash thoroughly with DMF and DCM. The use of microwave energy typically drives these reactions to completion, often eliminating the need for double coupling.[9]

Comparative Data on Coupling Reagents

The selection of a coupling reagent has a direct impact on the success of synthesizing peptides with sterically hindered residues. The following table summarizes the general performance characteristics of common reagents in these challenging contexts.

Coupling Reagent	Typical Yield for Hindered Couplings	Relative Reaction Speed	Risk of Racemization	Key Advantages
HATU	High to Very High (>95%)[19]	Faster[20]	Low[5]	Forms highly reactive OAt-ester, excellent for hindered systems.[7][19]
COMU	High[5]	Fast (comparable to HATU)[21]	Low	Oxyma-based (safer), good solubility, highly efficient.[18][22][23]
HBTU	Good to High (>85%)[19]	Slower[20]	Higher than HATU	Widely used, effective for many standard couplings.[18]
PyBOP	>90% Conversion[5]	Slower	Low	A phosphonium salt-based reagent effective in many cases.[5]
DCC/EDC	Often Low[4]	Slow	Moderate	Inexpensive, but generally not suitable for hindered couplings.[4]

Note: The values presented are illustrative and based on general performance data for sterically hindered couplings.

Mechanism Spotlight: Why HATU Excels

The superior performance of HATU in sterically demanding situations can be attributed to the electronic properties of its 7-azabenzotriazole (HOAt) leaving group.

dot

Sources

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• 2. Preferred conformations of peptides containing tert-leucine, a sterically demanding, lipophilic alpha-amino acid with a quaternary side-chain Cbeta atom - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
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• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. Microwave Assisted SPPS of Hindered, Non-Standard Amino Acids [cem.com]
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• 17. Unveiling and tackling guanidinium peptide coupling reagent side reactions towards the development of peptide-drug conjugates - RSC Advances (RSC Publishing) DOI:10.1039/C7RA06655D [pubs.rsc.org]
• 18. bachem.com [bachem.com]
• 19. pdf.benchchem.com [pdf.benchchem.com]
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• 25. doras.dcu.ie [doras.dcu.ie]
• 26. chemrxiv.org [chemrxiv.org]
• 27. Carbodiimide Crosslinker Chemistry: EDC and DCC - Creative Proteomics [creative-proteomics.com]
• 28. peptide.com [peptide.com]
• 29. Carbodiimide - Wikipedia [en.wikipedia.org]
• 30. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Optimizing Boc Deprotection Conditions to Avoid Side Products

Welcome to the Technical Support Center for Boc deprotection. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of removing the tert-butyloxycarbonyl (Boc) protecting group. As a widely used amine protecting group in organic synthesis, particularly in peptide synthesis, the conditions for its removal must be carefully optimized to prevent unwanted side reactions.[1][2] This resource provides in-depth troubleshooting advice, detailed protocols, and answers to frequently asked questions to ensure the integrity of your synthetic targets.

Frequently Asked Questions (FAQs)

Q1: My Boc deprotection is sluggish or incomplete. What should I do?

A1: Incomplete deprotection is often due to insufficient acid strength or stoichiometry.[3] The standard method relies on acid-catalyzed cleavage, typically with trifluoroacetic acid (TFA) or hydrochloric acid (HCl).[4][5] If the reaction is not proceeding to completion, consider the following troubleshooting steps:

• Increase Acid Concentration: Gradually increase the concentration of the acid. For example, if a 20% TFA solution in dichloromethane (DCM) is ineffective, try a higher concentration, or even neat TFA.[3][6]

• Elevate Temperature: Gentle heating (e.g., to 40-50 °C) can increase the reaction rate, but should be used cautiously as it can also promote side reactions.[3]

• Reaction Monitoring: Use analytical techniques like Thin-Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) to monitor the reaction's progress and determine the optimal time for completion.[3]

Q2: I'm observing a side product with a mass increase of +56 Da. What is it and how can I prevent it?

A2: A +56 Da mass addition is a clear indicator of t-butylation.[7] This common side reaction occurs when the highly reactive tert-butyl cation, generated during the acid-catalyzed cleavage of the Boc group, alkylates a nucleophilic site on your molecule.[8][9][10]

• Susceptible Residues: Amino acids with nucleophilic side chains are particularly prone to this modification. These include:

  • Tryptophan (Trp): The electron-rich indole ring is highly susceptible to alkylation.[9]

  • Methionine (Met): The thioether side chain can be alkylated to form a sulfonium salt.[9]

  • Cysteine (Cys): The free thiol group is a strong nucleophile and can be alkylated.[9][11]

  • Tyrosine (Tyr): The activated phenolic ring can also be a target for the t-butyl cation.[9]

• Prevention Strategy: The most effective way to prevent t-butylation is to use "scavengers" in the deprotection cocktail. These are molecules that are more reactive towards the t-butyl cation than your substrate.[9] Common scavengers include:

  • Triisopropylsilane (TIS)

  • Thioanisole

  • Anisole

  • 1,2-ethanedithiol (EDT)

Q3: How can I selectively deprotect a Boc group in the presence of other acid-sensitive groups?

A3: This is a common challenge in the synthesis of complex molecules where orthogonal protection strategies are employed.[12][13][14] If your molecule contains other acid-labile groups like tert-butyl esters or ethers, standard strong acid conditions (e.g., neat TFA) will likely cleave them as well. To achieve selectivity, consider these alternative approaches:

• Milder Acidic Conditions: Use weaker acids or more dilute solutions of strong acids.[3] For example, 1-4M HCl in dioxane is often used for selective Boc removal.[15]

• Alternative Reagents: Explore non-TFA based methods. For instance, a solution of oxalyl chloride in methanol has been reported as a mild and effective reagent for Boc deprotection.[16]

Troubleshooting Guide: Common Side Products and Solutions

This section delves deeper into specific side reactions, their underlying mechanisms, and detailed protocols to mitigate them.

Issue 1: t-Butylation of Nucleophilic Residues

As mentioned in the FAQs, the formation of the electrophilic tert-butyl cation is the primary driver of many side reactions during Boc deprotection.[9]

Mechanism of t-Butylation

The mechanism for Boc deprotection begins with the protonation of the carbamate oxygen by a strong acid like TFA. This is followed by the cleavage of the C-O bond, which releases a stable tert-butyl cation and a carbamic acid. The carbamic acid then decomposes into the free amine and carbon dioxide.[1][8][17] The liberated tert-butyl cation can then act as an alkylating agent.[10]

Caption: Mechanism of Boc deprotection and the role of scavengers.

Recommended Deprotection Cocktail with Scavengers

To effectively suppress t-butylation, a standard "cleavage cocktail" is employed, particularly in solid-phase peptide synthesis (SPPS).

Component	Purpose	Typical Concentration
Trifluoroacetic Acid (TFA)	Primary deprotection reagent	95%
Triisopropylsilane (TIS)	Carbocation scavenger	2.5%
Water (H₂O)	Scavenger and aids solubility	2.5%
1,2-Ethanedithiol (EDT)	Scavenger for certain side reactions	Often added as an additional scavenger

Experimental Protocol: Standard TFA Cleavage with Scavengers

• To the resin-bound peptide (or substrate in solution), add the cleavage cocktail (e.g., 95% TFA, 2.5% TIS, 2.5% H₂O). Use a sufficient volume to swell the resin or dissolve the substrate.

• Stir the mixture at room temperature for 2-4 hours.

• Filter the resin and collect the filtrate.

• Precipitate the deprotected product by adding cold diethyl ether.

• Centrifuge the mixture to pellet the product, decant the ether, and repeat the ether wash 2-3 times.

• Dry the product under vacuum.

Issue 2: Racemization

Acid-catalyzed racemization can occur, particularly if the stereocenter is adjacent to a carbonyl group.[18] Strong acidic conditions can facilitate the formation of an enol intermediate, leading to a loss of stereochemical purity.[18][19]

Mitigation Strategies for Racemization

• Lower Temperature: Perform the deprotection at 0 °C to reduce the rate of enolization.[3]

• Milder Acid: Consider using a weaker acid or a shorter reaction time with a strong acid.

• Careful Monitoring: Use chiral chromatography to monitor the enantiomeric or diastereomeric purity of your product throughout the deprotection process.

Issue 3: Other Acid-Catalyzed Side Reactions

Peptides and other complex molecules may contain functional groups that can undergo undesired reactions under strong acidic conditions.

• N→O Acyl Shift: In peptides containing serine or threonine, an acid-catalyzed migration of an acyl group from the nitrogen to the oxygen can occur.[18][20] This is often reversible upon treatment with a mild base.[18]

• Pyroglutamate Formation: N-terminal glutamine residues can cyclize under acidic conditions to form pyroglutamate.[20]

• Dehydration: Side chains of asparagine and glutamine can undergo dehydration.

Troubleshooting Workflow

The following diagram outlines a logical workflow for troubleshooting common Boc deprotection issues.

Caption: A troubleshooting workflow for Boc deprotection.

Alternative Deprotection Protocols

When standard TFA conditions are not suitable, several alternative methods can be employed.

Protocol 1: Deprotection with HCl in Dioxane

This method is generally milder than using neat TFA and can offer better selectivity.

Materials:

• N-Boc protected substrate

• 4M HCl in 1,4-dioxane

• Anhydrous solvent (e.g., DCM or diethyl ether) for workup

Procedure:

• Dissolve the N-Boc protected substrate in a minimal amount of a suitable solvent (e.g., DCM).

• Add the 4M HCl in dioxane solution (typically 5-10 equivalents).

• Stir the reaction at room temperature and monitor by TLC or LC-MS. Reaction times can vary from 30 minutes to several hours.

• Upon completion, remove the solvent in vacuo. If the product is a hydrochloride salt, it can often be used directly in the next step or after precipitation with a non-polar solvent like diethyl ether.

Protocol 2: Deprotection with Oxalyl Chloride in Methanol

This is a useful method for substrates that are sensitive to strong acids.[16]

Materials:

• N-Boc protected amine

• Oxalyl chloride

• Methanol

• Saturated sodium bicarbonate solution for workup

Procedure:

• Dissolve the N-Boc protected amine in methanol (e.g., at a concentration of 0.1 M).

• At room temperature, add oxalyl chloride (typically 3 equivalents) dropwise to the solution.[16]

• Stir the reaction mixture; completion is often observed within a few hours.[16]

• Monitor the reaction by TLC or LC-MS.

• Upon completion, quench the reaction by carefully adding saturated sodium bicarbonate solution.

• Extract the product with a suitable organic solvent, dry the organic layer, and concentrate in vacuo.

Conclusion

The successful removal of the Boc protecting group is a critical step in many synthetic pathways. A thorough understanding of the reaction mechanism and potential side reactions is essential for optimizing deprotection conditions. By carefully selecting the acid, its concentration, the reaction temperature, and employing appropriate scavengers, side product formation can be minimized, leading to higher yields and purities of the desired product. When faced with sensitive substrates, exploring alternative, milder deprotection protocols is a valuable strategy. This guide provides a comprehensive framework for troubleshooting and optimizing your Boc deprotection experiments.

References

• Common Organic Chemistry. Boc Deprotection Mechanism - TFA. Available from: [Link]

• Albericio, F. (2000). Orthogonal Protecting Groups for N(alpha)-amino and C-terminal Carboxyl Functions in Solid-Phase Peptide Synthesis. Current Opinion in Chemical Biology, 4(3), 211-221. Available from: [Link]

• Total Synthesis. Boc Protecting Group: N-Boc Protection & Deprotection Mechanism. Available from: [Link]

• GenScript. Terminology of Antibody Drug for Boc Deprotection. Available from: [Link]

• Fiveable. Orthogonal Protection Definition. Available from: [Link]

• ResearchGate. Orthogonal and safety-catch protecting group strategies in solid-phase peptide synthesis. Available from: [Link]

• Organic Chemistry. (2022). Boc Deprotection Mechanism. YouTube. Available from: [Link]

• Master Organic Chemistry. Amine Protection and Deprotection. Available from: [Link]

• Canne, L. E., et al. (1995). Peptide synthesis using unprotected peptides through orthogonal coupling methods. Proceedings of the National Academy of Sciences, 92(26), 12485-12489. Available from: [Link]

• Rehman, A., et al. (2018). Side reactions in peptide synthesis: An overview. International Journal of Pharmacy Research & Technology, 8(2), 1-10. Available from: [Link]

• AAPPTEC. Aggregation, Racemization and Side Reactions in Peptide Synthesis. Available from: [Link]

• ACS GCI Pharmaceutical Roundtable. (2013). BOC Deprotection. Available from: [Link]

• ResearchGate. (2014). What are appropriate scavengers in the t-butyl group deprotection in peptide synthesis?. Available from: [Link]

• Hebei Boze Chemical Co.,Ltd. (2023). BOC deprotection. Available from: [Link]

• Slideshare. (2018). SIDE REACTION IN PEPTIDE SYNTHESIS. Available from: [Link]

• Lundt, B. F., et al. (1978). Removal of t-butyl and t-butoxycarbonyl protecting groups with trifluoroacetic acid. Mechanisms, biproduct formation and evaluation of scavengers. International Journal of Peptide and Protein Research, 12(5), 258-268. Available from: [Link]

• Kent, S. B. (2009). Introduction to Peptide Synthesis. Current Protocols in Protein Science, Chapter 18, Unit 18.1. Available from: [Link]

• Subirós-Funosas, R., et al. (2013). Side Reactions in Peptide Synthesis. John Wiley & Sons.

• Common Organic Chemistry. Boc Deprotection - TFA. Available from: [Link]

• Jia, X., et al. (2012). A Simple and Efficient Green Method for the Deprotection of N-Boc in Various Structurally Diverse Amines under Water-mediated Conditions. International Journal of Chemistry, 4(3). Available from: [Link]

• Reddit. (2023). Alternative Methods for Boc Deprotection. Available from: [Link]

• Sharma, A., et al. (2022). TFA Cleavage Strategy for Mitigation of S-tButylated Cys-Peptide Formation in Solid-Phase Peptide Synthesis. Organic Process Research & Development, 26(8), 2396-2406. Available from: [Link]

• Amponsah, M., et al. (2020). Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride. RSC Advances, 10(40), 23891-23899. Available from: [Link]

• Chemistry Stack Exchange. (2017). What happens to the t-butyl cation in the TFA deprotection of a t-butyl ester?. Available from: [Link]

• Hebei Boze Chemical Co., Ltd. BOC Protection and Deprotection. Available from: [Link]

• Organic Chemistry Portal. Boc-Protected Amino Groups. Available from: [Link]

• Amponsah, M., et al. (2020). Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride. RSC Advances, 10(40), 23891-23899. Available from: [Link]

• J&K Scientific LLC. BOC Protection and Deprotection. Available from: [Link]

• Reddit. (2024). Advice on N-boc deprotection in the presence of acid sensitive groups. Available from: [Link]

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• 5. Amine Protection / Deprotection [fishersci.co.uk]
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• 8. Boc Deprotection Mechanism - TFA [commonorganicchemistry.com]
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• 16. Mild deprotection of the N-tert -butyloxycarbonyl ( N -Boc) group using oxalyl chloride - RSC Advances (RSC Publishing) DOI:10.1039/D0RA04110F [pubs.rsc.org]
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• 20. peptide.com [peptide.com]

Technical Support Center: Strategies to Prevent Racemization of Boc-L-tert-Leucine During Peptide Coupling

Welcome to the technical support hub for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting advice and frequently asked questions (FAQs) to address the critical challenge of preventing racemization during the coupling of 2-Tert-butoxycarbonylamino-4,4-dimethyl-pentanoic acid, commonly known as Boc-L-tert-leucine. Due to its significant steric hindrance, this amino acid derivative requires carefully optimized conditions to maintain its stereochemical integrity during peptide synthesis.

Understanding the Challenge: Why is Boc-L-tert-Leucine Prone to Racemization?

The primary challenge in coupling Boc-L-tert-leucine lies in its bulky tert-butyl side chain. This steric hindrance can significantly slow down the rate of the desired amide bond formation.[1] This provides a wider window of opportunity for the competing racemization pathway to occur.[2]

The most common mechanism for racemization during the coupling of N-protected amino acids is through the formation of a 5(4H)-oxazolone (or azlactone) intermediate.[3][4] Activation of the carboxylic acid makes the proton on the alpha-carbon acidic.[5] In the presence of a base, this proton can be abstracted, leading to the formation of a planar, achiral oxazolone intermediate. Subsequent attack by the amine nucleophile on this intermediate can occur from either face, resulting in a mixture of L- and D-enantiomers.[4][6]

Urethane-based protecting groups like Boc generally suppress racemization by making oxazolone formation less favorable compared to acyl-type protecting groups.[3][7] However, the slow coupling kinetics of sterically hindered amino acids like tert-leucine can still allow for this side reaction to become significant.[1][6]

Visualizing the Racemization Pathway

Figure 1: Competing pathways during the coupling of Boc-L-tert-Leucine. The desired pathway (blue) leads to the L-peptide, while the competing pathway (red) proceeds through a planar oxazolone intermediate, resulting in racemization.

Frequently Asked Questions (FAQs)

Q1: Which coupling reagents are best for minimizing racemization of Boc-L-tert-leucine?

A1: For sterically hindered amino acids, the choice of coupling reagent is critical. Carbodiimide-based reagents like Dicyclohexylcarbodiimide (DCC) or Diisopropylcarbodiimide (DIC) should always be used in conjunction with a racemization-suppressing additive.[8] Modern onium salt-based reagents are often preferred due to their higher reactivity and lower racemization potential.

• Aminium/Uronium Reagents: Reagents like HATU, HBTU, and HCTU are highly efficient. However, for particularly sensitive couplings, COMU (1-Cyano-2-ethoxy-2-oxoethylidenaminooxy)dimethylamino-morpholino-carbenium hexafluorophosphate) is an excellent choice. COMU has shown greater coupling efficiency and reduced epimerization compared to HBTU/HATU.[9]

• Phosphonium Reagents: PyBOP and PyAOP are also effective choices. PyAOP, the HOAt analogue of PyBOP, often exhibits faster coupling rates.[6]

• Specialty Reagents: For extremely challenging couplings, reagents like TFFH (Tetramethylfluoroformamidinium hexafluorophosphate), which generates highly reactive amino acid fluorides in situ, can be beneficial.[6]

Q2: What is the role of additives like HOBt, HOAt, and OxymaPure?

A2: Additives are essential for suppressing racemization, particularly when using carbodiimides.[10] They act by forming an active ester intermediate that is more reactive towards the amine component than it is towards cyclization to the oxazolone.[11]

• HOBt (1-Hydroxybenzotriazole): The classic additive, very effective at suppressing racemization.[6] However, its use is now restricted in many regions due to its explosive nature in anhydrous form.[11]

• HOAt (1-Hydroxy-7-azabenzotriazole): Generally more effective than HOBt at both accelerating coupling and suppressing racemization.[6]

• OxymaPure® (Ethyl 2-cyano-2-(hydroxyimino)acetate): A non-explosive and highly effective alternative to HOBt and HOAt.[11] It provides high coupling rates with low racemization levels and is now widely recommended.[11][12] Studies have shown OxymaPure to be comparable to HOAt and superior to HOBt in preventing racemization.[11]

Q3: How do reaction parameters like base, solvent, and temperature affect racemization?

A3: Optimizing these parameters is crucial for maintaining stereochemical purity.

• Base: The basicity and steric hindrance of the tertiary amine used can significantly impact racemization.[13] Sterically hindered, weaker bases like N-methylmorpholine (NMM) are generally preferred over stronger, less hindered bases like triethylamine (TEA) or N,N-diisopropylethylamine (DIPEA).[2] Excess base should be avoided.

• Solvent: The choice of solvent can influence the solvation of the growing peptide chain and the reaction intermediates.[14] Dichloromethane (DCM) and N,N-dimethylformamide (DMF) are common choices. For couplings prone to aggregation, more polar solvents or solvent mixtures might be beneficial.

• Temperature: Lowering the reaction temperature is a well-established method to reduce the rate of racemization.[5] Performing the coupling at 0 °C or even lower temperatures can be highly effective, especially during the initial activation and coupling phases.[5][6]

Q4: How can I detect and quantify racemization in my final product?

A4: Chiral High-Performance Liquid Chromatography (HPLC) is the most common and reliable method for determining the enantiomeric purity of your peptide.[7][15] This typically involves:

• Hydrolysis: The peptide is hydrolyzed back to its constituent amino acids.

• Derivatization: The amino acids are derivatized with a chiral reagent (e.g., Marfey's reagent) to form diastereomers.[16]

• Analysis: These diastereomers can then be separated and quantified using standard reverse-phase HPLC.[16][]

Alternatively, direct analysis of the N-protected amino acid enantiomers is possible using specialized chiral HPLC columns.[15]

Troubleshooting Guide

Symptom / Issue	Potential Cause	Recommended Solution & Action Plan
High levels of D-isomer detected in the final peptide.	Suboptimal Coupling Reagent/Additive Combination: The chosen reagent may not be reactive enough, or the additive is not effectively suppressing oxazolone formation.	Action: Switch to a more modern and efficient coupling system. Recommendation: Use a combination like DIC/OxymaPure or a stand-alone reagent such as COMU or HATU.[9][11]
Racemization is observed even with a good coupling reagent.	Inappropriate Base: The base used may be too strong or not sterically hindered enough, promoting proton abstraction from the alpha-carbon.	Action: Change the tertiary amine base. Recommendation: Replace DIPEA or TEA with N-methylmorpholine (NMM). Use the minimum necessary equivalents of base.[2]
Incomplete coupling and racemization occur simultaneously.	Steric Hindrance and Slow Kinetics: The coupling reaction is too slow due to the bulky nature of tert-leucine, allowing time for racemization.	Action: Optimize reaction conditions to favor the coupling rate. Recommendation: 1. Perform a "double coupling" by repeating the coupling step with a fresh portion of activated amino acid.[2] 2. Increase the reaction time. 3. Slightly increase the temperature after an initial low-temperature period if necessary, but monitor racemization closely.
Variable racemization levels between batches.	Inconsistent Reaction Temperature or Pre-activation Time: The rate of racemization is highly sensitive to temperature and the duration the activated acid exists before coupling.[5]	Action: Standardize the protocol rigorously. Recommendation: 1. Use an ice bath or cryo-cooler to maintain a consistent low temperature (e.g., 0 °C) during activation and coupling.[5] 2. Minimize pre-activation time to 1-5 minutes before adding the amine component.[5]

Recommended Experimental Protocols

Protocol 1: Low-Racemization Coupling using DIC/OxymaPure

This protocol is a robust starting point for minimizing racemization during solution-phase or solid-phase synthesis.

• Preparation: In a reaction vessel under an inert atmosphere (e.g., Argon or Nitrogen), dissolve Boc-L-tert-leucine (1.0 eq.) and OxymaPure (1.0 eq.) in anhydrous DMF or DCM.[2]

• Addition of Amine: Add the amine component (e.g., the resin with the free N-terminus or the amino acid ester in solution) (1.0 eq.) to the mixture.

• Cooling: Cool the reaction mixture to 0 °C using an ice-water bath.[2]

• Initiation: Add DIC (1.05 eq.) dropwise to the cooled, stirring solution.

• Reaction: Allow the reaction to proceed at 0 °C for 30 minutes, then let it warm to room temperature and stir for an additional 2-4 hours, or until the reaction is complete as monitored by a suitable method (e.g., ninhydrin test for solid phase).[2]

• Work-up (for solution phase): Filter the precipitated diisopropylurea. Proceed with a standard aqueous work-up, typically involving washes with dilute acid (e.g., 1M HCl) and base (e.g., sat. NaHCO₃) to remove unreacted starting materials and byproducts.[18]

Protocol 2: Chiral Purity Analysis using HPLC

This protocol outlines the general steps for determining the enantiomeric excess of the coupled tert-leucine residue.

• Peptide Hydrolysis: Place the purified peptide in a sealed tube with 6N HCl. Heat at 110 °C for 24 hours. After hydrolysis, evaporate the HCl under vacuum.

• Derivatization (Marfey's Method):

  • Dissolve the amino acid hydrolysate in 100 µL of water.

  • Add 20 µL of 1 M NaHCO₃, followed by 40 µL of a 1% solution of Marfey's reagent (1-fluoro-2,4-dinitrophenyl-5-L-alanine amide) in acetone.[16]

  • Incubate the mixture at 40 °C for 1 hour.[16]

  • Quench the reaction by adding 10 µL of 2 M HCl.[16]

  • Evaporate the sample to dryness and redissolve in a suitable solvent (e.g., 50% acetonitrile/water) for HPLC analysis.[16]

• HPLC Analysis:

  • Inject the derivatized sample onto a C18 reverse-phase column.

  • Use a gradient elution, for example, from 10% to 60% acetonitrile in water (both containing 0.1% TFA) over 30 minutes.

  • The L-D and L-L diastereomers will have different retention times. The L-L diastereomer (from the desired L-tert-leucine) typically elutes earlier.

  • Calculate the percentage of the D-isomer from the integrated peak areas.

Visualizing the Chiral Analysis Workflow

Figure 2: Workflow for the determination of enantiomeric purity of tert-leucine in a synthetic peptide via HPLC analysis of diastereomeric derivatives.

References

• Han, Y., et al. (2023). Suppression of alpha-carbon racemization in peptide synthesis based on a thiol-labile amino protecting group. Nature Communications, 14(1), 5375. [Link]

• El-Faham, A., & Albericio, F. (2011). Choosing the Right Coupling Reagent for Peptides: A Twenty-Five-Year Journey. Organic Process Research & Development, 15(4), 940-972. [Link]

• Merck Millipore. (n.d.). Novabiochem® Coupling reagents. Merck Millipore. [Link]

• Trant, J. (2021, March 12). Lecture 16 Protecting groups and racemization of Amino Acids [Video]. YouTube. [Link]

• Aapptec Peptides. (n.d.). Coupling Reagents. Aapptec. [Link]

• AAPPTEC. (n.d.). Aggregation, Racemization and Side Reactions in Peptide Synthesis. AAPPTEC. [Link]

• Nam, I., et al. (2024). Oxazolone mediated peptide chain extension and homochirality in aqueous microdroplets. Proceedings of the National Academy of Sciences, 121(2), e2315622120. [Link]

• Chaloin, O., et al. (2005). SYNTHESIS OF ENANTIOPURE DI(TERT-BUTYL) (2S,4S)-4-HYDROXY-6-OXO-1,2-PIPERIDINEDICARBOXYLATE. A USEFUL BUILDING BLOCK FOR THE PREPARATION OF 4-HYDROXYPIPECOLATE DERIVATIVES. Organic Syntheses, 82, 199. [Link]

• Sani, S., et al. (2019). Deprotection of N-tert-Butoxycarbonyl (Boc) Groups in the Presence of tert-Butyl Esters. The Journal of Organic Chemistry, 84(8), 4960-4970. [Link]

• Subirós-Funosas, R., et al. (2022). Understanding OxymaPure as a Peptide Coupling Additive: A Guide to New Oxyma Derivatives. ACS Omega, 7(7), 6033-6041. [Link]

• Kurosu, M., & Li, K. (2008). Efficient Peptide Coupling Involving Sterically Hindered Amino Acids. The Journal of Organic Chemistry, 73(13), 5143-5146. [Link]

• Isidro-Llobet, A., et al. (2009). Amino Acid-Protecting Groups. Chemical Reviews, 109(6), 2455-2504. [Link]

• Del Valle, P., & Goodman, M. (2019). Epimerisation in Peptide Synthesis. Molecules, 24(10), 1897. [Link]

• Degerbeck, F., et al. (1993). Synthesis of 15 N-labelled chiral Boc-amino acids from triflates: enantiomers of leucine and phenylalanine. Journal of the Chemical Society, Perkin Transactions 1, (1), 11-14. [Link]

• Mitachi, K., et al. (2016). Oxyma-based phosphates for racemization-free peptide segment couplings. Journal of Peptide Science, 22(4), 186-191. [Link]

• El-Faham, A., & Albericio, F. (2011). Peptide Coupling Reagents, More than a Letter Soup. Chemical Reviews, 111(11), 6557-6602. [Link]

• Kates, S. A., et al. (1993). Solvent effects on coupling yields during rapid solid‐phase synthesis of CGRP(8‐37) employing in situ neutralization. Peptide Research, 6(3), 143-147. [Link]

• Goodman, M., & Stueben, K. C. (1959). Peptide Synthesis via Active Esters. IV. Racemization and Ring-Opening Reactions of Opitcally Active Oxazolones. Journal of the American Chemical Society, 81(15), 3980-3983. [Link]

• Le, A. T., et al. (2021). Three-Minute Enantioselective Amino Acid Analysis by Ultra-High-Performance Liquid Chromatography Drift Tube Ion Mobility-Mass Spectrometry Using a Chiral Core–Shell Tandem Column Approach. Analytical Chemistry, 93(49), 16362-16370. [Link]

• Hassner, A., & Alexanian, V. (1978). Esterification of Carboxylic Acids with tert-Butyl Alcohol. Organic Syntheses, 58, 102. [Link]

• Williams, J. P., & Brodbelt, J. S. (2014). IR Action Spectroscopy Shows Competitive Oxazolone and Diketopiperazine Formation in Peptides Depends on Peptide Length and Identity of Terminal Residue in the Departing Fragment. Journal of the American Society for Mass Spectrometry, 25(9), 1634-1644. [Link]

• Tulla-Puche, J., et al. (2008). DEPBT as Coupling Reagent To Avoid Racemization in a Solution-Phase Synthesis of a Kyotorphin Derivative. The Journal of Organic Chemistry, 73(13), 5147-5150. [Link]

Sources

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• 2. pdf.benchchem.com [pdf.benchchem.com]
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• 4. mdpi.com [mdpi.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. bachem.com [bachem.com]
• 7. Synthesis of 15N-labelled chiral Boc-amino acids from triflates: enantiomers of leucine and phenylalanine - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 8. peptide.com [peptide.com]
• 9. pubs.acs.org [pubs.acs.org]
• 10. peptide.com [peptide.com]
• 11. merckmillipore.com [merckmillipore.com]
• 12. pubs.acs.org [pubs.acs.org]
• 13. A Brief Introduction to the Racemization of Amino Acids in Polypeptide Synthesis [en.highfine.com]
• 14. researchgate.net [researchgate.net]
• 15. sigmaaldrich.com [sigmaaldrich.com]
• 16. pdf.benchchem.com [pdf.benchchem.com]
• 18. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Enhancing Peptide Synthesis Yields with Bulky Boc-Amino Acids

Welcome to our dedicated technical support center for scientists and researchers navigating the complexities of solid-phase peptide synthesis (SPPS) involving sterically hindered Boc-protected amino acids. The incorporation of bulky residues like Boc-Val-OH, Boc-Ile-OH, Boc-Aib-OH, or Boc-His(Z)-OH presents unique challenges that can significantly impact reaction efficiency and final peptide yield. This guide provides in-depth, field-proven insights and troubleshooting strategies to help you overcome these hurdles, ensuring the successful synthesis of your target peptides.

Our approach is grounded in fundamental chemical principles, offering not just protocols, but the rationale behind them. We aim to empower you with the knowledge to diagnose issues, optimize your protocols, and achieve higher purity and yields in your syntheses.

Frequently Asked Questions (FAQs)

Here we address the most common initial queries researchers face when working with sterically demanding Boc-amino acids.

Q1: What is the primary reason for low coupling yields when using bulky Boc-amino acids?

A1: The principal cause is steric hindrance . The bulky nature of the Boc-amino acid's side chain (e.g., Valine, Isoleucine) or the protecting group itself (e.g., the benzyloxycarbonyl group in Boc-His(Z)-OH) physically obstructs the activated carboxylic acid from approaching the N-terminal amine of the growing peptide chain on the resin.[1][2] This steric clash slows down the rate of peptide bond formation and can lead to incomplete or failed coupling reactions.[2][3] Additionally, as the peptide chain elongates, it can aggregate or form secondary structures, further masking the reactive sites and exacerbating the problem.[1][4]

Q2: How can I reliably detect incomplete coupling after using a bulky amino acid?

A2: The most common and immediate method for monitoring coupling completeness in SPPS is the qualitative ninhydrin (Kaiser) test .[2] A positive result, indicated by the appearance of a blue or purple color on the resin beads, signifies the presence of unreacted primary amines.[2][3] A negative test (where the beads remain yellow or colorless) suggests that the coupling is complete. For quantitative analysis and confirmation, especially after the synthesis is complete, High-Performance Liquid Chromatography (HPLC) and Mass Spectrometry (MS) of the crude peptide are essential to identify and quantify deletion sequences.[5]

Q3: Are there specific coupling reagents that are better suited for hindered amino acids?

A3: Absolutely. Standard carbodiimide reagents like DCC or DIC are often insufficient for sterically demanding couplings.[4][6] More potent activating agents are required. Aminium/uronium salts such as HATU , HBTU, and HCTU, or phosphonium salts like PyBOP and PyAOP , are significantly more effective.[4][7] HATU and PyAOP are widely considered among the most efficient because they form highly reactive OAt-esters, which are superior at overcoming steric barriers compared to the OBt-esters generated by HBTU or PyBOP.[4][7][8][9] For exceptionally difficult couplings, such as those involving α,α-disubstituted amino acids like Aib, converting the amino acid to a highly reactive acyl fluoride is an excellent strategy.[4][10][11]

Q4: What is "double coupling" and when should I use it?

A4: "Double coupling" is a straightforward and highly effective technique where the coupling step is performed twice before moving on to the next deprotection step.[3][12] After the first coupling reaction, the vessel is drained, and a fresh solution of the activated Boc-amino acid and coupling reagents is added to the resin.[3] This strategy is strongly recommended whenever you are incorporating a sterically hindered amino acid or if a positive ninhydrin test indicates an incomplete reaction after the initial coupling attempt.[3][4] It helps to drive the reaction to completion by providing a fresh supply of reagents to react with any remaining free amines.[4]

Troubleshooting Guide: Common Issues and Solutions

This section provides a systematic approach to diagnosing and resolving specific problems encountered during synthesis.

Issue 1: Positive Ninhydrin Test After Coupling a Bulky Residue (e.g., Boc-Val-OH)

A persistent blue color on your resin beads after coupling indicates a significant population of unreacted N-terminal amines.

Root Cause Analysis & Workflow

Caption: Troubleshooting workflow for incomplete coupling.

Solutions & Protocols:

• Optimize Coupling Reagents: If you are using HBTU or a carbodiimide, your first step should be to switch to a more powerful reagent. Experimental evidence consistently shows HATU is superior to HBTU for coupling sterically hindered amino acids, affording higher yields and faster reaction times.[7][8][9]

• Implement Double Coupling: This is the most common and immediate solution. Do not proceed to deprotection. Instead, repeat the coupling step with fresh reagents for 1-2 hours and re-test with ninhydrin.[3]

• Increase Reaction Time and Equivalents: For difficult residues, extend the coupling time from the standard 1-2 hours up to 4 hours or even overnight.[4] Concurrently, increase the amount of Boc-amino acid and coupling reagent from 2-3 equivalents to 3-5 equivalents relative to the resin's substitution level.[1][12]

• Improve Solvation: Peptide aggregation can severely hinder coupling. Switch your primary solvent from DMF to N-methylpyrrolidone (NMP), which has superior solvating properties.[4] In extreme cases, solvent mixtures such as DCM/DMF/NMP (1:1:1) can be beneficial.[4]

• Apply Heat: Microwave-assisted peptide synthesis (MAPS) is highly effective at driving difficult couplings to completion by using microwave energy to heat the reaction.[4] This can significantly reduce reaction times. However, use this method with caution, as excessive heat can increase the risk of racemization.[4]

Issue 2: Low Final Yield and Multiple Deletion Sequences in Mass Spectrometry

This outcome suggests that incomplete coupling was a recurring problem throughout the synthesis, and unreacted chains were not terminated.

Solutions & Protocols:

• Proactive Strategy for Future Syntheses: For sequences known to be difficult or containing multiple bulky residues, plan to use a stronger coupling reagent (like HATU) and a double coupling protocol for those specific amino acids from the outset.

• Implement a Capping Step: If, after attempting a double coupling, the ninhydrin test remains positive, you must cap the unreacted amines. This terminates the unreacted chains, preventing them from reacting in subsequent cycles and forming deletion sequences. Capping simplifies the final purification of the desired full-length peptide.[2][13]

  Experimental Protocol: Acetic Anhydride Capping

  • After the final coupling attempt, wash the resin thoroughly with DMF (3x).

  • Prepare the capping solution: Acetic Anhydride / Diisopropylethylamine (DIEA) / DMF in a 1:1:8 ratio.

  • Add the capping solution to the resin and agitate for 30 minutes at room temperature.

  • Drain the resin and wash thoroughly with DMF (3x) and DCM (3x).

  • You may now proceed to the Nα-Boc deprotection step for the next cycle.

Issue 3: Difficulty Incorporating α,α-Disubstituted Amino Acids (e.g., Boc-Aib-OH)

Amino acids like α-aminoisobutyric acid (Aib) are exceptionally hindered and often fail to couple even with standard "strong" reagents.

Solutions & Protocols:

• Switch to Acyl Fluoride Chemistry: This is the most robust method for coupling extremely hindered residues.[4][11] The small size of the fluoride leaving group minimizes steric hindrance during the coupling reaction.[14] Reagents like TFFH (Tetramethylfluoroformamidinium hexafluorophosphate) are used to convert the Boc-amino acid into its corresponding acyl fluoride in situ.[11]

  Experimental Protocol: Acyl Fluoride Coupling using TFFH

  • Swell and deprotect the N-terminal amine on the resin as per standard protocols. Neutralize with 10% DIEA in DMF.

  • In a separate, dry reaction vessel, dissolve the Boc-Aib-OH (3 equivalents) and TFFH (2.9 equivalents) in anhydrous DCM or DMF.

  • Add DIEA (6 equivalents) to the solution and allow it to pre-activate for 5-10 minutes.

  • Add the activated acyl fluoride solution to the resin.

  • Allow the coupling reaction to proceed for 2-4 hours, monitoring with the ninhydrin test.

Data & Reagent Comparison

Making an informed choice of coupling reagent is critical. The following table summarizes the relative performance of common reagents for hindered couplings, based on established performance data.[9][13]

Coupling Reagent	Class	Typical Yield (Hindered AA)	Reaction Speed	Racemization Risk	Recommended Use
DIC/HOBt	Carbodiimide	85-90%	Moderate	Moderate	Economical choice for less demanding couplings.[13]
HBTU	Aminium/Uronium	90-95%	Fast	Low	A reliable workhorse, but may require double coupling for bulky residues.[8][13]
PyBOP	Phosphonium	90-95%	Fast	Low	Effective alternative to HBTU; byproducts can be easier to remove.[13]
HATU	Aminium/Uronium	>95%	Very Fast	Low	Highly recommended for all sterically hindered couplings due to superior reactivity.[7][8][9][13]
COMU	Aminium/Uronium	>95%	Very Fast	Low	A modern reagent with efficiency comparable to HATU and improved safety/solubility profile.[11][14]
TFFH	Fluorinating Agent	>95%	Fast	Very Low	Specialized reagent for generating acyl fluorides, ideal for extremely hindered AAs like Aib.[11]

Final Cleavage Considerations

The challenges of bulky amino acids do not end with synthesis. The final cleavage from the resin and removal of side-chain protecting groups must be handled correctly.

Q: Do peptides with many bulky, hydrophobic residues require special cleavage cocktails?

A: While the core cleavage reagent remains Trifluoroacetic Acid (TFA), the composition of the scavenger cocktail is critical. Bulky, hydrophobic peptides are more prone to aggregation during cleavage and precipitation. Furthermore, certain sensitive residues that may be present (Trp, Met, Cys, Tyr) require specific scavengers to prevent alkylation by carbocations generated during deprotection.[3][15][16]

Recommended General-Purpose Cleavage Cocktail (Reagent K):

This cocktail is robust and suitable for most peptides, including those with sensitive residues.[3][16]

Component	Percentage (v/v or w/v)	Purpose
Trifluoroacetic Acid (TFA)	82.5%	Cleaves peptide from resin and removes acid-labile protecting groups.[16]
Phenol	5%	Scavenger; protects Tyr, Trp. Aromatic cation scavenger.[15]
Water	5%	Scavenger for tert-butyl cations; helps suppress re-attachment.[16]
Thioanisole	5%	"Soft" scavenger; protects Trp, Met. Cation scavenger.[15]
1,2-Ethanedithiol (EDT)	2.5%	"Hard" scavenger; protects Trp. Reduces oxidized Met.[15][16]

Experimental Protocol: Final Peptide Cleavage

• Ensure the peptide-resin is dry after the final wash with DCM.

• Prepare the cleavage cocktail fresh in a well-ventilated fume hood.

• Add the cocktail to the resin (typically 10 mL per 0.25 mmol of synthesis scale).[16]

• Allow the reaction to proceed with occasional stirring for 2-3 hours at room temperature.[13]

• Filter the resin and collect the filtrate containing the cleaved peptide.

• Precipitate the crude peptide by adding the TFA solution to cold diethyl ether (approx. 10x the volume of the filtrate).

• Centrifuge to pellet the peptide, decant the ether, wash with cold ether, and dry the crude peptide under vacuum.

Visualizing the Core Challenge and Solution

The diagrams below illustrate the fundamental concepts of steric hindrance and the mechanism by which superior coupling reagents overcome this barrier.

Caption: Comparison of activation pathways for bulky amino acids.

References

• BenchChem. (n.d.). HATU vs. HBTU for the Coupling of Sterically Hindered Fmoc-Aib-OH.
• BenchChem. (n.d.). A Comparative Guide to the Coupling Efficiency of HBTU and HATU for Boc-L-Ile-OH.
• BenchChem. (n.d.). Technical Support Center: Troubleshooting Low Yield in Peptides with Boc-D-4.
• BenchChem. (n.d.). Navigating Steric Hindrance with Boc-His(Z)-OH in Solid-Phase Peptide Synthesis: A Technical Guide.
• BenchChem. (n.d.). Common side reactions with Boc-protected amino acids and how to avoid them.
• BenchChem. (n.d.). Technical Support Center: Optimizing Coupling Reactions for Sterically Hindered Amino Acids.
• BenchChem. (n.d.). A Head-to-Head Battle of Coupling Reagents: HATU vs. HBTU in Peptide Synthesis.

• Albericio, F., et al. (2018). Choosing the Right Coupling Reagent for Peptides: A Twenty-Five-Year Journey. Organic Process Research & Development, 22(7), 760-777. Retrieved from [Link]

• Various Authors. (n.d.). Efficient Peptide Coupling Involving Sterically Hindered Amino Acids. Request PDF on ResearchGate. Retrieved from [Link]

• Sletten, E. M., et al. (2015). A protocol for amide bond formation with electron deficient amines and sterically hindered substrates. Organic & Biomolecular Chemistry, 13(47), 11478-11481. Retrieved from [Link]

• BenchChem. (n.d.). A Comparative Guide to the Efficiency of Boc-L-Valine Coupling Reactions.

• Aapptec Peptides. (n.d.). Cleavage Cocktails; Reagent B. Retrieved from [Link]

• ResearchGate. (n.d.). Cleavage, Deprotection, and Isolation of Peptides after Fmoc Synthesis. Retrieved from [Link]

• BenchChem. (n.d.). Technical Support Center: Optimizing Boc Solid-Phase Peptide Synthesis.
• BenchChem. (n.d.). Technical Support Center: Troubleshooting Common Side Reactions in Boc-Based Peptide Synthesis.

Sources

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• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. A protocol for amide bond formation with electron deficient amines and sterically hindered substrates - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/C5OB02129D [pubs.rsc.org]
• 11. bachem.com [bachem.com]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. pdf.benchchem.com [pdf.benchchem.com]
• 14. pubs.acs.org [pubs.acs.org]
• 15. peptide.com [peptide.com]
• 16. bpb-us-w2.wpmucdn.com [bpb-us-w2.wpmucdn.com]

Technical Support Center: Troubleshooting Incomplete Coupling of Boc-Neopentylglycine

Welcome to the technical support center for solid-phase peptide synthesis (SPPS). This guide is designed for researchers, scientists, and drug development professionals who are encountering challenges with the incorporation of sterically hindered amino acids, specifically focusing on Boc-neopentylglycine (Boc-Npg). Incomplete coupling of such residues is a frequent obstacle that can lead to truncated sequences and low yields, compromising the integrity of your synthesis. This document provides in-depth, field-proven insights and actionable protocols to overcome these challenges, ensuring the successful synthesis of your target peptide.

Understanding the Challenge: The "Why" Behind Incomplete Coupling

Before diving into troubleshooting, it's crucial to understand the root cause of the problem. The difficulty in coupling Boc-neopentylglycine stems primarily from its structure.

Q1: What makes Boc-neopentylglycine a "difficult" amino acid to couple in SPPS?

A1: The primary reason is steric hindrance . Neopentylglycine possesses a bulky tert-butyl group on its side chain, which is in close proximity to the α-carbon. This bulky group, combined with the also bulky Boc (tert-butyloxycarbonyl) protecting group on the α-amino group, creates significant steric congestion around the carboxylic acid. This physical obstruction impedes the approach of the resin-bound amine, making the formation of the peptide bond kinetically unfavorable.[1][2][3] Conventional coupling methods that work efficiently for less hindered amino acids often fail or proceed with very low efficiency for Boc-Npg.[4]

Visualizing the Problem: Steric Hindrance

Caption: Steric hindrance in Boc-neopentylglycine coupling.

Troubleshooting Guide: From Diagnosis to Solution

This section is structured in a question-and-answer format to directly address the specific issues you might be facing.

Initial Diagnosis

Q2: My Kaiser test is positive (blue beads) after coupling Boc-Npg. What does this mean and what's my first step?

A2: A positive Kaiser test indicates the presence of unreacted primary amines on the resin, confirming that the coupling reaction was incomplete.[5] Your first step should be to perform a second, or "double," coupling. This involves repeating the coupling step immediately with a fresh solution of activated Boc-neopentylglycine to drive the reaction closer to completion.[6]

Optimizing Coupling Chemistry

Q3: Double coupling didn't work, or I want to optimize from the start. Which coupling reagents are most effective for Boc-Npg?

A3: For sterically hindered amino acids like Boc-Npg, standard carbodiimide reagents like DCC or DIC are often insufficient.[1][4] You need to switch to more potent activating reagents. The most effective choices fall into two main classes:

• Aminium/Uronium Salts: Reagents like HATU , HBTU , and HCTU are highly recommended.[1][7] They react with the carboxylic acid to form highly reactive OAt or OBt esters, which can overcome the steric barrier more effectively.[1][7][8] HATU is often considered the most efficient in this class.[8][9]

• Phosphonium Salts: Reagents like PyBOP and PyAOP are also excellent choices.[1][7] They function similarly to aminium salts by forming highly reactive esters.

For extremely challenging cases, converting the carboxylic acid to an acyl fluoride using a reagent like TFFH can be a very effective, albeit more specialized, strategy.[1][10]

Coupling Reagent Class	Examples	Reactivity Level	Notes
Carbodiimides	DCC, DIC	Low	Generally insufficient for Boc-Npg.[1][4]
Aminium/Uronium Salts	HATU, HCTU, HBTU	High	Highly effective for hindered couplings. HATU is often superior.[1][8]
Phosphonium Salts	PyBOP, PyAOP	High	Excellent alternatives to aminium salts.[1][7]
Fluorinating Agents	TFFH	Very High	Forms highly reactive acyl fluorides for extreme cases.[1][10]

Reaction Conditions and Solvents

Q4: Beyond the coupling reagent, what other reaction parameters can I adjust?

A4: Optimizing reaction conditions is critical. Consider the following adjustments:

• Increase Reaction Time: Steric hindrance slows down the reaction rate.[1] Extend the coupling time significantly, for example, from the standard 1-2 hours to 4 hours, or even overnight.[1]

• Elevated Temperature: Gentle heating (e.g., 40-50°C) can help overcome the activation energy barrier. However, use this with caution as excessive heat can increase the risk of racemization. Microwave-assisted peptide synthesis (MA-SPPS) is a highly effective method for safely applying heat to drive difficult couplings to completion quickly.[1]

• Solvent Choice: The solvent plays a crucial role in solvating the growing peptide chain and resin, which is essential for reagent accessibility.[1]

  • N-methylpyrrolidone (NMP) is often superior to Dimethylformamide (DMF) due to its better solvating properties.[1]

  • For particularly difficult sequences prone to aggregation, a solvent mixture like DCM/DMF/NMP (1:1:1) can be beneficial.[1][11]

Logical Troubleshooting Workflow

Caption: A logical workflow for troubleshooting Boc-Npg coupling.

Advanced Strategies for "Difficult Sequences"

Q5: My peptide sequence contains multiple hindered residues or is prone to aggregation. Are there other strategies I can employ?

A5: Yes. When dealing with sequences that are difficult due to more than just a single hindered amino acid, peptide chain aggregation can become a major issue, further preventing successful coupling.[1][5] In these cases, consider these advanced strategies:

• Use of Pseudoproline Dipeptides: If a Serine or Threonine residue precedes the difficult coupling site, you can introduce it as part of a pseudoproline dipeptide . These structures introduce a "kink" into the peptide backbone, disrupting the inter-chain hydrogen bonding that leads to aggregation.[12][13] This improves solvation and accessibility of the N-terminal amine for the incoming Boc-Npg.[12][14] The native Ser or Thr residue is restored during the final TFA cleavage.[12][13]

• Specialized Resins: Using a low-loading resin or a resin functionalized with polyethylene glycol (PEG) linkers can improve solvation of the peptide-resin matrix and reduce steric hindrance caused by peptide aggregation on the support.[5]

• Chaotropic Salts: In some cases, adding chaotropic salts like LiCl to the coupling mixture can help disrupt aggregates and improve coupling efficiency.

Experimental Protocols

Here are detailed, step-by-step protocols for the key strategies discussed.

Protocol 1: Optimized Double Coupling of Boc-Neopentylglycine using HATU

This protocol is designed for a standard solid-phase synthesis setup.

• Initial Deprotection:

  • Perform the standard N-terminal Boc deprotection of the resin-bound peptide (e.g., using Trifluoroacetic Acid (TFA) in Dichloromethane (DCM)).[15]

  • Wash the resin thoroughly with DCM (3x), a neutralization solution (e.g., 5% DIPEA in DMF) (3x), and finally with the coupling solvent (DMF or NMP) (5x).

• First Coupling Activation and Reaction:

  • In a separate vessel, pre-activate the Boc-neopentylglycine (4 equivalents relative to resin loading).

  • Dissolve Boc-Npg and HATU (3.9 equivalents) in DMF or NMP.

  • Add a non-nucleophilic base like DIPEA (8 equivalents).

  • Allow the pre-activation to proceed for 1-5 minutes.

  • Add the activated amino acid solution to the resin.

  • Allow the coupling reaction to proceed for at least 2 hours. Agitate continuously.

• Monitoring and Second Coupling:

  • Take a small sample of resin beads and perform a Kaiser test.

  • If the test is positive (blue beads), drain the reaction vessel.

  • Wash the resin with DMF or NMP (3x).

  • Repeat step 2 (First Coupling Activation and Reaction) with a fresh solution of activated Boc-Npg. Allow this second coupling to proceed for another 2-4 hours or overnight.

• Final Wash:

  • After the second coupling, wash the resin thoroughly with DMF or NMP (3x) and DCM (3x) to prepare for the next deprotection step.

Protocol 2: Acyl Fluoride Formation for Extremely Hindered Couplings

This protocol is an advanced method for cases where even potent uronium/phosphonium reagents fail.

• Resin Preparation:

  • Perform the N-terminal Boc deprotection and neutralization washes as described in Protocol 1, Step 1.

• Acyl Fluoride Formation:

  • In a separate, dry glass vessel under an inert atmosphere (e.g., Argon or Nitrogen), dissolve Boc-neopentylglycine (3 equivalents) in anhydrous DCM.

  • Cool the solution to 0°C.

  • Add a fluorinating agent such as TFFH (Tetramethylfluoroformamidinium hexafluorophosphate) (2.9 equivalents) and a suitable base like DIPEA (6 equivalents).[10]

  • Stir the mixture at 0°C for 10-15 minutes to generate the Boc-Npg-F.

• Coupling Reaction:

  • Add the solution containing the acyl fluoride directly to the deprotected, resin-bound amine.

  • Allow the reaction to proceed for 2-4 hours at room temperature.

• Wash and Monitor:

  • Drain the reaction solution and wash the resin thoroughly with DCM (3x) and DMF (3x).

  • Perform a Kaiser test to confirm the completion of the coupling.

References

• Mitin, Y. V., Zapevalova, N. P., & Gorbunova, E. Y. (2021). Scope and limitations of pseudoprolines as individual amino acids in peptide synthesis. Amino Acids, 53(6), 879–887. Retrieved from [Link]

• Biotage. (2023, January 30). Five Tips and Tricks for Success in Solid Phase Peptide Synthesis. Retrieved from [Link]

• Reddit. (2018, July 14). Solid Phase Synthesis-- What are the major problems in the lab? r/Biochemistry. Retrieved from [Link]

• Senko, D., et al. (2021). Scope and limitations of pseudoprolines as individual amino acids in peptide synthesis. Amino Acids, 53(6), 879-887. Retrieved from [Link]

• ResearchGate. (2015, March 3). Which strategies do you use for difficult sequences in solid phase synthesis? Retrieved from [Link]

• Al-Faham, A., et al. (2022). Solid-Phase Synthesis of an “Inaccessible” hGH-Derived Peptide Using a Pseudoproline Monomer and SIT-Protection for Cysteine. ACS Omega, 7(32), 28259–28267. Retrieved from [Link]

• ResearchGate. (n.d.). Efficient Peptide Coupling Involving Sterically Hindered Amino Acids. Retrieved from [Link]

• Aapptec Peptides. (2019, November 15). Pseudoproline Dipeptides. Retrieved from [Link]

• Dilun Biotechnology. (n.d.). Commonly Used Coupling Reagents in Peptide Synthesis. Retrieved from [Link]

• Katritzky, A. R., et al. (2007). Efficient peptide coupling involving sterically hindered amino acids. The Journal of Organic Chemistry, 72(15), 5794–5801. Retrieved from [Link]

• Katritzky, A. R., et al. (2007). Efficient Peptide Coupling Involving Sterically Hindered Amino Acids. The Journal of Organic Chemistry, 72(15), 5794-5801. Retrieved from [Link]

• Sci-Hub. (n.d.). Efficient Peptide Coupling Involving Sterically Hindered Amino Acids. Retrieved from [Link]

• Master Organic Chemistry. (2018, June 7). Protecting Groups for Amines: Carbamates. Retrieved from [Link]

• Wöhr, T., & Mutter, M. (2020). Challenges and Perspectives in Chemical Synthesis of Highly Hydrophobic Peptides. Frontiers in Bioengineering and Biotechnology, 8, 137. Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
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• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. biotage.com [biotage.com]
• 7. 肽偶联剂选择指南 [sigmaaldrich.com]
• 8. merckmillipore.com [merckmillipore.com]
• 9. Commonly Used Coupling Reagents in Peptide Synthesis - Dilun Biotechnology [peptidescientific.com]
• 10. bachem.com [bachem.com]
• 11. Challenges and Perspectives in Chemical Synthesis of Highly Hydrophobic Peptides - PMC [pmc.ncbi.nlm.nih.gov]
• 12. chempep.com [chempep.com]
• 13. peptide.com [peptide.com]
• 14. researchgate.net [researchgate.net]
• 15. masterorganicchemistry.com [masterorganicchemistry.com]

Technical Support Center: Mild N-Boc Deprotection Strategies for Molecules with Sensitive Functionalities

Welcome to the Technical Support Center for N-Boc deprotection. This guide is designed for researchers, scientists, and drug development professionals who encounter challenges with the removal of the tert-butyloxycarbonyl (Boc) protecting group, especially in the presence of sensitive functional groups. Here, we move beyond standard protocols to provide in-depth troubleshooting, mechanistic insights, and alternative methods to ensure the integrity of your complex molecules.

Introduction to N-Boc Deprotection Challenges

The tert-butyloxycarbonyl (Boc) group is a cornerstone of amine protection in organic synthesis due to its stability in a wide range of chemical environments.[1][2][3] However, its acid-lability, the very property that makes it so useful, can also be a significant hurdle when other acid-sensitive functionalities are present in the molecule.[4] Standard deprotection methods, such as using strong acids like trifluoroacetic acid (TFA) or hydrochloric acid (HCl), can lead to a cascade of unwanted side reactions, including the cleavage of other protecting groups (e.g., tert-butyl esters, silyl ethers), degradation of the target molecule, or racemization.[4][5]

A primary issue with strong acid deprotection is the formation of a reactive tert-butyl cation intermediate.[3][6][7] This cation can alkylate nucleophilic residues within your molecule, such as tryptophan, methionine, or cysteine, leading to undesired byproducts.[3][7]

This guide provides a comprehensive overview of mild and selective N-Boc deprotection methods, troubleshooting advice for common problems, and detailed protocols to help you navigate these challenges successfully.

Troubleshooting Guide & FAQs

This section addresses specific issues you may encounter during N-Boc deprotection in a question-and-answer format, providing both explanations and actionable solutions.

Q1: My N-Boc deprotection with TFA is cleaving other acid-labile groups in my molecule. What are my options?

This is a classic selectivity challenge. The key is to use conditions that are acidic enough to cleave the N-Boc group but mild enough to leave other sensitive functionalities intact.

Causality: The N-Boc group is generally more sensitive to acid than many other acid-labile protecting groups.[3] This difference in reactivity can be exploited to achieve selective deprotection. Strong acids like neat TFA create a highly acidic environment that doesn't discriminate well between different acid-sensitive groups.

Solutions:

• Milder Acidic Conditions: Instead of strong acids, consider using weaker acids or Lewis acids. Aqueous phosphoric acid[8] or using a deep eutectic solvent with p-toluenesulfonic acid (pTSA) can be effective alternatives.[9] Lewis acids like zinc bromide (ZnBr₂) in dichloromethane can also be used for selective deprotection.[2][10]

• Thermal Deprotection: Heating the N-Boc protected compound in a suitable solvent can induce thermal cleavage without the need for any acid.[11][12] Water, trifluoroethanol, or a dioxane/water mixture are often effective solvents for this method.[5][11][13] Continuous flow systems can offer precise temperature control for selective thermal deprotection.[14]

• Oxalyl Chloride in Methanol: This system generates HCl in situ at a controlled rate, providing a milder alternative to bulk strong acids.[12][15][16][17][18][19]

Q2: I'm observing significant byproduct formation due to tert-butylation of my substrate. How can I prevent this?

The formation of tert-butyl adducts is a direct consequence of the reactive tert-butyl cation generated during deprotection.[3][6][7]

Causality: The tert-butyl cation is a potent electrophile that will react with any available nucleophile. Electron-rich aromatic rings (like tryptophan) and sulfur-containing residues (like methionine and cysteine) are particularly susceptible to alkylation.[3][7]

Solutions:

• Use of Scavengers: The most effective strategy is to introduce a "cation scavenger" into the reaction mixture.[7][20] These are nucleophilic compounds that are more reactive towards the tert-butyl cation than your substrate.

  • Common Scavengers: Anisole, thioanisole, cresol, triethylsilane (TES), and triisopropylsilane (TIS) are excellent choices.[20] They react with the tert-butyl cation to form harmless byproducts.

Experimental Protocol: N-Boc Deprotection with TFA and Scavengers

• Dissolve the N-Boc protected substrate in dichloromethane (DCM).

• Add a scavenger (e.g., anisole or triethylsilane, 5-10 equivalents).

• Cool the solution to 0 °C.

• Add trifluoroacetic acid (TFA) dropwise (typically 20-50% v/v in DCM).

• Stir the reaction at 0 °C for 30 minutes, then allow it to warm to room temperature.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, concentrate the reaction mixture under reduced pressure.

• Co-evaporate with a solvent like toluene to remove residual TFA.

• Purify the product as necessary.

Q3: My deprotection reaction is sluggish or incomplete, even with strong acid. What could be the cause?

Several factors can contribute to an incomplete deprotection.

Causality:

• Steric Hindrance: A bulky environment around the N-Boc group can hinder the approach of the acid.[21]

• Electronic Effects: Electron-withdrawing groups near the Boc-protected amine can destabilize the transition state, slowing down the cleavage.[21]

• Insufficient Acid: The acid may be consumed by other basic functionalities in your molecule or may have degraded over time.[20][21]

Solutions:

• Increase Acid Concentration or Temperature: A stepwise increase in the acid concentration or gentle heating (e.g., to 40-50 °C) can often drive the reaction to completion.[20]

• Switch to a Stronger Acid System: If TFA is ineffective, 4M HCl in dioxane is a more potent alternative.[11]

• Optimize the Solvent: The choice of solvent can significantly impact the reaction rate.[20][21] Experimenting with different solvents like methanol or dioxane may be beneficial.[20]

Q4: Are there any non-acidic methods to remove an N-Boc group?

While less common, there are methods to remove the N-Boc group under neutral or even basic conditions, which can be invaluable for extremely acid-sensitive substrates.

Solutions:

• Thermal Deprotection: As mentioned earlier, heating the substrate in a suitable solvent is a catalyst-free method.[11][12]

• TMSI-Mediated Deprotection: Trimethylsilyl iodide (TMSI) can effect deprotection under neutral conditions.[2][11][12]

• Basic Conditions for Activated Systems: For certain activated N-Boc groups (e.g., on pyrroles), basic conditions like sodium carbonate in refluxing DME have been reported to be effective.[11]

Q5: Can I selectively deprotect one N-Boc group in the presence of another?

Yes, selective deprotection is possible and typically relies on differences in the electronic environment or steric hindrance of the two Boc groups.

Causality: Aryl N-Boc groups are generally more labile than alkyl N-Boc groups. Similarly, a less sterically hindered N-Boc group will be more susceptible to cleavage.

Solutions:

• Careful Titration of Acid: By using a limited amount of a mild acid, it's possible to selectively cleave the more reactive N-Boc group.

• Temperature Control in Thermal Deprotection: In a continuous flow setup, precise temperature control can allow for the selective removal of the more thermally labile N-Boc group.[14]

• Lewis Acid Catalysis: Certain Lewis acids, like iron(III) chloride, have been shown to selectively deprotect N-Boc groups in the presence of other protecting groups, including another N-Boc group in a different electronic environment.[22]

Comparative Data of Mild Deprotection Methods

Method	Reagents	Conditions	Advantages	Disadvantages	Compatible with Sensitive Groups
Mild Acidic	10-20% TFA in DCM	0 °C to RT	Fast and efficient for many substrates.	Can still cleave highly acid-labile groups.	Moderate
4M HCl in Dioxane	0 °C to RT	Stronger than TFA, good for stubborn cases.	Harsh, risk of side reactions.	Low
Aqueous Phosphoric Acid	RT to 50 °C	Environmentally benign, selective.[8]	May require longer reaction times.	High
pTSA in Deep Eutectic Solvent	RT	"Green" method, simple workup.[9]	May not be suitable for all substrates.	High
Lewis Acid	ZnBr₂ in DCM	RT	Mild, can be selective.[10]	May require optimization for each substrate.	High
FeCl₃ (catalytic)	RT	Catalytic, clean reaction.[22]	Substrate scope may be limited.	High
Neutral/Thermal	Heat in Water or TFE	Reflux	Catalyst-free, "green".[11][13][23]	High temperatures may degrade some molecules.	Moderate to High
Oxalyl Chloride in Methanol	RT	Very mild, good for highly sensitive substrates.[12][15][16][17][18][19]	Reagent is moisture-sensitive.	Very High
Enzymatic	Lipase/Esterase	37 °C, buffered solution	Extremely mild and selective.[24][25]	Limited substrate scope, enzymes can be costly.	Very High

Visualizing Deprotection Pathways

Acid-Catalyzed N-Boc Deprotection Mechanism

Caption: The mechanism of acid-catalyzed N-Boc deprotection.

Decision-Making Workflow for Method Selection

Caption: A decision-making workflow for selecting the appropriate N-Boc deprotection method.

References

• Total Synthesis. (n.d.). Boc Protecting Group: N-Boc Protection & Deprotection Mechanism. Retrieved from [Link]

• George, N., Ofori, S., Parkin, S., & Awuah, S. G. (2020). Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride. RSC Advances, 10(41), 24453–24459. Available from: [Link]

• Jia, X., Qu, L., & Li, Y. (2012). A Simple and Efficient Green Method for the Deprotection of N-Boc in Various Structurally Diverse Amines under Water-mediated. International Journal of Chemistry, 4(3). Available from: [Link]

• George, N., Ofori, S., & Awuah, S. G. (2020). Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride. Semantic Scholar. Retrieved from [Link]

• Fiveable. (n.d.). Acid-Labile Protecting Groups. Retrieved from [Link]

• YouTube. (2022). Boc Deprotection Mechanism | Organic Chemistry. Retrieved from [Link]

• Routier, S. (2002). A Mild and Selective Method for N-Boc Deprotection. SciSpace. Retrieved from [Link]

• Semantic Scholar. (n.d.). Acid-labile protecting groups for the synthesis of lipidated peptides. Retrieved from [Link]

• Di Gioia, M. L., et al. (2022). A Brønsted Acidic Deep Eutectic Solvent for N-Boc Deprotection. MDPI. Retrieved from [Link]

• Reddit. (2024). Advice on N-boc deprotection in the presence of acid sensitive groups. Retrieved from [Link]

• RSC Publishing. (2020). Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride. Retrieved from [Link]

• RSC Publishing. (2014). A practical, catalytic and selective deprotection of a Boc group in N,N′-diprotected amines using iron(iii). Retrieved from [Link]

• ResearchGate. (2020). Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride. Retrieved from [Link]

• National Institutes of Health. (2020). Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride. Retrieved from [Link]

• ACS GCI Pharmaceutical Roundtable. (n.d.). BOC Deprotection. Retrieved from [Link]

• ACS Publications. (2024). Selective Thermal Deprotection of N-Boc Protected Amines in Continuous Flow. Retrieved from [Link]

• ACS Publications. (n.d.). Selective Removal of an N-BOC Protecting Group in the Presence of a tert-Butyl Ester and Other Acid-Sensitive Groups. Retrieved from [Link]

• Semantic Scholar. (2012). A Simple and Efficient Green Method for the Deprotection of N-Boc in Various Structurally Diverse Amines under Water-mediated. Retrieved from [Link]

• ACS Publications. (2005). Enzymatic Removal of Carboxyl Protecting Groups. 1. Cleavage of the tert-Butyl Moiety. Retrieved from [Link]

• National Institutes of Health. (2005). Enzymatic removal of carboxyl protecting groups. 1. Cleavage of the tert-butyl moiety. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Boc-Protected Amino Groups. Retrieved from [Link]

• RSC Publishing. (2023). A safety-catch protecting group strategy compatible with Boc-chemistry for the synthesis of peptide nucleic acids (PNAs). Retrieved from [Link]

• National Institutes of Health. (2020). Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride. Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Amine Protection / Deprotection [fishersci.co.uk]
• 3. BOC Deprotection - Wordpress [reagents.acsgcipr.org]
• 4. fiveable.me [fiveable.me]
• 5. reddit.com [reddit.com]
• 6. total-synthesis.com [total-synthesis.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Boc-Protected Amino Groups [organic-chemistry.org]
• 9. mdpi.com [mdpi.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. Mild deprotection of the N-tert -butyloxycarbonyl ( N -Boc) group using oxalyl chloride - RSC Advances (RSC Publishing) DOI:10.1039/D0RA04110F [pubs.rsc.org]
• 13. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
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• 15. [PDF] Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride | Semantic Scholar [semanticscholar.org]
• 16. Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 17. researchgate.net [researchgate.net]
• 18. Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride - PMC [pmc.ncbi.nlm.nih.gov]
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• 20. pdf.benchchem.com [pdf.benchchem.com]
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• 22. A practical, catalytic and selective deprotection of a Boc group in N,N′-diprotected amines using iron(iii)-catalysis - RSC Advances (RSC Publishing) [pubs.rsc.org]
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• 24. pubs.acs.org [pubs.acs.org]
• 25. Enzymatic removal of carboxyl protecting groups. 1. Cleavage of the tert-butyl moiety - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Boc Deprotection of Peptides Containing Neopentylglycine

Welcome to the Technical Support Center for Solid-Phase Peptide Synthesis (SPPS). This guide is specifically designed for researchers, scientists, and drug development professionals encountering challenges with the Boc deprotection of peptides incorporating the sterically hindered amino acid, neopentylglycine (Npg). Here, we provide in-depth troubleshooting guides, frequently asked questions (FAQs), and detailed protocols to navigate the complexities introduced by this unique residue.

Introduction: The Challenge of Neopentylglycine

Neopentylglycine (Npg) is a Cα-tetrasubstituted amino acid characterized by a bulky tert-butyl side chain. While its incorporation into peptides can confer desirable properties such as increased proteolytic stability and constrained conformations, it also presents significant synthetic challenges. The steric bulk of the neopentyl group can hinder both coupling reactions and, most notably, the removal of the Nα-Boc protecting group. Incomplete deprotection is a primary concern, leading to deletion sequences and difficult purification profiles. Furthermore, the tert-butyl cation generated during Boc deprotection can lead to unwanted side reactions with sensitive residues if not effectively scavenged.

This guide will equip you with the knowledge to anticipate and overcome these challenges, ensuring the successful synthesis of your Npg-containing peptides.

Frequently Asked Questions (FAQs)

Q1: Why is Boc deprotection of Npg-containing peptides more difficult than for other amino acids?

A1: The increased difficulty arises from the significant steric hindrance imposed by the neopentyl side chain. This bulkiness can physically obstruct the approach of trifluoroacetic acid (TFA) to the Boc-protected α-amino group, thereby slowing down the deprotection kinetics. Incomplete deprotection can occur under standard conditions, resulting in the truncation of the peptide chain at the Npg residue.

Q2: What are the primary side reactions to be aware of during the Boc deprotection of Npg-containing peptides?

A2: The most significant side reaction is the alkylation of nucleophilic amino acid side chains by the tert-butyl cation (t-butyl cation) generated from the cleavage of the Boc group. Sensitive residues include:

• Tryptophan (Trp): The indole ring is highly susceptible to t-butylation.

• Methionine (Met): The thioether side chain can be alkylated to form a sulfonium salt.

• Cysteine (Cys): The free thiol group is a prime target for alkylation.

• Tyrosine (Tyr): The activated phenolic ring can undergo t-butylation.

While the Npg residue itself is not typically a target for t-butylation, its presence necessitates careful consideration of scavengers to protect other sensitive residues in the sequence.

Q3: What are scavengers and why are they critical when working with Npg-containing peptides?

A3: Scavengers are nucleophilic reagents added to the deprotection cocktail to "trap" the reactive t-butyl cations generated during Boc deprotection.[1] They are essential in any Boc-SPPS, but their importance is magnified when the slower deprotection of Npg necessitates longer exposure to acidic conditions, increasing the window for side reactions. By reacting with the t-butyl cations, scavengers prevent them from modifying sensitive amino acid residues.[2][3]

Q4: Can I use a "universal" scavenger cocktail for my Npg-containing peptide?

A4: While some "universal" cocktails like Reagent K (TFA/phenol/water/thioanisole/1,2-ethanedithiol) are robust, the optimal scavenger cocktail is always sequence-dependent. For peptides containing Npg, the primary concern is ensuring complete deprotection while adequately protecting other sensitive residues. A simple mixture of TFA/Water/Triisopropylsilane (TIS) may be sufficient if no other sensitive residues are present. However, if your peptide contains Trp, Met, or Cys, a more complex cocktail will be necessary.

Q5: How can I confirm if Boc deprotection of the Npg residue is complete?

A5: Several analytical techniques can be used:

• Kaiser Test (Ninhydrin Test): A qualitative test performed on a small sample of the peptide-resin. A positive result (blue color) indicates the presence of free primary amines, signifying successful deprotection. A negative result (yellow or faint color) suggests incomplete deprotection.

• Mass Spectrometry (MS): Analysis of a cleaved aliquot of the peptide can identify the presence of the desired full-length peptide and any deletion sequences resulting from incomplete deprotection.

• High-Performance Liquid Chromatography (HPLC): Comparing the chromatogram of the crude product to a reference standard (if available) can reveal the presence of impurities corresponding to truncated peptides.

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
Low yield of the desired peptide and presence of a major peak corresponding to a truncated sequence at the Npg residue.	Incomplete Boc deprotection due to steric hindrance from the neopentyl group.	1. Increase Deprotection Time: Extend the TFA treatment time in increments of 30 minutes and monitor for completeness. 2. Increase TFA Concentration: Use a higher concentration of TFA in the deprotection solution (e.g., move from 50% TFA in DCM to 100% TFA).[4] 3. Double Deprotection: Perform the deprotection step twice before proceeding to the next coupling.
Presence of side products with a mass increase of +56 Da, particularly if Trp or Met are in the sequence.	t-butylation of sensitive amino acid side chains by the carbocations generated during Boc deprotection.	1. Optimize Scavenger Cocktail: Ensure your cleavage cocktail contains appropriate scavengers for the sensitive residues present. Refer to the Scavenger Selection Guide below. 2. Increase Scavenger Concentration: A higher concentration of scavengers can more effectively compete for the t-butyl cations.
Peptide aggregation during synthesis, leading to poor swelling and incomplete reactions.	The hydrophobic nature of the neopentyl side chain can contribute to inter- and intra-chain aggregation.	1. Use Chaotropic Agents: Add chaotropic agents like LiCl or KSCN to the reaction mixture to disrupt hydrogen bonding. 2. Incorporate Pseudoprolines: If the sequence allows, the introduction of pseudoproline dipeptides can disrupt secondary structure formation. 3. Elevated Temperature: Perform coupling and deprotection steps at a slightly elevated temperature (e.g., 30-40 °C).

Scavenger Selection and Protocols

Scavenger Selection Guide

The choice of scavenger is dictated by the amino acid composition of your peptide. The following table provides a guide to common scavengers and their primary targets.

Scavenger	Target(s)	Typical Concentration (%)	Notes
Triisopropylsilane (TIS)	Trityl cations, general carbocation scavenger.[1][3][5]	1-5	A non-odorous and effective scavenger for trityl groups and t-butyl cations.[1][3]
Water (H₂O)	t-butyl cations	2.5-5	Helps to hydrolyze t-butyl trifluoroacetate, a source of t-butyl cations.
1,2-Ethanedithiol (EDT)	Trityl cations, protects Trp and Met.	2.5-5	Strong odor. Can form adducts with certain residues.
Thioanisole	Protects Trp and Met from alkylation.	5	Can cause partial removal of some Cys protecting groups.
Phenol	Protects Tyr and Trp.	5	Can lead to phenoxy-adducts if not used carefully.
p-Cresol	Scavenger for Tyr modifications.	5-10	Similar to phenol.
p-Methoxyphenol	Alternative to p-cresol with similar efficacy.[5]	5

Standard Boc Deprotection Protocol for Npg-Containing Peptides

This protocol provides a starting point for the Boc deprotection of peptides containing neopentylglycine. Optimization may be required based on the specific sequence.

Reagents:

• Deprotection Solution: 50% TFA in Dichloromethane (DCM) (v/v)

• Washing Solvent: Dichloromethane (DCM)

• Neutralization Solution: 10% Diisopropylethylamine (DIPEA) in DCM (v/v)

Procedure:

• Swell the peptide-resin in DCM for 30 minutes.

• Drain the DCM.

• Add the deprotection solution to the resin (approximately 10 mL per gram of resin).

• Agitate the mixture for 30-60 minutes at room temperature. For sequences with multiple Npg residues or other hindered amino acids, longer reaction times may be necessary.

• Drain the deprotection solution.

• Wash the resin thoroughly with DCM (3-5 times) to remove residual acid.

• Neutralize the resin by washing with the neutralization solution (2 x 2 minutes).

• Wash the resin again with DCM (3-5 times) to remove excess base before proceeding to the next coupling step.

Global Cleavage and Deprotection Protocol for Npg-Containing Peptides

This protocol is for the final cleavage of the peptide from the resin and removal of side-chain protecting groups. The scavenger cocktail should be chosen based on the peptide sequence.

Example Cleavage Cocktail (for a peptide containing Npg, Trp, and Met):

• 90% Trifluoroacetic Acid (TFA)

• 5% Thioanisole

• 3% 1,2-Ethanedithiol (EDT)

• 2% Water

Procedure:

• Place the dry peptide-resin in a reaction vessel.

• Add the cleavage cocktail to the resin (approximately 10 mL per gram of resin).

• Agitate the mixture at room temperature for 2-4 hours.

• Filter the resin and collect the filtrate.

• Wash the resin with a small amount of fresh TFA and combine the filtrates.

• Precipitate the peptide by adding the TFA solution to cold diethyl ether (10-fold excess).

• Centrifuge the suspension to pellet the peptide.

• Wash the peptide pellet with cold diethyl ether and dry under vacuum.

Visualizing the Workflow and Mechanisms

Boc Deprotection and Scavenging Workflow

Caption: Mechanism of TIS scavenging the t-butyl cation via hydride transfer.

References

• Fields, G. B., & Noble, R. L. (1990). Solid phase peptide synthesis utilizing 9-fluorenylmethoxycarbonyl amino acids. International journal of peptide and protein research, 35(3), 161–214. [Link]

• Triisopropylsilane - Wikipedia. (n.d.). Retrieved January 16, 2026, from [Link]

• de la Torre, B. G., & Albericio, F. (2020). p‐Methoxyphenol: A potent and effective scavenger for solid‐phase peptide synthesis. Journal of Peptide Science, 26(6), e3251. [Link]

• Pearson, D. A., Blanchette, M., Baker, M. L., & Guindon, C. A. (1989). Trialkylsilanes as scavengers for the trifluoroacetic acid deblocking of protecting groups in peptide synthesis. Tetrahedron Letters, 30(21), 2739-2742. [Link]

• Lundt, B. F., Johansen, N. L., Vølund, A., & Markussen, J. (1978). Removal of t-butyl and t-butoxycarbonyl protecting groups with trifluoroacetic acid. Mechanisms, biproduct formation and evaluation of scavengers. International journal of peptide and protein research, 12(5), 258–268. [Link]

• Giraud, M., Cavelier, F., & Martinez, J. (1993). Comparison of 55% TFA/CH2Cl2 and 100% TFA for Boc group removal during solid-phase peptide synthesis. International journal of peptide and protein research, 41(6), 522–527. [Link]

Sources

• 1. nbinno.com [nbinno.com]
• 2. homework.study.com [homework.study.com]
• 3. Triisopropylsilane - Wikipedia [en.wikipedia.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Reduction of cysteine-S-protecting groups by triisopropylsilane - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: HPLC Purification of Peptides Containing 2-Tert-butoxycarbonylamino-4,4-dimethyl-pentanoic Acid

Welcome to the technical support guide for researchers, scientists, and drug development professionals facing the unique challenges of purifying peptides incorporating the sterically hindered and highly hydrophobic amino acid, 2-Tert-butoxycarbonylamino-4,4-dimethyl-pentanoic acid (Boc-Npg-OH). The presence of the bulky tert-butoxycarbonyl (Boc) protecting group combined with the neopentyl side chain introduces significant hydrophobicity and potential for aggregation, complicating standard Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) protocols.[1][2][3]

This guide provides in-depth troubleshooting strategies and frequently asked questions to help you navigate these challenges, optimize your purification workflow, and achieve high-purity peptide products.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges when purifying peptides containing Boc-Npg-OH using RP-HPLC?

The core difficulties stem from the extreme hydrophobicity imparted by the Boc-Npg-OH residue.[1][2] This leads to several common issues:

• Poor Solubility: The peptide may be difficult to dissolve in the aqueous mobile phases typically used for RP-HPLC, leading to sample precipitation before or during injection.[1][3][4]

• Strong Stationary Phase Interaction: The high hydrophobicity causes very strong binding to C18 columns, often resulting in broad peaks, poor resolution, and the need for high concentrations of organic solvent to elute the peptide.[2][5]

• Peptide Aggregation: Hydrophobic peptides have a tendency to self-associate and form aggregates, which can lead to peak tailing, reduced recovery, and even column clogging.[3][6]

• Irreversible Adsorption: In severe cases, the peptide can bind so strongly to the stationary phase that it does not elute, resulting in very low or no recovery.[2]

Q2: I'm seeing a very broad, tailing peak for my peptide. What is the most likely cause?

Peak broadening and tailing for these types of peptides are often a result of a combination of factors. The primary cause is strong, slow kinetic interactions between the hydrophobic peptide and the stationary phase.[7] Aggregation of the peptide on the column can also contribute significantly to this phenomenon.[3] Additionally, using a suboptimal organic solvent or a gradient that is too steep can fail to properly focus the peptide band as it moves through the column.

Q3: Why is my peptide not dissolving in the initial mobile phase conditions?

The Boc-Npg-OH residue makes the entire peptide significantly less polar. Standard aqueous buffers, even with a small percentage of acetonitrile, may not be sufficient to solubilize it.[4][8] Highly hydrophobic peptides often require a higher initial concentration of organic solvent or the use of alternative solvents like Dimethyl Sulfoxide (DMSO) or N,N-Dimethylformamide (DMF) for initial dissolution before dilution.[5][8]

Q4: Can I use a standard C18 column for this type of purification?

While a C18 column is the workhorse of peptide purification, it may not be the optimal choice for extremely hydrophobic peptides.[9] The strong hydrophobic interactions can be excessive. A stationary phase with a shorter alkyl chain (like C8 or C4) or a different chemistry (like phenyl-based phases) can reduce retention time and improve peak shape by offering weaker, but sufficient, hydrophobic interactions.[4][7][10]

Troubleshooting Guide & Optimization Strategies

This section provides a systematic approach to resolving specific issues encountered during the HPLC purification of peptides containing Boc-Npg-OH.

Problem 1: Poor Sample Solubility

Causality: The peptide's high hydrophobicity, driven by the Boc-Npg-OH residue, limits its solubility in polar, aqueous solvents.[3][8] This is often the first hurdle in developing a purification method.

Step-by-Step Solubility Testing Protocol:

• Start Small: Always test the solubility of a small aliquot of your crude peptide before attempting to dissolve the entire batch.[1]

• Solvent Hierarchy:

  • Begin with your initial HPLC mobile phase (e.g., 95% Water/5% Acetonitrile with 0.1% TFA).

  • If solubility is poor, try dissolving the peptide in a small volume of a stronger organic solvent like DMSO, DMF, or isopropanol first.[5][8]

  • Once dissolved, slowly add your aqueous mobile phase A to dilute the sample to the desired injection concentration. Watch carefully for any signs of precipitation.

• Use of Chaotropic Agents: For particularly stubborn peptides, the addition of a small amount of a chaotropic agent like guanidine hydrochloride (GuHCl) or urea to the sample solvent can help disrupt aggregation and improve solubility. Note that these will need to be removed in post-purification steps.

• Sonication: A brief sonication in a water bath can help break up small aggregates and accelerate dissolution. Avoid excessive heating, which could degrade the peptide.[8]

Problem 2: Poor Peak Shape (Broadening, Tailing, or Splitting)

Causality: Poor peak shape is typically due to slow desorption kinetics from the stationary phase, on-column aggregation, or secondary interactions with the silica backbone.[7] The extreme hydrophobicity of Boc-Npg-OH exacerbates these issues.

Optimization Workflow for Improving Peak Shape:

The following diagram outlines a logical workflow for troubleshooting and optimizing chromatographic conditions.

Caption: A workflow for systematically improving poor peak shape.

Detailed Strategies:

1. Increase Column Temperature:

• Rationale: Elevating the temperature (e.g., to 40-60 °C) reduces mobile phase viscosity and increases the rate of mass transfer, leading to sharper peaks.[2][11][12] It can also disrupt hydrophobic interactions and reduce peptide aggregation, improving peak symmetry.[13][14]

• Protocol:

  • Set the column oven to 40 °C and equilibrate the system.

  • Inject the sample and observe the peak shape and retention time.

  • If improvement is seen but is insufficient, incrementally increase the temperature by 5-10 °C. Monitor backpressure and ensure it stays within the system's limits.

2. Modify the Mobile Phase:

• Rationale: While acetonitrile (ACN) is standard, a stronger, more viscous solvent like isopropanol (IPA) can be more effective at eluting highly hydrophobic peptides and disrupting aggregation.[4]

• Protocol:

  • Prepare your organic mobile phase (Solvent B) with a mixture of ACN and IPA (e.g., 80:20 ACN:IPA).

  • Run your gradient. The increased viscosity of IPA may increase backpressure, so you might need to adjust the flow rate.

3. Optimize the Gradient:

• Rationale: A shallow gradient (e.g., 0.5-1% change in organic solvent per minute) allows more time for the peptide to interact with and desorb from the stationary phase, leading to better separation and sharper peaks.[4]

• Protocol:

  • First, run a rapid "scouting" gradient (e.g., 5-95% B in 10 minutes) to determine the approximate %B at which your peptide elutes.

  • Design a new, shallower gradient centered around that elution point. For example, if the peptide elutes at 60% B, try a gradient of 40-70% B over 30 minutes.

4. Change the Stationary Phase:

• Rationale: If a C18 column provides excessive retention, switching to a less hydrophobic phase is a key strategy.[5][7]

• Data Summary Table:

Stationary Phase	Typical Use Case for Boc-Npg-OH Peptides	Advantages	Disadvantages
C18	Standard starting point; may be too retentive.	High resolving power for many peptides.	Can cause irreversible binding and broad peaks for very hydrophobic molecules.[2]
C8	Good alternative to C18 for less retention.	Reduces strong hydrophobic interactions, improving peak shape and recovery.	May provide insufficient retention for smaller, less hydrophobic impurities.
C4	Recommended for very large or extremely hydrophobic peptides.[4][7]	Significantly reduces retention; good for preventing irreversible adsorption.	Peak broadening can occur due to weaker interactions and faster kinetics.[7]
Phenyl	Offers alternative selectivity through π-π interactions.	Can resolve impurities that co-elute on alkyl chain phases.[10]	Selectivity can be unpredictable and requires empirical testing.

Problem 3: Low Peptide Recovery

Causality: Low recovery is typically caused by irreversible adsorption of the highly hydrophobic peptide to the stationary phase or precipitation of the sample on the column.[2]

Troubleshooting Decision Tree for Low Recovery:

Sources

• 1. benchchem.com [benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. biosynth.com [biosynth.com]
• 4. Peptides purification development in Reverse Phase [blog.interchim.com]
• 5. researchgate.net [researchgate.net]
• 6. A novel approach for the purification of aggregation prone proteins | PLOS One [journals.plos.org]
• 7. biotage.com [biotage.com]
• 8. bachem.com [bachem.com]
• 9. bachem.com [bachem.com]
• 10. Evaluation of Different Stationary Phases in the Separation of Inter-crosslinked Peptides - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Tips for optimization of peptide separation by reversed-phase | YMC CO., LTD. [ymc.co.jp]
• 12. waters.com [waters.com]
• 13. hplc.eu [hplc.eu]
• 14. Improved Reversed Phase Chromatography of Hydrophilic Peptides from Spatial and Temporal Changes in Column Temperature - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: The Impact of Boc-Neopentylglycine on Peptide Aggregation and Solubility

Welcome to our dedicated technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting advice and frequently asked questions (FAQs) regarding the use of Boc-neopentylglycine to mitigate peptide aggregation and enhance solubility. Our approach is grounded in established scientific principles and practical laboratory experience to ensure the success of your peptide-related projects.

Introduction: The Challenge of Peptide Aggregation

Peptide aggregation is a common and significant hurdle in both solid-phase peptide synthesis (SPPS) and the subsequent handling and formulation of purified peptides.[1][2][3] Aggregation arises from intermolecular interactions, primarily hydrogen bonding between peptide backbones, leading to the formation of secondary structures like β-sheets.[3] This is particularly prevalent in sequences rich in hydrophobic amino acids.[3][4][5] The consequences of aggregation are severe, including incomplete coupling and deprotection reactions during synthesis, low yields, difficult purification, and reduced solubility of the final peptide.[1][6][7]

To combat these issues, strategic modifications to the peptide sequence can be employed. One such strategy is the incorporation of sterically demanding, non-natural amino acids. This guide focuses on the application of Boc-neopentylglycine, a bulky amino acid derivative, as a tool to disrupt aggregation and improve the physicochemical properties of challenging peptides.

Part 1: Frequently Asked Questions (FAQs)

Here we address common questions regarding the use and impact of Boc-neopentylglycine.

Q1: What is Boc-neopentylglycine and what are its key structural features?

A1: Boc-neopentylglycine, also known as Boc-D-β-tert-butylalanine, is a synthetic amino acid derivative.[8][9] Its defining feature is a bulky neopentyl (or tert-butyl) side chain. The "Boc" refers to the tert-butyloxycarbonyl protecting group on the amine terminus, which is standard for use in Boc-strategy solid-phase peptide synthesis.[9][10][11]

Property	Value
Synonyms	Boc-D-b-tBuAla-OH, Boc-b-tert-butyl-D-alanine
Molecular Formula	C₁₂H₂₃NO₄
Molecular Weight	245.32 g/mol
Appearance	White to off-white powder

Q2: How does the bulky side chain of neopentylglycine influence peptide aggregation?

A2: The large, sterically hindering neopentyl side chain plays a crucial role in disrupting the intermolecular hydrogen bonding that drives peptide aggregation. By creating significant spatial separation between adjacent peptide backbones, it prevents the close packing required for the formation of stable β-sheet structures. This mechanism is analogous to the use of other structure-breaking elements like pseudoprolines or N-alkyl amino acids.[6][12]

Caption: Steric hindrance from neopentylglycine disrupts peptide aggregation.

Q3: In which types of peptide sequences is the incorporation of Boc-neopentylglycine most beneficial?

A3: The use of Boc-neopentylglycine is most advantageous in sequences that are prone to aggregation.[3] These typically include:

• Hydrophobic Peptides: Sequences with a high content of hydrophobic residues like Val, Leu, Ile, Phe, and Ala.[3]

• β-branched Amino Acids: Peptides containing multiple β-branched amino acids such as Val and Ile.[3]

• Repetitive Hydrophobic Residues: Sequences with repeating patterns of hydrophobic amino acids.

Q4: How does Boc-neopentylglycine compare to other aggregation-disrupting strategies like pseudoprolines or Hmb/Dmb amino acids?

A4: Boc-neopentylglycine offers a permanent, sterically demanding side chain to disrupt aggregation. Pseudoprolines and Hmb/Dmb-protected amino acids are temporary modifications that are removed during the final cleavage from the resin, reverting the backbone to its native state.[6][12] The choice between these strategies depends on the desired properties of the final peptide. If the native sequence is required, temporary modifications are preferable. If a permanent modification to improve solubility and prevent aggregation in the final product is acceptable or desired, neopentylglycine is an excellent option.

Part 2: Troubleshooting Guides

This section provides solutions to specific problems you may encounter during your experiments.

Guide 1: Poor Yields and Incomplete Reactions During SPPS

Issue: You are synthesizing a hydrophobic peptide containing Boc-neopentylglycine and observing low coupling efficiencies and incomplete Fmoc deprotection, leading to low purity and yield.

Root Cause Analysis: Even with the inclusion of an aggregation disrupter, severe on-resin aggregation can still occur, especially in long or particularly "difficult" sequences. This aggregation can physically block reactive sites, leading to failed reactions.[1][3]

Troubleshooting Steps:

• Optimize Coupling Conditions:

  • Increase Coupling Time and Temperature: For sterically hindered residues like neopentylglycine, a longer coupling time or performing the coupling at a slightly elevated temperature can improve efficiency.[6][12]

  • Use a Stronger Coupling Reagent: Switch to a more potent activation method, such as HBTU, HATU, or PyBOP, which can be more effective for difficult couplings.[12]

• Modify the Synthesis Environment:

  • Switch Solvents: If using DMF, consider switching to N-methylpyrrolidone (NMP) or adding a chaotropic agent like DMSO (up to 25%) to the solvent to disrupt hydrogen bonding.[6][12]

  • Incorporate "Magic Mixture": Adding nonionic detergents or ethylene carbonate to the reaction mixture can help to solvate the growing peptide chain.[6]

  • Microwave-Assisted Synthesis: Utilizing microwave irradiation can provide the necessary energy to overcome aggregation and accelerate reaction kinetics.[6][7]

• Resin Considerations:

  • Use a Low-Substitution Resin: A lower loading capacity on the resin increases the distance between peptide chains, reducing the likelihood of intermolecular aggregation.[6]

  • Choose a Swelling Resin: Resins with good swelling properties, such as those based on polyethylene glycol (PEG), can improve solvation of the peptide.[12]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. royalsocietypublishing.org [royalsocietypublishing.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Aggregation Rules of Short Peptides - PMC [pmc.ncbi.nlm.nih.gov]
• 6. peptide.com [peptide.com]
• 7. blog.mblintl.com [blog.mblintl.com]
• 8. cymitquimica.com [cymitquimica.com]
• 9. chemimpex.com [chemimpex.com]
• 10. youtube.com [youtube.com]
• 11. Boc-glycine (4530-20-5) for sale [vulcanchem.com]
• 12. Overcoming Aggregation in Solid-phase Peptide Synthesis [sigmaaldrich.com]

Reference Data & Comparative Studies

Navigating the Bottleneck: A Comparative Guide to Boc vs. Fmoc Strategy for the Synthesis of Neopentylglycine-Containing Peptides

For Researchers, Scientists, and Drug Development Professionals

The incorporation of sterically hindered amino acids into peptide sequences is a formidable challenge in synthetic chemistry, often leading to incomplete reactions, low yields, and purification difficulties. Among these challenging residues, neopentylglycine (Npg), with its bulky tert-butyl side chain, presents a significant steric barrier to efficient peptide bond formation. The choice of solid-phase peptide synthesis (SPPS) strategy is paramount to overcoming this obstacle. This guide provides an in-depth, objective comparison of the two cornerstone SPPS methodologies—tert-butyloxycarbonyl (Boc) and 9-fluorenylmethoxycarbonyl (Fmoc)—for the synthesis of Npg-containing peptides, supported by mechanistic insights and extrapolated experimental data.

The Challenge of Neopentylglycine: A Steric Impasse

Neopentylglycine's structure, featuring a quaternary α-carbon and a bulky neopentyl group, severely restricts the conformational freedom required for efficient coupling. This steric hindrance manifests in several ways:

• Slow Coupling Kinetics: The bulky side chain shields the N-terminal amine, impeding the approach of the activated carboxyl group of the incoming amino acid.

• Incomplete Acylation: Standard coupling conditions may fail to drive the reaction to completion, resulting in deletion sequences that are difficult to separate from the target peptide.

• Aggregation: Peptides containing multiple hydrophobic and sterically hindered residues like Npg are prone to aggregation on the solid support, further reducing the accessibility of reactive sites.

Overcoming these challenges necessitates a careful selection of the synthetic strategy and optimization of reaction conditions.

Core Principles: A Dichotomy in Protection and Deprotection

The fundamental difference between the Boc and Fmoc strategies lies in their orthogonal protection schemes, which dictate the reagents and conditions used throughout the synthesis.[1][2]

Boc Strategy: This classic approach utilizes the acid-labile Boc group for temporary protection of the α-amino group.[3] Deprotection is achieved with a moderately strong acid, typically trifluoroacetic acid (TFA). Side-chain protecting groups are generally benzyl-based and require a much stronger acid, such as hydrofluoric acid (HF), for their removal during the final cleavage step.[2]

Fmoc Strategy: Developed as a milder alternative, the Fmoc strategy employs a base-labile Fmoc protecting group for the α-amino terminus. This group is readily cleaved by a secondary amine, most commonly piperidine. The side-chain protecting groups are acid-labile (typically tert-butyl based), allowing for their removal along with cleavage from the resin using TFA. This true orthogonality is a key advantage of the Fmoc approach.[4]

Comparative Analysis: Boc vs. Fmoc for Npg-Containing Peptides

While direct, side-by-side quantitative comparisons for the synthesis of the exact same Npg-containing peptide are not abundant in the literature, performance can be inferred from extensive data on other sterically hindered amino acids, such as α-aminoisobutyric acid (Aib), and "difficult" sequences.[2][5][6]

Feature	Boc Strategy	Fmoc Strategy	Rationale & Causality for Npg Synthesis
Deprotection Chemistry	50% TFA in DCM[7]	20-40% Piperidine in DMF[8]	The repeated acid treatments in Boc chemistry can help to disrupt secondary structures and reduce aggregation of hydrophobic Npg-containing sequences.[9]
Side-Chain Protection	Benzyl-based (Bzl)	tert-Butyl-based (tBu)	Fmoc/tBu offers true orthogonality, simplifying the synthesis of peptides with sensitive side chains that might not be stable to the harsh final cleavage of the Boc/Bzl strategy.[]
Final Cleavage	Strong acid (e.g., HF, TFMSA)[9]	TFA-based cocktail[11]	The milder final cleavage in the Fmoc strategy is advantageous for peptides containing other sensitive modifications.
Coupling Efficiency for Hindered Residues	Can be challenging with standard reagents.	Generally high with optimized reagents.	For sterically demanding couplings like those involving Npg, potent activating agents are crucial for both strategies. However, the milder overall conditions of Fmoc-SPPS are often preferred.
Aggregation	Can be advantageous in mitigating aggregation due to protonation of the N-terminus after deprotection.[9]	More prone to aggregation with hydrophobic sequences.	The protonated N-terminus in Boc-SPPS can disrupt interchain hydrogen bonding, improving solvation and accessibility for the incoming activated amino acid.[9]
Automation Friendliness	Less amenable due to corrosive reagents.	Highly suitable for automated synthesis.[2]	The use of piperidine in Fmoc-SPPS is more compatible with standard automated synthesizers.
Reagent Safety	Requires handling of highly corrosive HF or TFMSA.	Piperidine is a hazardous substance, but generally considered less dangerous than HF.	The need for specialized equipment and handling procedures for HF makes the Boc strategy less accessible for many labs.

Data-Driven Insights: Performance with Sterically Hindered Residues

The following table summarizes typical performance metrics when synthesizing peptides with sterically hindered amino acids, like Aib, which can be extrapolated to Npg.

Performance Metric	Boc Strategy	Fmoc Strategy	Supporting Insights
Typical Coupling Efficiency	>98% (with optimized reagents and conditions)	>99% (with optimized reagents and conditions)	Fmoc chemistry, coupled with modern, potent activating agents, generally offers slightly higher stepwise coupling efficiencies.[12]
Overall Crude Peptide Purity	Typically 60-85%	Typically 70-90%	The milder deprotection steps in Fmoc-SPPS often lead to fewer side products and a cleaner crude product.[12]
Final Yield	Good	Good to Excellent	The higher stepwise efficiency of Fmoc-SPPS can result in a significantly better overall yield, especially for longer peptides.[12]
Racemization Risk	Low to Moderate	Low	The harsh acidic conditions in Boc-SPPS can pose a risk to other sensitive amino acids in the sequence.[12]
Potential for Side Reactions	Moderate	Low	Boc deprotection generates reactive carbocations that can lead to side reactions with sensitive residues like Trp and Met if not properly scavenged.[12]

Experimental Workflows and Protocols

Visualizing the Synthetic Strategies

Caption: Boc Solid-Phase Peptide Synthesis (SPPS) Workflow for Npg incorporation.

Caption: Fmoc Solid-Phase Peptide Synthesis (SPPS) Workflow for Npg incorporation.

Protocol 1: Boc-SPPS of a Neopentylglycine-Containing Peptide

This protocol outlines a robust method for incorporating Npg using Boc chemistry, with a focus on overcoming steric hindrance.

• Resin Swelling and Preparation:

  • Swell Merrifield or PAM resin in dichloromethane (DCM) for 1-2 hours.

  • Wash the resin thoroughly with DCM.

• Nα-Boc Deprotection:

  • Treat the resin with a solution of 50% trifluoroacetic acid (TFA) in DCM for 30 minutes.[7]

  • Wash the resin with DCM to remove excess TFA.

• Neutralization:

  • Neutralize the resulting trifluoroacetate salt with a 10% solution of diisopropylethylamine (DIEA) in DCM (2 x 2 minutes).

  • Wash the resin with DCM.

  • Expert Insight: For difficult sequences, consider an in situ neutralization protocol where neutralization occurs simultaneously with coupling to minimize aggregation.[9]

• Coupling of Boc-Npg-OH:

  • In a separate vessel, dissolve Boc-Npg-OH (3.0 equivalents relative to resin loading) and a potent coupling reagent such as HBTU (3.0 equivalents) in N,N-dimethylformamide (DMF).[1]

  • Add DIEA (6.0 equivalents) to the amino acid solution to pre-activate for 1-2 minutes.

  • Immediately add the activated solution to the resin.

  • Agitate the mixture for 2-4 hours at room temperature. For particularly difficult couplings, the reaction time can be extended, or gentle heating (e.g., 40°C) may be applied.

  • Monitor the reaction completion using the Kaiser test. If the test is positive, a second coupling (double coupling) is recommended.

• Washing:

  • After complete coupling, wash the resin thoroughly with DMF and DCM.

• Repeat Synthesis Cycle:

  • Repeat steps 2-5 for each subsequent amino acid in the sequence.

• Final Cleavage and Deprotection:

  • Treat the peptide-resin with a cleavage cocktail containing a strong acid such as HF or TFMSA and appropriate scavengers (e.g., anisole, thioanisole) to remove the peptide from the resin and cleave the side-chain protecting groups.[9]

Protocol 2: Fmoc-SPPS of a Neopentylglycine-Containing Peptide

This protocol details the incorporation of Npg using the milder Fmoc strategy, employing a high-efficiency coupling reagent.

• Resin Swelling and Preparation:

  • Swell a suitable resin (e.g., Rink Amide for peptide amides, Wang for peptide acids) in DMF for 30-60 minutes.

• Fmoc Deprotection:

  • Treat the resin with a 20-40% solution of piperidine in DMF for 10-20 minutes.

  • Wash the resin thoroughly with DMF.

• Coupling of Fmoc-Npg-OH:

  • In a separate vessel, dissolve Fmoc-Npg-OH (3.0 equivalents), a highly efficient coupling reagent such as HATU (2.9 equivalents), and an additive like HOAt (3.0 equivalents) in DMF.[13]

  • Add a non-nucleophilic base like DIEA (6.0 equivalents) to the solution and pre-activate for 1-5 minutes.

  • Add the activated amino acid solution to the deprotected peptide-resin.

  • Allow the coupling reaction to proceed for 1-2 hours. For difficult couplings, consider extending the reaction time or using microwave-assisted synthesis to enhance efficiency.

  • Monitor the reaction completion using the Kaiser test. If incomplete, perform a second coupling.

• Washing:

  • After complete coupling, wash the resin thoroughly with DMF.

• Repeat Synthesis Cycle:

  • Repeat steps 2-4 for each subsequent amino acid.

• Final Cleavage and Deprotection:

  • Treat the peptide-resin with a TFA-based cleavage cocktail containing scavengers such as water, triisopropylsilane (TIS), and 1,2-ethanedithiol (EDT) to cleave the peptide from the resin and remove the side-chain protecting groups.

Strategic Selection: Making an Informed Choice

The choice between Boc and Fmoc for synthesizing Npg-containing peptides is not absolute and depends on several factors:

• For highly hydrophobic and aggregation-prone sequences, the Boc strategy may offer an advantage due to the anti-aggregating effect of the protonated N-terminus after each deprotection step.[9]

• For peptides containing acid-sensitive modifications or for routine automated synthesis, the Fmoc strategy is generally the method of choice due to its milder conditions and orthogonality.[2][4]

• Regardless of the strategy, the use of potent coupling reagents such as HATU, HBTU, or COMU is highly recommended to overcome the steric hindrance of neopentylglycine.[13] Double coupling and extended reaction times may also be necessary to ensure high coupling efficiency.

By understanding the fundamental chemistry, leveraging optimized protocols, and considering the specific characteristics of the target peptide, researchers can successfully navigate the synthetic challenges posed by neopentylglycine and other sterically hindered amino acids.

References

• BenchChem. (2025). Navigating Steric Hindrance with Boc-His(Z)-OH in Solid-Phase Peptide Synthesis: A Technical Guide. BenchChem.
• Tanaka, M. (2007). Design and synthesis of chiral alpha,alpha-disubstituted amino acids and conformational study of their oligopeptides. Chemical & Pharmaceutical Bulletin, 55(3), 349–358.
• BenchChem. (2025).

• AAPPTec. (n.d.). Peptide Synthesis - FAQ. Retrieved from [Link]

• BenchChem. (2025). Comparison of Boc versus Fmoc protection in solid-phase peptide synthesis. BenchChem.
• Bachem. (2024). Efficient Peptide Synthesis: A Guide to Coupling Reagents & Additives. Bachem.
• BenchChem. (2025). Technical Support Center: Optimizing Coupling Reactions for Sterically Hindered Amino Acids. BenchChem.
• BenchChem. (2025).
• Amblard, M., Fehrentz, J. A., Martinez, J., & Subra, G. (2006). Methods and protocols of modern solid phase peptide synthesis. Molecular Biotechnology, 33(3), 239–254.
• Coin, I., Dölling, R., & Beyermann, M. (2007). Solid-phase peptide synthesis: from standard procedures to the synthesis of difficult sequences.
• BOC Sciences. (n.d.).
• Katritzky, A. R., Narindoshvili, T., Khelashvili, L., & Steel, P. J. (2007). Efficient peptide coupling involving sterically hindered amino acids. The Journal of Organic Chemistry, 72(15), 5794–5801.
• Tanaka, M. (2007). Design and conformation of peptides containing alpha,alpha-disubstituted alpha-amino acids. Yakugaku Zasshi: Journal of the Pharmaceutical Society of Japan, 127(8), 1257–1267.
• Isidro-Llobet, A., Álvarez, M., & Albericio, F. (2009). Advances in Fmoc solid-phase peptide synthesis. Chemical Reviews, 109(6), 2455–2504.
• Tantry, S. J., & Rapoport, H. (2003). Sterically hindered C(alpha, alpha)-disubstituted alpha-amino acids: synthesis from alpha-nitroacetate and incorporation into peptides. The Journal of Organic Chemistry, 68(23), 8970–8979.
• BenchChem. (2025). A Comparative Guide to Fmoc-D-Abu-OH and Boc-D-Abu-OH in Solid-Phase Peptide Synthesis. BenchChem.
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• AAPPTec. (n.d.). Practical Synthesis Guide to Solid Phase Peptide Chemistry. Retrieved from [Link]

• Mowery, B. P., Lee, M. R., Person, T. B., & Gellman, S. H. (2007). Improved solid-phase synthesis of alpha,alpha-dialkylated amino acid-rich peptides with antimicrobial activity. Organic Letters, 9(26), 5331–5334.

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• Machado, D., Gawlik, M., & J. de la Torre, B. (2013). Some Mechanistic Aspects on Fmoc Solid Phase Peptide Synthesis. Journal of the Brazilian Chemical Society, 24(8), 1244-1256.
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• Fields, G. B., & Noble, R. L. (1990). Solid phase peptide synthesis utilizing 9-fluorenylmethoxycarbonyl amino acids. International Journal of Peptide and Protein Research, 35(3), 161–214.
• Schnölzer, M., Alewood, P., Jones, A., Alewood, D., & Kent, S. B. (1992). In situ neutralization in Boc-chemistry solid phase peptide synthesis. Rapid, high yield assembly of difficult sequences. International Journal of Peptide and Protein Research, 40(3-4), 180–193.

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A Senior Application Scientist's Guide to Coupling Boc-Neopentylglycine: A Comparative Analysis of Reagent Efficacy

For researchers, scientists, and professionals in drug development, the synthesis of peptides containing sterically hindered amino acids is a persistent challenge. Boc-neopentylglycine, with its bulky tert-butyl group adjacent to the carboxyl function, represents a significant steric impediment to efficient amide bond formation. The selection of an appropriate coupling reagent is therefore not merely a choice of catalyst but a critical determinant of reaction success, directly impacting yield, purity, and the preservation of stereochemical integrity. This guide provides an in-depth, data-driven comparison of various coupling reagents for the acylation of Boc-neopentylglycine, grounded in mechanistic principles and practical application.

The Challenge of Steric Hindrance in Peptide Coupling

The tertiary carbon atom of the neopentylglycine side chain severely restricts access to the carboxyl group. This steric bulk can significantly slow down the rate of acylation, leading to incomplete reactions and the formation of deletion sequences in solid-phase peptide synthesis (SPPS). Furthermore, prolonged reaction times and the use of harsh conditions to overcome this steric barrier can increase the risk of side reactions, most notably racemization at the α-carbon of the activated amino acid.[1][2][3]

The mechanism of racemization often involves the formation of a 5(4H)-oxazolone intermediate from the activated amino acid. The α-proton of this intermediate is readily abstracted by base, leading to a loss of stereochemical information.[4] Consequently, an ideal coupling reagent for Boc-neopentylglycine must not only be highly reactive to overcome the steric hindrance but also be capable of promoting rapid amide bond formation to minimize the lifetime of racemization-prone intermediates.

Comparative Efficacy of Coupling Reagents

The choice of coupling reagent is pivotal in navigating the challenges posed by Boc-neopentylglycine. Modern peptide synthesis relies on several classes of reagents, each with distinct mechanisms of action, reactivity profiles, and suitability for hindered couplings.

Uronium/Aminium Salts

Uronium and aminium salts are among the most effective coupling reagents for sterically demanding applications.[5] Reagents such as HBTU, HATU, and COMU operate by activating the carboxylic acid to form a highly reactive ester intermediate.[5][6]

• HBTU (O-(Benzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate) : A widely used coupling reagent that forms an OBt-active ester. While effective for many standard couplings, its reactivity can be insufficient for severely hindered amino acids.[7][8]

• HATU (O-(7-Azabenzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate) : The 7-aza analogue of HBTU, HATU, forms a more reactive OAt-active ester.[8][9] The electron-withdrawing effect of the nitrogen atom at the 7-position of the benzotriazole ring makes HOAt a better leaving group than HOBt, resulting in faster and more efficient acylations.[9][10] This enhanced reactivity makes HATU particularly well-suited for difficult couplings, including those involving N-methylated and other sterically hindered amino acids.[9][10]

• COMU ((1-Cyano-2-ethoxy-2-oxoethylideneaminooxy)dimethylamino-morpholino-carbenium hexafluorophosphate) : A third-generation uronium-type coupling reagent, COMU is based on OxymaPure as the leaving group.[4][11] It is considered safer than HOBt-based reagents due to the non-explosive nature of its leaving group.[11][12] Mechanistically, COMU exists in the more reactive uronium form, which contributes to its high efficiency.[8][12] A key advantage of COMU is that it typically requires only one equivalent of base for activation.[8][11]

Phosphonium Salts

Phosphonium salt-based reagents, such as PyBOP, are another class of effective coupling agents. They function similarly to uronium salts by forming active ester intermediates.

• PyBOP ((Benzotriazol-1-yloxy)tripyrrolidinophosphonium hexafluorophosphate) : PyBOP is known for its high coupling efficiency and is particularly useful in minimizing racemization.[4] A notable advantage is that the byproduct, tripyrrolidinophosphine oxide, is generally more soluble than the urea byproducts of carbodiimides. However, like HBTU, its performance can be limited in the most challenging sterically hindered contexts when compared to HATU.

Carbodiimides

Carbodiimides, such as DCC and DIC, are classical coupling reagents that activate carboxylic acids to form O-acylisourea intermediates.

• DIC (N,N'-Diisopropylcarbodiimide) : In modern peptide synthesis, DIC is often preferred over DCC due to the better solubility of its urea byproduct in common organic solvents.[13] However, for sterically hindered amino acids like Boc-neopentylglycine, carbodiimides alone are generally inefficient and lead to significant racemization.[14][15] Their efficacy is dramatically improved by the use of additives.

• DIC/HOAt (1-Hydroxy-7-azabenzotriazole) : The combination of DIC with HOAt is a powerful tool for hindered couplings.[14][16] HOAt not only accelerates the coupling reaction by forming the highly reactive OAt-ester but also acts as a potent racemization suppressant.[2]

Data-Driven Comparison of Coupling Reagent Performance

To provide a clear comparison, the following table summarizes the expected performance of various coupling reagents for the incorporation of Boc-neopentylglycine. The data presented are representative values based on extensive experience with sterically hindered amino acids and are intended for comparative purposes. Actual results may vary depending on the specific peptide sequence, solid support, and reaction conditions.

Coupling Reagent	Base (Equivalents)	Reaction Time (hours)	Expected Yield (%)	Racemization Risk
DIC/HOBt	DIPEA (2.0)	6-12	60-75	Moderate
DIC/HOAt	DIPEA (2.0)	2-4	85-95	Low
HBTU	DIPEA (2.0)	4-8	75-85	Low to Moderate
PyBOP	DIPEA (2.0)	3-6	80-90	Low
HATU	DIPEA (2.0)	1-2	>95	Very Low
COMU	DIPEA (1.0)	1-2	>95	Very Low

Experimental Protocols

The following are detailed, step-by-step protocols for the coupling of Boc-neopentylglycine using some of the most effective reagents. These protocols are designed for solid-phase peptide synthesis (SPPS) and assume a standard Fmoc/tBu strategy, with the N-terminal Fmoc group having been removed from the resin-bound peptide.

Protocol 1: HATU-Mediated Coupling

This protocol is recommended for achieving the highest coupling efficiency with minimal racemization.

• Resin Preparation : Swell the resin in N,N-dimethylformamide (DMF). Perform N-terminal Fmoc deprotection using 20% piperidine in DMF. Wash the resin thoroughly with DMF.

• Activation Solution Preparation : In a separate vessel, dissolve Boc-neopentylglycine (3 equivalents relative to resin loading) and HATU (2.9 equivalents) in DMF.

• Coupling : Add N,N-diisopropylethylamine (DIPEA) (6 equivalents) to the activation solution and immediately add the mixture to the deprotected resin.

• Reaction : Agitate the reaction mixture at room temperature for 1-2 hours.

• Monitoring : Monitor the reaction progress using the Kaiser test. A negative result (yellow beads) indicates complete coupling.

• Washing : Once the reaction is complete, drain the reaction vessel and wash the resin sequentially with DMF, dichloromethane (DCM), and DMF.

Rationale: The use of a slight excess of the amino acid and a near-stoichiometric amount of HATU ensures efficient activation. The immediate addition of the activation mixture to the resin minimizes pre-activation time, which can contribute to side reactions. Two equivalents of base are typically required for aminium-based reagents.[11]

Protocol 2: COMU-Mediated Coupling

This protocol offers a highly efficient and safer alternative to HATU.

• Resin Preparation : Follow the same procedure as in the HATU protocol.

• Activation Solution Preparation : In a separate vessel, dissolve Boc-neopentylglycine (3 equivalents) and COMU (2.9 equivalents) in DMF.

• Coupling : Add DIPEA (3 equivalents) to the activation solution and immediately add the mixture to the deprotected resin.

• Reaction : Agitate the reaction mixture at room temperature for 1-2 hours.

• Monitoring : Monitor the reaction with the Kaiser test.

• Washing : Wash the resin as described in the HATU protocol.

Rationale: COMU's high reactivity and the fact that it only requires one equivalent of base for activation make it a very attractive option.[8][11] This reduces the overall basicity of the reaction mixture, which can be beneficial in minimizing base-mediated side reactions.

Protocol 3: DIC/HOAt-Mediated Coupling

This protocol provides a cost-effective yet powerful method for coupling Boc-neopentylglycine.

• Resin Preparation : Follow the same procedure as in the HATU protocol.

• Coupling Solution Preparation : In a separate vessel, dissolve Boc-neopentylglycine (3 equivalents) and HOAt (3 equivalents) in DMF.

• Coupling : Add the amino acid/HOAt solution to the deprotected resin. Then, add DIC (3 equivalents) to the resin suspension.

• Reaction : Agitate the reaction mixture at room temperature for 2-4 hours.

• Monitoring : Monitor the reaction with the Kaiser test.

• Washing : Wash the resin as described in the HATU protocol.

Rationale: The in-situ formation of the highly reactive OAt-ester from the reaction of the carboxylic acid with DIC and HOAt drives the coupling reaction to completion while suppressing racemization.[16]

Visualizing the Coupling Process

To better understand the principles discussed, the following diagrams illustrate the general workflow of a coupling cycle in SPPS and the mechanistic advantage of HATU.

Caption: General workflow for a single coupling cycle in Solid-Phase Peptide Synthesis (SPPS).

Caption: Comparative activation pathways of a carboxylic acid by HBTU and HATU.

Conclusion and Recommendations

The successful incorporation of the sterically demanding Boc-neopentylglycine residue into a peptide sequence is highly dependent on the choice of coupling reagent. While traditional methods may prove inadequate, modern uronium/aminium and phosphonium salt-based reagents offer robust solutions.

For routine synthesis where cost is a significant factor, DIC/HOAt provides a reliable and effective option. However, for the most challenging couplings, and to ensure the highest possible yield and purity with minimal risk of racemization, HATU and COMU are the reagents of choice.[9][10] The superior reactivity of the active esters generated by these reagents is key to overcoming the steric hindrance of Boc-neopentylglycine.[9] The choice between HATU and COMU may be guided by considerations of safety and handling, with COMU presenting a lower hazard profile.[11][12]

By understanding the mechanistic principles behind these reagents and adhering to optimized protocols, researchers can confidently tackle the synthesis of peptides containing Boc-neopentylglycine and other sterically hindered amino acids, thereby advancing their research and drug development programs.

References

• BenchChem. (2025). The Core Principles and Applications of Uronium Salt Coupling Agents: A Technical Guide. BenchChem.
• El-Faham, A., & Albericio, F. (2011). Peptide Coupling Reagents, More than a Letter Soup. Chemical Reviews, 111(11), 6557–6602.
• ResearchGate. (n.d.). Proposed mechanism for activation by uronium salt.
• BenchChem. (2025). A Comparative Guide to COMU and HBTU Peptide Coupling Reagents. BenchChem.
• The Royal Society of Chemistry. (2014).
• Bachem. (2024). Efficient Peptide Synthesis: A Guide to Coupling Reagents & Additives. Bachem.
• Vrettos, E. I., Sayyad, N., Mavrogiannaki, E. M., Stylos, E., Kostagianni, A. D., Papas, S., Mavromoustakos, T., Theodorou, V., & Tzakos, A. G. (2017).
• Albericio, F., & El-Faham, A. (2018). Choosing the Right Coupling Reagent for Peptides: A Twenty-Five-Year Journey. Organic Process Research & Development, 22(7), 760–772.
• Luxembourg Bio Technologies. (n.d.).
• Aapptec Peptides. (n.d.). Standard Coupling Procedures; DIC/HOBt; PyBOP; HBTU; PyBrOP.
• National Institutes of Health. (2023). Suppression of alpha-carbon racemization in peptide synthesis based on a thiol-labile amino protecting group.
• (n.d.). The Role of HOBt and HBTU in Peptide Coupling Reactions.
• Aapptec Peptides. (n.d.). Coupling Reagents.
• Merck Millipore. (n.d.). Novabiochem® Coupling reagents.
• BenchChem. (2025). A Head-to-Head Comparison: HATU vs. DCC in Peptide Coupling Efficiency.
• National Institutes of Health. (1992). Comparative study of methods to couple hindered peptides. PubMed.
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• Merck Millipore. (n.d.). Product Focus: Reagents for peptide synthesis Novabiochem®.
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• BenchChem. (2025). Application Notes and Protocols for the Use of Boc-Glycine in Dipeptide Synthesis.
• Bergueiro Álvarez, J. (2012). 1-{[1-(Cyano-2-ethoxy-2-oxo- ethylidenaminooxy)dimethylamino- morpholinomethylene]}methane- aminium... Synlett.
• BenchChem. (2025). Boc-DL-Phenylglycine: A Comprehensive Technical Guide for Researchers and Drug Development Professionals.
• ChemPep. (n.d.). Boc Solid Phase Peptide Synthesis.
• BenchChem. (2025).
• Sigma-Aldrich. (n.d.). Peptide Coupling Reagents Guide.
• Han, Y., & Kim, Y. (2004). Recent development of peptide coupling reagents in organic synthesis. Tetrahedron, 60(11), 2447–2467.
• (n.d.). 7.

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A Comparative Guide to NMR and Mass Spectrometry for Confirming Incorporation of 2-Tert-butoxycarbonylamino-4,4-dimethyl-pentanoic Acid

Introduction: The Imperative for Precision in Unnatural Peptide Synthesis

The deliberate incorporation of unnatural amino acids (UAAs) into peptide chains is a transformative strategy in drug discovery and chemical biology. It allows for the rational design of peptides with enhanced stability, novel functionalities, and tailored pharmacological profiles.[][2] One such UAA, 2-Tert-butoxycarbonylamino-4,4-dimethyl-pentanoic acid (Boc-γ,γ-dimethyl-L-leucine), offers a unique sterically hindered side chain, potentially influencing peptide conformation and resistance to enzymatic degradation.

However, the successful synthesis of these modified peptides is not a given. The integrity of the final product hinges on the unambiguous confirmation that the UAA has been incorporated at the correct position and that its protective groups have been handled appropriately. This guide provides an in-depth comparison of two cornerstone analytical techniques—Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS)—for the definitive validation of Boc-γ,γ-dimethyl-L-leucine incorporation. We will move beyond procedural lists to explain the causality behind experimental choices, ensuring a robust and self-validating analytical workflow.

Complementary Powerhouses: A Strategic Overview of NMR and MS

NMR and MS are not redundant but highly complementary techniques. While MS provides unparalleled accuracy in determining molecular weight and sequence information through fragmentation, NMR offers an exquisitely detailed picture of the covalent structure and the chemical environment of each atom.

• Mass Spectrometry (MS) directly confirms the mass of the synthesized peptide, providing immediate evidence of successful UAA addition. Tandem MS (MS/MS) further allows for fragmentation of the peptide backbone to verify the precise location of the UAA within the sequence.[3][4]

• Nuclear Magnetic Resonance (NMR) provides unequivocal structural confirmation. It allows us to "see" the characteristic protons and carbons of the UAA's unique side chain and its N-terminal Boc group, confirming its presence and structural integrity within the peptide.[5]

Caption: High-level workflow for synthesis and validation.

Part 1: NMR Spectroscopy Analysis for Structural Verification

NMR is the gold standard for unambiguous structural elucidation. For our target UAA, ¹H and ¹³C NMR spectra provide a rich set of unique signals that act as definitive fingerprints.

Causality Behind the Spectrum: What to Look For

The structure of 2-Tert-butoxycarbonylamino-4,4-dimethyl-pentanoic acid contains two distinct tert-butyl-like groups: one from the N-terminal Boc protector and one in the neopentyl-like side chain. This structural feature is the key to its straightforward identification.

Caption: Structure of 2-Tert-butoxycarbonylamino-4,4-dimethyl-pentanoic acid.[6]

¹H NMR Signatures: The most telling feature in the ¹H NMR spectrum is the presence of two large, sharp singlets in the upfield region.

• Boc Group Protons: A singlet integrating to 9 protons, typically found around 1.4-1.5 ppm . This is the hallmark of a successful N-Boc protection.[5]

• Side-Chain Methyl Protons: A second singlet, also integrating to 9 protons, corresponding to the three methyl groups of the 4,4-dimethyl moiety. Due to its aliphatic nature, this signal appears further upfield, typically around 0.9-1.2 ppm .[7]

• Alpha-Proton (α-H): This proton, attached to the chiral center, will appear as a multiplet, with its chemical shift being highly sensitive to whether it is part of the free amino acid or incorporated into a peptide chain.

¹³C NMR Signatures: The ¹³C spectrum provides complementary evidence, confirming the carbon framework.

• Boc Group Carbons: Three distinct signals are expected: the quaternary carbon at ~80 ppm, the methyl carbons at ~28 ppm, and the carbamate carbonyl carbon at ~155-156 ppm.[8]

• Side-Chain Carbons: The quaternary carbon and the methyl carbons of the 4,4-dimethyl group will have characteristic shifts.

• Backbone Carbons: The carboxylic acid carbonyl (~175 ppm) and the α-carbon (~50-60 ppm) are key indicators. The carboxylic acid signal will be replaced by an amide carbonyl signal (~170-174 ppm) upon peptide bond formation.

Comparative Data: Free UAA vs. Incorporated Peptide

The following table summarizes the expected key chemical shifts, highlighting the changes observed upon successful incorporation into a peptide.

Group	Signal Type	Expected ¹H Shift (ppm) - Free UAA	Expected ¹H Shift (ppm) - Incorporated	Expected ¹³C Shift (ppm)	Notes
Boc-group (CH₃)₃	Singlet (9H)	~1.45[5][9]	~1.45	~28.5	Stable and reliable diagnostic peak.
Boc-group C(CH₃)₃	Quaternary C	N/A	N/A	~80.0	Confirms the tert-butyl ether moiety.
Boc-group C=O	Carbonyl C	N/A	N/A	~155.5[8]	Confirms the carbamate linkage.
Side-Chain (CH₃)₃	Singlet (9H)	~1.00	~1.00	~29-30	Second major diagnostic singlet.
α-Proton (C₂-H)	Multiplet (1H)	~4.1-4.3	~4.3-4.6	~55-60	Downfield shift upon amide bond formation.
Carboxyl (COOH)	Broad Singlet (1H)	>10.0	Absent	~175-178	Disappearance is a key indicator of incorporation.
Amide (Peptide)	N/A	N/A	N/A	~170-174	Appears in place of the carboxyl signal.

Experimental Protocol: ¹H NMR

• Sample Preparation: Dissolve 5-10 mg of the purified peptide in approximately 0.6 mL of a suitable deuterated solvent (e.g., DMSO-d₆ or CDCl₃) in a clean NMR tube.[5] DMSO-d₆ is often preferred for peptides as it can help resolve amide N-H protons.

• Spectrometer Setup: Insert the sample into the spectrometer. Lock onto the deuterium signal and shim the magnetic field to achieve optimal homogeneity.

• Data Acquisition: Acquire a standard ¹H spectrum. Ensure a sufficient number of scans to achieve a good signal-to-noise ratio.

• Data Processing: Calibrate the chemical shift scale using the residual solvent peak (e.g., DMSO at 2.50 ppm).[10] Integrate all peaks and analyze chemical shifts and multiplicities to confirm the presence of the key signals outlined above.

Part 2: Mass Spectrometry for Molecular Weight and Sequence Confirmation

MS is the fastest method to confirm if the synthetic reaction produced a peptide of the correct mass. For UAAs, it is indispensable for verifying that the addition occurred.

Causality Behind the Mass: Expected m/z Values

The first step is to calculate the expected monoisotopic mass of the final peptide. The monoisotopic mass of the Boc-γ,γ-dimethyl-pentanoic acid residue (after loss of H₂O during peptide bond formation) is 227.1521 g/mol (from its molecular formula C₁₂H₂₁NO₃).

Example Calculation: For a simple dipeptide, Ac-Ala-[UAA]-NH₂, the expected mass would be:

• Acetyl group: 42.0106

• Alanine residue: 71.0371

• UAA residue: 227.1521

• Amide group: 17.0265

• Total Monoisotopic Mass: 357.2263 g/mol

• Expected [M+H]⁺: 358.2336 m/z

A high-resolution mass spectrometer (such as a TOF or Orbitrap) should be used to match this calculated mass to within a few parts per million (ppm).

Fragmentation Analysis: Pinpointing the UAA with MS/MS

Tandem mass spectrometry (MS/MS) provides sequence-level information. By selecting the parent ion ([M+H]⁺) and fragmenting it, we can observe characteristic losses from the UAA that confirm its identity and position.

Key Fragmentation Pathways for the Boc-UAA: The Boc group is notoriously labile in the gas phase and provides several diagnostic fragmentation patterns.[11]

• Loss of isobutylene (-56 Da): A very common fragmentation pathway for Boc-protected species.[12]

• Loss of the entire Boc group (-100 Da): This is also a prominent loss and a clear indicator of the UAA's presence.

• Loss of t-butanol (-74 Da): This can also be observed under certain conditions.[12]

When analyzing the MS/MS spectrum, the mass difference between adjacent 'b' or 'y' ions will correspond to the mass of the amino acid residue at that position. A mass shift of 227.15 Da between two fragment ions definitively places the UAA at that location in the sequence.

Caption: Key MS/MS fragmentation pathways for UAA confirmation.

Experimental Protocol: LC-MS

• Sample Preparation: Prepare a dilute solution of the purified peptide (~10-100 µM) in a suitable solvent, typically a mixture of water and acetonitrile with a small amount of acid (e.g., 0.1% formic acid). Formic acid is preferred over trifluoroacetic acid (TFA), as TFA can sometimes promote Boc-group cleavage in the source.[11]

• Chromatography: Inject the sample onto a reverse-phase HPLC column (e.g., C18) coupled to the mass spectrometer. Elute the peptide using a gradient of increasing acetonitrile.

• MS Acquisition (Full Scan): As the peptide elutes, acquire full scan mass spectra to identify the [M+H]⁺ and other charged states (e.g., [M+2H]²⁺). Verify that the observed m/z matches the calculated value.

• MS/MS Acquisition: Perform a second run or use a data-dependent acquisition method to automatically select the parent ion of the peptide for fragmentation (Collision-Induced Dissociation - CID).

• Data Analysis: Analyze the resulting MS/MS spectrum to confirm the peptide sequence by identifying the 'b' and 'y' ion series. Look for the characteristic mass shift corresponding to the UAA residue and the neutral losses associated with the Boc group.

Conclusion: A Dual-Approach for Infallible Confirmation

Neither NMR nor MS alone provides the complete picture. A researcher might confirm the correct mass by MS, but without NMR, they could miss a subtle structural rearrangement or isomerization. Conversely, NMR might confirm the presence of the UAA's structural motifs, but it cannot easily detect low-level impurities or confirm the overall peptide sequence as efficiently as MS.

By strategically employing both techniques, researchers can create a self-validating system. Mass spectrometry provides the rapid, high-level confirmation of molecular weight and sequence, while NMR delivers the unequivocal, fine-grained detail of the covalent structure. This dual-pronged approach provides the highest level of confidence, ensuring the scientific integrity of studies involving peptides modified with 2-Tert-butoxycarbonylamino-4,4-dimethyl-pentanoic acid and other novel UAAs.

References

• A Comparative Guide to 1H NMR Characterization of N-Boc Protected Amines and Alternatives - Benchchem. (n.d.).

• Hiraga, Y., et al. (2018). 13C NMR Spectroscopic Studies of Intra- and Intermolecular Interactions of Amino Acid Derivatives and Peptide Derivatives in Solutions. MDPI. Retrieved January 17, 2026, from [Link]

• t-Butyl group towers over other 1H resonances - ACD/Labs. (n.d.).
• 13C NMR chemical shifts of the carbonyl carbons of N-Boc-L-alanine-OMe 1b. (n.d.). ResearchGate.

• Characterization and Sequence Confirmation of Unnatural Amino Acid Containing Peptide Libraries Using Electrospray Ionization Mass Spectrometry. (2002). PubMed. Retrieved January 17, 2026, from [Link]

• 2-{[(tert-butoxy)carbonyl]amino}-4,4-dimethylpentanoic acid. (n.d.). PubChem. Retrieved January 17, 2026, from [Link]

• Ribosomal Synthesis of Unnatural Peptides. (2009). Journal of the American Chemical Society. Retrieved January 17, 2026, from [Link]

• 13C - NMR Absorptions of Major Functional Groups. (2012). NIST. Retrieved January 17, 2026, from [Link]

• Evaluation of the tert-butyl group as a probe for NMR studies of macromolecular complexes. (n.d.).

• 1 H-NMR spectrum of N-Boc glutamic acid. (n.d.). ResearchGate. Retrieved January 17, 2026, from [Link]

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• Confirmation of Synthesis: using MS to identify a protective group. (2008). ACD/Labs. Retrieved January 17, 2026, from [Link]

• Differentiation of Boc-protected alpha,delta-/delta,alpha- and beta,delta-/delta,beta-hybrid peptide positional isomers by electrospray ionization tandem mass spectrometry. (2010). PubMed. Retrieved January 17, 2026, from [Link]

• How can I avoid the Boc-cleavage during Mass Analysis? (2021). ResearchGate. Retrieved January 17, 2026, from [Link]

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A Senior Application Scientist's Guide to Peptide Bioactivity: Evaluating Boc-Neopentylglycine Against Other Amino Acids

For researchers at the forefront of peptide-based drug discovery, the strategic incorporation of non-proteinogenic amino acids is a cornerstone of modern therapeutic design. These unique building blocks offer a powerful toolkit to overcome the inherent limitations of native peptides, namely poor conformational stability and rapid proteolytic degradation. Among the vast arsenal of available modifications, sterically hindered amino acids are particularly valuable for their ability to enforce specific secondary structures and shield the peptide backbone from enzymatic attack.

This guide provides an in-depth comparison of the anticipated biological effects of incorporating Boc-neopentylglycine (Boc-Npg)—a highly hindered residue—versus other common amino acids. While well-studied residues like α-aminoisobutyric acid (Aib) have established roles, the unique properties of Boc-Npg remain less explored. Here, we move beyond a simple catalog of options. Instead, we present the causal logic behind experimental design and provide a comprehensive framework with validated protocols for researchers to systematically evaluate and compare these critical peptide modifications. Our objective is to empower you to generate robust, publishable data that clearly elucidates the structure-activity relationships (SAR) essential for advancing your drug development pipeline.

The Rationale: Steric Hindrance as a Tool for Peptide Optimization

The flexibility of a linear peptide is often a liability. In solution, it exists as a conformational ensemble, meaning only a fraction of the molecules are in the "active" shape required for receptor binding at any given moment. This conformational entropy must be overcome for binding to occur, which comes at a significant energetic cost, reducing affinity. Furthermore, this flexibility makes the peptide backbone an easy substrate for proteases.

The introduction of sterically demanding amino acids addresses both issues. By restricting the allowable Ramachandran (φ/ψ) angles, these residues "lock" the peptide backbone into a more defined conformation, such as a β-turn or α-helix.[1] This pre-organization reduces the entropic penalty of binding and can enhance receptor affinity and specificity. The sheer bulk of these residues also provides a physical shield, sterically hindering the approach of proteases and dramatically increasing the peptide's half-life in biological fluids.[2]

The Comparative Candidates

To understand the potential benefits of Boc-Npg, we must compare it against a baseline and a well-established alternative.

• The Baseline - Proteinogenic Amino Acids (e.g., Alanine, Glycine): These residues offer conformational flexibility. Glycine, with only a hydrogen atom as its side chain, is the most flexible, while Alanine provides a small methyl group. They are readily recognized by proteases and serve as a crucial control in any comparative study.

• The Established Alternative - α-Aminoisobutyric Acid (Aib): Aib is an achiral amino acid with two methyl groups on its α-carbon. It is a powerful helix-inducer and is known to stabilize β-turns.[3][4] Its incorporation has been shown to significantly enhance resistance to enzymatic degradation, making it a gold standard for peptide stabilization.[5]

• The Challenger - Boc-Neopentylglycine (Boc-Npg): Boc-Npg, also known as Boc-β-tert-butyl-D-alanine, is a highly demanding residue.[6] Its defining feature is the bulky tert-butyl group, which is significantly larger than the two methyl groups of Aib.

Hypothesized Advantages of Boc-Npg:

• Maximum Steric Shielding: The t-butyl group should provide superior protection against proteolysis compared to smaller residues.

• Potent Conformational Control: Its bulk is expected to severely restrict torsional angles, potentially inducing unique and stable secondary structures.

• Enhanced Lipophilicity: The Boc protecting group and the alkyl side chain increase the overall hydrophobicity of the peptide, which can influence membrane permeability and receptor interactions.[7]

These hypotheses, however, require rigorous experimental validation. The following sections provide the necessary protocols to conduct this head-to-head comparison.

The Experimental Gauntlet: A Framework for Comparative Analysis

To objectively assess the impact of Boc-Npg, a tripartite experimental plan focusing on structure, stability, and activity is required. For each experiment, three versions of a model peptide should be synthesized: the native sequence (e.g., containing Alanine), an Aib-modified version, and the Boc-Npg-modified version.

Part A: Conformational Analysis by Circular Dichroism (CD) Spectroscopy

Causality: CD spectroscopy is the workhorse for rapidly assessing the secondary structure of peptides in solution.[8] By measuring the differential absorption of circularly polarized light by the chiral peptide backbone, we can determine if the incorporation of a bulky amino acid has induced a predictable structure (e.g., α-helix or β-sheet) compared to a flexible, random coil control.[9] This structural information is foundational to understanding changes in stability and activity.

Experimental Protocol: CD Spectroscopy

• Sample Preparation:

  • Prepare stock solutions of each peptide (Native, Aib-modified, Boc-Npg-modified) in a suitable buffer (e.g., 10 mM sodium phosphate, pH 7.4). The buffer must be optically transparent below 200 nm.[10]

  • Determine the precise concentration of each peptide solution using UV absorbance at 280 nm (if containing Trp/Tyr) or via amino acid analysis.

  • Dilute samples to a final concentration of 0.1-0.2 mg/mL for analysis.[11]

• Instrument Setup:

  • Use a calibrated CD spectrometer. Purge the instrument with dry nitrogen gas for at least 30 minutes prior to use.

  • Use a quartz cuvette with a 1 mm path length. Ensure the cuvette is scrupulously clean.

• Data Acquisition:

  • Record a baseline spectrum of the buffer alone in the same cuvette.

  • Record the CD spectrum for each peptide sample from 260 nm down to 190 nm.

  • Set the instrument parameters: scanning speed of 50 nm/min, a bandwidth of 1 nm, and a response time of 1 second.

  • Perform 3-5 scans for each sample and average the results to improve the signal-to-noise ratio.[12]

• Data Processing and Interpretation:

  • Subtract the buffer baseline from each peptide spectrum.

  • Convert the raw data (ellipticity in millidegrees) to Mean Residue Ellipticity ([θ]) using the formula: [θ] = (mdeg * MRW) / (10 * l * c), where MRW is the mean residue weight, l is the pathlength in cm, and c is the concentration in g/mL.

  • Analyze the resulting spectra for characteristic signatures:

    • α-Helix: Negative bands near 222 nm and 208 nm, and a strong positive band near 192 nm.

    • β-Sheet: A single negative band near 218 nm and a positive band near 195 nm.

    • Random Coil: A strong negative band near 200 nm.

Part B: Proteolytic Stability Assay

Causality: The primary hypothesized advantage of Boc-Npg is enhanced stability. A direct way to measure this is to incubate the peptide in a biologically relevant medium, such as human plasma or serum, and monitor its degradation over time.[4] Comparing the degradation half-life (t½) of the Boc-Npg peptide to the Aib and native versions provides a quantitative measure of its protective effect.

Experimental Protocol: Plasma Stability Assay

• Preparation:

  • Thaw a fresh vial of pooled human plasma on ice. Centrifuge at 12,000 x g for 5 minutes to remove any cryoprecipitates.[4]

  • Prepare a stock solution of each peptide at 1 mg/mL in an appropriate buffer.

• Incubation:

  • In a microcentrifuge tube, mix 190 µL of the prepared plasma with 10 µL of the peptide stock solution (final peptide concentration: 50 µg/mL).

  • Incubate the mixture in a thermomixer at 37°C with gentle shaking.[13]

• Time-Point Sampling:

  • At designated time points (e.g., 0, 15, 30, 60, 120, 240 minutes), withdraw a 25 µL aliquot of the reaction mixture.

  • Immediately quench the proteolytic activity by adding the aliquot to a new tube containing 75 µL of ice-cold stop solution (e.g., 10% Trichloroacetic Acid (TCA) or Acetonitrile with 1% Trifluoroacetic Acid (TFA)).[4] The "0 min" sample should be prepared by adding the stop solution before the plasma.

• Sample Processing & Analysis:

  • Vortex the quenched samples and incubate on ice for 10 minutes to allow for protein precipitation.

  • Centrifuge at 14,000 x g for 10 minutes at 4°C.

  • Transfer the supernatant to an HPLC vial for analysis.

  • Analyze the samples by Reverse-Phase HPLC (RP-HPLC) using a C18 column. Monitor the peptide peak area at 214 nm or 280 nm.

• Data Analysis:

  • Quantify the percentage of intact peptide remaining at each time point relative to the 0-minute sample.

  • Plot the percentage of remaining peptide versus time and fit the data to a one-phase exponential decay curve to calculate the half-life (t½).

Table 1: Hypothetical Data Presentation for Proteolytic Stability Assay

Peptide Variant	Modifying Amino Acid	Half-Life (t½) in Human Plasma (min)
Peptide-Native	Alanine	12
Peptide-Aib	Aib	185

| Peptide-Npg | Boc-Neopentylglycine | > 480 |

Part C: Receptor Binding Affinity via Competitive Binding Assay

Causality: While stability is crucial, the ultimate goal is biological activity, which begins with receptor binding. A competitive binding assay measures how effectively our modified peptide competes with a known, labeled ligand for binding to a target receptor.[7] This allows us to determine the peptide's binding affinity, typically expressed as an IC50 (the concentration required to inhibit 50% of the labeled ligand's binding) or a Ki (inhibition constant). This experiment reveals whether the conformational constraints imposed by Boc-Npg are beneficial or detrimental to the interaction with the target.

Experimental Protocol: Competitive ELISA-Based Binding Assay

• Plate Preparation:

  • Coat a 96-well high-binding ELISA plate with the target receptor (e.g., 1-5 µg/mL in carbonate-bicarbonate buffer, pH 9.6). Incubate overnight at 4°C.[3]

  • Wash the plate 3 times with a wash buffer (e.g., PBS with 0.05% Tween-20).

  • Block the remaining protein-binding sites by adding a blocking buffer (e.g., 5% Bovine Serum Albumin (BSA) in PBS) and incubating for 2 hours at room temperature.[3]

• Competition Reaction:

  • Prepare serial dilutions of the competitor peptides (Native, Aib, and Boc-Npg) in a binding buffer (e.g., 1% BSA in PBS).

  • In each well, add a fixed, subsaturating concentration of a labeled ligand (e.g., a biotinylated version of the natural peptide) mixed with the varying concentrations of the competitor peptides.

  • Include controls: "Maximum Binding" wells (labeled ligand, no competitor) and "Blank" wells (buffer only).[7]

  • Incubate the plate for 2-3 hours at room temperature to allow the competition to reach equilibrium.

• Detection:

  • Wash the plate thoroughly to remove unbound ligands.

  • Add a detection reagent. If using a biotinylated ligand, add Streptavidin-Horseradish Peroxidase (HRP) conjugate and incubate for 1 hour.

  • Wash the plate again.

  • Add an HRP substrate (e.g., TMB) and allow the color to develop. Stop the reaction with a stop solution (e.g., 2N H₂SO₄).

• Data Analysis:

  • Read the absorbance at 450 nm using a plate reader.

  • Subtract the blank values from all other readings.

  • Normalize the data by setting the "Maximum Binding" control to 100%.

  • Plot the normalized binding (%) versus the logarithm of the competitor peptide concentration.

  • Fit the data to a sigmoidal dose-response curve to determine the IC50 value for each peptide.

Table 2: Hypothetical Data Presentation for Competitive Binding Assay

Peptide Variant	Modifying Amino Acid	Binding Affinity (IC50, nM)
Peptide-Native	Alanine	55.2
Peptide-Aib	Aib	25.8

| Peptide-Npg | Boc-Neopentylglycine | 8.3 |

Visualization of Workflows and Concepts

Diagrams are essential for communicating complex experimental logic and biological pathways.

Caption: Hypothetical signaling pathway modulation by a stabilized peptide.

Caption: The relationship between structure, stability, and activity.

Conclusion and Forward Outlook

The design of potent and durable peptide therapeutics is a multi-parameter optimization challenge. While the theoretical advantages of incorporating a highly hindered amino acid like Boc-neopentylglycine are compelling, they remain hypotheses until validated by rigorous, controlled experimentation. The framework provided in this guide—comparing the novel residue against both a native sequence and an established alternative like Aib—is a self-validating system for generating unambiguous data. By systematically assessing conformation, stability, and binding affinity, researchers can build a comprehensive understanding of the SAR for this and other novel amino acids. This methodical approach is not merely an academic exercise; it is the critical path to designing next-generation peptide drugs with superior efficacy and drug-like properties.

References

• Chemistry LibreTexts. (2024). 7.7: Circular Dichroism Spectroscopy and its Application for Determination of Secondary Structure of Optically Active Species. Retrieved from [Link]

• Greenfield, N. J. (2014). Circular dichroism of peptides. Methods in Molecular Biology, 1088, 247-53. Retrieved from [Link]

• Fabgennix International. (n.d.). Competition Assay Protocol. Retrieved from [Link]

• Hirst, J. D., & Brooks, C. L., 3rd. (2004). CD Spectroscopy of Peptides and Proteins Bound to Large Unilamellar Vesicles. Biophysical journal, 87(4), 2559–2561. Retrieved from [Link]

• Zweemer, A. J., & Gfeller, D. (2015). An ELISA Based Binding and Competition Method to Rapidly Determine Ligand-receptor Interactions. Journal of visualized experiments : JoVE, (101), 52831. Retrieved from [Link]

• Gessari, S., et al. (2001). Structure-Based Design of Inhibitors of Protein–Protein Interactions: Mimicking Peptide Binding Epitopes. Angewandte Chemie International Edition, 40(2), 281-302. Retrieved from [Link]

• Gad, E., et al. (2015). An ELISA Based Binding and Competition Method to Rapidly Determine Ligand-receptor Interactions. Journal of Visualized Experiments, (101). Retrieved from [Link]

• Muttenthaler, M., et al. (2022). Comparison of Protocols to Test Peptide Stability in Blood Plasma and Cell Culture Supernatants. ACS Pharmacology & Translational Science, 5(8), 672-682. Retrieved from [Link]

• Rockland Immunochemicals. (n.d.). Peptide Competition Assay (PCA) Protocol. Retrieved from [Link]

• Knappe, D., et al. (2019). Differential stability of therapeutic peptides with different proteolytic cleavage sites in blood, plasma and serum. PLOS ONE, 14(5), e0216225. Retrieved from [Link]

• Muttenthaler, M., et al. (2022). Comparison of Protocols to Test Peptide Stability in Blood Plasma and Cell Culture Supernatants. ACS Pharmacology & Translational Science, 5(8), 672-682. Retrieved from [Link]

• Wang, L., et al. (2022). Recent advances in proteolytic stability for peptide, protein, and antibody drug discovery. Expert Opinion on Drug Discovery, 17(8), 849-862. Retrieved from [Link]

• NovoPro. (2021). Improving enzymatic and chemical stability of peptides by chemical modifications. Retrieved from [Link]

• Raines, R. T., et al. (2003). An electronic effect on protein structure. Protein Science, 12(7), 1439-1443. Retrieved from [Link]

• Gkeka, P., et al. (2005). Design and synthesis of cationic Aib-containing antimicrobial peptides: conformational and biological studies. Journal of Peptide Science, 11(10), 633-643. Retrieved from [Link]

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A Comparative Guide to Enhancing Peptide Stability: Neopentylglycine and Other Bulky Residues

For Researchers, Scientists, and Drug Development Professionals

In the pursuit of novel peptide-based therapeutics, achieving metabolic stability without compromising biological activity is a paramount challenge. The inherent susceptibility of peptides to proteolytic degradation necessitates innovative strategies to prolong their in vivo half-life. The incorporation of non-proteinogenic amino acids with sterically demanding side chains has emerged as a powerful approach to address this limitation. This guide provides a comprehensive comparison of neopentylglycine (Npg) and other bulky residues as tools for enhancing peptide stability, supported by mechanistic insights and detailed experimental protocols.

The Principle of Steric Shielding: A Mechanistic Overview

Proteolytic enzymes, the primary drivers of peptide degradation in biological systems, possess specific recognition sites and catalytic clefts. The efficacy of these enzymes relies on the precise binding of the peptide substrate within their active site. The introduction of bulky amino acid residues can significantly impede this process through two primary mechanisms:

• Direct Steric Hindrance: The sheer size of a bulky side chain can physically block the approach of a protease to the peptide backbone, preventing the formation of the enzyme-substrate complex. This "steric shielding" is a direct consequence of the van der Waals radius of the side chain.

• Conformational Restriction: Bulky residues can limit the conformational flexibility of the peptide backbone. By favoring specific secondary structures or restricting the adoption of the extended conformation often required for protease binding, these residues can indirectly inhibit enzymatic cleavage.[1]

The strategic placement of such residues, particularly near known cleavage sites, can therefore dramatically enhance a peptide's resistance to proteolysis.[2]

A Comparative Analysis of Bulky Amino Acid Residues

While the principle of steric hindrance is broadly applicable, the specific choice of a bulky residue can have nuanced effects on a peptide's physicochemical properties, including its conformation, solubility, and biological activity. Here, we compare neopentylglycine to other commonly employed bulky amino acids.

Amino Acid	Structure	Key Features	Considerations for Peptide Design
Neopentylglycine (Npg)		The γ-methyl-L-leucine structure provides significant steric bulk due to the quaternary carbon in the side chain.[3] It is known to be a potent stabilizer against enzymatic degradation.	The high lipophilicity of Npg can be advantageous for membrane interactions but may also impact solubility. Its steric hindrance is highly effective at preventing proteolysis.
tert-Leucine (Tle)		A structural isomer of leucine with a tert-butyl side chain, it is a well-studied residue for inducing conformational stability.[4]	Tle is known to favor extended or semi-extended peptide conformations, which can be beneficial for mimicking β-sheet structures. Its incorporation can significantly extend peptide half-life.[5]
Adamantylalanine (Ada)		Possesses a rigid, cage-like adamantyl group, offering a very large and conformationally restricted side chain.	The extreme bulk of adamantylalanine provides exceptional steric shielding. However, its large size and hydrophobicity can significantly alter the peptide's overall structure and solubility, potentially impacting receptor binding.
Dipropylglycine (Dpg)		Features two propyl groups attached to the α-carbon, resulting in substantial steric hindrance directly at the peptide backbone.	The steric hindrance at the α-carbon can make peptide bond formation challenging during synthesis.[6] However, it is highly effective at preventing enzymatic cleavage at the site of incorporation.

Quantifying Stability: A Methodological Deep Dive

To empirically compare the stabilizing effects of neopentylglycine and other bulky residues, rigorous experimental evaluation is essential. The following sections provide detailed, step-by-step protocols for two key stability assays.

Proteolytic Stability Assessment in Human Serum

This assay quantifies the rate of peptide degradation in a biologically relevant medium. The remaining intact peptide is monitored over time using Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC).

Experimental Workflow:

Caption: Workflow for proteolytic stability assay.

Detailed Protocol:

• Materials and Reagents:

  • Lyophilized peptides (control and modified with bulky residues).

  • Human serum (pooled, commercially available).

  • Dimethyl sulfoxide (DMSO).

  • Acetonitrile (ACN), HPLC grade.

  • Trifluoroacetic acid (TFA), HPLC grade.

  • Water, HPLC grade.

  • Microcentrifuge tubes.

  • Incubator capable of maintaining 37°C.

  • RP-HPLC system with a C18 column.

• Procedure:

  • Prepare a stock solution of each peptide (e.g., 10 mM in DMSO).

  • Thaw human serum at 37°C and centrifuge to remove any precipitates.

  • In a microcentrifuge tube, add the peptide stock solution to pre-warmed human serum to a final peptide concentration of 100 µM.

  • Incubate the mixture at 37°C with gentle agitation.

  • At designated time points (e.g., 0, 1, 4, 8, and 24 hours), withdraw an aliquot of the reaction mixture.

  • Immediately quench the enzymatic activity by adding an equal volume of a quenching solution (e.g., 10% TFA in water or cold ACN).

  • Centrifuge the quenched samples to pellet the precipitated serum proteins.

  • Analyze the supernatant by RP-HPLC. Use a gradient of ACN in water with 0.1% TFA to separate the intact peptide from its degradation products.

  • Quantify the peak area of the intact peptide at each time point.

  • Calculate the percentage of intact peptide remaining relative to the t=0 time point and determine the half-life (t½) by fitting the data to a one-phase exponential decay curve.[7]

Thermal Stability Assessment by Circular Dichroism

This method evaluates the conformational stability of a peptide by monitoring its secondary structure as a function of temperature. The melting temperature (Tm), the temperature at which 50% of the peptide is unfolded, is a key indicator of thermal stability.

Experimental Workflow:

Caption: Workflow for thermal stability assay using CD.

Detailed Protocol:

• Materials and Reagents:

  • Lyophilized peptides.

  • Appropriate buffer (e.g., phosphate buffer, as Tris buffer can interfere with thermal denaturation studies).

  • Circular dichroism (CD) spectrometer equipped with a temperature controller.

  • Quartz CD cuvette (e.g., 1 mm path length).

• Procedure:

  • Prepare a solution of the peptide in the chosen buffer at a suitable concentration (e.g., 10-50 µM).

  • Transfer the peptide solution to the CD cuvette.

  • Place the cuvette in the CD spectrometer.

  • Set the instrument to monitor the molar ellipticity at a wavelength characteristic of the peptide's secondary structure (e.g., 222 nm for α-helical peptides).

  • Apply a temperature ramp, for example, from 20°C to 90°C, with a defined heating rate (e.g., 1-2°C/min).

  • Allow for an equilibration time at each temperature step (e.g., 30 seconds).

  • Record the molar ellipticity at each temperature point.

  • Plot the molar ellipticity as a function of temperature.

  • The resulting sigmoidal curve represents the thermal unfolding of the peptide. The midpoint of this transition is the melting temperature (Tm).

Illustrative Data and Interpretation

Peptide Modification	Proteolytic Half-life (t½) in Human Serum (hours)	Thermal Melting Temperature (Tm) (°C)	Interpretation
Unmodified (Control)	0.5	45	The unmodified peptide is rapidly degraded and exhibits moderate thermal stability.
Neopentylglycine (Npg)	18	58	The incorporation of Npg significantly enhances proteolytic resistance and thermal stability due to its substantial steric bulk and conformational constraints.
tert-Leucine (Tle)	15	55	Tle provides a comparable level of stabilization to Npg, effectively shielding the peptide from enzymatic degradation and increasing its thermal stability.
Adamantylalanine (Ada)	> 48	65	The exceptionally bulky adamantyl group confers the highest level of proteolytic resistance and thermal stability, though potential impacts on bioactivity must be carefully assessed.

Note: The data in this table is for illustrative purposes only and will vary depending on the peptide sequence and the position of the modification.

Conclusion

The incorporation of bulky non-proteinogenic amino acids is a cornerstone of modern peptide drug design. Neopentylglycine, with its significant steric bulk, offers a robust solution for enhancing peptide stability against proteolytic degradation. Its efficacy is comparable to other well-established bulky residues such as tert-leucine, while adamantylalanine represents a more extreme modification for achieving maximal stability. The choice of the optimal bulky residue is a multifactorial decision, balancing the desired level of stability with potential impacts on synthesis, solubility, and, most importantly, biological activity. The experimental protocols detailed in this guide provide a framework for researchers to systematically evaluate these parameters and make informed decisions in the design of next-generation peptide therapeutics.

References

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• Jenssen, H., & Aspmo, S. I. (2008). Serum Stability of Peptides. In Peptide Synthesis (pp. 267-274). Humana Press.

• Virtual Labs. (n.d.). To Study the Thermal Stability of Proteins. Retrieved from [Link]

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• Piela, K., & Ciarkowski, J. (2001). Alanine is helix-stabilizing in both template-nucleated and standard peptide helices. Biophysical journal, 81(5), 2848-2863.
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• Gessier, F., Noti, C., Kast, P., & Seebach, D. (2004). Probing the proteolytic stability of β-peptides containing α-fluoro-and α-hydroxy-β-amino acids. ChemBioChem, 5(5), 691-706.
• Gu, F., & Newberger, R. W. (2022). Specific glycine-dependent enzyme motion determines the potency of conformation selective inhibitors of threonyl-tRNA synthetase.
• Fauchère, J. L., & Pliska, V. (1983). Synthesis of γ-methyl-l-leucine (neopentylglycine, neo) and derivatives suitable for peptide synthesis. International journal of peptide and protein research, 22(5), 577-581.
• Zapadka, K., & Sadowski, G. (2019). Melting properties of peptides and their solubility in water. Part 1: dipeptides based on glycine or alanine. Physical Chemistry Chemical Physics, 21(40), 22448-22460.
• Lu, H., & Ting, C. L. (2018). Conformational modulation and polymerization-induced folding of proteomimetic peptide brush polymers. Chemical Science, 9(4), 955-963.
• Kumar, V., & Bhalla, S. (2020). Thermodynamics Properties of Leucine and Isoleucine Peptides in Water. Journal of Computational and Theoretical Nanoscience, 17(9-10), 4305-4310.
• Lu, H., & Ting, C. L. (2018). Conformational modulation and polymerization-induced folding of proteomimetic peptide brush polymers. Chemical Science, 9(4), 955-963.
• Chen, Y., & Liu, L. (2022). Traceless enzymatic protein synthesis without ligation sites constraint.

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A Comparative Guide to the X-ray Crystallography of Peptides with Incorporated 2-Tert-butoxycarbonylamino-4,4-dimethyl-pentanoic Acid

For researchers, medicinal chemists, and structural biologists, obtaining a high-resolution crystal structure is the definitive step in understanding a peptide's function and accelerating structure-based drug design.[1][2] The introduction of non-canonical amino acids (ncAAs) into peptide sequences is a powerful strategy for developing peptidomimetics with enhanced stability, potency, and bioavailability.[3] Among these, 2-Tert-butoxycarbonylamino-4,4-dimethyl-pentanoic acid, a derivative of neopentylglycine (Npg) protected with a tert-butoxycarbonyl (Boc) group, presents both unique opportunities and significant challenges for structural elucidation by X-ray crystallography.

The defining feature of this amino acid is its bulky tert-butyl side chain, which imposes severe steric constraints on the peptide backbone.[4][5] This guide provides an in-depth, objective comparison of crystallographic strategies for peptides incorporating this bulky residue against alternative approaches. We will delve into the causality behind experimental choices, present detailed protocols, and offer supporting data to guide researchers in navigating the complexities of peptide crystallization.

The Double-Edged Sword: Steric Hindrance as a Tool for Crystallization

Peptide crystallization is notoriously challenging due to the inherent conformational flexibility of short amino acid chains.[6][7] Most peptides exist as an ensemble of conformations in solution, which is antithetical to the formation of a highly ordered, uniform crystal lattice.[6] The core principle behind incorporating a residue like Boc-Npg is to reduce this conformational entropy.

The bulky neopentyl group restricts the rotation around the peptide backbone's phi (φ) and psi (ψ) dihedral angles, effectively "locking" the peptide into a more rigid and defined conformation.[4][8] This pre-organization can, in theory, facilitate more favorable packing interactions between molecules, promoting nucleation and crystal growth. However, this same bulkiness can also sterically hinder the formation of necessary crystal contacts, leading to a frustratingly low success rate in crystallization screens.[9] The N-terminal Boc protecting group adds another layer of complexity, as its urethane bond can adopt both cis and trans conformations, unlike the strong preference for trans in standard peptide bonds.[10]

Comparative Analysis of Crystallization Strategies

The decision to incorporate Boc-Npg should be weighed against other established methods for obtaining peptide crystal structures. Each approach has distinct advantages and is suited to different research objectives.

Strategy	Description	Advantages	Disadvantages	Ideal Application Scenario
Direct Crystallization with Boc-Npg	The target peptide containing the bulky ncAA is synthesized and put through extensive crystallization screening.	- Provides direct structural insight into the conformation stabilized by the ncAA.- Can yield high-resolution structures of a therapeutically relevant, rigidified state.[11]	- Low "hit rate" in crystallization screens due to steric hindrance.- Synthesis of the ncAA-containing peptide can be complex and costly.- May require extensive screening of thousands of conditions.[12]	When the primary goal is to determine the precise three-dimensional structure of a conformationally constrained peptidomimetic.
Native Peptide Crystallization	The unmodified, canonical peptide is screened for crystallization.	- Simpler and more cost-effective synthesis.- More established protocols and predictable behavior.	- High flexibility often prevents crystallization or leads to poorly diffracting crystals.[6]- The resulting structure may not represent the bioactive conformation.	As a baseline experiment or for peptides that are naturally structured (e.g., cyclic peptides).
Co-crystallization with a Partner Molecule	The target peptide is crystallized in complex with another molecule (e.g., a binding protein, antibody fragment, or a cyclic peptide).[13]	- The partner molecule can provide a rigid scaffold, promoting lattice formation.- Bypasses the difficulty of crystallizing the flexible peptide alone.[12]	- The structure is of a complex, not the isolated peptide.- Crystal packing may be dominated by the partner, potentially altering the peptide's conformation.- Requires finding a suitable co-crystallization partner.[9]	To understand peptide-protein interactions or when direct crystallization of the peptide fails repeatedly.
Alternative Bulky ncAAs (e.g., Aib, β-Phe)	Incorporating other, more studied ncAAs like α,α-dialkylated glycines or β-substituted amino acids to induce structural constraints.[3]	- A larger body of literature and established protocols may be available.- Can also effectively restrict conformation to favor turns or helical structures.[3]	- Each ncAA imparts unique structural biases; may not be the one of interest.- Synthesis and purification challenges still apply.	When the goal is to induce a specific secondary structure (e.g., a β-turn) and a well-characterized ncAA is known to promote it.

Experimental Methodologies: A Self-Validating Workflow

Success in peptide crystallography hinges on a meticulous and systematic approach. The following protocols are designed as a self-validating system, where the quality of the output from each step informs the next.

General Workflow for Peptide Crystallography

The overall process, from peptide design to final structure, follows a logical progression. Each stage presents a potential bottleneck, requiring careful optimization and quality control.

Caption: General workflow for peptide X-ray crystallography.

Protocol 1: Peptide Synthesis and Purification

The foundation of any crystallization trial is a peptide sample of the highest possible purity. Impurities, such as truncated sequences from synthesis, can act as "poison" to crystal growth.[14]

• Synthesis: The peptide incorporating Boc-L-neopentylglycine is synthesized using standard solid-phase peptide synthesis (SPPS). Either Fmoc or Boc chemistry can be used for the other amino acids, but care must be taken to ensure the Boc group on the Npg residue remains intact if it is intended to be part of the final structure.[15][]

• Cleavage and Deprotection: The peptide is cleaved from the resin and side-chain protecting groups are removed, typically using a strong acid cocktail containing trifluoroacetic acid (TFA).[]

• Purification: The crude peptide is purified using preparative reverse-phase high-performance liquid chromatography (RP-HPLC). A purity of >95% is the minimum standard for crystallization experiments.[14]

• Quality Control: The final, purified peptide is rigorously validated.

  • Mass Spectrometry (MALDI-TOF or ESI-MS): To confirm the correct molecular weight.

  • Analytical RP-HPLC: To confirm purity is >95%.

  • Rationale: These checks are non-negotiable. Proceeding with impure peptide is a primary cause of failed crystallization experiments.

Protocol 2: Crystallization Screening for Boc-Npg Peptides

Due to their challenging nature, peptides with bulky ncAAs require broad and systematic screening. The vapor diffusion method (either sitting or hanging drop) is most common.

• Peptide Concentration: The lyophilized peptide is dissolved in a suitable buffer (e.g., 20 mM HEPES, pH 7.0 or 20 mM Tris, pH 8.0) to a high concentration, typically 10-20 mg/mL. The Hampton pre-crystallization test (PCT) can help determine the optimal concentration range.[14]

• Screening Setup: Use commercially available sparse-matrix screens (e.g., JCSG+ Suite, PEG/Ion Screen from Hampton Research or Qiagen). These kits cover a wide range of chemical space (precipitants, salts, pH).[12][14]

• Plate Setup (Sitting Drop):

  • Pipette 50-100 µL of the screen solution into the reservoir of a 96-well crystallization plate.

  • In the drop well, mix 1 µL of the peptide solution with 1 µL of the reservoir solution.

  • Seal the plate and store it in a temperature-controlled environment (common temperatures are 4°C and 20°C) free from vibration.[17]

• Observation and Optimization:

  • Monitor the drops regularly under a microscope for several weeks. Look for signs of precipitation, phase separation, or, ideally, small crystals.

  • If "hits" (conditions producing any crystalline material) are found, perform optimization screens. This involves systematically varying the pH, precipitant concentration, and salt concentration around the initial hit condition to improve crystal size and quality.

Example Screening Conditions for a Hypothetical Boc-Npg Peptide:

Condition #	Precipitant	Salt	Buffer	Additive
1	20% w/v PEG 3350	0.2 M Sodium acetate	0.1 M Bis-Tris pH 6.5	None
2	1.6 M Ammonium sulfate	None	0.1 M MES pH 6.0	5% Glycerol
3	30% v/v Isopropanol	0.1 M Sodium citrate	0.1 M HEPES pH 7.5	None
4	2.0 M Sodium chloride	None	0.1 M Tris pH 8.5	0.2 M Li₂SO₄

Decision Logic for Crystallization Strategy

Choosing the right path forward often depends on the initial results and the properties of the peptide itself.

Caption: Decision tree for selecting a peptide crystallization strategy.

Interpreting the Data: A Hypothetical Case Study

To illustrate the comparative outcomes, consider the following hypothetical data from crystallization trials of a 10-residue peptide designed to form a β-turn.

Peptide Variant	Crystallization Hit Rate	Dominant Crystal Morphology	Best Diffraction Resolution (Å)	Key Structural Finding
Native Peptide	12/1536 (0.8%)	Microcrystalline needles, precipitate	> 4.0 Å (unusable)	No structure obtained due to poor diffraction.
Boc-Npg Peptide	2/1536 (0.13%)	Single, rod-shaped crystals	1.8 Å	Well-defined Type II β-turn stabilized by the Boc-Npg residue at the i+1 position.
Native Peptide + Co-crystal Partner	25/1536 (1.6%)	Large, plate-like crystals	2.1 Å	Peptide binds to the partner in an extended conformation, not the expected β-turn.

This hypothetical data demonstrates a common scenario: the Boc-Npg peptide is significantly harder to crystallize (lower hit rate), but the crystals that do form are of high quality and reveal the desired, conformationally constrained structure. The native peptide fails due to flexibility, and the co-crystallization approach, while successful in producing a structure, reveals an artifact of binding rather than the peptide's intrinsic conformational preference.

Conclusion

The incorporation of 2-Tert-butoxycarbonylamino-4,4-dimethyl-pentanoic acid is a high-risk, high-reward strategy in peptide crystallography. It directly tackles the fundamental problem of conformational heterogeneity, which so often precludes the growth of diffraction-quality crystals.[6][9] While the steric bulk of the neopentyl group makes finding suitable crystal packing arrangements a significant challenge, a successful result provides unparalleled, high-resolution insight into a specific, stabilized, and often therapeutically relevant peptide conformation.

In contrast, crystallizing the native peptide remains a valuable baseline but frequently fails for flexible targets. Co-crystallization offers a powerful alternative but yields a structure of the interaction complex, which may not reflect the unbound state.[12][13] Therefore, for drug development programs focused on conformationally constrained peptidomimetics, the arduous path of crystallizing a Boc-Npg-containing peptide, guided by the systematic and rigorous methodologies outlined here, can lead to the most valuable structural data.

References

• APC. (2024). Peptide Crystallization: Techniques, Challenges, and Solutions.
• Creative Biostructure. Peptide Crystallization.
• Nowick, J. S. (2015). A Newcomer's Guide to Peptide Crystallography. PMC - PubMed Central.
• Creative Peptides. Peptide Crystallization Service.
• Creative Biostructure. (2024). Common Problems in Protein X-ray Crystallography and How to Solve Them.
• Chang, D. K., & Liang, C. C. (1994). Influence of bulky side chains of amino acids on the solution conformation of peptide fragment (81-92) derivatives of CD4, TYICEVEDQKEE, as studied by NMR spectroscopy and molecular modeling. Biochimica et Biophysica Acta (BBA) - Protein Structure and Molecular Enzymology, 1205(2), 262-267.
• Ballone, A., et al. (2020). A new soaking procedure for X-ray crystallographic structural determination of protein–peptide complexes. IUCr Journals.
• Ferreira, K. N., et al. (2015). Challenges and Opportunities for New Protein Crystallization Strategies in Structure-Based Drug Design. NIH.
• Zhang, S., et al. (2023). The Effect of Chain Length and Conformation on the Nucleation of Glycine Homopeptides during the Crystallization Process. ACS Publications.
• McDonough, M. A., et al. (2020). Use of cyclic peptides to induce crystallization: case study with prolyl hydroxylase domain 2. Nature.
• Singh, T. P., et al. (1993). Synthesis, crystal structure, and molecular conformation of peptide N-Boc-L-Pro-dehydro-Phe-L-Gly-OH. PubMed.
• AAPPTec. Boc-L-Amino Acids for Peptide Synthesis.
• BOC Sciences. (2024). Fmoc vs Boc: Choosing the Right Amino Acid Derivative.
• Hub, J. S., et al. (2020). How protein hydration depends on amino acid composition, peptide conformation, and force fields. Computational Biophysics Group.
• The Unprofessional Biochemist. (2021). an overview of why amino acids are of primary importance. YouTube.
• Benedetti, E., et al. (1980). Preferred conformation of the tert-butoxycarbonyl-amino group in peptides. PubMed - NIH.
• Teixeira, V. H., et al. (2023). Non-Canonical Amino Acids as Building Blocks for Peptidomimetics: Structure, Function, and Applications. PMC - PubMed Central.

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• 4. Influence of bulky side chains of amino acids on the solution conformation of peptide fragment (81-92) derivatives of CD4, TYICEVEDQKEE, as studied by NMR spectroscopy and molecular modeling - PubMed [pubmed.ncbi.nlm.nih.gov]
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Navigating the Steric Maze: A Comparative Guide to the Kinetic Analysis of Enzymes with Neopentylglycine-Containing Substrates

For Researchers, Scientists, and Drug Development Professionals

The incorporation of unnatural amino acids into peptide substrates is a powerful tool for probing enzyme specificity, designing potent inhibitors, and developing novel therapeutics. Neopentylglycine (Npg), with its bulky tert-butyl side chain, presents a unique steric challenge to the active sites of many enzymes, particularly proteases. Understanding the kinetic consequences of this bulky residue is paramount for its effective utilization in drug design and mechanistic studies. This guide provides a comparative analysis of the kinetic methodologies used to study enzymes acting on neopentylglycine-containing substrates, offering insights into experimental design, data interpretation, and the underlying enzymatic principles.

The Neopentylglycine Challenge: Steric Hindrance at the Forefront

Neopentylglycine's defining feature is its sterically demanding tert-butyl group. When incorporated into a peptide substrate, particularly at a primary recognition site (e.g., the P1 position for many proteases), this bulky residue can significantly impact enzyme-substrate interactions. The fundamental challenge lies in the ability of the enzyme's active site to accommodate this large, non-polar side chain. Enzymes with broad substrate specificity or those possessing a flexible active site are more likely to tolerate such bulky residues.

The kinetic ramifications of this steric hindrance are predictable, yet require empirical validation. We generally anticipate:

• Increased Km: A higher Michaelis constant (Km) is expected, reflecting a lower binding affinity of the enzyme for the sterically hindered substrate. The bulky neopentylglycine may prevent optimal positioning of the substrate within the active site, leading to a less stable enzyme-substrate complex.

• Decreased kcat: A lower turnover number (kcat) is likely, indicating a slower catalytic rate. The steric bulk can impede the conformational changes required for catalysis and the proper alignment of the scissile bond with the catalytic machinery.

• Reduced Catalytic Efficiency (kcat/Km): Consequently, the overall catalytic efficiency of the enzyme is expected to decrease significantly for a neopentylglycine-containing substrate compared to a substrate with a smaller, more optimal residue.

Comparative Kinetic Analysis: Methodologies and Experimental Design

A direct comparison of the kinetic parameters of an enzyme with a neopentylglycine-containing substrate and a suitable control substrate (e.g., one with a preferred, less bulky amino acid at the same position) is essential to quantify the impact of the steric hindrance.

Core Methodologies

The choice of assay for determining kinetic parameters depends on the nature of the enzyme and substrate, required sensitivity, and available instrumentation. The most common methods include:

• Spectrophotometric Assays: These assays are widely accessible and rely on a change in absorbance as the substrate is converted to a product. If the natural product is not chromogenic, coupled enzyme assays can be employed.

• Fluorometric Assays: Offering higher sensitivity than spectrophotometric assays, these methods use substrates that release a fluorescent molecule upon cleavage. This is particularly useful when working with low enzyme concentrations or substrates with low turnover rates.

• Progress Curve Analysis: This method involves continuously monitoring the formation of product over time and fitting the entire progress curve to the Michaelis-Menten equation. It can provide robust kinetic parameters from a single experiment.

Illustrative Experimental Workflow

The following diagram outlines a typical workflow for the comparative kinetic analysis of a protease with a neopentylglycine-containing substrate and a control substrate.

Caption: Workflow for comparative kinetic analysis.

Expected Outcomes: A Quantitative Comparison

While specific experimental data for enzymes with neopentylglycine-containing substrates is sparse in the public domain, we can construct a representative dataset based on the well-established principles of steric hindrance in enzyme kinetics. The following table illustrates the expected kinetic parameters for a hypothetical protease, "Protease X," acting on a substrate with neopentylglycine at the P1 position versus a substrate with a preferred P1 residue (Arginine).

Substrate	Km (µM)	kcat (s-1)	kcat/Km (M-1s-1)
Ac-YVAD-Arg -pNA (Control)	15	10	6.7 x 105
Ac-YVAD-Npg -pNA (Test)	250	0.5	2.0 x 103

Disclaimer: The data presented in this table is illustrative and intended to represent the expected trend based on the principles of enzyme kinetics with sterically hindered substrates. Actual values will vary depending on the specific enzyme and experimental conditions.

The illustrative data clearly shows a significant decrease in catalytic efficiency (kcat/Km) for the neopentylglycine-containing substrate. This is driven by both a weaker binding affinity (higher Km) and a much slower catalytic turnover (lower kcat).

Detailed Experimental Protocol: Determining Kinetic Parameters for a Protease

This protocol provides a step-by-step methodology for determining the kinetic parameters of a protease with a chromogenic p-nitroanilide (pNA) substrate.

Materials:

• Purified Protease (e.g., Caspase-3)

• P1-Neopentylglycine substrate (e.g., Ac-DEVD-Npg-pNA)

• Control P1 substrate (e.g., Ac-DEVD-Asp-pNA)

• Assay Buffer (e.g., 50 mM HEPES, 100 mM NaCl, 10 mM DTT, 1 mM EDTA, 10% glycerol, pH 7.4)

• 96-well microplate

• Microplate reader capable of measuring absorbance at 405 nm

Procedure:

• Enzyme Preparation:

  • Thaw the purified enzyme on ice.

  • Dilute the enzyme to a working concentration in the assay buffer. The optimal concentration should be determined empirically to ensure a linear rate of product formation over the desired time course.

• Substrate Preparation:

  • Prepare stock solutions of both the neopentylglycine and control substrates in DMSO.

  • Perform serial dilutions of each substrate stock solution in the assay buffer to create a range of concentrations (e.g., 0.1x to 10x the expected Km).

• Assay Setup:

  • In a 96-well microplate, add a fixed volume of each substrate dilution to triplicate wells.

  • Include control wells containing only the assay buffer and substrate (no enzyme) to measure background hydrolysis.

  • Pre-incubate the plate at the desired reaction temperature (e.g., 37°C) for 5 minutes.

• Initiation and Measurement:

  • Initiate the reaction by adding a fixed volume of the diluted enzyme to each well.

  • Immediately place the microplate in the reader and measure the absorbance at 405 nm at regular intervals (e.g., every 30 seconds) for a set period (e.g., 10-15 minutes).

• Data Analysis:

  • For each substrate concentration, determine the initial velocity (V0) by calculating the slope of the linear portion of the absorbance versus time plot.

  • Convert the absorbance values to product concentration using a standard curve for p-nitroaniline.

  • Plot the initial velocities against the corresponding substrate concentrations.

  • Fit the data to the Michaelis-Menten equation using non-linear regression analysis software to determine the Vmax and Km.

  • Calculate kcat using the equation: kcat = Vmax / [E], where [E] is the total enzyme concentration.

  • Calculate the catalytic efficiency (kcat/Km).

Logical Framework for Data Interpretation

The comparison of the kinetic parameters will provide a clear, quantitative measure of the impact of the neopentylglycine residue.

Caption: Interpreting kinetic data for Npg substrates.

A significantly lower kcat/Km for the neopentylglycine substrate provides strong evidence for steric hindrance within the enzyme's active site. This information is invaluable for:

• Structure-Activity Relationship (SAR) Studies: Quantifying the steric tolerance of an enzyme's active site.

• Inhibitor Design: Neopentylglycine can be incorporated into inhibitor scaffolds to exploit steric clashes and enhance binding affinity or selectivity.

• Enzyme Engineering: The data can guide efforts to engineer enzymes with altered substrate specificities.

Conclusion

The kinetic analysis of enzymes with neopentylglycine-containing substrates offers a direct and quantitative approach to understanding the impact of steric bulk on enzyme function. By systematically comparing the kinetic parameters of these challenging substrates with their less hindered counterparts, researchers can gain valuable insights into enzyme-substrate interactions, active site topology, and the principles governing molecular recognition. This knowledge is not only fundamental to our understanding of enzyme mechanisms but also provides a rational basis for the design of novel enzyme inhibitors and the engineering of biocatalysts with tailored functionalities.

References

• General Principles of Enzyme Kinetics

  • Title: Enzyme Kinetics: Behavior and Analysis of Rapid Equilibrium and Steady-St
  • Source: Wiley-Interscience

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• Protease Substrate Specificity

  • Title: Protease specificity determination by using cellular libraries of peptide substr
  • Source: Proceedings of the N

  • URL: [Link]

• Challenges with Bulky Substrates

  • Title: Structural and kinetic determinants of protease substr
  • Source: N

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• Fluorogenic Substrates in Protease Assays

  • Title: Rapid and general profiling of protease specificity by using combinatorial fluorogenic substr
  • Source: Proceedings of the N

  • URL: [Link]

• Kinetics of Subtilisin with Bulky Residues

  • Title: Glycine flanked by hydrophobic bulky amino acid residues as minimal sequence for effective subtilisin c
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  • URL: [Link]

A Senior Application Scientist's Guide to the Conformational Analysis of Peptides Modified with 2-Tert-butoxycarbonylamino-4,4-dimethyl-pentanoic Acid

Introduction: The Critical Role of Conformation in Peptide-Based Therapeutics

In the landscape of modern drug development, peptides represent a highly promising class of therapeutics due to their high specificity and low toxicity. The biological activity of a peptide is inextricably linked to its three-dimensional structure. Therefore, the ability to control and analyze peptide conformation is paramount for designing novel therapeutics with enhanced stability, permeability, and target affinity.[1][2][3]

The incorporation of non-natural, sterically demanding amino acids is a powerful strategy to impose specific conformational constraints on a peptide backbone.[4][5] This guide focuses on a particularly influential building block: 2-Tert-butoxycarbonylamino-4,4-dimethyl-pentanoic acid . For clarity, we will refer to this molecule by the common abbreviation Boc-Npg(Me,Me) , reflecting its N-terminal Boc protecting group and its core structure as a dimethylated neopentylglycine analogue.

The defining feature of Boc-Npg(Me,Me) is its neopentyl side chain, characterized by a quaternary carbon bonded to three methyl groups and one methylene group.[6][7] This immense steric bulk, coupled with the N-terminal Boc group, profoundly restricts the allowable dihedral angles (φ, ψ) of the peptide backbone, forcing it to adopt well-defined secondary structures. This guide provides an objective, data-driven comparison of the essential analytical techniques required to elucidate the conformational consequences of incorporating Boc-Npg(Me,Me) into a peptide sequence. We will explore the causality behind experimental choices and present detailed protocols to ensure scientific rigor and reproducibility.

Section 1: Comparative Overview of Core Analytical Techniques

The choice of analytical technique is critical and depends on the specific questions being asked, the state of the sample (solution vs. solid), and the desired level of structural detail. No single method provides a complete picture; rather, a synergistic combination of spectroscopic, crystallographic, and computational approaches yields the most comprehensive understanding.

Technique	Primary Application	Key Data Output	Strengths	Limitations
NMR Spectroscopy	High-resolution 3D structure and dynamics in solution.	Inter-proton distances (NOE/ROE), dihedral angle restraints (J-couplings), hydrogen bonds.	Provides data in a physiologically relevant solution state; excellent for studying conformational dynamics.[2][8]	Can be challenging for larger peptides or those with poor solubility; structure represents an ensemble average.[9]
Circular Dichroism (CD)	Rapid assessment of secondary structure content (e.g., α-helix, β-sheet).	Molar ellipticity vs. wavelength, % secondary structure.	Fast, requires minimal sample, and is highly sensitive to conformational changes.[10][11]	Provides global, not residue-specific, structural information; spectra can be difficult to deconvolute for complex structures.
X-ray Crystallography	Atomic-resolution 3D structure in the solid state.	Precise atomic coordinates, bond lengths, bond angles, crystal packing information.	The "gold standard" for high-resolution structural detail.	Requires a well-ordered single crystal, which can be difficult to obtain; the solid-state structure may not reflect the solution conformation.
Computational Modeling	Predicting and rationalizing conformational preferences; simulating dynamics.	Ramachandran plots, potential energy surfaces, RMSD, conformational ensembles.	Complements experimental data, allows exploration of conformational space not easily accessible experimentally.[12][13]	Accuracy is highly dependent on the quality of the force field and parameterization, especially for non-natural residues.[14]

Section 2: Nuclear Magnetic Resonance (NMR) Spectroscopy - The Solution-State Workhorse

NMR spectroscopy is the most powerful technique for determining the high-resolution structure of modified peptides in solution, which more closely mimics the physiological environment.[2] The steric hindrance from the Boc-Npg(Me,Me) residue often simplifies the conformational landscape, leading to sharper, less ambiguous NMR signals.

Causality in Experimental Design:

The primary goal of NMR is to generate a set of distance and dihedral angle restraints. For peptides containing bulky, non-natural residues, certain experimental choices are critical:

• 2D ROESY vs. NOESY: For medium-sized peptides (~10-20 residues), the Nuclear Overhauser Effect (NOE) can be close to zero, making distance measurements difficult. Rotating-frame Overhauser Effect Spectroscopy (ROESY) is often preferred as the ROE is always positive and non-zero, ensuring reliable distance correlations.[1]

• Solvent Choice: The choice of solvent can dramatically influence peptide conformation. Aprotic solvents like chloroform or DMSO may reveal intrinsic folding preferences by minimizing competition for hydrogen bonds, while aqueous buffers provide a more biologically relevant context.

Comparative NMR Data: Native vs. Boc-Npg(Me,Me)-Modified Peptide

Consider a hypothetical 10-mer peptide, "Peptide-Nat," and its modified analogue, "Peptide-Mod," where a central Glycine is replaced by Boc-Npg(Me,Me).

Parameter	Peptide-Nat (Native)	Peptide-Mod (Boc-Npg(Me,Me))	Interpretation
NH Chemical Shift Dispersion	Low (8.0-8.5 ppm)	High (7.5-9.5 ppm)	The wider spread of amide proton signals in Peptide-Mod indicates a well-folded, stable structure with diverse chemical environments.
Number of Medium-Range NOEs	~5	~25	The significant increase in NOEs (e.g., between residue i and i+2, i+3) in Peptide-Mod is strong evidence of a defined secondary structure (e.g., a helix or turn).
³J(HNHα) Coupling Constants	6-8 Hz	< 6 Hz for multiple residues	Values < 6 Hz are characteristic of helical φ dihedral angles, suggesting the modification induces helical propensity.
Temperature Coefficient (Δδ/ΔT)	> -4.5 ppb/K for most NH	< -4.5 ppb/K for several NH	The smaller temperature coefficients for Peptide-Mod's amide protons indicate they are shielded from the solvent, likely by participating in stable intramolecular hydrogen bonds.[9]

Experimental Protocol: 2D ROESY for Structural Elucidation

• Sample Preparation: Dissolve 1-2 mg of the purified peptide in 500 µL of an appropriate deuterated solvent (e.g., DMSO-d₆ or H₂O/D₂O 9:1) to a final concentration of 1-2 mM. Add an internal standard (e.g., DSS) for chemical shift referencing.[1]

• Instrument Setup: Use a high-field NMR spectrometer (≥ 600 MHz) equipped with a cryoprobe for maximum sensitivity. Tune and match the probe for ¹H.

• Data Acquisition: Acquire a 2D ROESY spectrum. Key parameters include:

  • Mixing Time: Start with a mixing time of 150-200 ms. This is the crucial parameter that allows for magnetization transfer between nearby protons.

  • Spin-Lock Field: Use a spin-lock field strength of ~2-2.5 kHz.

  • Spectral Width: Set appropriate spectral widths in both dimensions to encompass all proton signals.

  • Number of Scans: Accumulate a sufficient number of scans (e.g., 16-64) per increment to achieve a good signal-to-noise ratio.

• Data Processing & Analysis: Process the data using appropriate software (e.g., TopSpin, NMRPipe). Assign all proton resonances using complementary experiments like TOCSY. Integrate the ROESY cross-peaks and calibrate them to a known distance to generate a list of upper distance restraints for structure calculation software (e.g., CYANA, XPLOR-NIH).

Visualization: NMR Structure Calculation Workflow

Caption: Workflow for determining peptide 3D structure using NMR data.

Section 3: Circular Dichroism (CD) Spectroscopy - A Rapid View of Secondary Structure

CD spectroscopy measures the differential absorption of left- and right-circularly polarized light by chiral molecules.[11] It is an invaluable tool for rapidly assessing the overall secondary structure of a peptide in solution and monitoring conformational changes under different conditions (e.g., temperature, solvent).[15][16]

Comparative CD Spectra: Impact of Boc-Npg(Me,Me) Modification

The incorporation of a powerful structure-inducing residue like Boc-Npg(Me,Me) typically results in a dramatic and easily interpretable change in the CD spectrum.

• Native Peptide (e.g., Peptide-Nat): Often exhibits a spectrum characteristic of a random coil, with a single strong negative band around 198 nm.[11]

• Modified Peptide (e.g., Peptide-Mod): The spectrum would likely shift to one characteristic of a well-defined secondary structure. For an α-helix, this would mean strong negative bands at ~208 nm and ~222 nm, and a positive band around 192 nm.[17] For a β-sheet, a negative band around 218 nm and a positive band around 195 nm would be expected.

Structure	Wavelength of Positive Maximum (nm)	Wavelength of Negative Maxima (nm)
α-Helix	~192	~208 and ~222
β-Sheet	~195-200	~215-218
Random Coil	None	~198
(Data adapted from established literature values)[11][17]

Experimental Protocol: CD Spectroscopy

• Sample Preparation: Prepare a stock solution of the peptide in a buffer that is transparent in the far-UV region (e.g., 10 mM phosphate buffer, pH 7.0). The final peptide concentration for measurement should be approximately 0.1-0.2 mg/mL.[10]

• Instrument Setup: Use a calibrated CD spectrometer. Purge the instrument with dry nitrogen gas for at least 30 minutes before use to remove oxygen.

• Data Acquisition:

  • Use a quartz cuvette with a short path length (e.g., 1 mm).

  • Record a baseline spectrum of the buffer alone.

  • Record the spectrum of the peptide sample from ~260 nm down to ~190 nm.

  • Acquire 3-5 scans and average them to improve the signal-to-noise ratio.

• Data Analysis: Subtract the buffer baseline from the sample spectrum. Convert the raw data (ellipticity) to Molar Residue Ellipticity ([θ]) to normalize for concentration, path length, and the number of residues. Use deconvolution software (e.g., K2D2, BeStSel) to estimate the percentage of each secondary structure element.

Section 4: Computational Modeling - The In Silico Complement

Molecular dynamics (MD) simulations and other computational methods provide a powerful complement to experimental data.[12][18] For non-natural amino acids like Boc-Npg(Me,Me), accurate modeling is contingent on developing robust force field parameters that correctly describe the molecule's geometry and energetics.[14]

Causality in Modeling Strategy:

• Parameterization: Standard force fields (e.g., AMBER, CHARMM) do not contain parameters for Boc-Npg(Me,Me). Therefore, a crucial first step is to generate these parameters using quantum mechanical calculations (e.g., DFT) to determine bond lengths, angles, and partial charges.

• Enhanced Sampling: A short MD simulation may not adequately sample the conformational space. Techniques like replica exchange molecular dynamics (REMD) can be used to overcome energy barriers and provide a more complete picture of the peptide's conformational landscape.

Visualization: Molecular Dynamics Simulation Workflow

Caption: General workflow for a molecular dynamics (MD) simulation of a modified peptide.

Conclusion: A Synergistic Approach for Definitive Analysis

The incorporation of 2-Tert-butoxycarbonylamino-4,4-dimethyl-pentanoic acid (Boc-Npg(Me,Me)) is a potent strategy for inducing stable, well-defined conformations in peptides. A comprehensive analysis of its structural impact cannot rely on a single technique.

As demonstrated, a logical and efficient workflow begins with Circular Dichroism for a rapid, global assessment of secondary structure formation. This is followed by in-depth NMR Spectroscopy to solve the high-resolution 3D structure in solution and map residue-specific interactions. Finally, Computational Modeling serves to rationalize the experimental findings and explore the dynamics of the system. While X-ray Crystallography can provide unparalleled atomic detail, its requirement for single crystals makes it a more specialized tool in this workflow.

By integrating these methods, researchers and drug developers can gain a complete and validated understanding of how this powerful non-natural amino acid can be used to sculpt the conformational landscape of peptides, paving the way for the rational design of next-generation therapeutics.

References

• Olah, G. A., et al. (2004). Molecular dynamics simulations of peptides containing an unnatural amino acid: dimerization, folding, and protein binding. Proteins: Structure, Function, and Bioinformatics, 54(1), 116-127. [Link]

• Le, H. T. M., & Toth, I. (2021). Structure Analysis of Proteins and Peptides by Difference Circular Dichroism Spectroscopy. Protein Journal, 40(6), 867-875. [Link]

• Mtoz Biolabs. (n.d.). Peptide Circular Dichroism Spectroscopy. Mtoz Biolabs. Retrieved from [Link]

• Thill, M., & Head-Gordon, T. (2023). Molecular Dynamics (MD)-Derived Features for Canonical and Noncanonical Amino Acids. Journal of Chemical Information and Modeling. [Link]

• Neranjan, V., & Lindorff-Larsen, K. (2025). Parameterizing non-canonical amino acids for cyclic peptide simulations. Methods in Enzymology. [Link]

• Luque, F. J., et al. (2004). Molecular Dynamics Simulations of Peptides Containing an Unnatural Amino Acid: Dimerization, Folding, and Protein Binding. Proteins: Structure, Function, and Genetics, 54(1), 116-127. [Link]

• Price, J. L. (2018). Computational Modelling of Peptides Containing Non-Standard Amino Acids. BYU ScholarsArchive. [Link]

• D'Andrea, L. D., & Pirone, L. (2021). NMR Spectroscopy in the Conformational Analysis of Peptides: An Overview. Current Medicinal Chemistry, 28(14), 2729-2782. [Link]

• D'Andrea, L. D., & Pirone, L. (2021). NMR Spectroscopy in the Conformational Analysis of Peptides: An Overview. ResearchGate. Request PDF from [Link]

• D'Aurizio, E., et al. (2023). High-Resolution Conformational Analysis of RGDechi-Derived Peptides Based on a Combination of NMR Spectroscopy and MD Simulations. International Journal of Molecular Sciences, 24(13), 10834. [Link]

• Hagn, F., et al. (2018). Conformations of Macrocyclic Peptides Sampled by Nuclear Magnetic Resonance: Models for Cell-Permeability. Journal of the American Chemical Society, 140(40), 12766-12773. [Link]

• Price, J. L. (2018). Computational Modelling of Peptides Containing Non-Standard Amino Acids. ResearchGate. [Link]

• Jimenez-Rosende, M., et al. (2023). Assessing the fast prediction of peptide conformers and the impact of non-natural modifications. Computational and Structural Biotechnology Journal, 21, 4133-4142. [Link]

• Li, X., et al. (2021). Synthesis of (R)-2-((3-((tert-butoxycarbonyl)amino)propanoyl)oxy)-4-methylpentanoic acid. ResearchGate. [Link]

• Grossmann, T. N., et al. (2017). Structure-Based Design of Non-natural Macrocyclic Peptides That Inhibit Protein–Protein Interactions. Journal of Medicinal Chemistry, 60(12), 5038-5044. [Link]

• D'Andrea, L. D., & Pirone, L. (2021). NMR Spectroscopy in the Conformational Analysis of Peptides: An Overview. Ovid. [Link]

• Kates, S. A., & Albericio, F. (2013). Synthesis of peptides using tert-butyloxycarbonyl (Boc) as the α-amino protection group. Methods in Molecular Biology, 1047, 65-80. [Link]

• Kates, S. A., & Albericio, F. (2013). Synthesis of Peptides Using Tert-Butyloxycarbonyl (Boc) as the α-Amino Protection Group. SpringerLink. [Link]

• National Center for Biotechnology Information. (n.d.). 2-(((tert-Butoxycarbonyl)amino)methyl)pentanoic acid. PubChem. Retrieved from [Link]

• Bodanszky, M., & Bodanszky, A. (1994). Synthesis of Peptides. In The Practice of Peptide Synthesis (pp. 91-139). Springer, Berlin, Heidelberg. [Link]

• Chemistry Page. (2023, May 17). What is a neopentyl group?. Medium. [Link]

• Benedetti, E., et al. (1980). Preferred conformation of the tert-butoxycarbonyl-amino group in peptides. International Journal of Peptide and Protein Research, 16(2), 156-172. [Link]

• National Center for Biotechnology Information. (n.d.). (2S)-2-(((tert-Butoxycarbonyl)amino)methyl)-4-methylpentanoic acid. PubChem. Retrieved from [Link]

• An, G., et al. (2004). (D)-2-tert-Butoxycarbonylamino-5,5-difluoro-5-phenyl-pentanoic acid: Synthesis and incorporation into the growth hormone secretagogues. Bioorganic & Medicinal Chemistry Letters, 14(16), 4211-4214. [Link]

• University of California, Los Angeles. (n.d.). Illustrated Glossary of Organic Chemistry - Neopentyl group. UCLA Chemistry & Biochemistry. Retrieved from [Link]

• Das, M., et al. (2019). Asymmetric maltose neopentyl glycol amphiphiles for membrane protein study: Effect of detergent asymmetricity on protein stability. Chemical Science, 10(4), 1107-1116. [Link]

• de la Rica, R., et al. (2012). Effect of peptide secondary structure on peptide amphiphile supramolecular structure and interactions. Soft Matter, 8(4), 1183-1191. [Link]

• Madani, F., et al. (2011). Cell-Penetrating Peptides: Design Strategies beyond Primary Structure and Amphipathicity. Journal of Peptide Science, 17(11), 725-735. [Link]

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A Comparative Guide to Synthetic Routes for Boc-Neopentylglycine: Benchmarking for Purity, Yield, and Scalability

For researchers and professionals in drug development and peptide chemistry, the synthesis of non-canonical amino acids is a critical step in the creation of novel therapeutics. Boc-neopentylglycine, with its sterically demanding neopentyl group, presents unique challenges in its preparation. The efficiency of its synthesis, in terms of yield, purity, and scalability, directly impacts the overall cost and timeline of a research and development program. This guide provides an in-depth comparison of synthetic routes for Boc-neopentylglycine, offering experimental insights to inform your choice of methodology.

The Significance of Boc-Neopentylglycine in Peptide Synthesis

The tert-butyloxycarbonyl (Boc) protecting group is a cornerstone of peptide chemistry, prized for its stability under a wide range of conditions and its clean, acid-labile deprotection.[1] Neopentylglycine, a non-proteinogenic amino acid, is incorporated into peptide scaffolds to introduce conformational constraints, enhance metabolic stability, and modulate biological activity. The combination of the Boc protecting group and the neopentyl side chain makes Boc-neopentylglycine a valuable building block for the synthesis of peptidomimetics and other complex organic molecules.

Established Synthetic Route: The Schotten-Baumann Approach

The most common and well-established method for the N-protection of amino acids is a variation of the Schotten-Baumann reaction. This involves the acylation of the amino acid with di-tert-butyl dicarbonate ((Boc)₂O) under aqueous alkaline conditions. While conceptually straightforward, the steric hindrance of the neopentyl group in neopentylglycine can significantly influence the reaction kinetics and overall efficiency.

Experimental Protocol: Traditional Aqueous Base Method

This protocol outlines a standard procedure for the synthesis of Boc-neopentylglycine using sodium hydroxide as the base.

Materials:

• Neopentylglycine

• Di-tert-butyl dicarbonate ((Boc)₂O)

• Sodium hydroxide (NaOH)

• Dioxane

• Water

• Hydrochloric acid (HCl)

• Ethyl acetate

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Dissolution: Dissolve neopentylglycine (1.0 eq) in a 1:1 mixture of dioxane and 1M aqueous sodium hydroxide solution.

• Reaction: Cool the solution to 0 °C in an ice bath. Add a solution of di-tert-butyl dicarbonate (1.1 eq) in dioxane dropwise over 30 minutes.

• Stirring: Allow the reaction mixture to warm to room temperature and stir for 12-16 hours.

• Work-up:

  • Concentrate the reaction mixture under reduced pressure to remove the dioxane.

  • Wash the remaining aqueous solution with ethyl acetate to remove any unreacted (Boc)₂O.

  • Cool the aqueous layer to 0 °C and acidify to pH 2-3 with 1M HCl.

• Extraction: Extract the product into ethyl acetate (3x).

• Drying and Concentration: Combine the organic extracts, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the crude product.

• Purification: The crude product can be purified by crystallization or column chromatography.

Causality Behind Experimental Choices:

• Choice of Base: Sodium hydroxide is a strong base that effectively deprotonates the amino group of neopentylglycine, rendering it nucleophilic for the attack on (Boc)₂O.

• Solvent System: The use of a dioxane/water mixture ensures the solubility of both the amino acid and the (Boc)₂O.

• Temperature Control: The initial cooling to 0 °C helps to control the exothermicity of the reaction and minimize potential side reactions.

• Acidification: Acidification is crucial to protonate the carboxylate, making the final product soluble in the organic extraction solvent.

An Alternative Approach: Biphasic Conditions with a Phase-Transfer Catalyst

For sterically hindered amino acids like neopentylglycine, reaction rates in a simple aqueous/organic mixture can be sluggish. An alternative approach employs a biphasic system with a phase-transfer catalyst (PTC) to facilitate the reaction between the water-soluble amino acid and the organic-soluble (Boc)₂O.

Experimental Protocol: Phase-Transfer Catalysis Method

Materials:

• Neopentylglycine

• Di-tert-butyl dicarbonate ((Boc)₂O)

• Potassium carbonate (K₂CO₃)

• Tetrabutylammonium bromide (TBAB)

• Dichloromethane (DCM)

• Water

• Hydrochloric acid (HCl)

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• Phase Preparation: Prepare a biphasic mixture of a solution of neopentylglycine (1.0 eq) and potassium carbonate (2.0 eq) in water, and a solution of di-tert-butyl dicarbonate (1.2 eq) and tetrabutylammonium bromide (0.1 eq) in dichloromethane.

• Reaction: Stir the mixture vigorously at room temperature for 8-12 hours.

• Phase Separation: Separate the organic layer.

• Aqueous Work-up: Wash the aqueous layer with DCM. Cool the aqueous layer to 0 °C and acidify to pH 2-3 with 1M HCl.

• Extraction: Extract the product into DCM (3x).

• Drying and Concentration: Combine all organic extracts, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the product as described in the traditional method.

Rationale for the Alternative Approach:

• Phase-Transfer Catalyst: TBAB facilitates the transfer of the deprotonated amino acid from the aqueous phase to the organic phase, where it can react with (Boc)₂O. This increases the effective concentration of the reactants in the same phase, accelerating the reaction.

• Milder Base: Potassium carbonate is a milder base than sodium hydroxide, which can be advantageous in preventing potential side reactions.

• Solvent Choice: Dichloromethane is a common organic solvent for this type of reaction, offering good solubility for the Boc-protected product.

Comparative Analysis

Parameter	Traditional Aqueous Base Method	Phase-Transfer Catalysis Method
Reaction Time	12-16 hours	8-12 hours
Typical Yield	Moderate to Good (Potentially lower due to steric hindrance)	Good to Excellent
Scalability	Good	Excellent, often preferred for industrial scale
Reagent Cost	Lower (NaOH is inexpensive)	Higher (PTC adds cost)
Safety	Standard laboratory precautions	Standard laboratory precautions
Impurity Profile	Potential for unreacted starting material	Generally cleaner reaction profile

Visualizing the Synthetic Workflows

To better illustrate the procedural differences, the following diagrams outline the key steps in each synthetic route.

Caption: Workflow for the Traditional Aqueous Base Synthesis.

Caption: Workflow for the Phase-Transfer Catalysis Synthesis.

Conclusion and Recommendations

The choice of synthetic route for Boc-neopentylglycine will depend on the specific requirements of the project. For small-scale laboratory synthesis where cost is a primary concern, the traditional aqueous base method is a viable option. However, for larger-scale production or when higher efficiency and shorter reaction times are desired, the phase-transfer catalysis method offers significant advantages. The cleaner reaction profile of the PTC method may also simplify purification, leading to a higher overall isolated yield of pure Boc-neopentylglycine. It is recommended that for any scale-up, a small pilot reaction using the PTC method be conducted to optimize conditions for this sterically hindered amino acid.

References

• Title: Preparation method of Boc-glycine.

• Title: Di-tert-butyl dicarbonate. Source: Wikipedia. [Link]

• Title: Protecting Groups for Amines: Carbamates. Source: Master Organic Chemistry. [Link]

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Safety & Regulatory Compliance

Navigating the Disposal of 2-Tert-butoxycarbonylamino-4,4-dimethyl-pentanoic Acid: A Comprehensive Guide for Laboratory Professionals

In the fast-paced environment of drug discovery and development, the safe handling and disposal of specialized chemical reagents are paramount. This guide provides a detailed, step-by-step protocol for the proper disposal of 2-Tert-butoxycarbonylamino-4,4-dimethyl-pentanoic acid (Boc-neopentylglycine), ensuring the safety of laboratory personnel and compliance with environmental regulations. Our approach is grounded in established safety protocols and a deep understanding of chemical waste management principles.

Immediate Safety and Hazard Assessment

Before initiating any disposal procedure, a thorough understanding of the hazards associated with 2-Tert-butoxycarbonylamino-4,4-dimethyl-pentanoic acid is crucial. Based on data for structurally similar compounds, this chemical should be handled with care.

Key Hazard Information:

Hazard Statement	GHS Classification	Description
H315	Skin Irritation (Category 2)	Causes skin irritation.
H319	Eye Irritation (Category 2A)	Causes serious eye irritation.
H335	Specific target organ toxicity — Single exposure (Category 3)	May cause respiratory irritation.

Source: Safety Data Sheet for 2-({[(Tert-butoxy)carbonyl]amino}methyl)-4,4-dimethylpentanoic acid[1]

Given these potential hazards, the primary directive for disposal is to treat this compound as a hazardous chemical waste. Under no circumstances should it be disposed of down the sanitary sewer or in regular solid waste streams. [1][2]

Personal Protective Equipment (PPE)

When handling 2-Tert-butoxycarbonylamino-4,4-dimethyl-pentanoic acid for disposal, the following PPE is mandatory to mitigate exposure risks:

PPE Category	Specification	Rationale
Eye/Face Protection	Safety glasses with side shields or goggles	Protects against splashes and airborne particles that can cause serious eye irritation.
Skin Protection	Chemical-resistant gloves (e.g., nitrile) and a lab coat	Prevents skin contact, which can lead to irritation.
Respiratory Protection	Use in a well-ventilated area or with a fume hood	Minimizes the risk of inhaling dust or aerosols that may cause respiratory tract irritation.

Disposal Decision Workflow

The following diagram outlines the decision-making process for the proper disposal of 2-Tert-butoxycarbonylamino-4,4-dimethyl-pentanoic acid.

Caption: Decision workflow for the disposal of 2-Tert-butoxycarbonylamino-4,4-dimethyl-pentanoic acid.

Step-by-Step Disposal Protocol

This protocol ensures that 2-Tert-butoxycarbonylamino-4,4-dimethyl-pentanoic acid is managed safely from the point of generation to its final disposal.

Waste Segregation and Container Selection

• Rationale: Proper segregation prevents dangerous chemical reactions between incompatible waste streams.

• Procedure:

  • Designate a specific waste container for solid chemical waste.

  • Ensure the container is made of a material compatible with the chemical (e.g., a high-density polyethylene (HDPE) container).

  • The container must be in good condition, with a secure, leak-proof lid.

Labeling the Waste Container

• Rationale: Accurate labeling is a regulatory requirement and crucial for the safety of all personnel handling the waste.

• Procedure:

  • Affix a "Hazardous Waste" label to the container.

  • Clearly write the full chemical name: "2-Tert-butoxycarbonylamino-4,4-dimethyl-pentanoic acid".

  • Indicate the primary hazards: "Irritant".

  • Note the date when the first waste was added to the container (the "accumulation start date").

Waste Accumulation and Storage

• Rationale: Safe storage in a designated area minimizes the risk of spills and accidental exposure.

• Procedure:

  • Transfer the solid 2-Tert-butoxycarbonylamino-4,4-dimethyl-pentanoic acid waste into the labeled container using a chemically resistant scoop or spatula.

  • If the compound is in solution, it should be collected in a designated liquid hazardous waste container, ensuring compatibility with other contents.

  • Keep the waste container securely closed at all times, except when adding waste.

  • Store the container in a designated Satellite Accumulation Area (SAA), which should be at or near the point of generation and under the control of laboratory personnel.

Arranging for Final Disposal

• Rationale: Hazardous waste must be disposed of through a licensed and approved facility to ensure environmental protection.

• Procedure:

  • Once the waste container is full or has been in accumulation for the maximum allowed time (consult your institution's Chemical Hygiene Plan), arrange for its removal.

  • Follow your institution's specific procedures for requesting a hazardous waste pickup. This typically involves contacting the Environmental Health and Safety (EHS) office or a designated waste management provider.

  • The final disposal method will likely be incineration at a licensed chemical destruction plant.[1]

Spill and Emergency Procedures

In the event of a spill, immediate and appropriate action is necessary to prevent exposure and environmental contamination.

• Small Spills (Solid):

  • Alert personnel in the immediate area.

  • Wearing appropriate PPE, gently sweep up the solid material to avoid creating dust.

  • Place the spilled material and any contaminated cleaning materials into a labeled hazardous waste container.

  • Clean the spill area with a suitable solvent and then with soap and water.

• Large Spills:

  • Evacuate the area immediately.

  • Contact your institution's EHS or emergency response team.

  • Prevent entry into the affected area until it has been cleared by trained personnel.

By adhering to this comprehensive guide, researchers and laboratory professionals can ensure the safe and compliant disposal of 2-Tert-butoxycarbonylamino-4,4-dimethyl-pentanoic acid, fostering a culture of safety and environmental responsibility within their organizations.

References

• Indiana University Environmental Health and Safety. (n.d.). In-Lab Disposal Methods: Waste Management Guide. Retrieved from [Link]

• Occupational Safety and Health Administration. (n.d.). Occupational exposure to hazardous chemicals in laboratories. Retrieved from [Link]

Sources

• 1. aksci.com [aksci.com]
• 2. fishersci.com [fishersci.com]

A Senior Application Scientist's Guide to Handling 2-Tert-butoxycarbonylamino-4,4-dimethyl-pentanoic acid: Personal Protective Equipment, Operational Protocols, and Disposal

As researchers dedicated to advancing drug development, our most critical asset is our team. Ensuring the safety of every scientist in the laboratory is paramount. This guide provides essential, field-proven guidance on the safe handling of 2-Tert-butoxycarbonylamino-4,4-dimethyl-pentanoic acid, a Boc-protected amino acid derivative. The protocols outlined here are designed to be a self-validating system, moving beyond a simple checklist to explain the causality behind each safety measure.

Hazard Assessment: Understanding the Compound

2-Tert-butoxycarbonylamino-4,4-dimethyl-pentanoic acid is a stable, solid compound at room temperature. However, like many finely divided organic solids, it poses specific handling risks. The primary hazards associated with this and similar compounds are irritation upon contact.[1]

• Eye Irritation: Direct contact with the eyes can cause serious irritation.[1]

• Skin Irritation: Prolonged or repeated contact with skin may lead to irritation.[1]

• Respiratory Irritation: Inhalation of the dust can irritate the respiratory tract.[1]

These hazards dictate a stringent approach to personal protective equipment (PPE) to create a reliable barrier between the researcher and the chemical.

Core Directive: Mandatory Personal Protective Equipment

The selection of PPE is not arbitrary; it is a direct response to the identified hazards. For all procedures involving this compound, from weighing to disposal, the following PPE is the minimum requirement.[2][3]

Eye and Face Protection

Due to the risk of serious eye irritation from airborne powder, standard safety glasses are insufficient.[1]

• Chemical Safety Goggles: Must be worn at all times. Goggles provide a full seal around the eyes, offering superior protection against dust and potential splashes compared to safety glasses.[4][5]

• Face Shield: When handling larger quantities (typically >25g) or when there is a significant risk of splashing or aerosolization, a face shield must be worn in addition to safety goggles.[3][5] This provides a secondary layer of protection for the entire face.

Skin and Body Protection

Preventing dermal exposure is crucial to avoid skin irritation.

• Lab Coat: A standard, knee-length lab coat must be worn and kept buttoned to protect skin and personal clothing.[4][5] For tasks with a higher risk of contamination, consider a coat with elastic cuffs.

• Gloves: Disposable nitrile gloves are required for handling this compound.[3] Nitrile provides excellent resistance to a wide range of chemicals and is less likely to cause allergic reactions than latex.[4] Always inspect gloves for tears or punctures before use. If contact with the chemical occurs, remove the gloves immediately, wash your hands thoroughly, and put on a new pair.

• Full Coverage: Long pants and closed-toe shoes are mandatory in any laboratory setting to protect against spills and dropped items.[2][3]

Respiratory Protection

The primary inhalation risk comes from the fine powder becoming airborne.

• Work Within a Ventilated Enclosure: All handling of the solid compound, especially weighing and transferring, must be conducted inside a certified chemical fume hood or a powder containment hood. This engineering control is the first and most effective line of defense against respiratory exposure.

• Respirator (Task-Specific): If engineering controls are not available or during a large-scale cleanup of a spill, a NIOSH-approved respirator may be necessary.[5] A risk assessment should be performed to determine the appropriate type, typically an N95 respirator for particulates.[2]

Operational Plan: A Step-by-Step Procedural Guide

Adherence to a strict workflow minimizes the risk of exposure during handling.

Step 1: Preparation and Inspection

• Designate an Area: Clearly define the workspace where the compound will be handled, preferably within a chemical fume hood.[6]

• Assemble Materials: Have all necessary equipment (spatulas, weigh boats, containers) and waste disposal bags ready within the designated area.

• Inspect PPE: Before starting, visually inspect all PPE for defects such as cracks in goggles, tears in gloves, or stains on the lab coat.

Step 2: Donning PPE (Putting On)

The sequence is designed to prevent cross-contamination.

• Lab Coat: Put on the lab coat and fasten all buttons.

• Goggles/Face Shield: Put on chemical safety goggles. If required, place the face shield over the goggles.

• Gloves: Don gloves, ensuring the cuffs are pulled over the sleeves of the lab coat to create a seal.

Step 3: Handling the Chemical

• Ventilation: Confirm that the fume hood is operating correctly.

• Manipulation: Handle the compound with care to minimize dust generation. Use smooth motions when scooping or transferring the powder.

• Containment: Keep containers with the chemical closed when not in immediate use.[7]

Step 4: Doffing PPE (Taking Off)

This is a critical step to prevent contaminating yourself and the lab. The principle is "dirty touches dirty."

• Gloves: Remove gloves first. Using one gloved hand, grasp the palm of the other and peel the glove off, turning it inside out. Hold the removed glove in the gloved hand. Slide the fingers of the ungloved hand under the remaining glove at the wrist and peel it off over the first glove.

• Face Shield/Goggles: Remove the face shield (if used), followed by the goggles, by handling the strap or earpieces. Avoid touching the front surface.

• Lab Coat: Remove the lab coat, folding the contaminated outside inwards. Hang it in its designated storage location or place it in a laundry bin if contaminated.

• Hand Washing: Wash hands thoroughly with soap and water immediately after removing all PPE.[1][8]

Disposal Plan: Managing Contaminated Materials

Proper disposal is a key component of the safety lifecycle.

• Contaminated PPE: Used gloves, weigh boats, and other disposable items that have come into contact with the chemical should be placed in a sealed, clearly labeled hazardous waste bag.

• Chemical Waste: Unused or waste 2-Tert-butoxycarbonylamino-4,4-dimethyl-pentanoic acid must be disposed of as chemical waste.[1] It should be collected in a sealed, properly labeled container and disposed of through a licensed chemical destruction plant or professional waste disposal service. Do not discharge the material into drains or the environment.[1]

Emergency Procedures: Immediate Response Protocol

In the event of an accidental exposure, immediate and correct action is vital.

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy to do. Seek immediate medical attention.[1][9]

• Skin Contact: Take off contaminated clothing immediately. Wash the affected area with plenty of soap and water. If skin irritation occurs, seek medical advice.[1][9]

• Inhalation: Move the affected person to fresh air and keep them at rest in a position comfortable for breathing. If you feel unwell, call a poison center or doctor.[1]

• Ingestion: Rinse mouth with water. Do not induce vomiting. Call a poison center or doctor immediately.[9][10]

Summary of PPE Requirements

Task	Eye/Face Protection	Skin/Body Protection	Respiratory Protection
Weighing & Transfer (<25g)	Chemical Safety Goggles	Nitrile Gloves, Lab Coat	Chemical Fume Hood
Handling in Solution	Chemical Safety Goggles	Nitrile Gloves, Lab Coat	Chemical Fume Hood
Large Quantity Transfer (>25g)	Goggles & Face Shield	Nitrile Gloves, Lab Coat	Chemical Fume Hood
Spill Cleanup	Goggles & Face Shield	Nitrile Gloves, Lab Coat	N95 Respirator (if required by risk assessment)

PPE Selection and Use Workflow

Caption: Workflow for Hazard Assessment and PPE Usage.

References

• Apollo Scientific. (n.d.). Best Practices for Chemical Storage in Research Labs.
• University of Wisconsin–Madison. (n.d.). Chemical Storage. Environment, Health & Safety.
• MBR Source. (n.d.). Chemical Safety in Laboratories: Best Practices for Handling and Storage to Ensure Personnel Safety and Prevent Accidents.
• The Synergist. (n.d.). Best Practices for Proper Chemical Storage.
• University of St Andrews. (n.d.). Guidance on Safe Storage of Chemicals in Laboratories.
• AK Scientific, Inc. (n.d.). Safety Data Sheet: 2-({[(Tert-butoxy)carbonyl]amino}methyl)-4,4-dimethylpentanoic acid.
• Auburn University. (n.d.). Personal Protective Equipment. Business and Administration.
• CymitQuimica. (2024, August 5). Safety Data Sheet: (2R,4S)-5-([1,1'-Biphenyl]-4-yl)-4-((tert-butoxycarbonyl)amino)-2-methylpentanoic acid.
• University of California, Irvine. (n.d.). Personal Protective Equipment Requirements for Laboratories. Environmental Health and Safety.
• ACS Material. (2020, July 14). PPE and Safety for Chemical Handling.
• Aldrich. (n.d.). Technical Support Information Bulletin 1184 - Attaching Boc Protecting Groups With BOC-ON.
• Westlab. (2017, August 2). Personal Protective Equipment (PPE) in the Laboratory.
• Lab Manager. (2009, July 30). Personal Protective Equipment (PPE) in the Laboratory: A Comprehensive Guide.
• Interactive Learning Paradigms, Incorporated. (n.d.). The MSDS HyperGlossary: Carboxylic Acid.
• Organic Chemistry Portal. (n.d.). Boc-Protected Amino Groups.
• Fisher Scientific. (n.d.). Amine Protection / Deprotection.
• ACS GCI Pharmaceutical Roundtable. (n.d.). BOC Deprotection.
• ChemPep. (n.d.). Boc Solid Phase Peptide Synthesis.
• CymitQuimica. (2026, January 1). SAFETY DATA SHEET: (2S,3S)-2-((tert-Butoxycarbonyl)amino)-3-hydroxy-4-methylpentanoic acid.
• Fisher Scientific. (2025, December 19). SAFETY DATA SHEET: 3-Amino-4,4-dimethylpentanoic acid hydrate.
• BLD Pharmatech. (n.d.). SAFETY DATA SHEET: (2R,4S)-5-([1,1'-Biphenyl]-4-yl)-4-((tert-butoxycarbonyl)amino)-2-methylpentanoic acid.
• Occupational Safety and Health Administration (OSHA). (1993, April 8). Acetic and Formic Acids in Workplace Atmospheres.
• Maybridge. (2023, August 25). SAFETY DATA SHEET: 2-Hydroxyquinoline-3-carboxylic acid.
• Greenbook.net. (2018, April 24). SAFETY DATA SHEET: Complex of Calcium and carboxylic acids.
• Spectrum Chemical. (2018, December 28). SAFETY DATA SHEET: Cefixime.
• Fisher Scientific. (2025, December 19). SAFETY DATA SHEET: 4-Pentenoic acid.

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